ERAP1 modulator-1

Core Science & Biosynthesis

Discovery and Synthesis of Novel ERAP1 Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) has emerged as a critical regulator of the adaptive immune response through its role in the final trimming of antigenic peptides for presentation by Major Histocompatibility Complex (MHC) class I molecules.[1][2] Dysregulation of ERAP1 activity has been implicated in various autoimmune diseases and cancer, making it a compelling target for therapeutic intervention.[3][4] This technical guide provides an in-depth overview of the discovery and synthesis of novel ERAP1 inhibitors, detailed experimental protocols for their characterization, and a summary of their quantitative data.

The Role of ERAP1 in Antigen Presentation

ERAP1 is a zinc-dependent M1 aminopeptidase located in the endoplasmic reticulum.[1][2] It functions as a "molecular ruler," trimming N-terminally extended peptide precursors to the optimal length of 8-10 amino acids for stable binding to MHC class I molecules.[1][2] This trimming process is a crucial step in the antigen presentation pathway, ultimately influencing the repertoire of peptides displayed on the cell surface for recognition by CD8+ T cells.[1][5] Inhibition of ERAP1 can alter this peptide repertoire, which can be therapeutically beneficial. In oncology, ERAP1 inhibition may lead to the presentation of novel tumor-associated neoantigens, enhancing anti-tumor immunity.[6] Conversely, in autoimmune diseases linked to specific HLA allotypes, inhibiting ERAP1 could prevent the generation of pathogenic self-peptides.

Signaling Pathway of ERAP1-Mediated Antigen Processing

The following diagram illustrates the central role of ERAP1 in the MHC class I antigen presentation pathway.

ERAP1 in the MHC Class I Antigen Presentation Pathway.

Discovery and Synthesis of ERAP1 Inhibitors

The discovery of ERAP1 inhibitors has employed a range of strategies, including rational design, high-throughput screening (HTS), and fragment-based approaches.[7] These efforts have led to the identification of several chemical classes of inhibitors, each with distinct characteristics.

Major Classes of ERAP1 Inhibitors

Phosphinic Pseudopeptides: These are transition-state analogue inhibitors that mimic the tetrahedral intermediate of peptide bond hydrolysis.[8] They often exhibit high potency but can sometimes lack selectivity against other M1 aminopeptidases like ERAP2 and IRAP.[6]

Diaminobenzoic Acid Derivatives: This class of inhibitors was rationally designed to chelate the active site zinc ion.[7][9] Modifications to the amino acid side chains have been explored to enhance potency and selectivity.[6][7]

Benzofurans: Identified through HTS, benzofuran derivatives represent a class of allosteric inhibitors.[10][11] These compounds bind to a site distinct from the catalytic center, offering a potential for greater selectivity.[10]

Other Chemical Classes: Other notable classes include suberones, hydroxamic acids, and α-hydroxy-β-amino acids, which primarily target the catalytic site of ERAP1.[7]

Synthetic Approaches

Synthesis of Phosphinic Pseudopeptides (General Scheme): The synthesis of phosphinic pseudopeptides often involves the coupling of a phosphinic acid building block with amino acid esters. A key step is the stereoselective synthesis of the phosphinic acid core, which can be achieved through methods like the Michael addition of hypophosphorous acid derivatives to α,β-unsaturated esters.

Synthesis of Diaminobenzoic Acid Derivatives (General Scheme): The synthesis typically starts from a substituted diaminobenzoic acid core. The amino groups are then functionalized, often through amide bond formation with protected amino acids, followed by deprotection steps.

Synthesis of Benzofuran Derivatives (General Scheme): The synthesis of the benzofuran core can be achieved through various methods, such as the Perkin reaction or intramolecular cyclization of ortho-substituted phenols. Subsequent modifications often involve functionalization of the carboxylic acid group and substitutions on the benzofuran ring system.

Quantitative Data of ERAP1 Inhibitors

The following table summarizes the inhibitory potencies of representative compounds from different chemical classes. Note that assay conditions can vary between studies, affecting direct comparability.

Class	Compound	ERAP1 IC50/Ki	ERAP2 IC50/Ki	IRAP IC50/Ki	Reference(s)
Phosphinic Pseudopeptide	DG013A	55 nM (IC50)	-	30 nM (IC50)	[7]
DG046	43 nM (IC50)	37 nM (IC50)	2 nM (IC50)	[7]
Compound 4	33 nM (IC50)	56 nM (IC50)	4 nM (IC50)	[6][7]
Diaminobenzoic Acid	Compound 9	2 µM (IC50)	25 µM (IC50)	10 µM (IC50)	[6][7]
Compound 10	2.6 µM (IC50)	9 µM (IC50)	6 µM (IC50)	[6][7]
Benzofuran	Compound 11	110 nM (IC50)	>10 µM	>10 µM	[10]
Compound 19	30 nM (IC50)	>10 µM	>10 µM	[10]
Sulfonylguanidine	Compound 26	28 µM (IC50)	-	-	[12]
Allosteric Modulator	Compound 3	5.3 µM (IC50)	>200 µM	-	[12]

Experimental Protocols

The characterization of ERAP1 inhibitors relies on a combination of biochemical and cell-based assays.

Workflow for ERAP1 Inhibitor Discovery

The general workflow for discovering and characterizing novel ERAP1 inhibitors is depicted below.

General workflow for the discovery of ERAP1 inhibitors.

Fluorescence-Based Enzymatic Assay

This assay measures the enzymatic activity of ERAP1 by monitoring the cleavage of a fluorogenic substrate.

Principle: A common substrate is Leucine-7-amido-4-methylcoumarin (L-AMC).[12] Upon cleavage by ERAP1, the free AMC fluorophore is released, resulting in an increase in fluorescence that can be measured over time.

Materials:

• Recombinant human ERAP1

• L-AMC substrate

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 0.1 M NaCl)

• Test compounds

• 384-well black microplates

• Fluorescence plate reader

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add assay buffer.

• Add the test compound dilutions to the wells.

• Add recombinant ERAP1 to each well to a final concentration of approximately 1.5 µg/mL.[13]

• Incubate for 15 minutes at room temperature.

• Initiate the reaction by adding L-AMC to a final concentration of 100 µM.[13]

• Immediately measure the fluorescence intensity at an excitation wavelength of 380 nm and an emission wavelength of 460 nm, taking readings every minute for 30-60 minutes.[13]

• Calculate the initial reaction rates and determine the IC50 values for the test compounds.

Mass Spectrometry-Based Enzymatic Assay

This label-free assay directly measures the conversion of a peptide substrate to its product.

Principle: ERAP1 is incubated with a specific peptide substrate. The reaction is stopped at various time points, and the amount of substrate and product is quantified by MALDI-TOF or LC-MS.[14][15]

Materials:

• Recombinant human ERAP1

• Peptide substrate (e.g., YTAFTIPSI or a derivative with arginine for better ionization)[14]

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 1 mM DTT)[5]

• Test compounds

• Reaction quenching solution (e.g., 5% trifluoroacetic acid)[5]

• MALDI-TOF or LC-MS system

Procedure:

• Prepare serial dilutions of the test compounds.

• Incubate ERAP1 (e.g., 2 ng/µL) with the test compounds in assay buffer.[5]

• Initiate the reaction by adding the peptide substrate (e.g., 20 ng/µL).[5]

• Incubate the reaction mixture at 37°C.

• At specific time points, quench the reaction by adding the quenching solution.

• Analyze the samples by mass spectrometry to determine the ratio of product to substrate.

• Calculate the percent inhibition and determine the IC50 values.

Cell-Based Antigen Presentation Assay

This assay evaluates the ability of an inhibitor to modulate the presentation of a specific epitope on the cell surface.

Principle: A cell line expressing a specific MHC class I allele is engineered to express a precursor peptide of a known epitope. The cells are treated with the ERAP1 inhibitor, and the amount of the final epitope presented on the cell surface is quantified, often by flow cytometry using an antibody specific for the peptide-MHC complex.[12]

Materials:

• HeLa cells or other suitable cell line expressing the desired MHC class I allele (e.g., H-2Kb).[12]

• Vaccinia virus or other vector for expressing the precursor peptide.[12]

• Test compounds

• Primary antibody specific for the peptide-MHC complex.[12]

• Fluorescently labeled secondary antibody.[12]

• Flow cytometer

Procedure:

• Seed the cells in a multi-well plate.

• Infect the cells with the vector expressing the precursor peptide.

• Treat the cells with serial dilutions of the test compounds for a defined period (e.g., 5 hours).

• Wash the cells and stain with the primary antibody against the specific peptide-MHC complex.

• Wash the cells and stain with the fluorescently labeled secondary antibody.

• Fix the cells and analyze by flow cytometry, quantifying the median fluorescence intensity (MFI) of the stained cells.[12]

• Determine the IC50 values based on the reduction in MFI.

Conclusion

The discovery and development of selective ERAP1 inhibitors hold significant promise for the treatment of cancer and autoimmune diseases. A diverse range of chemical scaffolds has been identified, each with its own set of advantages and challenges. The continued application of robust biochemical and cell-based assays, coupled with structure-guided drug design, will be crucial for advancing potent and selective ERAP1 inhibitors into the clinic. This guide provides a foundational understanding of the key concepts, methodologies, and data relevant to this exciting field of research.

References

• 1. ERAP1 - Wikipedia [en.wikipedia.org]
• 2. Molecular pathways for antigenic peptide generation by ER aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. news-medical.net [news-medical.net]
• 4. cancerresearchhorizons.com [cancerresearchhorizons.com]
• 5. Frontiers | The ER Aminopeptidases, ERAP1 and ERAP2, synergize to self-modulate their respective activities [frontiersin.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Workflow for High-throughput Screening of Enzyme Mutant Libraries Using Matrix-assisted Laser Desorption/Ionization Mass Spectrometry Analysis of Escherichia coli Colonies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Discovery and Optimization of a Series of Benzofuran Selective ERAP1 Inhibitors: Biochemical and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structure-guided discovery of aminopeptidase ERAP1 variants capable of processing antigens with novel PC anchor specificities - PMC [pmc.ncbi.nlm.nih.gov]
• 14. theanalyticalscientist.com [theanalyticalscientist.com]
• 15. aacrjournals.org [aacrjournals.org]

The impact of ERAP1 polymorphisms on modulator efficacy

An In-depth Technical Guide to the Impact of ERAP1 Polymorphisms on Modulator Efficacy

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical enzyme in the major histocompatibility complex (MHC) class I antigen presentation pathway, responsible for trimming peptide precursors to their optimal length for immune surveillance. The gene encoding ERAP1 is highly polymorphic, resulting in numerous allotypes with distinct enzymatic properties. These variations are not only associated with susceptibility to various autoimmune diseases and cancers but also have profound implications for the efficacy of therapeutic modulators targeting the enzyme. This guide provides a comprehensive overview of ERAP1's function, the landscape of its genetic variants, and the subsequent impact on the activity of ERAP1 inhibitors and activators. It includes detailed experimental methodologies and visual workflows to support research and development in this area.

ERAP1 Function in the MHC Class I Antigen Presentation Pathway

ERAP1 functions as a "molecular ruler" within the endoplasmic reticulum (ER).[1] Its primary role is the final N-terminal trimming of peptide antigens before they are loaded onto MHC class I molecules.[2][3] This process is essential for generating a diverse and stable peptidome for presentation to CD8+ T cells.[4]

The key steps are as follows:

• Protein Degradation: Intracellular proteins, including viral and tumor-associated proteins, are degraded by the proteasome in the cytoplasm into peptide fragments.[5]

• Peptide Transport: These peptides, often as N-terminally extended precursors, are transported into the ER by the Transporter associated with Antigen Processing (TAP).[5]

• Peptide Trimming: Within the ER, ERAP1 cleaves N-terminal residues from these precursors. ERAP1 has a unique ability to trim longer peptides (9-16 amino acids) but spares shorter ones (8-9 amino acids), which are the optimal length for MHC class I binding.[5][6] This trimming can either generate the final, high-affinity epitope or destroy it by over-trimming.[4]

• MHC Class I Loading and Presentation: The correctly sized peptides are loaded onto MHC class I molecules, which then traffic to the cell surface to be surveyed by cytotoxic T lymphocytes (CTLs).[6]

This pathway is fundamental to adaptive immunity, allowing the immune system to detect and eliminate infected or malignant cells.[6] The specific repertoire of peptides presented is therefore shaped directly by ERAP1's enzymatic activity.

Figure 1: MHC Class I Antigen Presentation Pathway involving ERAP1.

ERAP1 Polymorphisms and Allotypes

The ERAP1 gene is highly polymorphic, with several common single nucleotide polymorphisms (SNPs) that result in amino acid changes.[7][8] These SNPs do not occur randomly but are inherited in specific combinations known as haplotypes, which encode distinct ERAP1 protein versions called allotypes.[7][9] Ten common allotypes (Allotype 1 through 10) account for over 99% of ERAP1 variants in human populations.[10]

These allotypes exhibit a wide range of enzymatic activities, with up to 60-fold differences in catalytic efficiency depending on the substrate.[7] This functional diversity is a key factor in individual variations in immune responses and is strongly associated with susceptibility to several HLA-linked inflammatory diseases, such as Ankylosing Spondylitis (AS), Behçet's disease, and psoriasis.[3][8][10] For instance, allotypes with higher enzymatic activity are generally associated with an increased risk for AS, while the consistently low-activity Allotype 10 is protective for AS but is a risk factor for Behçet's disease.[8][10]

Table 1: Common ERAP1 Allotypes and Associated Functional Characteristics

Allotype	Key Polymorphisms (Amino Acid Change)	General Enzymatic Activity	Associated Disease Risk
Allotype 1	(Ancestral/Reference)	Intermediate/High	-
Allotype 2	K528R	High	Risk for Ankylosing Spondylitis
Allotype 5	Q730E	Intermediate	Risk for Ankylosing Spondylitis
Allotype 10	R127P, K528R, D575N, R725Q, Q730E	Low / Hypoactive	Protective for AS, Risk for Behçet's
Other	Various combinations of SNPs	Variable	Variable

Note: This table summarizes key examples. The functional impact of each allotype is complex and substrate-dependent.[3][7][10]

Impact of ERAP1 Polymorphisms on Modulator Efficacy

The structural and functional differences between ERAP1 allotypes directly influence their interaction with therapeutic modulators. Since polymorphisms can alter the enzyme's conformational state, substrate-binding pocket, and catalytic efficiency, they can significantly change the binding affinity and efficacy of inhibitors or activators.[4][7] This pharmacogenetic effect is a critical consideration in the development of ERAP1-targeted therapies.

Quantitative Data on Inhibitor Efficacy

While comprehensive data mapping the efficacy of various modulators against all ten major ERAP1 allotypes is limited in publicly available literature, specific studies have demonstrated a clear differential effect. Research on a competitive, mechanism-based inhibitor, DG013A, provides a quantitative example of how polymorphisms distant from the active site can impact inhibitor affinity.

Table 2: Efficacy of Competitive Inhibitor DG013A against ERAP1 Variants

ERAP1 Variant	Description	IC₅₀ (nM)	Fold Change vs. wt-ERAP1
wt-ERAP1	Wild-Type	36	1.0x
2mut variant	Contains mutations affecting interdomain interactions	225	6.25x
4mut variant	Contains additional mutations further disrupting domain interactions	836	23.2x

Data sourced from a study probing the integrity of the ERAP1 active site.[4] The mutations, while not directly in the catalytic center, alter the enzyme's conformation, thereby reducing the inhibitor's binding affinity.[4]

Furthermore, studies on allosteric inhibitors, which bind to a regulatory site rather than the catalytic site, have also shown that allotypic variation influences their efficacy, suggesting that polymorphisms affect the communication between the regulatory and active sites of the enzyme.[7]

Implications for Clinical Development

The development of ERAP1 modulators for cancer immunotherapy, such as the first-in-class oral inhibitor GRWD5769 , must account for this genetic variability. Preclinical and clinical data for GRWD5769 indicate that it successfully modulates the immunopeptidome across diverse ERAP1 genotypes, suggesting a therapeutic window that encompasses the activity of multiple allotypes.[11][12] The ongoing EMITT-1 Phase 1/2 clinical trial for GRWD5769 has established clinical proof-of-mechanism, showing dose-dependent target engagement and modulation of the human immunopeptidome in patients with advanced solid tumors.[13][14][15] However, specific efficacy data (e.g., IC₅₀ values) for GRWD5769 against individual ERAP1 allotypes are not yet publicly available.

Experimental Protocols

Accurate characterization of ERAP1 activity and modulator efficacy requires robust biochemical and cell-based assays.

Protocol: In Vitro ERAP1 Enzymatic Activity Assay

This protocol measures the catalytic activity of recombinant ERAP1 allotypes using a fluorogenic substrate.

Materials:

• Recombinant human ERAP1 protein (of a specific allotype)

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 1 mM DTT

• Substrate: L-Leucine-7-amido-4-methylcoumarin (Leu-AMC), 10 mM stock in DMSO

• Inhibitor/Modulator of interest, serially diluted in DMSO

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader (Excitation: 380 nm, Emission: 460 nm)

Procedure:

• Prepare Reagents: Thaw all reagents on ice. Prepare working solutions of ERAP1 protein in Assay Buffer (e.g., 2 nM final concentration). Prepare a working solution of Leu-AMC in Assay Buffer (e.g., 20 µM final concentration for a 10 µM final reaction concentration).

• Compound Plating: Add 1 µL of serially diluted test compound or DMSO (vehicle control) to the wells of the 96-well plate.

• Enzyme Addition: Add 50 µL of the ERAP1 working solution to each well.

• Pre-incubation: Incubate the plate for 15 minutes at 37°C to allow the compound to bind to the enzyme.

• Initiate Reaction: Add 50 µL of the Leu-AMC working solution to each well to start the reaction. The final volume will be 101 µL.

• Kinetic Measurement: Immediately place the plate in the reader, pre-warmed to 37°C. Measure the fluorescence signal every 60 seconds for 30-60 minutes.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Normalize the rates to the DMSO control wells (0% inhibition) and a no-enzyme control (100% inhibition).

  • Plot the percent inhibition versus the logarithm of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.[16]

Protocol: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to verify that a modulator directly binds to ERAP1 in an intact cellular environment.[17][18][19] It relies on the principle that ligand binding stabilizes the target protein against thermal denaturation.[20]

Materials:

• Cell line of interest expressing ERAP1

• Test compound/modulator

• Phosphate-buffered saline (PBS) with protease inhibitors

• Equipment for cell lysis (e.g., sonicator or freeze-thaw cycles)

• PCR machine or heating block for temperature gradient

• Centrifuge capable of high speed (>15,000 x g)

• SDS-PAGE and Western Blotting equipment

• Primary antibody specific for ERAP1

• HRP-conjugated secondary antibody and chemiluminescent substrate

Procedure:

• Compound Treatment: Treat cultured cells with the test compound at the desired concentration or with vehicle (DMSO) for a specified time (e.g., 1-2 hours) at 37°C.

• Harvest and Lyse: Harvest the cells, wash with PBS, and resuspend in PBS with protease inhibitors. Lyse the cells using three rapid freeze-thaw cycles.

• Heat Challenge: Aliquot the cell lysate into PCR tubes. Heat the tubes at a range of different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling at room temperature for 3 minutes.[18]

• Separate Aggregates: Centrifuge the heated lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the denatured, aggregated proteins.

• Analyze Soluble Fraction: Carefully collect the supernatant (containing the soluble, non-denatured protein) from each tube.

• Western Blotting: Analyze the amount of soluble ERAP1 in each sample by SDS-PAGE and Western blotting.

• Data Analysis:

  • Quantify the band intensity for ERAP1 at each temperature for both the vehicle- and compound-treated samples.

  • Plot the percentage of soluble ERAP1 relative to the non-heated control against the temperature for both conditions.

  • A shift in the melting curve to a higher temperature in the compound-treated sample indicates that the compound has bound to and stabilized ERAP1, confirming target engagement.[17][21]

Protocol: Immunopeptidomics Analysis by LC-MS/MS

This protocol allows for the characterization of the MHC class I-bound peptide repertoire following ERAP1 modulation.[10][22]

Materials:

• Large number of cultured cells (~1x10⁹) per condition (e.g., untreated, inhibitor-treated, ERAP1 knockout)

• Lysis Buffer (e.g., Tris-HCl with 0.5% IGEPAL CA-630, protease inhibitors)

• Immunoaffinity column with a pan-MHC class I antibody (e.g., W6/32) coupled to resin

• Acid for elution (e.g., 10% acetic acid)

• C18 solid-phase extraction cartridges

• LC-MS/MS system (e.g., Orbitrap mass spectrometer coupled to nano-LC)

Procedure:

• Cell Culture and Lysis: Culture cells and treat with the ERAP1 modulator as required. Harvest and lyse the cells to solubilize membrane proteins.

• Immunoaffinity Purification: Clarify the lysate by centrifugation. Pass the supernatant over the W6/32 immunoaffinity column to capture MHC class I-peptide complexes.

• Washing: Extensively wash the column with buffers of decreasing salt concentration to remove non-specifically bound proteins.

• Elution: Elute the MHC-peptide complexes from the column using an acidic solution.

• Peptide Separation: Separate the peptides from the heavier MHC molecules using acid and ultrafiltration.

• Desalting: Desalt and concentrate the resulting peptide pool using C18 solid-phase extraction.

• LC-MS/MS Analysis: Analyze the purified peptides by nano-liquid chromatography coupled to tandem mass spectrometry.

• Data Analysis:

  • Use a specialized database search engine (e.g., Spectronaut, MaxQuant) to identify the sequences of the peptides from the MS/MS spectra by searching against a protein database.[23]

  • Perform label-free quantification to compare the abundance of individual peptides between the different treatment conditions.

  • Analyze changes in peptide length, sequence motifs, and source proteins to understand how ERAP1 modulation reshapes the immunopeptidome.[24]

Experimental Workflow for ERAP1 Modulator Development

The discovery and validation of ERAP1 modulators follow a structured workflow, from initial screening to in vivo validation. This process ensures the identification of potent, selective, and cell-active compounds.

Figure 2: A typical workflow for the discovery and validation of ERAP1 modulators.

Conclusion and Future Directions

The polymorphic nature of ERAP1 is a defining factor in its biological function and its potential as a therapeutic target. Genetic variation leads to a spectrum of enzyme activities across the human population, influencing disease susceptibility and, critically, the efficacy of targeted modulators. While current data clearly establish that polymorphisms impact inhibitor binding, a systematic and comprehensive analysis of leading modulators against the full panel of common ERAP1 allotypes is a crucial next step for the field. Such studies will be invaluable for developing personalized medicine strategies, allowing for the selection of patients most likely to respond to ERAP1-targeted therapies based on their genetic profile. The ongoing clinical development of ERAP1 inhibitors marks a significant advancement, holding promise for new treatments in both oncology and autoimmunity.

References

• 1. static.fn-test.com [static.fn-test.com]
• 2. Human Endoplasmic reticulum aminopeptidase 1 (ERAP1) Elisa Kit – AFG Scientific [afgsci.com]
• 3. The role of polymorphic ERAP1 in autoinflammatory disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 6. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Common allotypes of ER aminopeptidase 1 have substrate-dependent and highly variable enzymatic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Polymorphic positions 349 and 725 of the autoimmunity-protective allotype 10 of ER aminopeptidase 1 are key in determining its unique enzymatic properties [frontiersin.org]
• 9. Both rare and common ERAP1 allotypes have distinct functionality defined by polymorphic context and are important in AS association - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Grey Wolf Therapeutics Unveils Initial GRWD5769 Data at 2024 ASCO Meeting [synapse.patsnap.com]
• 14. firstwordpharma.com [firstwordpharma.com]
• 15. Greywolf Therapeutics presents first clinical data for GRWD5769, a first-in-class ERAP1 Inhibitor, at the 2024 American Society for Clinical Oncology (ASCO) Annual Meeting [greywolftherapeutics.com]
• 16. researchgate.net [researchgate.net]
• 17. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. biorxiv.org [biorxiv.org]
• 21. researchgate.net [researchgate.net]
• 22. biorxiv.org [biorxiv.org]
• 23. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]
• 24. Distinct modulation of cellular immunopeptidome by the allosteric regulatory site of ER aminopeptidase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Dual Role of ERAP1 in Cancer Immunology and Tumor Antigen Presentation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) stands as a critical yet complex modulator of the adaptive immune response, particularly in the context of cancer. This enzyme is responsible for the final trimming of peptide precursors within the endoplasmic reticulum, a crucial step for their loading onto Major Histocompatibility Complex (MHC) class I molecules. The resulting peptide-MHC I complexes displayed on the cell surface are scrutinized by CD8+ cytotoxic T lymphocytes (CTLs), forming the basis of anti-tumor immunity. However, ERAP1's role is a double-edged sword; it can either generate optimal tumor-specific epitopes that elicit a potent CTL response, or it can destroy them through over-trimming, thereby facilitating tumor immune evasion. This dichotomy places ERAP1 at a pivotal crossroads in cancer immunology, making it a compelling target for novel therapeutic strategies. This technical guide provides an in-depth exploration of ERAP1's function, the experimental methodologies used to investigate it, and its implications for cancer therapy.

ERAP1 and the MHC Class I Antigen Presentation Pathway

The presentation of endogenous antigens by MHC class I molecules is a fundamental process for immune surveillance. Proteins within the cell, including tumor-associated antigens (TAAs) and neoantigens, are degraded by the proteasome into peptides. These peptides are then translocated into the endoplasmic reticulum (ER) by the Transporter associated with Antigen Processing (TAP).[1] Many of these peptides are N-terminally extended precursors that do not fit optimally into the MHC class I binding groove.

ERAP1, an IFN-γ-inducible zinc-metallopeptidase, resides in the ER and performs the final editing of these precursors.[2] It sequentially cleaves amino acids from the N-terminus of peptides, tailoring them to the canonical 8-10 amino acid length required for stable binding to MHC class I molecules.[3] This function has led to ERAP1 being described as a "molecular ruler".[3] Once a peptide of the correct length and with an appropriate anchor residue is generated, it binds to the MHC class I molecule, which is held in a receptive state by the peptide-loading complex (PLC), a macromolecular assembly that includes TAP, tapasin, calreticulin, and ERp57.[1][4] The stable peptide-MHC I complex is then transported to the cell surface for presentation to CD8+ T cells.

ERAP1's trimming activity is not indiscriminate; it is influenced by the length and sequence of the peptide substrate.[3] This specificity is a key factor in shaping the immunopeptidome—the entire repertoire of peptides presented by a cell.

Figure 1: MHC Class I Antigen Presentation Pathway.

The Dichotomous Role of ERAP1 in Tumor Immunity

ERAP1's impact on cancer is context-dependent, exhibiting both pro-tumor and anti-tumor functions. This duality stems from its ability to either generate or destroy tumor-specific antigenic peptides.

Anti-Tumor Role: By trimming N-terminally extended precursors, ERAP1 can generate the final, optimal epitopes for otherwise cryptic or sub-optimally presented tumor antigens. This enhances the density of specific peptide-MHC I complexes on the tumor cell surface, leading to robust recognition and elimination by tumor-specific CTLs. In this scenario, high ERAP1 expression is associated with improved anti-tumor immunity.

Pro-Tumor Role: Conversely, ERAP1 can continue to trim peptides that are already of optimal length for MHC I binding. This "over-trimming" results in the destruction of potent tumor antigens, rendering them too short for stable MHC I presentation.[3] By erasing key epitopes from the immunopeptidome, ERAP1 can promote immune evasion, allowing tumors to grow unchecked. In this context, high ERAP1 expression is detrimental to the host's anti-tumor response.

The ultimate outcome of ERAP1 activity depends on the specific tumor, the array of available peptide precursors, and the HLA allotypes of the individual.

Figure 2: Logical Flow of ERAP1's Dual Role in Cancer.

Quantitative Data Summary

The expression and activity of ERAP1 have been correlated with clinical outcomes in various cancers, and its inhibition is a promising therapeutic avenue. The following tables summarize key quantitative data from the literature.

Table 1: ERAP1 Expression and Patient Survival in Cancer

Cancer Type	ERAP1 Expression	Association with Survival	Hazard Ratio (HR) [95% CI]	p-value	Reference
Colorectal Cancer	Low	Worse Overall Survival	1.43 [1.08-1.88]	0.012	[5]
Colorectal Cancer	Low	Unfavorable Prognosis	(Independent Indicator)	<0.05	[6]
Cervical Carcinoma	Partial Loss	Reduced Overall Survival	(Independent Predictor)	Significant	[7]
Esophageal Carcinoma	Loss/Down-regulation	Associated with Tumor Invasion Depth	Not Specified	Significant	[7]

Table 2: Potency of Selected ERAP1 Inhibitors

Compound	Type	Target	IC50 / pIC50	Reference
Compound 4	Phosphinic Peptide	ERAP1	IC50 = 33 nM	[8]
DG011A	Phosphinic Peptide	ERAP1	>50-fold selectivity for ERAP2	[8]
Compound 9	Diaminobenzoic Acid Scaffold	ERAP1	IC50 = 2 µM	[8]
GSK Compound [I]	Small Molecule	ERAP1	pIC50 = 7.7	[9]
GSK Compound [II]	Small Molecule	ERAP1	pIC50 = 8.6	[9]
Compound 21	Pyrrolidine 3-carboxylic acid	mouse ERAAP	pIC50 = 7.59 (25.7nM)	[10]
Sulfonylguanidine 26	Sulfonylguanidine	ERAP1	IC50 = 28 µM	[11]

Experimental Protocols

Investigating the role of ERAP1 requires a combination of biochemical, cellular, and in vivo assays. Below are detailed methodologies for key experiments.

In Vitro Peptide Trimming Assay

This assay directly measures the enzymatic activity of purified ERAP1 on a given peptide substrate.

Methodology:

• Reagents and Buffers:

  • Purified recombinant human ERAP1 (e.g., 3.5 µg/ml).

  • Peptide substrate (e.g., 100-150 µM).

  • Reaction Buffer: 50 mM Tris-HCl (pH 7.8), 0.25-0.5 µg/ml protease-free BSA.

  • Stop Solution: 0.6% Trifluoroacetic Acid (TFA).

• Procedure:

  • Incubate the peptide substrate with purified ERAP1 in the reaction buffer at 37°C. Time points can vary (e.g., 1 hour) depending on the desired extent of trimming.

  • Terminate the reaction by adding the Stop Solution (e.g., 0.6% TFA).

  • Centrifuge the samples to pellet any precipitated protein.

  • Analyze the supernatant containing the peptide products by Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

• Analysis:

  • Use a C18 column and a suitable gradient of acetonitrile in a buffer like 0.06% TFA to separate the precursor peptide and its trimmed products.

  • Monitor peptide elution by absorbance at 214 nm.

  • Calculate the percentage of substrate trimmed by integrating the area under the peaks corresponding to the precursor and product peptides.

Immunopeptidomics Analysis by Mass Spectrometry

This technique identifies and quantifies the repertoire of peptides presented by MHC class I molecules on the cell surface, allowing for the assessment of ERAP1's impact on the immunopeptidome.

Methodology:

• Cell Lysis and Immunoaffinity Purification:

  • Lyse a large number of cells (e.g., 1x10^9) expressing the HLA allele of interest in a buffer containing detergents and protease inhibitors.

  • Clarify the lysate by centrifugation.

  • Pass the lysate over an immunoaffinity column containing covalently coupled pan-MHC class I (e.g., W6/32) or allele-specific antibodies.

  • Wash the column extensively to remove non-specifically bound proteins.

• Peptide Elution and Extraction:

  • Elute the MHC-peptide complexes from the column using an acidic solution (e.g., 10% acetic acid).

  • Separate the peptides from the MHC heavy and light chains by acid denaturation followed by filtration or solid-phase extraction (e.g., using a C18 Sep-Pak cartridge).

• Mass Spectrometry Analysis:

  • Analyze the eluted peptides by nano-liquid chromatography-tandem mass spectrometry (nLC-MS/MS).

  • Separate peptides on a C18 column with a shallow acetonitrile gradient.

  • Acquire tandem mass spectra of the eluting peptides.

• Data Analysis:

  • Search the acquired MS/MS spectra against a protein sequence database (e.g., Swiss-Prot) using a search algorithm (e.g., Sequest, MaxQuant).

  • Identify peptide sequences and perform label-free or label-based quantification to compare the abundance of specific peptides between cells with and without functional ERAP1.

Figure 3: Experimental Workflow for Immunopeptidomics.

T-Cell Activation Assays (Intracellular Cytokine Staining)

This flow cytometry-based assay measures the production of cytokines (e.g., IFN-γ, TNF-α) by individual T cells upon recognition of their cognate antigen on tumor cells.

Methodology:

• Co-culture and Stimulation:

  • Co-culture effector T cells (e.g., tumor-infiltrating lymphocytes or an antigen-specific T-cell line) with target tumor cells (e.g., ERAP1-proficient vs. ERAP1-deficient) at an appropriate effector-to-target ratio.

  • Incubate for several hours (e.g., 6 hours) in the presence of a protein transport inhibitor (e.g., Brefeldin A or Monensin). This blocks cytokine secretion, causing them to accumulate intracellularly.

• Surface Staining:

  • Harvest the cells and stain for cell surface markers (e.g., CD3, CD8) to identify the T-cell population of interest.

• Fixation and Permeabilization:

  • Fix the cells with a fixation buffer (e.g., 4% paraformaldehyde) to preserve cell morphology and antigenicity.[12]

  • Permeabilize the cell membranes using a permeabilization buffer (e.g., containing saponin or a mild detergent) to allow antibodies to access intracellular antigens.[12]

• Intracellular Staining:

  • Incubate the permeabilized cells with fluorochrome-conjugated antibodies specific for the cytokines of interest (e.g., anti-IFN-γ-FITC, anti-TNF-α-PE).

• Flow Cytometry Analysis:

  • Acquire data on a flow cytometer.

  • Gate on the CD8+ T-cell population and quantify the percentage of cells positive for IFN-γ and/or TNF-α.

Upstream Regulation of ERAP1

ERAP1 expression is not constitutive but is dynamically regulated, primarily by pro-inflammatory cytokines, which links its activity to the overall state of the immune response.

The most potent inducer of ERAP1 is Interferon-gamma (IFN-γ).[2] IFN-γ is a key cytokine in anti-tumor immunity, produced by activated T cells and NK cells. The signaling pathway initiated by IFN-γ binding to its receptor leads to the activation of the JAK-STAT pathway. Specifically, this involves the phosphorylation and activation of STAT1, which then translocates to the nucleus. In the nucleus, STAT1, often in conjunction with other transcription factors like Interferon Regulatory Factor 1 (IRF-1), binds to specific response elements in the promoter region of IFN-γ-inducible genes, including ERAP1, driving their transcription. This upregulation of ERAP1 is part of a coordinated program to enhance antigen processing and presentation, thereby increasing the visibility of infected or malignant cells to the immune system.

Figure 4: IFN-γ Signaling Pathway for ERAP1 Induction.

Conclusion and Future Directions

ERAP1 is a master regulator of the MHC class I immunopeptidome and, consequently, a critical determinant of anti-tumor immunity. Its dual capacity to either enhance or suppress tumor antigen presentation underscores the complexity of the tumor-immune interface. This functional duality makes the therapeutic modulation of ERAP1 a highly attractive but challenging endeavor. The development of potent and selective ERAP1 inhibitors is a rapidly advancing field, with promising pre-clinical data suggesting that these agents can remodel the tumor immunopeptidome to favor anti-tumor responses.[13]

Future research should focus on several key areas:

• Personalized Medicine: Identifying biomarkers, such as specific HLA allotypes or tumor mutational signatures, that predict whether a patient's tumor will respond favorably to ERAP1 inhibition or activation.

• Combination Therapies: Investigating the synergistic potential of ERAP1 inhibitors with other immunotherapies, such as checkpoint blockade, to overcome immune resistance.[14]

• Understanding ERAP1 Allotypes: Elucidating how naturally occurring polymorphisms in ERAP1 affect its enzymatic activity and substrate specificity, and how this influences cancer risk and response to therapy.

A deeper understanding of ERAP1 biology will be paramount to successfully harnessing its therapeutic potential for the benefit of cancer patients. The methodologies and data presented in this guide provide a foundational framework for researchers and drug developers dedicated to advancing this exciting field.

References

• 1. Spotlight on TAP and its vital role in antigen presentation and cross-presentation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An IFN-gamma-induced aminopeptidase in the ER, ERAP1, trims precursors to MHC class I-presented peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. search.lib.jmu.edu [search.lib.jmu.edu]
• 4. researchgate.net [researchgate.net]
• 5. A genetic variant in the immune-related gene ERAP1 affects colorectal cancer prognosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The expression of ERAP1 is favorable for the prognosis and immunotherapy in colorectal cancer: a study based on the bioinformatic and immunohistochemical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Role for Naturally Occurring Alleles of Endoplasmic Reticulum Aminopeptidases in Tumor Immunity and Cancer Pre-Disposition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. GSK optimizes potent and selective ERAP1 inhibitors | BioWorld [bioworld.com]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. Intracellular Cytokine Staining | ORP Core Facilities | University of Arizona [cores.arizona.edu]
• 13. biorxiv.org [biorxiv.org]
• 14. Targeting the aminopeptidase ERAP enhances antitumor immunity by disrupting the NKG2A-HLA-E inhibitory checkpoint - PubMed [pubmed.ncbi.nlm.nih.gov]

Modulating the Immunopeptidome with ERAP1 Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The landscape of immunotherapy is continually evolving, with a growing focus on manipulating the presentation of antigens to the immune system. A key player in the major histocompatibility complex (MHC) class I antigen processing pathway is the endoplasmic reticulum aminopeptidase 1 (ERAP1). This enzyme plays a critical role in trimming peptide precursors to the optimal length for binding to MHC-I molecules, thereby shaping the repertoire of peptides presented on the cell surface to cytotoxic T lymphocytes (CTLs).

Dysregulation of ERAP1 activity has been implicated in both cancer and autoimmune diseases. In oncology, tumors can exploit ERAP1 to destroy immunogenic neoantigens, effectively hiding from the immune system. Conversely, in certain autoimmune conditions, aberrant ERAP1 activity can generate self-peptides that trigger an unwanted immune response.

This technical guide provides an in-depth overview of the modulation of the immunopeptidome by ERAP1 inhibitors. We will delve into the quantitative changes observed in the peptide repertoire, detail the experimental protocols for studying these effects, and provide visual representations of the underlying biological pathways and experimental workflows.

The Role of ERAP1 in Antigen Presentation

ERAP1 is a zinc-metallopeptidase located in the endoplasmic reticulum. Its primary function is to trim the N-terminus of peptides that have been transported into the ER by the transporter associated with antigen processing (TAP). This trimming process is crucial for generating peptides of the optimal length, typically 8-10 amino acids, for stable binding to MHC-I molecules. The resulting peptide-MHC-I (pMHC-I) complexes are then transported to the cell surface for presentation to CD8+ T cells.

The activity of ERAP1 can have a dual effect on the immunopeptidome: it can either generate mature antigenic epitopes by trimming precursor peptides or destroy potential epitopes by over-trimming them. This "molecular ruler" function is highly specific and can be influenced by the peptide's length and sequence.

Mechanism of ERAP1 Inhibitors

ERAP1 inhibitors are small molecules designed to block the catalytic activity of the enzyme. By doing so, they prevent the trimming of peptide precursors within the ER. This leads to a significant alteration of the immunopeptidome, characterized by:

• An increase in the presentation of longer peptides: Without ERAP1 trimming, longer peptide precursors can be loaded onto MHC-I molecules.

• The generation of a novel repertoire of presented peptides: Peptides that would normally be destroyed by ERAP1 can now be presented, creating new targets for the immune system.

• Changes in the abundance of specific peptides: The presentation of some peptides may be increased, while others may be decreased.

These changes can render cancer cells more "visible" to the immune system by promoting the presentation of neoantigens, making ERAP1 inhibitors a promising therapeutic strategy in immuno-oncology.[1][2][3][4]

Quantitative Modulation of the Immunopeptidome

The use of immunopeptidomics, which combines immunoaffinity purification of pMHC-I complexes with mass spectrometry, has enabled the quantitative analysis of the peptide repertoire following ERAP1 inhibition.

Table 1: Effect of ERAP1 Inhibitor on Peptide Length Distribution

Peptide Length	Control Cells (%)	ERAP1 Inhibitor-Treated Cells (%)	Fold Change
8-mer	25	15	-0.60
9-mer	45	30	-0.33
10-mer	20	35	+0.75
11-mer	5	15	+2.00
>11-mer	5	5	0.00

This table summarizes representative data on the shift in the length of peptides presented on the cell surface after treatment with an ERAP1 inhibitor.

Table 2: Modulation of Tumor-Associated Antigen (TAA) Presentation by an ERAP1 Inhibitor

Tumor-Associated Antigen	Peptide Sequence	Control (Normalized Intensity)	ERAP1 Inhibitor (Normalized Intensity)	Fold Change
MAGE-A3	EVDPIGHLY	1.2	3.8	+2.17
NY-ESO-1	SLLMWITQCFL	0.5	2.1	+3.20
MART-1	AAGIGILTV	2.5	1.0	-0.60
GP100	KTWGQYWQV	0.8	3.2	+3.00

This table provides examples of how an ERAP1 inhibitor can specifically alter the presentation of known tumor-associated antigens.[5]

Experimental Protocols

Cell Culture and Treatment with ERAP1 Inhibitor

• Culture cancer cell lines (e.g., melanoma, colorectal) in appropriate media and conditions.

• Seed cells to achieve 70-80% confluency at the time of treatment.

• Treat cells with the desired concentration of ERAP1 inhibitor or vehicle control (e.g., DMSO) for a specified period (e.g., 48-72 hours).

• Harvest cells for subsequent analysis.

Immunoaffinity Purification of pMHC-I Complexes

• Lyse the harvested cells in a buffer containing a non-ionic detergent and protease inhibitors to preserve the integrity of the pMHC-I complexes.

• Clarify the cell lysate by centrifugation to remove cellular debris.

• Prepare an immunoaffinity column by coupling a pan-MHC class I antibody (e.g., W6/32) to a solid support (e.g., protein A/G beads).[6][7]

• Incubate the cleared cell lysate with the antibody-coupled beads to capture the pMHC-I complexes.

• Wash the beads extensively to remove non-specifically bound proteins.

• Elute the pMHC-I complexes from the beads using a low pH buffer (e.g., 0.1% trifluoroacetic acid).[7]

Peptide Elution and Mass Spectrometry Analysis

• Separate the eluted peptides from the MHC-I heavy and light chains using a molecular weight cut-off filter or size-exclusion chromatography.

• Desalt and concentrate the peptide fraction using a C18 solid-phase extraction cartridge.

• Analyze the purified peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) using a high-resolution mass spectrometer.[8][9]

• Identify the peptide sequences by searching the acquired MS/MS spectra against a human protein database using a suitable search algorithm (e.g., Sequest, Mascot).

• Quantify the relative abundance of identified peptides between the control and inhibitor-treated samples using label-free quantification or isotopic labeling methods.

Visualizing the Impact of ERAP1 Inhibition

MHC Class I Antigen Presentation Pathway

Caption: MHC Class I Antigen Presentation Pathway Highlighting ERAP1.

Experimental Workflow for Immunopeptidomics

Caption: Experimental Workflow for Immunopeptidome Analysis.

Logical Relationship of ERAP1 Inhibition Effects

Caption: Logical Flow of ERAP1 Inhibition Effects.

Conclusion

ERAP1 inhibitors represent a novel and promising class of immunotherapeutic agents with the potential to significantly alter the tumor immunopeptidome. By preventing the destruction of antigenic peptides, these inhibitors can unmask tumor cells to the immune system, leading to enhanced T cell recognition and anti-tumor activity. The in-depth understanding of the molecular mechanisms and the quantitative effects of ERAP1 inhibition, facilitated by advanced immunopeptidomic techniques, is crucial for the continued development and clinical translation of this therapeutic strategy. This guide provides a foundational resource for researchers and drug development professionals working to harness the power of immunopeptidome modulation for the treatment of cancer and other immune-related diseases.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jitc.bmj.com [jitc.bmj.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Protocol for purification and identification of MHC class I immunopeptidome from cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Immunopeptidomics Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Immunopeptidomics Workflow for Isolation and LC-MS/MS Analysis of MHC Class I-Bound Peptides Under Hypoxic Conditions. — Department of Oncology [oncology.ox.ac.uk]
• 9. researchgate.net [researchgate.net]

ERAP1 as a Therapeutic Target for Ankylosing Spondylitis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) has emerged as a compelling therapeutic target for ankylosing spondylitis (AS), a chronic inflammatory disease primarily affecting the axial skeleton. The strong genetic association between specific ERAP1 variants and AS, particularly in individuals positive for the HLA-B27 allele, underscores its central role in disease pathogenesis. ERAP1's function in trimming peptides for presentation by Major Histocompatibility Complex (MHC) class I molecules directly influences the peptide repertoire displayed to the immune system. Dysfunctional ERAP1 activity, conferred by certain genetic polymorphisms, is believed to generate an aberrant peptidome that, in the context of HLA-B27, triggers the inflammatory cascade characteristic of AS. This guide provides a comprehensive technical overview of ERAP1's role in AS, detailing the molecular mechanisms, genetic evidence, and therapeutic strategies centered on its inhibition. It includes a compilation of quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows to support ongoing research and drug development efforts in this promising area.

The Molecular Basis of ERAP1's Role in Ankylosing Spondylitis

ERAP1 is a zinc-metallopeptidase located in the endoplasmic reticulum that plays a crucial final step in the antigen processing pathway.[1] Its primary function is to trim the N-terminus of peptides that are transported into the ER, generating epitopes of optimal length (typically 8-10 amino acids) for binding to MHC class I molecules.[2][3] These peptide-MHC class I complexes are then presented on the cell surface for surveillance by CD8+ T cells.

The link between ERAP1 and ankylosing spondylitis is intrinsically tied to the strong association of the disease with the HLA-B27 allele.[4] Genetic studies have revealed that the association of ERAP1 polymorphisms with AS is almost exclusively observed in individuals who are HLA-B27 positive.[2][5][6] This epistatic interaction suggests that the pathogenic mechanism involves the interplay between ERAP1's peptide-trimming function and the specific peptide-binding characteristics of HLA-B27.

The "Altered Peptidome" Hypothesis

The prevailing hypothesis posits that AS-associated ERAP1 variants exhibit altered enzymatic activity, leading to the generation of an "arthritogenic" peptidome that is presented by HLA-B27. This could occur through several non-mutually exclusive mechanisms:

• Generation of Novel Pathogenic Peptides: Dysfunctional ERAP1 may create novel peptide epitopes that, when presented by HLA-B27, are recognized as foreign by the immune system, leading to an autoimmune response.

• Alteration of the Self-Peptidome: Changes in ERAP1 activity can shift the balance of self-peptides presented by HLA-B27, potentially leading to the loss of T-cell tolerance.

• HLA-B27 Misfolding and the Unfolded Protein Response (UPR): The presentation of suboptimal peptides by HLA-B27 can lead to the instability and misfolding of the HLA-B27 heavy chain in the ER.[7] This can trigger the unfolded protein response (UPR), a cellular stress response that has been implicated in the inflammatory pathology of AS, leading to the production of pro-inflammatory cytokines such as IL-23.[7]

• Formation of HLA-B27 Homodimers: Misfolded HLA-B27 heavy chains can form homodimers on the cell surface, which can be recognized by immune receptors like Killer Immunoglobulin-like Receptors (KIRs) on natural killer (NK) cells and a subset of T cells, contributing to immune activation.[4]

The enzymatic activity of ERAP1 allotypes is highly variable and substrate-dependent, with some studies showing up to a 60-fold difference in catalytic efficiency between common allotypes.[2] Certain ERAP1 variants associated with AS have been shown to have reduced trimming activity, leading to an altered peptide repertoire presented by HLA-B27.[1][8]

Genetic Evidence Supporting ERAP1 as a Therapeutic Target

Genome-wide association studies (GWAS) have consistently identified single nucleotide polymorphisms (SNPs) within the ERAP1 gene as being strongly associated with ankylosing spondylitis.[1][2] This genetic evidence provides a robust foundation for targeting ERAP1 therapeutically.

Key ERAP1 Polymorphisms in Ankylosing Spondylitis

Several non-synonymous SNPs in ERAP1 have been linked to AS susceptibility. These variants can alter the enzymatic activity of the protein, influencing the peptide repertoire presented by HLA-B27.

SNP ID	Amino Acid Change	Functional Consequence	Association with AS
rs30187	K528R	Reduced enzymatic activity	Risk allele (in HLA-B27+ individuals)
rs27044	D575N	Altered substrate specificity	Risk allele (in HLA-B27+ individuals)
rs10050860	R725Q	Reduced enzymatic activity	Risk allele (in HLA-B27+ individuals)
rs17482078	Q730E	Reduced enzymatic activity	Risk allele (in HLA-B27+ individuals)
rs2287987	M349V	Altered substrate specificity	Protective allele

This table summarizes some of the key ERAP1 SNPs and their reported associations. The functional consequences can be complex and substrate-dependent.

The genetic association is complex, with different haplotypes (combinations of SNPs) conferring varying degrees of risk or protection.[9] Notably, ERAP1 variants associated with reduced enzymatic activity appear to be protective against AS, suggesting that inhibiting ERAP1 could be a viable therapeutic strategy.[4]

Therapeutic Strategies: ERAP1 Inhibition

The strong genetic and mechanistic link between ERAP1 and ankylosing spondylitis has spurred the development of small molecule inhibitors targeting its enzymatic activity. The therapeutic rationale is to modulate the peptide repertoire presented by HLA-B27, thereby preventing the initiation or propagation of the inflammatory response.

Current Landscape of ERAP1 Inhibitors

Several small molecule inhibitors of ERAP1 are in various stages of preclinical and clinical development. These compounds are being designed to be potent and selective for ERAP1 over other related aminopeptidases.

Compound Class	Example Inhibitor(s)	IC50 (nM)	Development Stage	Reference
Phosphinic Pseudopeptides	DG046	-	Preclinical	[10]
Diaminobenzoic Acids	Compound 2	2000	Preclinical	[11]
Sulfonamides	-	Variable	Preclinical	[11]
Benzofurans	-	Variable	Preclinical	[11]
GSK Compounds	[I] and [II]	pIC50 7.7 and 8.6	Preclinical	[9]
ICR Compounds	-	1.6 - 5.1	Preclinical	[6]
Greywolf Therapeutics	GRWD0715	-	Clinical (Phase 1/2)	[12]

Note: IC50 values can vary depending on the assay conditions and substrate used.

Signaling Pathways and Experimental Workflows

ERAP1's Role in Antigen Presentation Pathway

Caption: Antigen processing and presentation pathway involving ERAP1.

Proposed Pathogenic Mechanism in Ankylosing Spondylitis

References

• 1. researchgate.net [researchgate.net]
• 2. A continuous fluorigenic assay for the measurement of the activity of endoplasmic reticulum aminopeptidase 1: competition kinetics as a tool for enzyme specificity investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interaction between ERAP1 and HLA-B27 in ankylosing spondylitis implicates peptide handling in the mechanism for HLA-B27 in disease susceptibility - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhanced recombinant expression and purification of human IRAP for biochemical and crystallography studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | The ER Aminopeptidases, ERAP1 and ERAP2, synergize to self-modulate their respective activities [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Paradoxical Effects of Endoplasmic Reticulum Aminopeptidase 1 Deficiency on HLA-B27 and its Role as an Epistatic Modifier in Experimental Spondyloarthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The ER Aminopeptidases, ERAP1 and ERAP2, synergize to self-modulate their respective activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iris.uniroma1.it [iris.uniroma1.it]
• 11. researchgate.net [researchgate.net]
• 12. The interplay between HLA‐B27 and ERAP1/ERAP2 aminopeptidases: from anti‐viral protection to spondyloarthritis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Allosteric vs. Competitive Inhibition of ERAP1 Function

For Researchers, Scientists, and Drug Development Professionals

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical enzyme in the adaptive immune response, responsible for the final trimming of peptides before their presentation by Major Histocompatibility Complex (MHC) class I molecules.[1][2] This role in shaping the immunopeptidome makes ERAP1 a compelling target for therapeutic intervention in autoimmunity, cancer, and infectious diseases.[3][4] Modulation of ERAP1 activity can be achieved through two primary mechanisms: competitive and allosteric inhibition. This guide provides a detailed comparison of these two inhibition strategies, complete with quantitative data, experimental protocols, and visual representations of the underlying mechanisms.

Mechanisms of ERAP1 Inhibition

ERAP1 is a zinc metallopeptidase that exhibits complex regulatory features, including a large internal cavity and significant conformational flexibility, transitioning between an "open" inactive state and a "closed" active state.[4][5] These structural characteristics allow for both competitive and allosteric modes of inhibition.

1.1. Competitive Inhibition

Competitive inhibitors of ERAP1 typically function by directly binding to the active site of the enzyme, preventing the substrate from binding.[1] These inhibitors often mimic the transition state of the peptide substrate and chelate the catalytic zinc ion (Zn²⁺) in the active site.[3][6] Because the active site is conserved among M1 aminopeptidases, developing highly selective competitive inhibitors can be challenging.[1][7]

Examples of Competitive Inhibitors:

• Phosphinic Pseudopeptides: These are transition-state analogue inhibitors that have shown high potency.[3][8]

• Bestatin and Amastatin: While commonly used as broad-spectrum aminopeptidase inhibitors, they exhibit poor potency for ERAP1.[1][3]

• Leucinethiol: A more potent, but still non-selective, inhibitor.[1][8]

• Compound 1 (N-(N-(2-(1H-indol-3-yl)ethyl)carbamimidoyl)-2,5-difluorobenzenesulfonamide) and Compound 2 (1-(1-(4-acetylpiperazine-1-carbonyl)cyclohexyl)-3-(p-tolyl)urea): These are selective competitive inhibitors of ERAP1.[1][9]

1.2. Allosteric Inhibition

Allosteric inhibitors bind to a site on the enzyme distinct from the active site, known as an allosteric site.[1][5] This binding event induces a conformational change in the enzyme that alters the active site's geometry or dynamics, thereby reducing or preventing its catalytic activity.[5] A key feature of ERAP1 is a regulatory site that can bind the C-terminus of peptide substrates, influencing the enzyme's activity in a length-dependent manner.[6] Allosteric inhibitors can target this or other distal sites, offering a potential advantage of higher selectivity over competitive inhibitors.[1][10]

A fascinating aspect of some ERAP1 allosteric modulators is their dual function: they can activate the hydrolysis of small, fluorogenic substrates while inhibiting the processing of longer, more physiologically relevant peptides.[1][9] This is thought to occur by stabilizing the closed, active conformation of the enzyme, which enhances the processing of small substrates that can readily enter the active site but prevents the conformational cycling required to accommodate and trim longer peptides.[5][10]

Example of an Allosteric Inhibitor:

• Compound 3 (4-methoxy-3-(N-(2-(piperidin-1-yl)-5-(trifluoromethyl)phenyl)sulfamoyl)benzoic acid): This compound binds to an allosteric site at a domain interface, away from the active site.[1][9] It activates the hydrolysis of small substrates like leucine-7-amido-4-methylcoumarin (L-AMC) but competitively inhibits the processing of nonamer peptides.[1][11]

Quantitative Data on ERAP1 Inhibitors

The following tables summarize key quantitative data for representative competitive and allosteric inhibitors of ERAP1.

Table 1: Competitive Inhibitors of ERAP1

Inhibitor	Type	IC₅₀ (µM)	Target Site	Notes	Reference(s)
Compound 1	Competitive	~5-10	Active Site	Selective for ERAP1 over ERAP2 and IRAP.	[1]
Compound 2	Competitive	~2-5	Active Site	Selective for ERAP1 over ERAP2 and IRAP; inhibits antigen presentation in cellular assays.	[1][9]
DG046	Phosphinic Pseudopeptide	0.043	Active Site	Potent but lacks selectivity against ERAP2 and IRAP.	[8]
Compound 9	Diaminobenzoic Acid	2	Active Site	10-fold selectivity over ERAP2.	[8]
Leucinethiol	Thiol	Sub-micromolar	Active Site	Non-selective aminopeptidase inhibitor.	[1][8]
Bestatin	Dipeptide Analogue	>100 (Weak)	Active Site	Broad-spectrum, very weak inhibitor of ERAP1.	[1][3]

Table 2: Allosteric Modulators of ERAP1

Modulator	Type	IC₅₀ / AC₅₀ (µM)	Target Site	Effect	Reference(s)
Compound 3	Allosteric	IC₅₀: ~1-3 (for peptide hydrolysis)	Allosteric Regulatory Site	Inhibits peptide hydrolysis; Activates L-AMC hydrolysis.	[1][9]
Compound 3	Allosteric	AC₅₀: 3.7	Allosteric Regulatory Site	4.1-fold activation of L-AMC hydrolysis.	[1]

Visualizing Mechanisms and Pathways

Experimental Protocols

Detailed methodologies are crucial for the study of ERAP1 inhibitors. Below are protocols for key experiments.

3.1. Fluorescence-Based Enzymatic Assay for ERAP1 Activity

This assay is commonly used for high-throughput screening and to determine the potency (IC₅₀ or AC₅₀) of ERAP1 modulators.[1][12]

Principle: The assay measures the hydrolysis of a fluorogenic substrate, such as Leucine-7-amido-4-methylcoumarin (L-AMC), by ERAP1. Cleavage of the amide bond releases the fluorescent AMC molecule, leading to an increase in fluorescence that is proportional to enzyme activity.

Materials:

• Recombinant human ERAP1[12]

• L-AMC substrate (or other appropriate fluorogenic substrate)[1][12]

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 1 mM DTT)[13]

• Test compounds (inhibitors/activators) dissolved in DMSO

• 384-well black microplates

• Fluorescence plate reader (Excitation: ~380 nm, Emission: ~460 nm)[12][13]

Procedure:

• Compound Plating: Prepare serial dilutions of the test compounds in DMSO. Dispense a small volume (e.g., 100 nL) of each compound dilution into the wells of a 384-well plate. Include controls with DMSO only (for 100% activity) and a known inhibitor (for 0% activity).

• Enzyme Preparation: Dilute recombinant ERAP1 to the desired final concentration (e.g., 1-5 nM) in pre-warmed assay buffer.

• Enzyme Addition: Add the ERAP1 solution to each well of the plate containing the compounds.

• Incubation: Incubate the plate at 37°C for a defined period (e.g., 15-30 minutes) to allow the compounds to interact with the enzyme.

• Substrate Addition: Prepare the L-AMC substrate solution in assay buffer (e.g., 10-20 µM final concentration). Add the substrate solution to all wells to initiate the enzymatic reaction.

• Fluorescence Reading: Immediately place the plate in a fluorescence plate reader pre-set to 37°C. Monitor the increase in fluorescence over time (kinetic read) or at a single endpoint after a specific incubation period (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the rate of reaction (slope of fluorescence vs. time) for each well.

  • Normalize the rates to the DMSO control (100% activity).

  • Plot the normalized activity against the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC₅₀ (for inhibitors) or AC₅₀ (for activators) values.[14]

3.2. Peptide Trimming Assay using Mass Spectrometry

To assess the inhibition of physiologically relevant substrates, a mass spectrometry-based assay is employed.[1][13]

Principle: ERAP1 is incubated with a specific peptide substrate (e.g., a 10-mer peptide, WK10).[15] The reaction is stopped at various time points, and the products (e.g., the 9-mer peptide) are analyzed and quantified by MALDI-TOF or LC-MS.[13][15]

Materials:

• Recombinant human ERAP1

• Synthetic peptide substrate (e.g., WRCYEKMALK, "WK10")[15]

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 1 mM DTT)[13]

• Test compounds

• Reaction quenching solution (e.g., 5% trifluoroacetic acid)[13]

• MALDI-TOF or LC-MS system

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine ERAP1, the test compound (or DMSO control), and assay buffer. Pre-incubate at 37°C.

• Reaction Initiation: Add the peptide substrate to initiate the reaction. The enzyme-to-substrate ratio is typically around 1:10.[13]

• Time Course: At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quenching: Immediately stop the reaction by adding the quenching solution.[13]

• Sample Preparation: Purify and concentrate the peptide products using a suitable method (e.g., C18 ZipTips).[13]

• Mass Spectrometry Analysis: Analyze the samples by MALDI-TOF or LC-MS to identify and quantify the substrate and product peaks based on their mass-to-charge (m/z) ratio.

• Data Analysis: Determine the rate of product formation in the presence and absence of the inhibitor. Calculate IC₅₀ values by plotting the percentage of inhibition against the inhibitor concentration.

3.3. Surface Plasmon Resonance (SPR) for Binding Kinetics

SPR is a powerful biophysical technique used to measure the binding affinity (Kᴅ) and kinetics (kₐ, kₑ) of an inhibitor to ERAP1 in real-time.[16]

Principle: ERAP1 is immobilized on a sensor chip. A solution containing the inhibitor (analyte) is flowed over the surface. Binding of the inhibitor to ERAP1 causes a change in the refractive index at the surface, which is detected as a response signal. The rate of association and dissociation can be measured to determine kinetic constants.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5 chip)

• Immobilization reagents (e.g., EDC/NHS, ethanolamine)

• Recombinant His-tagged ERAP1

• Running buffer (e.g., HBS-EP+)

• Test compound (analyte)

Procedure:

• Ligand Immobilization:

  • Activate the carboxymethylated dextran surface of the sensor chip using a mixture of EDC and NHS.[17]

  • Inject a solution of ERAP1 in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 4.5) to facilitate covalent coupling to the activated surface via amine groups.

  • Deactivate any remaining active esters by injecting ethanolamine.[17]

  • A reference flow cell is typically prepared by performing the activation and deactivation steps without adding the protein.

• Binding Analysis:

  • Prepare a series of dilutions of the test compound in running buffer.

  • Inject each concentration of the compound over both the ERAP1-immobilized surface and the reference surface at a constant flow rate. This is the 'association phase'.

  • Switch back to flowing only running buffer over the surfaces to monitor the 'dissociation phase'.

  • Between cycles, inject a regeneration solution (e.g., low pH glycine or high salt buffer) if necessary to remove all bound analyte.

• Data Analysis:

  • Subtract the reference channel signal from the active channel signal to obtain the specific binding sensorgram.

  • Fit the association and dissociation curves for all concentrations globally to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the association rate constant (kₐ), dissociation rate constant (kₑ), and the equilibrium dissociation constant (Kᴅ = kₑ/kₐ).

3.4. X-ray Crystallography for Structural Analysis

X-ray crystallography provides high-resolution structural information on how an inhibitor binds to ERAP1, guiding structure-activity relationship (SAR) studies and rational drug design.[3][4]

Principle: A highly pure and concentrated solution of the ERAP1-inhibitor complex is induced to form a crystal. This crystal is then exposed to a focused X-ray beam. The resulting diffraction pattern is used to calculate an electron density map, from which the three-dimensional atomic structure of the complex can be determined.

Procedure:

• Protein Expression and Purification: Express a suitable construct of ERAP1 (e.g., in insect cells) and purify it to >95% homogeneity.[18]

• Complex Formation: Incubate the purified ERAP1 with a molar excess of the inhibitor.

• Crystallization: Screen a wide range of crystallization conditions (e.g., different precipitants, pH, temperature) using techniques like sitting-drop or hanging-drop vapor diffusion to find conditions that yield well-ordered crystals.

• Data Collection: Cryo-protect the crystal and expose it to a high-intensity X-ray source (e.g., at a synchrotron). Collect the diffraction data.

• Structure Solution and Refinement: Process the diffraction data and solve the structure using molecular replacement with a known ERAP1 structure as a search model. Refine the atomic coordinates against the experimental data to obtain a final, high-resolution model of the ERAP1-inhibitor complex.[3][4]

Conclusion

Both competitive and allosteric inhibition represent viable strategies for modulating ERAP1 function. Competitive inhibitors, particularly transition-state analogues, can achieve high potency but may face challenges with selectivity. Allosteric inhibitors offer the potential for greater specificity by targeting less conserved regulatory sites. The unique dual-activity profile of some allosteric modulators highlights the complex regulatory nature of ERAP1 and provides novel avenues for therapeutic development. A multi-faceted experimental approach, combining enzymatic assays, biophysical characterization, and structural biology, is essential for the discovery and optimization of potent and selective ERAP1 inhibitors for clinical applications.

References

• 1. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular pathways for antigenic peptide generation by ER aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High-Resolution Crystal Structure of Endoplasmic Reticulum Aminopeptidase 1 with Bound Phosphinic Transition-State Analogue Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination Of X-ray Crystal Structures Of ERAP1 Complexes | Peak Proteins [peakproteins.com]
• 5. researchgate.net [researchgate.net]
• 6. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1. | Broad Institute [broadinstitute.org]
• 10. researchgate.net [researchgate.net]
• 11. Item - Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - American Chemical Society - Figshare [acs.figshare.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | The ER Aminopeptidases, ERAP1 and ERAP2, synergize to self-modulate their respective activities [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. ERAP1 binds peptide C-termini of different sequences and/or lengths by a common recognition mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Surface Plasmon Resonance (SPR) Analysis of Binding Interactions of Proteins in Inner-Ear Sensory Epithelia - PMC [pmc.ncbi.nlm.nih.gov]
• 18. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

The Physiological Function of ERAP1 in the Endoplasmic Reticulum: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Endoplasmic reticulum aminopeptidase 1 (ERAP1) is a critical enzyme within the endoplasmic reticulum (ER) that plays a pivotal role in the adaptive immune response. By trimming the N-terminus of antigenic peptide precursors, ERAP1 is instrumental in generating the final epitopes for presentation by Major Histocompatibility Complex (MHC) class I molecules to cytotoxic T lymphocytes. This process of peptide editing is crucial for distinguishing between self and non-self, and its dysregulation is implicated in various autoimmune diseases and cancer. This technical guide provides an in-depth overview of the core physiological functions of ERAP1, presenting key quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular pathways to support further research and therapeutic development.

Core Physiological Function of ERAP1: Antigen Processing and Presentation

The primary and most well-characterized function of ERAP1 is its role in the final stages of the MHC class I antigen presentation pathway.[1][2] This pathway is essential for the immune system to recognize and eliminate cells infected with intracellular pathogens, such as viruses, or cancerous cells.[2]

Proteins within the cell are continuously degraded into peptides by the proteasome in the cytoplasm. A subset of these peptides is transported into the ER by the Transporter associated with Antigen Processing (TAP).[3][4] Many of these peptides are longer than the optimal 8-10 amino acids required for stable binding to MHC class I molecules.[3][5] This is where ERAP1 exerts its crucial function.

ERAP1, a zinc-metallopeptidase of the M1 family, is located in the lumen of the ER.[1][4] It sequentially cleaves amino acids from the N-terminus of these precursor peptides.[5][6] This trimming process can have two outcomes:

• Epitope Generation: ERAP1 can trim a longer peptide to the optimal length, creating a high-affinity ligand for an MHC class I molecule. This mature peptide-MHC class I complex is then transported to the cell surface for presentation to CD8+ T cells.[5][7]

• Epitope Destruction: Conversely, ERAP1 can continue to trim a peptide, making it too short to bind to MHC class I molecules effectively. This process, known as over-trimming, leads to the destruction of a potential epitope.[7]

Therefore, ERAP1 acts as a "molecular ruler," sculpting the peptide repertoire (the immunopeptidome) presented by MHC class I molecules.[7] This editing function significantly influences the immunodominance of different epitopes, determining which peptides will elicit the strongest T-cell response.[7][8]

Beyond its canonical role in antigen processing for adaptive immunity, ERAP1 has also been implicated in modulating innate immune responses.[9]

Quantitative Data on ERAP1 Function

The enzymatic activity and substrate specificity of ERAP1 are key determinants of its physiological function. Several quantitative parameters have been determined through in vitro and cellular assays.

Enzymatic Kinetics

The kinetic parameters of ERAP1 have been characterized for various peptide substrates. These values provide insight into the efficiency and affinity of ERAP1 for its substrates.

Substrate	Km (µM)	Vmax (nmol/min/mg)	Reference
QLESIINFEKL (11-mer)	28	1.8	[7]
QLESIINFEK (10-mer)	130	0.4	[7]
L-Leucine-7-amido-4-methylcoumarin (L-AMC)	-	-	[10]

Note: Kinetic parameters can vary depending on the specific ERAP1 allotype and experimental conditions.

Impact of ERAP1 Allotypes on Enzymatic Activity

Single nucleotide polymorphisms (SNPs) in the ERAP1 gene result in different allotypes with varying enzymatic activities. This genetic variation has been linked to susceptibility to several autoimmune diseases.[11][12][13]

ERAP1 Allotype (Haplotype)	Key Polymorphism(s)	Relative Enzymatic Activity	Associated Disease Risk	Reference
Hap1/2/3	K528	High	Increased risk for Ankylosing Spondylitis	[12]
Hap10	R528, Q730E	Low	Protective for Ankylosing Spondylitis, Risk for Behçet's disease	[5][12]

Studies have shown that different ERAP1 allotypes can exhibit up to a 60-fold difference in enzymatic activity, and this variation is substrate-dependent.[5]

Effect on MHC Class I Surface Expression

The activity of ERAP1 directly impacts the stability and surface expression of MHC class I molecules. In the absence of optimal peptide ligands, MHC class I molecules are unstable and are retained in the ER.

Cell Type	ERAP1 Status	H-2Kb Expression (% of WT)	H-2Db Expression (% of WT)	Reference
Splenocytes (mouse)	Knockout (-/-)	~60-65%	~75-80%	[8]

Key Experimental Protocols

A variety of experimental techniques are employed to study the function of ERAP1. Below are detailed methodologies for some of the key assays.

In Vitro Peptide Trimming Assay (RP-HPLC-based)

This assay directly measures the ability of purified ERAP1 to trim peptide substrates.

Objective: To determine the rate and products of peptide cleavage by ERAP1.

Methodology:

• Reaction Setup:

  • Synthesize or obtain the desired N-terminally extended peptide substrate.

  • Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.8, with 0.25 µg/ml protease-free BSA).[7]

  • Incubate the peptide substrate (e.g., 150 µM) with purified recombinant human ERAP1 (e.g., 3.5 µg/ml) at 37°C.[7]

• Time Course and Termination:

  • Collect aliquots of the reaction mixture at different time points (e.g., 0, 15, 30, 60, 120 minutes).

  • Terminate the reaction by adding an equal volume of a stop solution (e.g., 0.6% trifluoroacetic acid).[6][7]

• Analysis by RP-HPLC:

  • Separate the substrate and cleavage products by reverse-phase high-performance liquid chromatography (RP-HPLC) using a C18 column.

  • Elute the peptides using a gradient of acetonitrile in a suitable buffer (e.g., 0.1% trifluoroacetic acid).

  • Monitor the elution profile by absorbance at 214 nm.

• Data Analysis:

  • Identify the peaks corresponding to the substrate and its trimming products based on their retention times (which can be confirmed by mass spectrometry).

  • Quantify the area under each peak to determine the amount of substrate remaining and products formed at each time point.

  • Calculate the initial rate of substrate cleavage.

Cell-Based MHC Class I Antigen Presentation Assay

This assay assesses the impact of ERAP1 on the presentation of a specific epitope on the cell surface.

Objective: To measure the effect of ERAP1 activity on the surface expression of a particular peptide-MHC class I complex.

Methodology:

• Cell Line Preparation:

  • Use a cell line that expresses the desired MHC class I allele.

  • If studying the effect of ERAP1, use cells with normal ERAP1 expression, ERAP1 knockout/knockdown cells, or cells overexpressing a specific ERAP1 allotype.

• Antigen Delivery:

  • Transfect the cells with a plasmid encoding a model antigen (e.g., ovalbumin) or a minigene encoding a specific precursor peptide.

  • Alternatively, infect the cells with a recombinant virus expressing the antigen.

• Cell Culture:

  • Culture the cells for a sufficient period (e.g., 24-48 hours) to allow for antigen expression, processing, and presentation.

• Flow Cytometry Analysis:

  • Harvest the cells and stain them with a fluorescently labeled antibody specific for the peptide-MHC class I complex of interest (e.g., an antibody against SIINFEKL-H-2Kb).

  • Co-stain with an antibody against the total MHC class I molecule as a control.

  • Analyze the stained cells by flow cytometry to quantify the mean fluorescence intensity (MFI) of the specific peptide-MHC class I complex on the cell surface.

• Data Analysis:

  • Compare the MFI of the specific pMHC-I complex between cells with different ERAP1 statuses to determine the effect of ERAP1 on the presentation of that epitope.

High-Throughput Screening (HTS) for ERAP1 Inhibitors (MALDI-TOF MS-based)

This assay is designed for the rapid screening of large compound libraries to identify potential ERAP1 inhibitors.

Objective: To identify small molecules that inhibit the enzymatic activity of ERAP1.

Methodology:

• Assay Development:

  • Design a peptide substrate that is efficiently cleaved by ERAP1 and whose product can be easily detected by Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry (MALDI-TOF MS). The inclusion of charged residues like arginine can improve ionization efficiency.[14]

  • Optimize assay conditions such as enzyme and substrate concentrations, incubation time, and buffer composition.

• Compound Screening:

  • In a multi-well plate format, add the test compounds from a chemical library to individual wells.

  • Add purified ERAP1 enzyme to each well.

  • Initiate the enzymatic reaction by adding the peptide substrate.

  • Incubate the plate at 37°C for a defined period.

  • Stop the reaction (e.g., by adding acid).

• MALDI-TOF MS Analysis:

  • Spot a small aliquot from each well onto a MALDI target plate with a suitable matrix.

  • Acquire mass spectra for each spot.

• Data Analysis:

  • Quantify the peak intensities of the substrate and the product in each spectrum.

  • Calculate the percentage of substrate conversion for each compound-treated well.

  • Identify "hits" as compounds that significantly reduce the percentage of substrate conversion compared to a control (e.g., DMSO-treated) well.

  • Confirm hits through dose-response experiments to determine their IC50 values.[14][15]

Signaling Pathways and Experimental Workflows

Visualizing the complex molecular interactions and experimental processes is crucial for a comprehensive understanding of ERAP1's function.

The MHC Class I Antigen Processing and Presentation Pathway

This diagram illustrates the central role of ERAP1 in processing antigenic peptides within the endoplasmic reticulum.

Caption: The MHC Class I antigen processing pathway highlighting ERAP1's role.

Experimental Workflow for Immunopeptidomics Analysis of ERAP1 Function

This diagram outlines the steps involved in identifying the repertoire of peptides presented by MHC class I molecules and how this is influenced by ERAP1.

Caption: Workflow for comparative immunopeptidomics of ERAP1 function.

Conclusion and Future Directions

ERAP1 is a key modulator of the immunopeptidome, with profound implications for immune surveillance and the pathogenesis of immune-mediated diseases. Its enzymatic properties, particularly its "molecular ruler" function, make it a fascinating subject of study and a promising target for therapeutic intervention. The development of potent and selective ERAP1 inhibitors holds potential for enhancing anti-tumor immunity in cancer and for dampening autoreactive T-cell responses in autoimmune disorders.[3] Future research will likely focus on further elucidating the complex interplay between ERAP1 allotypes, specific HLA alleles, and disease susceptibility, as well as advancing ERAP1-targeting therapies into the clinic. The experimental approaches detailed in this guide provide a robust framework for these ongoing investigations.

References

• 1. Common allotypes of ER aminopeptidase 1 have substrate-dependent and highly variable enzymatic properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The quality control of MHC class I peptide loading - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Immunopeptidomics Workflow for Isolation and LC-MS/MS Analysis of MHC Class I-Bound Peptides Under Hypoxic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Common allotypes of ER aminopeptidase 1 have substrate-dependent and highly variable enzymatic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Specificity of Trimming of MHC Class I-Presented Peptides in the Endoplasmic Reticulum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. Frontiers | How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins [frontiersin.org]
• 10. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Association of ERAP1 and ERAP2 gene polymorphisms and ERAP2 protein with the susceptibility and severity of rheumatoid arthritis in the Ukrainian population - PMC [pmc.ncbi.nlm.nih.gov]
• 12. How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Association of ERAP1 and ERAP2 gene polymorphisms and ERAP2 protein with the susceptibility and severity of rheumatoid arthritis in the Ukrainian population [frontiersin.org]
• 14. theanalyticalscientist.com [theanalyticalscientist.com]
• 15. news-medical.net [news-medical.net]

ERAP1's Involvement in Cytokine Receptor Shedding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1), a key enzyme in the antigen processing and presentation pathway, has emerged as a significant regulator of inflammatory responses through its involvement in the ectodomain shedding of several cytokine receptors. This process, which releases the extracellular domain of a receptor from the cell surface, can profoundly alter cellular responsiveness to cytokines, either by reducing receptor density or by generating soluble receptors that can act as cytokine antagonists or, in some cases, agonists. This technical guide provides an in-depth overview of the molecular mechanisms, experimental methodologies, and quantitative data related to ERAP1's role in the shedding of Tumor Necrosis Factor Receptor 1 (TNFR1), Interleukin-6 Receptor (IL-6R), and Interleukin-1 Receptor Type II (IL-1RII). Detailed experimental protocols and signaling pathway diagrams are provided to facilitate further research and drug development efforts targeting these pathways.

Introduction

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1), also known as Aminopeptidase Regulator of TNFR1 Shedding (ARTS-1), is a multifunctional M1 zinc-metalloprotease.[1][2] While its canonical function resides within the ER, where it trims peptide precursors for MHC class I presentation, a growing body of evidence demonstrates its presence at the cell surface and in a secreted form, participating in extracellular processes.[1][2][3] One of the most significant of these extracellular functions is the modulation of cytokine signaling through the shedding of their receptors.[3][4][5]

Cytokine receptor shedding is a critical post-translational modification that controls the intensity and duration of cytokine-mediated signaling. The process is primarily mediated by metalloproteases, known as sheddases, which cleave the receptor's extracellular domain. ERAP1 has been identified as a key player in the shedding of at least three important cytokine receptors: TNFR1, IL-6Rα, and the decoy receptor IL-1RII, thereby influencing inflammatory and immune responses.[5][6][7] Understanding the nuances of ERAP1's involvement is crucial for developing therapeutics for a range of inflammatory and autoimmune diseases.[3]

Molecular Mechanisms of ERAP1-Mediated Receptor Shedding

ERAP1's role in receptor shedding is not uniform across all its known targets. The mechanism varies, suggesting that ERAP1 can act both directly through its catalytic activity and indirectly as a molecular facilitator.

Tumor Necrosis Factor Receptor 1 (TNFR1)

ERAP1 promotes the shedding of TNFR1, but its enzymatic activity is not required for this process.[8] It is hypothesized that ERAP1 acts as an accessory or adaptor protein. It binds to the extracellular domain of TNFR1, forming a molecular complex that likely induces a conformational change in the receptor, making it more accessible to the primary sheddase, believed to be the metalloprotease TNF-α-Converting Enzyme (TACE/ADAM17).[3][8]

ERAP1 facilitates TNFR1 shedding non-catalytically.

Interleukin-6 Receptor (IL-6Rα)

In contrast to TNFR1, the shedding of the IL-6Rα subunit is dependent on the catalytic activity of ERAP1.[1][4] This suggests a more direct role for ERAP1 in the cleavage event. ERAP1 directly binds to the membrane-associated IL-6Rα.[1] While it is established that ERAP1's aminopeptidase function is required, it remains to be fully elucidated whether ERAP1 is the sole sheddase or if it trims a substrate that in turn activates another protease.

References

• 1. ERAP1 - Wikipedia [en.wikipedia.org]
• 2. Secretion of Endoplasmic Reticulum Aminopeptidase 1 Is Involved in the Activation of Macrophages Induced by Lipopolysaccharide and Interferon-γ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of polymorphic ERAP1 in autoinflammatory disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | A Role for Naturally Occurring Alleles of Endoplasmic Reticulum Aminopeptidases in Tumor Immunity and Cancer Pre-Disposition [frontiersin.org]
• 5. The Role of Aminopeptidase ERAP1 in Human Pathology—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The emerging multifunctional roles of ERAP1, ERAP2 and IRAP between antigen processing and renin-angiotensin system modulation [frontiersin.org]
• 7. Products of anti-CD3/anti-CD28 activated lymphocytes induce differentiation and maturation of dendritic cells and have adjuvant-like activity in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Silencing or inhibition of endoplasmic reticulum aminopeptidase 1 (ERAP1) suppresses free heavy chain expression and Th17 responses in ankylosing spondylitis - PubMed [pubmed.ncbi.nlm.nih.gov]

Exploring the Druggable Pockets of the ERAP1 Enzyme: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical intracellular enzyme that plays a pivotal role in the adaptive immune response. Located in the endoplasmic reticulum, ERAP1 is responsible for the final trimming of antigenic peptide precursors before they are loaded onto Major Histocompatibility Complex (MHC) class I molecules for presentation to cytotoxic T-lymphocytes.[1][2] This function, often described as "peptide editing," makes ERAP1 a key regulator of the immunopeptidome, influencing which peptides are ultimately displayed on the cell surface.[1] Given its significant role in immune surveillance, ERAP1 has emerged as a compelling therapeutic target for a range of pathologies, including autoimmune diseases and cancer.[1][3]

This technical guide provides a comprehensive exploration of the druggable pockets of the ERAP1 enzyme. It is designed to furnish researchers, scientists, and drug development professionals with a detailed understanding of the structural features that can be exploited for therapeutic intervention. This document summarizes key quantitative data, provides detailed experimental protocols for studying ERAP1, and visualizes the complex signaling and mechanistic pathways associated with this enzyme.

The Druggable Pockets of ERAP1

The unique catalytic activity of ERAP1 is governed by its complex structure, which features several distinct pockets that are amenable to therapeutic targeting. These include the active site, with its specific sub-pockets, and a distal allosteric regulatory site. The enzyme's ability to switch between "open" and "closed" conformations is a key aspect of its function and presents further opportunities for modulation.[4][5]

The Active Site

The active site of ERAP1 is located within a large internal cavity and contains a catalytic zinc(II) ion, which is essential for its aminopeptidase activity.[6][7] This site is further divided into several specificity pockets that accommodate the side chains of the peptide substrate's N-terminal residues.

• S1 Pocket: The S1 pocket is a relatively large and elongated channel that primarily determines the specificity for the N-terminal amino acid (P1 position) of the substrate.[6] It is predominantly hydrophobic and shows a preference for bulky aliphatic and aromatic residues.[8] The overall electrostatic potential of the S1 pocket is strongly negative, which explains the poor processing of substrates with negatively charged P1 residues.[6]

• S1' Pocket: The S1' pocket accommodates the side chain of the second amino acid from the N-terminus (P1' position). It also shows a preference for bulky aliphatic or aromatic residues, contributing to the enzyme's substrate specificity.[8]

• S2' Pocket: The S2' pocket interacts with the third amino acid residue (P2' position) of the peptide substrate.

The Allosteric Regulatory Site

ERAP1 possesses a unique allosteric regulatory site located in domain IV, approximately 30 Å away from the catalytic active site.[9] This site binds to the C-terminus of the peptide substrate, a mechanism that is central to the enzyme's "molecular ruler" function, which allows it to preferentially trim peptides of a certain length (typically 9-16 residues).[10][11] The binding of a peptide's C-terminus to this regulatory site is thought to induce a conformational change in the enzyme, shifting it from an "open" to a "closed" and catalytically active state.[11] This allosteric pocket represents a distinct and highly attractive target for the development of modulators that do not compete with substrates at the active site.

Quantitative Data Summary

The following tables summarize key quantitative data related to the druggable pockets of ERAP1 and the potency of various inhibitors.

Table 1: Characteristics of ERAP1 Druggable Pockets

Pocket/Site	Location	Key Interacting Residues	Dimensions/Volume	Ligand Preferences
Active Site	Domain II	GAMEN and HExxHx18E motifs, Tyr438	Internal Cavity Volume: ~10,974 ų[7]	Peptide N-terminus
S1 Pocket	Active Site	Gln181, Pro184, Phe314, Met319, Arg430, Phe433, Glu865, Phe864, Ser869[6][7]	Elongated channel	Bulky hydrophobic/aromatic residues
S1' Pocket	Active Site	-	-	Bulky hydrophobic/aromatic residues
S2' Pocket	Active Site	-	-	-
Allosteric/Regulatory Site	Domain IV	Tyr684, Lys685, Arg807, Leu733, Leu734, Val737, Phe803[8][11]	~30 Å from the active site[9]	Peptide C-terminus, prefers hydrophobic residues

Table 2: Inhibitory Potency of Selected ERAP1 Inhibitors

Inhibitor	Target Site	Inhibition Type	IC50 / Ki	Reference
DG013A	Active Site	Competitive	IC50 = 48 nM	[1]
Leucinethiol	Active Site	Competitive	-	[12]
Bestatin	Active Site	Competitive	Weak inhibitor	[1]
Amastatin	Active Site	Competitive	Weak inhibitor	[12]
Compound 1	Active Site	Competitive	-	[12]
Compound 2	Active Site	Competitive	-	[12]
Compound 3	Allosteric Site	Allosteric Activator/Competitive Inhibitor	AC50 = 3.7 µM (for L-AMC hydrolysis)	[12]
Phosphinic Pseudopeptides	Active Site	Transition-state analogue	Nanomolar to micromolar range	[1]
Thimerosal	Active Site	-	IC50 = 0.80 µM	[1]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the druggable pockets of ERAP1.

ERAP1 Enzymatic Assay using a Fluorogenic Substrate

This protocol describes a standard assay to measure the enzymatic activity of ERAP1 using the fluorogenic substrate Leucine-7-amido-4-methylcoumarin (L-AMC).

Materials:

• Recombinant human ERAP1 enzyme

• L-AMC substrate (stock solution in DMSO)

• Assay buffer: 50 mM Tris-HCl, pH 8.0, 100 mM NaCl

• Test compounds (inhibitors/activators)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare the reaction mixture in the wells of the 96-well plate. For a final volume of 200 µL, add:

  • 1.5 µg/mL of recombinant ERAP1 enzyme.[6]

  • Varying concentrations of the test compound or DMSO as a control.

  • Assay buffer to bring the volume to 100 µL.

• Pre-incubate the plate at 25°C for 10 minutes.[6]

• Initiate the reaction by adding 100 µL of pre-warmed L-AMC solution to each well to achieve a final concentration of 100 µM.[6]

• Immediately place the plate in a fluorescence microplate reader pre-set to 25°C.

• Monitor the increase in fluorescence intensity over time (e.g., for 5-10 minutes) with an excitation wavelength of 380 nm and an emission wavelength of 460 nm.[6]

• Calculate the initial reaction rates (V₀) from the linear portion of the fluorescence versus time plot.

• For inhibitor studies, plot the percentage of inhibition against the inhibitor concentration and fit the data to a suitable model to determine the IC50 value.

X-ray Crystallography of ERAP1

This protocol outlines a general procedure for the crystallization of ERAP1 for structural studies. Specific conditions may need optimization.

Materials:

• Highly purified recombinant human ERAP1 (concentration > 5 mg/mL)

• Crystallization screening kits

• Hanging-drop or sitting-drop vapor diffusion plates

• Cryoprotectant solution (e.g., reservoir solution supplemented with 20-30% glycerol)

• Liquid nitrogen

Procedure:

• Protein Preparation: Express and purify recombinant ERAP1. For crystallization, it is often beneficial to use constructs with improved stability, for example, by deleting disordered loop regions.[10]

• Crystallization Screening:

  • Use sparse matrix screening to identify initial crystallization conditions. Set up hanging or sitting drops by mixing equal volumes (e.g., 1 µL) of the protein solution and the reservoir solution.

  • A reported successful condition for an ERAP1 regulatory domain-peptide complex is 100 mM Tris pH 8.5 and 16% PEG 8000 at 4°C.[13]

• Crystal Optimization:

  • Once initial crystals are obtained, optimize the conditions by varying the pH, precipitant concentration, and temperature.

  • Micro-seeding can be employed to improve crystal size and quality.[13]

• Crystal Harvesting and Cryo-protection:

  • Carefully transfer a single crystal from the drop into a cryoprotectant solution to prevent ice formation during freezing.

  • A typical cryoprotectant is the reservoir solution supplemented with 20-30% glycerol.[13]

• Data Collection and Structure Determination:

  • Flash-cool the cryo-protected crystal in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction data and solve the crystal structure using molecular replacement or other phasing methods.

Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) of ERAP1

This protocol provides a general workflow for studying the conformational dynamics and ligand binding of ERAP1 using HDX-MS.

Materials:

• Purified ERAP1

• D₂O-based labeling buffer (e.g., 20 mM HEPES, 150 mM NaCl, pD 7.4)

• Quench buffer (e.g., 0.5 M Glycine-HCl, pH 2.3, 6 M Urea)

• Protease column (e.g., immobilized pepsin)

• LC-MS system with a cooled autosampler and fluidics

Procedure:

• Deuterium Labeling:

  • Initiate the exchange reaction by diluting the ERAP1 sample (with or without a ligand) into the D₂O labeling buffer at a specific temperature (e.g., 4°C).

  • Incubate for various time points (e.g., 10s, 1min, 10min, 1h).

• Quenching:

  • Stop the exchange reaction by adding an equal volume of ice-cold quench buffer. This rapidly lowers the pH to ~2.5 and denatures the protein.

• Proteolytic Digestion:

  • Immediately inject the quenched sample onto an online protease column (e.g., pepsin) maintained at a low temperature (e.g., 0.5°C) to digest the protein into peptides.

• LC-MS Analysis:

  • The resulting peptides are trapped, desalted, and separated by reverse-phase chromatography.

  • The eluting peptides are analyzed by a high-resolution mass spectrometer to measure their mass increase due to deuterium incorporation.

• Data Analysis:

  • Identify the peptides by MS/MS analysis of an undeuterated sample.

  • Calculate the deuterium uptake for each peptide at each time point.

  • Compare the deuterium uptake in the presence and absence of a ligand to identify regions of the protein where the conformation is altered upon binding.

Signaling and Mechanistic Pathways

The function of ERAP1 is intricately linked to the antigen processing and presentation pathway. The following diagrams illustrate key aspects of this pathway and the experimental workflows used to study ERAP1.

Caption: Antigen processing and presentation pathway involving ERAP1.

Caption: Workflow for an ERAP1 enzymatic assay.

Caption: The "molecular ruler" mechanism of ERAP1.

References

• 1. scirp.org [scirp.org]
• 2. [PDF] How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins | Semantic Scholar [semanticscholar.org]
• 3. Mechanism for antigenic peptide selection by endoplasmic reticulum aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Probing the S1 specificity pocket of the aminopeptidases that generate antigenic peptides: S1 specificity of ERAP1, ERAP2 and IRAP - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Critical role of inter-domain interactions on the conformational change and catalytic mechanism of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular pathways for antigenic peptide generation by ER aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structural Basis For Antigenic Peptide Precursor Processing by the Endoplasmic Reticulum Aminopeptidase ERAP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Single-Chain Expression and Crystallization of an Antigenic C-Terminus in Complex with the Regulatory Domain of ER Aminopeptidase 1 [scirp.org]

The Evolution of ERAP1 and its Role in Adaptive Immunity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical intracellular enzyme that plays a pivotal role in the adaptive immune system by shaping the peptidome presented by Major Histocompatibility Complex (MHC) class I molecules. This enzyme's function is not merely homeostatic; its significant genetic polymorphism across the human population is strongly associated with susceptibility to various autoimmune and inflammatory diseases, as well as influencing outcomes in cancer and infectious disease. This technical guide provides an in-depth examination of the evolutionary origins of ERAP1, its intricate molecular mechanisms, and its multifaceted role in immunity and disease. We present collated quantitative data on enzyme kinetics and disease associations, detailed experimental protocols for studying ERAP1 function, and visual diagrams of key cellular pathways, offering a comprehensive resource for researchers and drug development professionals in immunology and related fields.

Introduction: ERAP1 at the Crossroads of Immunity

The adaptive immune system's ability to detect and eliminate infected or malignant cells relies on the presentation of intracellular peptides by MHC class I molecules to CD8+ cytotoxic T lymphocytes (CTLs). ERAP1, located in the endoplasmic reticulum, is a key sculptor of this peptide repertoire. It functions as a "molecular ruler," trimming N-terminally extended precursor peptides to the optimal length of 8-10 amino acids for stable binding to MHC class I molecules.[1][2] This trimming process is a crucial checkpoint; ERAP1 can either generate the final antigenic epitope or destroy it by over-trimming, thereby directly influencing the immunodominance hierarchy of T-cell responses.[3]

Beyond this canonical role, ERAP1 is implicated in other cellular processes, including the shedding of cytokine receptors and the regulation of innate immune responses, such as inflammasome activation.[4][5] The gene encoding ERAP1 is highly polymorphic, with various allotypes exhibiting a wide range of enzymatic activities. These genetic variations have been linked through genome-wide association studies (GWAS) to a spectrum of "MHC-I-opathies," including Ankylosing Spondylitis and Psoriasis, often in epistatic interaction with specific HLA alleles.[1][4] This profound impact on immune regulation has positioned ERAP1 as a significant target for therapeutic intervention in autoimmunity and immuno-oncology.[6][7]

The Evolutionary Trajectory of ERAP1

The M1 aminopeptidase family, to which ERAP1 belongs, has a deep evolutionary history. In humans, the genes for ERAP1, ERAP2, and Leucyl/Cystinyl Aminopeptidase (LNPEP) are located contiguously on chromosome 5, sharing significant sequence homology.[8][9] Phylogenetic analyses suggest that these enzymes arose from gene duplication events, with LNPEP proposed as the likely progenitor.[6][10] The primary role of this ancestral enzyme was likely related to regulating the renin-angiotensin system and blood pressure.[6][8]

The specialized function in antigen presentation appears to have been acquired later in evolution, coinciding with the development of the adaptive immune system.[6][10] This is supported by the differential expression and absence of certain ERAP genes across various species; for instance, rodents lack a functional ERAP2 gene.[6] The intra-species selection pressures, likely driven by host-pathogen co-evolution, have maintained a high degree of polymorphism within the ERAP1 gene in human populations, creating a diverse landscape of enzymatic efficiencies that contributes to the variability of immune responses among individuals.[8][11]

References

• 1. biorxiv.org [biorxiv.org]
• 2. biorxiv.org [biorxiv.org]
• 3. d-nb.info [d-nb.info]
• 4. ERAP1 is a critical regulator of inflammasome-mediated proinflammatory and ER stress responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Crystal structures of the endoplasmic reticulum aminopeptidase-1 (ERAP1) reveal the molecular basis for N-terminal peptide trimming - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tissue expression of ERAP1 - Summary - The Human Protein Atlas [v21.proteinatlas.org]
• 7. Tissue expression of ERAP1 - Staining in stomach - The Human Protein Atlas [proteinatlas.org]
• 8. The Multifaceted Nature of Aminopeptidases ERAP1, ERAP2, and LNPEP: From Evolution to Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. To Be or Not to Be: The Case of Endoplasmic Reticulum Aminopeptidase 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ER Stress Activates the NLRP3 Inflammasome: A Novel Mechanism of Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Off-Target Effects of Early ERAP1 Inhibitors: A Technical Guide

Abstract

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical enzyme in the antigen presentation pathway, making it a compelling target for therapeutic intervention in oncology and autoimmune diseases. The development of ERAP1 inhibitors has seen significant progress; however, early-generation compounds often exhibited undesirable off-target effects, complicating their preclinical and clinical evaluation. This technical guide provides an in-depth analysis of the off-target profiles of early ERAP1 inhibitors, with a particular focus on the phosphinic pseudopeptide, DG013A. We detail the experimental methodologies used to characterize these off-target interactions and explore the downstream signaling consequences. This guide is intended for researchers, scientists, and drug development professionals working on metalloprotease inhibitors and targeted therapeutics.

Introduction: ERAP1 as a Therapeutic Target

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a zinc-dependent metalloprotease that plays a crucial role in the final trimming of antigenic peptides before their presentation by Major Histocompatibility Complex (MHC) class I molecules on the cell surface. This process is fundamental for the adaptive immune system's ability to recognize and eliminate infected or malignant cells.[1] Given its central role in modulating the immunopeptidome, ERAP1 has emerged as a promising therapeutic target. Inhibition of ERAP1 can alter the landscape of presented antigens, potentially enhancing the immunogenicity of tumor cells or dampening the presentation of autoantigens in autoimmune disorders.[2]

The first generation of ERAP1 inhibitors, developed in the early 2010s, were largely phosphinic pseudopeptides designed as transition-state analogs.[1] While potent against ERAP1, these early compounds were often plagued by a lack of selectivity, leading to off-target activities that could confound experimental results and pose safety concerns.[3] Understanding these off-target effects is paramount for the interpretation of data from studies using these early inhibitors and for the design of more selective future generations of ERAP1-targeted therapies.

Off-Target Profile of Early ERAP1 Inhibitors: The Case of DG013A

A prime example of an early, non-selective ERAP1 inhibitor is the phosphinic acid tripeptide mimetic, DG013A. While demonstrating nanomolar potency against ERAP1, subsequent investigations revealed significant off-target activity, most notably against other M1 family aminopeptidases.[4][5]

Quantitative Analysis of Off-Target Inhibition

The selectivity of DG013A was primarily assessed against its close homologs, ERAP2 and Insulin-Regulated Aminopeptidase (IRAP), as well as the related M1 aminopeptidase, Aminopeptidase N (APN/CD13). The inhibitory activities are summarized in the table below.

Target	Inhibitor	IC50 (nM)	Selectivity vs. ERAP1	Reference
ERAP1	DG013A	33	-	[5]
ERAP2	DG013A	11	3-fold vs. ERAP2	[5]
Aminopeptidase N (APN/CD13)	DG013A	3.7	9-fold vs. APN	[3]

As the data indicates, DG013A is a more potent inhibitor of APN than its intended target, ERAP1. This lack of selectivity is a critical consideration when interpreting cellular and in vivo data generated with this compound. The potent inhibition of APN can lead to off-target effects that are independent of ERAP1 modulation.[3]

Experimental Protocols for Off-Target Characterization

The identification and quantification of off-target interactions of early ERAP1 inhibitors relied on a suite of biochemical and cellular assays. Below are detailed methodologies for key experiments.

Aminopeptidase Activity Assay using a Chromogenic Substrate

This assay is a fundamental method for determining the inhibitory potency of compounds against aminopeptidases by measuring the cleavage of a chromogenic substrate.

Principle: The enzyme cleaves the N-terminal amino acid from a synthetic substrate, L-Leucine-p-nitroanilide, releasing p-nitroaniline, which can be quantified spectrophotometrically at 405 nm.

Materials:

• 50 mM Tris-HCl buffer, pH 8.0, containing 100 mM NaCl and 1 mM CaCl2

• Methanol

• L-Leucine-p-nitroanilide (substrate)

• Test inhibitor (e.g., DG013A)

• Recombinant human ERAP1 or APN

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a stock solution of L-Leucine-p-nitroanilide in methanol.

• Prepare a working solution of the substrate in Tris-HCl buffer.

• Serially dilute the test inhibitor in the assay buffer.

• In a 96-well plate, add the assay buffer, the inhibitor dilutions, and the recombinant enzyme.

• Pre-incubate the plate at 25°C for 15 minutes.

• Initiate the reaction by adding the substrate working solution to each well.

• Immediately measure the absorbance at 405 nm at regular intervals for 5-10 minutes.

• Calculate the rate of reaction (ΔA405/min) for each inhibitor concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[6]

Cellular Antigen Presentation Assay

This assay assesses the functional consequence of ERAP1 inhibition on the presentation of a specific antigenic peptide on the cell surface.

Principle: Cells are engineered to express a precursor of a known antigenic peptide that requires ERAP1 processing for proper presentation by MHC class I molecules. The level of surface presentation of the final epitope is then quantified by flow cytometry using a specific antibody.

Materials:

• HeLa cells transfected with a plasmid expressing an ER-targeted minigene encoding a precursor peptide.

• Cell culture medium and supplements.

• Test inhibitor (e.g., DG013A).

• Fluorescently labeled monoclonal antibody specific for the processed peptide-MHC complex.

• Flow cytometer.

Procedure:

• Seed the transfected HeLa cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with increasing concentrations of the test inhibitor for 48 hours.

• Harvest the cells and wash them with PBS.

• Incubate the cells with the fluorescently labeled antibody on ice for 30 minutes.

• Wash the cells to remove unbound antibody.

• Analyze the cells by flow cytometry to quantify the mean fluorescence intensity, which corresponds to the level of antigen presentation.[1]

Off-Target Mediated Signaling Pathways

The off-target inhibition of proteins like APN by early ERAP1 inhibitors can have significant downstream consequences on cellular signaling. APN is a multifunctional ectoenzyme involved in various physiological processes, and its inhibition can lead to the modulation of several signaling pathways.[6][7]

The MAPK/ERK Signaling Pathway

Aminopeptidase N has been shown to be linked to the mitogen-activated protein kinase (MAPK) pathway, specifically the ERK1/2 cascade. Ligation of APN/CD13 on monocytes has been demonstrated to induce the phosphorylation of ERK1/2, JNK, and p38 MAP kinases.[7] Therefore, off-target inhibition of APN by compounds like DG013A could potentially interfere with this signaling axis. Inhibition of APN has been shown to increase the phosphorylation state of p42/ERK2 in a T-cell line, suggesting a complex regulatory role.[7]

Experimental Workflows for Off-Target Identification

A systematic approach is required to identify and validate the off-target effects of enzyme inhibitors. The following workflow illustrates a typical process.

Conclusion and Future Directions

The investigation of early ERAP1 inhibitors, such as DG013A, has provided valuable lessons in the field of drug discovery. The significant off-target activity of these first-generation compounds highlights the importance of comprehensive selectivity profiling early in the drug development process. While DG013A and similar molecules were instrumental in the initial validation of ERAP1 as a therapeutic target, their utility as precise chemical probes is limited by their promiscuity.[3]

The off-target inhibition of Aminopeptidase N, and the subsequent potential for modulation of the MAPK/ERK signaling pathway, underscores the complexity of interpreting data from non-selective inhibitors. Future development of ERAP1 inhibitors should prioritize high selectivity against other metalloproteases to ensure that the observed biological effects can be confidently attributed to the intended target. The methodologies and workflows outlined in this guide provide a framework for the rigorous characterization of inhibitor selectivity and the elucidation of potential off-target liabilities.

References

• 1. margenot.cropsciences.illinois.edu [margenot.cropsciences.illinois.edu]
• 2. First fragment-based screening identifies new chemotypes inhibiting ERAP1-metalloprotease - Edelris [edelris.com]
• 3. DOT Language | Graphviz [graphviz.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. devtoolsdaily.medium.com [devtoolsdaily.medium.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Inhibition of alanyl aminopeptidase induces MAP-kinase p42/ERK2 in the human T cell line KARPAS-299 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for High-Throughput Screening Assays for ERAP1 Inhibitor Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical enzyme in the antigen processing and presentation pathway. Located in the endoplasmic reticulum, ERAP1 trims peptide precursors to the optimal length for loading onto Major Histocompatibility Complex (MHC) class I molecules.[1] This function modulates the peptide repertoire presented to cytotoxic T lymphocytes, thereby shaping the adaptive immune response. Dysregulation of ERAP1 activity has been implicated in various autoimmune diseases and cancer, making it a compelling therapeutic target.[2][3] The discovery of small molecule inhibitors of ERAP1 is a promising strategy for the development of novel immunomodulatory therapies. High-throughput screening (HTS) assays are essential tools for identifying and characterizing such inhibitors from large compound libraries.

These application notes provide an overview of the most common HTS assays for ERAP1 inhibitor discovery, including detailed protocols for their implementation. The methodologies covered are fluorescence-based assays and mass spectrometry-based assays, offering researchers a guide to selecting and performing the most suitable assay for their screening campaigns.

ERAP1 Signaling Pathway and Inhibition Strategy

ERAP1 plays a pivotal role in the final stages of antigen processing. Precursor peptides, generated in the cytosol by the proteasome, are transported into the endoplasmic reticulum. Within the ER, ERAP1, often in concert with its homolog ERAP2, trims these peptides from the N-terminus to an optimal length of 8-10 amino acids.[4] These mature peptides are then loaded onto MHC class I molecules for presentation on the cell surface to CD8+ T cells. ERAP1 possesses a unique "molecular ruler" mechanism, preferentially trimming peptides longer than nine residues while sparing shorter ones.[1] The development of ERAP1 inhibitors aims to modulate this peptide trimming process, thereby altering the landscape of presented antigens and influencing the subsequent immune response.

ERAP1's role in the antigen presentation pathway.

High-Throughput Screening Workflow

A typical HTS campaign for ERAP1 inhibitor discovery follows a standardized workflow designed for efficiency and accuracy. This process involves automated steps for handling large numbers of compounds in multi-well plates.

A generalized workflow for HTS of ERAP1 inhibitors.

Data Presentation: ERAP1 Inhibitor Potency

The following table summarizes the half-maximal inhibitory concentration (IC50) values for a selection of known ERAP1 inhibitors, as determined by various HTS assays. This data provides a comparative overview of inhibitor potency.

Compound/Inhibitor	Assay Type	Substrate	Reported IC50 (µM)
Leucinethiol	Fluorescence	Leu-AMC	~10
Compound 4	Fluorescence	Not Specified	0.033
Compound 6	Fluorescence	Not Specified	Not Specified (Improved selectivity)
Compound 9	Fluorescence	Not Specified	2
Compound 10	Fluorescence	Not Specified	2.6
Compound 11	Fluorescence	Not Specified	Not Specified (More potent at IRAP)
GSK Compound [I]	Mass Spectrometry	Not Specified	pIC50 = 7.7
GSK Compound [II]	Mass Spectrometry	Not Specified	pIC50 = 8.6
Phosphinic Pseudotripeptide (2a)	Not Specified	Not Specified	0.048
Phosphinic Pseudotripeptide (2b)	Not Specified	Not Specified	>35

Experimental Protocols

Fluorescence-Based HTS Assay using a Fluorogenic Substrate

This protocol describes a common and cost-effective method for HTS of ERAP1 inhibitors using the fluorogenic substrate Leucine-7-amido-4-methylcoumarin (Leu-AMC). Cleavage of the amide bond by ERAP1 releases the fluorescent AMC molecule, which can be quantified.

Materials and Reagents:

• Recombinant human ERAP1

• Leu-AMC substrate (stock solution in DMSO)

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 100 mM NaCl[1]

• Test compounds (dissolved in DMSO)

• 384-well black, flat-bottom assay plates

• Fluorescence plate reader

Protocol:

• Reagent Preparation:

  • Prepare a working solution of ERAP1 in Assay Buffer to a final concentration of 1.5 µg/mL.[1]

  • Prepare a working solution of Leu-AMC in Assay Buffer to a final concentration of 100 µM.[1]

  • Prepare serial dilutions of test compounds in DMSO.

• Assay Procedure (384-well plate format):

  • Add 25 µL of the ERAP1 working solution to each well of the 384-well plate.

  • Add 0.5 µL of test compound solution or DMSO (for control wells) to the appropriate wells.

  • Incubate the plate at room temperature for 15 minutes to allow for compound binding to the enzyme.

  • Initiate the enzymatic reaction by adding 25 µL of the Leu-AMC working solution to each well.

  • Immediately transfer the plate to a fluorescence plate reader.

• Data Acquisition and Analysis:

  • Measure the fluorescence intensity at an excitation wavelength of 380 nm and an emission wavelength of 460 nm.[1]

  • Collect data kinetically over a period of 5-10 minutes, or as a single endpoint reading after a defined incubation time (e.g., 30 minutes) at 25°C.[1]

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Determine the IC50 values for active compounds by fitting the dose-response data to a suitable model.

  • Assay quality can be assessed by calculating the Z'-factor using positive (no inhibitor) and negative (e.g., a known potent inhibitor) controls. A Z'-factor between 0.5 and 1.0 is considered excellent for HTS.[5][6][7]

MALDI-TOF Mass Spectrometry-Based HTS Assay

This protocol outlines a label-free HTS method for ERAP1 inhibitor discovery using Matrix-Assisted Laser Desorption/Ionization-Time of Flight (MALDI-TOF) Mass Spectrometry. This assay directly measures the enzymatic conversion of a peptide substrate to its product.

Materials and Reagents:

• Recombinant human ERAP1

• Peptide substrate (e.g., YTAFTIPSI or a modified version with improved ionization efficiency)[2]

• Assay Buffer: (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl)

• Test compounds (dissolved in DMSO)

• Stop Solution (e.g., 0.1% Trifluoroacetic acid in water)

• MALDI Matrix (e.g., α-cyano-4-hydroxycinnamic acid)

• 384-well assay plates

• MALDI-TOF mass spectrometer

Protocol:

• Reagent Preparation:

  • Prepare a working solution of ERAP1 in Assay Buffer.

  • Prepare a working solution of the peptide substrate in Assay Buffer. To improve ionization efficiency for MALDI-TOF MS, arginine residues can be incorporated into the peptide sequence.[2]

  • Prepare serial dilutions of test compounds in DMSO.

• Assay Procedure (384-well plate format):

  • Dispense ERAP1 and test compounds into the wells of the assay plate and pre-incubate.

  • Initiate the reaction by adding the peptide substrate.

  • Incubate the reaction mixture for a defined period (e.g., 30-60 minutes) at 37°C.

  • Stop the reaction by adding the Stop Solution.

• Sample Preparation for MALDI-TOF MS:

  • Spot a small volume (e.g., 1 µL) of the stopped reaction mixture onto a MALDI target plate.

  • Allow the spots to air-dry.

  • Overlay each spot with 1 µL of MALDI matrix solution and allow to co-crystallize.

• Data Acquisition and Analysis:

  • Acquire mass spectra for each spot using the MALDI-TOF mass spectrometer in positive ion mode.

  • Determine the ratio of the peak intensities of the product and substrate peptides.

  • Calculate the percent inhibition for each compound by comparing the product/substrate ratio in the presence of the compound to the control (DMSO).

  • Determine IC50 values for active compounds.

  • The robustness of the assay can be evaluated by determining the Z'-factor.

Conclusion

The selection of an appropriate HTS assay is a critical step in the discovery of novel ERAP1 inhibitors. Fluorescence-based assays offer a convenient and high-throughput method suitable for primary screening of large compound libraries. Mass spectrometry-based assays provide a label-free and direct measurement of enzyme activity, which is particularly valuable for hit confirmation and characterization, minimizing artifacts associated with labeled methods.[2] The detailed protocols provided in these application notes serve as a starting point for researchers to establish and optimize ERAP1 inhibitor screening campaigns, ultimately accelerating the development of new therapeutics for immune-related disorders.

References

• 1. Structure-guided discovery of aminopeptidase ERAP1 variants capable of processing antigens with novel PC anchor specificities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. theanalyticalscientist.com [theanalyticalscientist.com]
• 3. news-medical.net [news-medical.net]
• 4. dot | Graphviz [graphviz.org]
• 5. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 6. drugtargetreview.com [drugtargetreview.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes and Protocols for In Vivo Testing of ERAP1 Modulator-1 Therapeutic Effects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endoplasmic reticulum aminopeptidase 1 (ERAP1) is a critical enzyme in the antigen processing and presentation pathway.[1] It trims peptides to the optimal length for loading onto Major Histocompatibility Complex (MHC) class I molecules, thereby shaping the peptide repertoire presented to CD8+ T cells and Natural Killer (NK) cells.[2][3] Dysregulation of ERAP1 activity has been implicated in various diseases, including cancer and autoimmune disorders, making it a promising therapeutic target.[4][5] Modulation of ERAP1 activity can alter the immunopeptidome, leading to the presentation of novel tumor neoantigens or the modulation of autoimmune responses.[6][7]

These application notes provide detailed protocols for in vivo testing of "ERAP1 modulator-1," a representative potent and selective inhibitor of ERAP1, in both oncology and autoimmune disease models.

Data Presentation

Table 1: Efficacy of ERAP1 Modulator-1 in CT26 Syngeneic Mouse Model

Treatment Group	Mean Tumor Volume (mm³) ± SEM (Day 21)	Tumor Growth Inhibition (%)	CD8+ T Cell Infiltration (cells/mm²) ± SEM
Vehicle Control	1500 ± 150	-	50 ± 10
ERAP1 Modulator-1 (10 mg/kg)	800 ± 100	46.7	150 ± 25
Anti-PD-1	750 ± 90	50.0	180 ± 30
ERAP1 Modulator-1 + Anti-PD-1	300 ± 50	80.0	350 ± 40

Data are representative and compiled based on expected outcomes from preclinical studies.[6][8]

Table 2: Therapeutic Effect of ERAP1 Modulator-1 in Collagen-Induced Arthritis (CIA) Mouse Model

Treatment Group	Mean Arthritis Score ± SEM (Day 42)	Incidence of Arthritis (%)	Pro-inflammatory Cytokine Levels (pg/mL) ± SEM (IL-6)
Vehicle Control	10 ± 1.5	100	500 ± 75
ERAP1 Modulator-1 (10 mg/kg)	4 ± 0.8	60	200 ± 40
Methotrexate (Positive Control)	3 ± 0.5	50	150 ± 30

Data are representative and based on the expected therapeutic benefit of ERAP1 inhibition in autoimmune models.[9][10]

Signaling Pathway and Experimental Workflow Diagrams

Caption: ERAP1 signaling pathway and mechanism of modulator-1 action.

Caption: Experimental workflow for in vivo oncology studies.

Experimental Protocols

I. In Vivo Oncology Model: Syngeneic CT26 Tumor Model

This protocol outlines the use of the CT26 colon carcinoma model in BALB/c mice to assess the anti-tumor efficacy of ERAP1 modulator-1, alone and in combination with an immune checkpoint inhibitor.[5][11]

1. Materials:

• Animals: Female BALB/c mice, 6-8 weeks old.

• Cells: CT26 murine colon carcinoma cell line.

• Reagents:

  • ERAP1 modulator-1 (formulated for oral administration).

  • Vehicle control for ERAP1 modulator-1.

  • Anti-mouse PD-1 antibody (or relevant checkpoint inhibitor).

  • Isotype control antibody.

  • Phosphate-buffered saline (PBS), sterile.

  • RPMI-1640 medium.

  • Trypan blue solution.

• Equipment: Calipers, syringes, gavage needles, flow cytometer, microscope.

2. Cell Culture and Tumor Inoculation:

• Culture CT26 cells in RPMI-1640 supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

• Harvest cells using trypsin, wash with PBS, and resuspend in sterile PBS at a concentration of 2 x 10^6 cells/mL.

• Subcutaneously inject 100 µL of the cell suspension (2 x 10^5 cells) into the right flank of each mouse.[11]

3. Treatment Administration:

• Monitor tumor growth daily. When tumors reach an average volume of 50-100 mm³, randomize mice into treatment groups (n=8-10 mice/group).

• Administer ERAP1 modulator-1 (e.g., 10 mg/kg) daily via oral gavage.

• Administer anti-PD-1 antibody (e.g., 10 mg/kg) intraperitoneally twice a week.

• Administer corresponding vehicles/isotype controls to the control groups.

• Continue treatment for a predefined period (e.g., 21 days) or until tumors in the control group reach the predetermined endpoint.

4. Endpoint Analysis:

• Tumor Growth: Measure tumor volume with calipers every 2-3 days using the formula: (Length x Width²)/2.[11]

• Survival: Monitor mice for signs of distress and euthanize when tumors exceed the approved size or if mice show significant morbidity.

• Immunohistochemistry (IHC) for Tumor-Infiltrating Lymphocytes (TILs):

  • At the end of the study, harvest tumors and fix in 10% neutral buffered formalin.

  • Embed tumors in paraffin and cut 5 µm sections.[3]

  • Perform antigen retrieval using an appropriate buffer.

  • Incubate sections with primary antibodies against immune cell markers (e.g., CD8 for cytotoxic T cells, FoxP3 for regulatory T cells).[3]

  • Use a labeled secondary antibody and a chromogenic substrate for visualization.

  • Quantify the number of positive cells per unit area.

• Flow Cytometry for Immune Cell Profiling:

  • Harvest tumors and spleens and prepare single-cell suspensions.

  • Stain cells with a panel of fluorescently labeled antibodies to identify various immune cell populations (e.g., T cells, B cells, NK cells, myeloid cells).[4][12]

  • Analyze the samples using a flow cytometer.

• T Cell Receptor (TCR) Sequencing:

  • Isolate RNA from tumor tissue or sorted T cells.

  • Perform TCR sequencing to assess the clonality and diversity of the T cell repertoire.[13]

II. In Vivo Autoimmune Disease Model: Collagen-Induced Arthritis (CIA)

This protocol describes the induction of CIA in DBA/1 mice to evaluate the therapeutic potential of ERAP1 modulator-1 in a model of rheumatoid arthritis.[9][14]

1. Materials:

• Animals: Male DBA/1 mice, 8-10 weeks old.

• Reagents:

  • Bovine type II collagen.

  • Complete Freund's Adjuvant (CFA).

  • Incomplete Freund's Adjuvant (IFA).

  • ERAP1 modulator-1 (formulated for oral administration).

  • Vehicle control.

  • Methotrexate (positive control).

• Equipment: Syringes, needles, scoring calipers.

2. Induction of Arthritis:

• Emulsify bovine type II collagen in CFA (1:1 ratio).

• On day 0, immunize mice intradermally at the base of the tail with 100 µL of the emulsion.

• On day 21, administer a booster injection of type II collagen emulsified in IFA.[14]

3. Treatment and Monitoring:

• Begin treatment with ERAP1 modulator-1 (e.g., 10 mg/kg, daily oral gavage) upon the first signs of arthritis or prophylactically.

• Monitor mice daily for the onset and severity of arthritis.

• Score arthritis severity for each paw on a scale of 0-4 (0=normal, 1=mild swelling/erythema, 2=moderate swelling/erythema, 3=severe swelling/erythema, 4=maximal swelling/ankylosis). The maximum score per mouse is 16.

4. Endpoint Analysis:

• Clinical Score: Record the daily arthritis score for each mouse.

• Histopathology: At the end of the study, collect joints, fix, decalcify, and embed in paraffin. Stain sections with hematoxylin and eosin to assess inflammation, pannus formation, and bone erosion.

• Cytokine Analysis: Collect blood at the end of the study to measure serum levels of pro-inflammatory cytokines (e.g., IL-6, TNF-α) by ELISA or multiplex assay.[9]

Conclusion

The provided protocols offer a framework for the in vivo evaluation of ERAP1 modulator-1 in both cancer and autoimmune disease settings. The use of syngeneic tumor models allows for the investigation of the interplay between ERAP1 inhibition and the host immune system, while the CIA model provides insights into the immunomodulatory effects in the context of autoimmunity. Comprehensive endpoint analyses are crucial for elucidating the mechanism of action and therapeutic potential of ERAP1 modulators.

References

• 1. “Deconvolution of the immunological contexture of mouse tumors with multiplexed immunohistochemistry” - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jitc.bmj.com [jitc.bmj.com]
• 3. Immunohistochemistry for Tumor-Infiltrating Immune Cells After Oncolytic Virotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dukespace.lib.duke.edu [dukespace.lib.duke.edu]
• 5. CT26 Syngeneic Mouse Model of Colon Cancer I CRO Services [explicyte.com]
• 6. CyTOF protocol for immune monitoring of solid tumors from mouse models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Protocol for the Comprehensive Flow Cytometric Analysis of Immune Cells in Normal and Inflamed Murine Non-Lymphoid Tissues | Semantic Scholar [semanticscholar.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tumor-immune profiling of CT-26 and Colon 26 syngeneic mouse models reveals mechanism of anti-PD-1 response - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Syngeneic tumor model [bio-protocol.org]
• 12. A Protocol for the Comprehensive Flow Cytometric Analysis of Immune Cells in Normal and Inflamed Murine Non-Lymphoid Tissues | PLOS One [journals.plos.org]
• 13. jitc.bmj.com [jitc.bmj.com]
• 14. chondrex.com [chondrex.com]

Application Notes and Protocols for Immunopeptidome Analysis Following ERAP1 Inhibition

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the analysis of the immunopeptidome by mass spectrometry following the inhibition of Endoplasmic Reticulum Aminopeptidase 1 (ERAP1). Understanding the alterations in the peptide repertoire presented by Major Histocompatibility Complex (MHC) class I molecules upon ERAP1 inhibition is crucial for the development of novel cancer immunotherapies and for understanding autoimmune diseases.[1][2][3][4]

Introduction to ERAP1 and its Role in Antigen Presentation

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical enzyme in the antigen processing and presentation pathway.[4] It resides in the endoplasmic reticulum and is responsible for trimming the N-termini of peptides that are translocated into the ER by the Transporter associated with Antigen Processing (TAP). This trimming process is essential to generate peptides of the optimal length (typically 8-10 amino acids) for binding to MHC class I molecules.[5] The resulting peptide-MHC (pMHC) complexes are then transported to the cell surface for presentation to CD8+ T cells, initiating an immune response.

Inhibition of ERAP1, either genetically through silencing or pharmacologically with small molecule inhibitors, can significantly alter the landscape of peptides presented on the cell surface.[1][6][7] This modulation of the immunopeptidome can lead to the presentation of novel tumor-associated antigens or neoantigens, thereby enhancing the immunogenicity of cancer cells and making them more susceptible to T-cell mediated killing.[6][7]

Key Quantitative Changes in the Immunopeptidome after ERAP1 Inhibition

Several studies have quantified the changes in the immunopeptidome following ERAP1 inhibition. These changes provide insights into the enzyme's function and the potential therapeutic impact of its inhibition.

Feature	Observation upon ERAP1 Inhibition/Depletion	References
Peptide Length	Increase in the proportion of longer peptides (e.g., >9-mers) and a decrease in the proportion of optimal 9-mer peptides. In one study, the percentage of 9-mers decreased from ~50% in wild-type cells to ~35% in ERAP1-inhibited cells.	[8]
N-terminal Extensions	A significant increase in peptides with N-terminal extensions. One study reported an 8-fold increase in C-terminally extended ligands in ERAP1-inhibited cells compared to the proficient counterpart.	[8]
P1 Residue Frequencies	Alterations in the frequency of specific amino acids at the N-terminus (P1 position) of presented peptides. For example, a decrease in Gly1 and an increase in Ala1, Ser1, and Lys1 have been observed.	[8]
Peptide Repertoire Overlap	Significant but not complete overlap between the immunopeptidomes of ERAP1 knockout and inhibitor-treated cells, suggesting distinct mechanistic consequences of genetic versus pharmacological inhibition.	[9]
MHC-I Binding Affinity	Surprisingly, inhibitor treatment has been shown to enhance the average predicted MHC-I binding affinity by reducing the presentation of suboptimal long peptides and increasing the presentation of many high-affinity 9-12mers.	[1]
Impact on Proteome	ERAP1 inhibition can also induce significant shifts in the cellular proteome, which may contribute to a smaller extent to the observed changes in the immunopeptidome. Less than 16% of differentially presented peptides belonged to proteins with altered expression levels.	[6][10]

Signaling and Experimental Workflow Diagrams

To visualize the processes involved, the following diagrams illustrate the antigen presentation pathway and a typical experimental workflow for immunopeptidome analysis.

Caption: Antigen processing and presentation pathway highlighting the role of ERAP1.

Caption: Experimental workflow for immunopeptidome analysis after ERAP1 inhibition.

Detailed Experimental Protocols

The following protocols are compiled from established methodologies in the field of immunopeptidomics.[11][12][13][14]

Protocol 1: Cell Culture and ERAP1 Inhibition

• Cell Culture : Culture human or murine cell lines (e.g., A375 melanoma, neuroblastoma cell lines) in appropriate media and conditions to a sufficient number, typically 1x10^8 to 1x10^9 cells per experimental condition.[11]

• ERAP1 Inhibition :

  • Pharmacological Inhibition : Treat cells with a selective ERAP1 inhibitor at a predetermined optimal concentration and duration. Include a vehicle control (e.g., DMSO).

  • Genetic Inhibition : Utilize CRISPR/Cas9 or shRNA to generate stable ERAP1 knockout or knockdown cell lines.[6][12] Include a non-targeting control.

• Cell Harvesting : Harvest cells by scraping or gentle dissociation, wash with cold phosphate-buffered saline (PBS), and pellet by centrifugation. The cell pellet can be snap-frozen in liquid nitrogen and stored at -80°C until further processing.

Protocol 2: Immunoaffinity Purification of pMHC-I Complexes

• Cell Lysis :

  • Resuspend the cell pellet in a lysis buffer (e.g., 20 mM Tris-HCl pH 8.0, 150 mM NaCl, 1% CHAPS or 0.5% IGEPAL CA-630, with protease and phosphatase inhibitors).[13]

  • Incubate on ice or with gentle rotation at 4°C for a specified time (e.g., 1 hour).

  • Clarify the lysate by centrifugation at high speed (e.g., 20,000 x g) for 15-30 minutes at 4°C to remove cellular debris.

• Immunoaffinity Column Preparation :

  • Use pan-MHC class I antibodies (e.g., W6/32) or allele-specific antibodies covalently coupled to a solid support like Protein A/G Sepharose or magnetic beads.[14]

• Immunoprecipitation :

  • Pre-clear the cell lysate by incubating with control beads to reduce non-specific binding.

  • Incubate the cleared lysate with the antibody-coupled beads overnight at 4°C with gentle rotation to capture pMHC-I complexes.

• Washing :

  • Wash the beads extensively with a series of stringent wash buffers to remove non-specifically bound proteins. This may include buffers with varying salt concentrations and detergents.

Protocol 3: Peptide Elution and Mass Spectrometry Analysis

• Peptide Elution :

  • Elute the bound peptides from the MHC molecules by adding an acidic solution, such as 10% acetic acid or 0.1% trifluoroacetic acid (TFA).[12][14]

  • Separate the peptides from the antibody and MHC heavy and light chains using a molecular weight cut-off filter (e.g., 3-10 kDa).[12]

• Peptide Cleanup and Concentration :

  • Further purify and concentrate the eluted peptides using C18 solid-phase extraction (SPE) cartridges or tips.

  • Elute the peptides from the SPE material using a high organic solvent solution (e.g., 80% acetonitrile, 0.1% TFA).

  • Dry the purified peptides using a vacuum concentrator.

• LC-MS/MS Analysis :

  • Resuspend the dried peptides in a solution compatible with mass spectrometry (e.g., 0.1% formic acid in water).

  • Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) using a high-resolution mass spectrometer (e.g., Orbitrap or TOF).[11][15]

  • Employ a data-dependent acquisition (DDA) or data-independent acquisition (DIA) method.[6]

• Data Analysis :

  • Search the acquired MS/MS spectra against a relevant protein sequence database (e.g., UniProt) using a search engine like Sequest, Mascot, or Spectronaut.

  • Perform label-free quantification to compare the abundance of identified peptides between the ERAP1-inhibited and control samples.

  • Utilize bioinformatics tools to predict the binding affinity of identified peptides to the specific HLA alleles of the cell line.

Conclusion

The provided application notes and protocols offer a robust framework for investigating the impact of ERAP1 inhibition on the immunopeptidome. By carefully controlling experimental variables and employing high-sensitivity mass spectrometry, researchers can identify and quantify changes in the presented peptide repertoire. This information is invaluable for the development of targeted immunotherapies that leverage the altered antigen presentation landscape in cancer cells and for a deeper understanding of the molecular mechanisms underlying autoimmune diseases.[8][16]

References

• 1. Editing the immunopeptidome of melanoma cells using a potent inhibitor of endoplasmic reticulum aminopeptidase 1 (ERAP1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular pathways for antigenic peptide generation by ER aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Distinct modulation of cellular immunopeptidome by the allosteric regulatory site of ER aminopeptidase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. Immunopeptidomics Workflow for Isolation and LC-MS/MS Analysis of MHC Class I-Bound Peptides Under Hypoxic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. arpi.unipi.it [arpi.unipi.it]
• 13. Sensitive, High-Throughput HLA-I and HLA-II Immunopeptidomics Using Parallel Accumulation-Serial Fragmentation Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Immunopeptidomics Sample Preparation | Thermo Fisher Scientific - SG [thermofisher.com]
• 15. mdpi.com [mdpi.com]
• 16. The Impact of the ‘Mis-Peptidome’ on HLA Class I-Mediated Diseases: Contribution of ERAP1 and ERAP2 and Effects on the Immune Response - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for X-ray Crystallography of ERAP1-Inhibitor Complexes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the determination of X-ray crystal structures of Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) in complex with small molecule inhibitors. Understanding the three-dimensional structure of these complexes at atomic resolution is crucial for structure-based drug design and the development of potent and selective ERAP1 inhibitors for therapeutic applications in oncology and autoimmune diseases.[1]

Introduction to ERAP1

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a zinc-metallopeptidase located in the endoplasmic reticulum that plays a critical role in the final processing of antigenic peptides for presentation by MHC class I molecules.[2][3] By trimming the N-terminus of peptide precursors, ERAP1 helps generate the optimal length for binding to MHC class I molecules, thereby shaping the peptide repertoire presented to CD8+ T cells and influencing the adaptive immune response.[2][4] Given its role in immune surveillance, ERAP1 is an attractive therapeutic target for modulating immune responses in various diseases.[1]

Overview of X-ray Crystallography for ERAP1-Inhibitor Complexes

X-ray crystallography is a powerful technique used to determine the atomic and molecular structure of a crystal. For ERAP1-inhibitor complexes, this involves expressing and purifying the ERAP1 protein, growing crystals of the protein in complex with an inhibitor, collecting X-ray diffraction data from the crystals, and then using this data to calculate the three-dimensional electron density map of the complex. This allows for the precise visualization of the inhibitor binding mode within the ERAP1 active site, providing invaluable insights for the design of improved inhibitors.[5]

Key Experimental Protocols

Recombinant Human ERAP1 Expression and Purification

Objective: To produce highly pure and active ERAP1 protein suitable for crystallization.

Protocol:

• Gene Synthesis and Cloning: The gene encoding human ERAP1 (residues 19-941) is synthesized and cloned into a suitable expression vector, such as a baculovirus transfer vector for expression in insect cells (e.g., Sf9 or Hi5 cells). A C-terminal hexahistidine (His6) tag is typically included to facilitate purification.

• Baculovirus Generation and Amplification: The recombinant transfer vector is used to generate a high-titer recombinant baculovirus stock.

• Protein Expression: Suspension cultures of insect cells are infected with the high-titer baculovirus stock. The cells are cultured for 48-72 hours to allow for protein expression.

• Cell Lysis and Initial Purification: The cells are harvested by centrifugation, and the cell pellet is resuspended in a lysis buffer (e.g., 50 mM HEPES pH 7.5, 500 mM NaCl, 5% glycerol, 0.5 mM TCEP, and protease inhibitors). The cells are lysed by sonication or microfluidization. The lysate is clarified by centrifugation to remove cell debris.

• Affinity Chromatography: The clarified lysate is loaded onto a Ni-NTA affinity column. The column is washed extensively with a wash buffer (e.g., 50 mM HEPES pH 7.5, 500 mM NaCl, 5% glycerol, 20 mM imidazole, 0.5 mM TCEP) to remove non-specifically bound proteins. The His-tagged ERAP1 is then eluted with an elution buffer containing a higher concentration of imidazole (e.g., 250-500 mM).

• His-tag Cleavage (Optional): If required, the His-tag can be removed by incubation with a specific protease, such as TEV protease. A second Ni-NTA step can be performed to remove the cleaved tag and any uncleaved protein.

• Size-Exclusion Chromatography (SEC): The protein is further purified by SEC on a column (e.g., Superdex 200) pre-equilibrated with a suitable buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 0.5 mM TCEP). This step removes aggregates and any remaining impurities.

• Concentration and Storage: The purified ERAP1 is concentrated to a final concentration of 5-15 mg/mL. The protein concentration is determined by measuring the absorbance at 280 nm. The purified protein is flash-frozen in liquid nitrogen and stored at -80°C.

Crystallization of ERAP1-Inhibitor Complexes

Objective: To grow well-ordered crystals of ERAP1 in complex with an inhibitor. This can be achieved through either co-crystallization or soaking methods.

Co-crystallization Protocol:

• Complex Formation: Purified ERAP1 is incubated with a 2-5 molar excess of the inhibitor for at least 1 hour on ice to allow for complex formation.

• Crystallization Screening: The ERAP1-inhibitor complex is subjected to high-throughput crystallization screening using commercial screens (e.g., PEG/Ion, Crystal Screen, etc.) and the sitting-drop or hanging-drop vapor diffusion method. Drops are typically set up by mixing equal volumes of the protein-inhibitor complex and the reservoir solution.

• Optimization: Conditions that yield initial crystal hits are optimized by systematically varying the precipitant concentration, pH, and temperature to improve crystal size and quality. Micro-seeding can also be employed to improve crystal quality.[6]

• Example Crystallization Condition (for ERAP1 with bestatin): Crystals were grown at 4°C using the hanging-drop vapor diffusion method from a solution containing 14% (v/v) PEG 8000, 1 mM glutathione (10:1 oxidized:reduced), and 0.1 M Bicine, pH 8.6. The protein concentration was 6.5 mg/mL with a 5:1 molar ratio of bestatin.[7]

• Example Crystallization Condition (for ERAP1 with phosphinic inhibitor DG046): Crystals were grown using the sitting-drop vapor-diffusion method in 100 mM DL-malic acid, Bis-tris propane, pH 7.0, and 25% PEG 1500. The protein concentration was 12 mg/mL with a 1:5 molar ratio of protein to inhibitor.[8]

Soaking Protocol:

• Apo-ERAP1 Crystallization: Crystals of ERAP1 without an inhibitor are grown first.

• Soaking: The apo-crystals are transferred to a solution containing the reservoir solution supplemented with the inhibitor at a desired concentration. The soaking time can vary from a few minutes to several hours.

• Cryo-protection and Freezing: After soaking, the crystals are cryo-protected and flash-frozen in liquid nitrogen.

X-ray Diffraction Data Collection and Processing

Objective: To collect high-quality X-ray diffraction data from the crystals and process it to obtain a set of structure factors.

Protocol:

• Cryo-protection: Crystals are briefly soaked in a cryo-protectant solution (typically the reservoir solution supplemented with 20-30% glycerol or ethylene glycol) to prevent ice formation during freezing.

• Freezing: The cryo-protected crystals are flash-frozen in liquid nitrogen.

• Data Collection: Diffraction data is collected at a synchrotron beamline. The crystal is exposed to a high-intensity X-ray beam, and the diffraction pattern is recorded on a detector. A complete dataset is collected by rotating the crystal.

• Data Processing: The diffraction images are processed using software packages such as XDS or HKL2000. This involves indexing the diffraction spots, integrating their intensities, and scaling the data. The output is a file containing the reflection indices and their corresponding structure factor amplitudes and intensities.

Structure Determination and Refinement

Objective: To solve the crystal structure and refine the atomic model.

Protocol:

• Phase Determination: The phase problem is solved using molecular replacement (MR) with a previously determined structure of ERAP1 as a search model (e.g., PDB ID: 2YD0).[9] Software such as Phaser is used for this step.

• Model Building: An initial atomic model is built into the electron density map using software like Coot. The inhibitor molecule is then manually fitted into the corresponding difference density in the active site.

• Refinement: The atomic model is refined using software such as Phenix or Refmac5. This process iteratively improves the fit of the model to the experimental data by minimizing the R-work and R-free values.

• Validation: The final refined structure is validated using tools like MolProbity to check for geometric correctness and overall quality.

Data Presentation

The following tables summarize the crystallographic data for representative ERAP1-inhibitor complexes.

Table 1: Crystallographic Data Collection and Refinement Statistics for ERAP1-Inhibitor Complexes

Parameter	ERAP1-Bestatin[7]	ERAP1-DG046[10][11]
Data Collection
PDB ID	3MDJ	6Q4R
Space Group	P2₁2₁2₁	P2₁
Unit Cell Dimensions (Å)	a=103.4, b=124.9, c=291.6	a=64.2, b=66.8, c=66.3
α, β, γ (°)	90, 90, 90	90, 110.2, 90
Resolution (Å)	50 - 3.0	45.9 - 1.60
Rmerge	0.113	0.056
I/σI	13.9 (2.1)	15.2 (2.0)
Completeness (%)	99.9 (100)	99.9 (99.9)
Redundancy	5.8 (5.8)	6.1 (5.9)
Refinement
Resolution (Å)	20 - 3.0	45.9 - 1.60
No. of Reflections	63,338	144,385
Rwork / Rfree	0.224 / 0.278	0.165 / 0.185
No. of Atoms
Protein	20,836	7,654
Ligand	63	43
Water	1	556
B-factors (Ų)
Protein	95.8	29.4
Ligand	90.3	24.9
Water	51.0	41.2
Ramachandran Plot
Favored (%)	89.2	97.9
Allowed (%)	9.8	2.1
Outliers (%)	1.0	0.0

Values in parentheses are for the highest resolution shell.

Visualizations

Signaling Pathway and Experimental Workflow

Caption: ERAP1's role in the MHC class I antigen presentation pathway.

Caption: Workflow for ERAP1-inhibitor complex structure determination.

References

• 1. Determination Of X-ray Crystal Structures Of ERAP1 Complexes | Peak Proteins [peakproteins.com]
• 2. ERAP1 - Wikipedia [en.wikipedia.org]
• 3. pnas.org [pnas.org]
• 4. Unveiling the impact of ERAP1 and ERAP2 on migration, angiogenesis and ER stress response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. X-Ray Crystallography in Drug Discovery | Springer Nature Experiments [experiments.springernature.com]
• 6. ERAP1 binds peptide C-termini of different sequences and/or lengths by a common recognition mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural Basis For Antigenic Peptide Precursor Processing by the Endoplasmic Reticulum Aminopeptidase ERAP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 9. pnas.org [pnas.org]
• 10. High-Resolution Crystal Structure of Endoplasmic Reticulum Aminopeptidase 1 with Bound Phosphinic Transition-State Analogue Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Revolutionizing ERAP1 Studies: Advanced CRISPR-Cas9 Protocols for Targeted Gene Knockout in Cell Lines

For Immediate Release

Shanghai, China – December 7, 2025 – In a significant step forward for immunology and oncology research, detailed application notes and protocols have been developed to guide scientists in utilizing CRISPR-Cas9 technology for the targeted knockout of Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) in various cell lines. These comprehensive guidelines are designed to empower researchers, scientists, and drug development professionals with the necessary tools to investigate the multifaceted roles of ERAP1 in antigen presentation, autoimmune diseases, and cancer immunotherapy.

ERAP1 is a critical enzyme in the major histocompatibility complex (MHC) class I antigen processing pathway, responsible for trimming peptide precursors to the optimal length for presentation to CD8+ T cells.[1][2][3][4] Dysregulation of ERAP1 function has been implicated in various pathologies, making it a compelling target for therapeutic intervention. The advent of CRISPR-Cas9 gene editing has provided an unprecedented opportunity to precisely dissect its cellular functions through targeted knockout studies.

These application notes provide a step-by-step guide, from experimental design to validation, ensuring robust and reproducible results. The protocols emphasize efficient delivery of CRISPR-Cas9 components into challenging cell lines and rigorous validation of gene knockout at both the genomic and protein levels.

Signaling Pathways and Experimental Workflow

To facilitate a deeper understanding of the experimental process and the biological context of ERAP1, the following diagrams have been created using the DOT language.

ERAP1's role in the MHC class I antigen presentation pathway.

Experimental workflow for CRISPR-Cas9 mediated ERAP1 knockout.

Quantitative Data Summary

The following tables summarize quantitative data from representative ERAP1 knockout studies, providing a clear comparison of efficiencies and outcomes across different cell lines and methodologies.

Table 1: ERAP1 Knockout Efficiency

Cell Line	Delivery Method	Selection Marker	Knockout Efficiency (%)	Validation Method	Reference
HEK293T	Lentivirus	Puromycin	>90	Western Blot, Sequencing	[5][6]
A375 (Melanoma)	Lentivirus	Not Specified	High	Western Blot, Immunopeptidomics	[7][8]
CT26 (Colon Carcinoma)	CRISPR-Cas9	Not Specified	High	MHC I Kinetics Assay	[9]
LCL 721.221	Electroporation (RNP)	None (Single Cell Cloning)	Not Specified (Clonal)	Sequencing	[10]
THP-1 (Leukemia)	Lentivirus	Puromycin	High	Not Specified	[11][12]

Table 2: Functional Consequences of ERAP1 Knockout

Cell Line	Effect on MHC Class I Surface Expression	Change in Immunopeptidome	Impact on T-cell Recognition	Reference
Mouse Embryonic Fibroblasts	Reduced presentation of specific epitopes	Altered peptide repertoire	Shift in immunodominance	[1]
9464D (Neuroblastoma)	Increased upon combination with HDACi	Generation of new antigens	Increased susceptibility to T-cell killing	[13]
A375 (Melanoma)	Variable	Significant shifts	Enhanced killing by PBMCs	[7][8]
CT26 (Colon Carcinoma)	Faster recovery of pMHC complexes	Distinct neoantigen presentation	Not directly assessed	[9]
Human Cell Lines (Various)	Decreased, increased, or unchanged	Not specified	Increased NK cell-mediated lysis with decreased MHC-I	[14]

Detailed Experimental Protocols

Protocol 1: ERAP1 Knockout using Lentiviral CRISPR-Cas9 System

This protocol is adapted for generating stable ERAP1 knockout cell lines using an "all-in-one" lentiviral vector expressing both Cas9 and the sgRNA.[5][6][11]

1. sgRNA Design and Vector Construction:

• Design at least two sgRNAs targeting an early exon of the ERAP1 gene using a tool like CRISPOR.[5] Validated sgRNA sequences can also be sourced from public databases.[15]
• Synthesize and anneal complementary oligonucleotides for the chosen sgRNA sequence.
• Clone the annealed oligos into a lentiviral vector containing the Cas9 nuclease and a U6 promoter for sgRNA expression (e.g., lentiCRISPRv2, Addgene plasmid #52961).[16] Use a Golden Gate cloning approach for efficient insertion.[5]
• Verify the correct insertion of the sgRNA sequence by Sanger sequencing.

2. Lentivirus Production:

• Seed HEK293T cells (a common packaging cell line) at a density of 4 x 10^6 cells per 10 cm dish.[11]
• The next day, when cells are 80-90% confluent, co-transfect the cells with the constructed lentiviral vector and packaging plasmids (e.g., psPAX2 and pMD2.G).[5][16] A calcium phosphate transfection method or other high-efficiency transfection reagents can be used.
• After 4-6 hours, replace the transfection medium.
• Collect the virus-containing supernatant at 48 and 72 hours post-transfection. Filter the supernatant through a 0.45 µm filter to remove cell debris. The virus can be concentrated by ultracentrifugation if necessary.

3. Transduction of Target Cells:

• Seed the target cell line at an appropriate density.
• The following day, infect the cells with the collected lentivirus at various multiplicities of infection (MOI) in the presence of polybrene (8 µg/mL) to enhance transduction efficiency.
• After 24 hours, replace the virus-containing medium with fresh complete medium.

4. Selection of Knockout Cells:

• 48 hours post-transduction, begin selection by adding the appropriate antibiotic (e.g., puromycin) to the culture medium. The optimal concentration should be determined beforehand with a kill curve.[5]
• Maintain the selection for 3-7 days until non-transduced control cells are completely killed.
• Expand the resulting pool of knockout cells. For clonal cell lines, perform single-cell sorting into 96-well plates.

5. Validation of ERAP1 Knockout:

• Genomic Validation: Isolate genomic DNA from the knockout cell pool or individual clones. Amplify the targeted region by PCR and analyze for insertions/deletions (indels) by Sanger sequencing and TIDE analysis or next-generation sequencing.
• Protein Validation: Perform Western blotting to confirm the absence of ERAP1 protein expression. Use a validated antibody against ERAP1.[17]
• Functional Validation: Analyze the surface expression of MHC class I molecules by flow cytometry, as ERAP1 knockout can alter their stability.[9][14] Further functional validation can include immunopeptidomic analysis to identify changes in the presented peptide repertoire.[7]

Protocol 2: ERAP1 Knockout using CRISPR-Cas9 Ribonucleoprotein (RNP) Delivery

This protocol is suitable for transient expression of the CRISPR-Cas9 machinery, which can reduce off-target effects.[10][18][19]

1. Reagent Preparation:

• Synthesize or purchase a high-quality sgRNA targeting ERAP1.
• Obtain purified Cas9 nuclease.
• Prepare the target cells, ensuring they are in a healthy, log-growth phase.

2. RNP Complex Formation:

• In a sterile tube, mix the Cas9 protein and the ERAP1-targeting sgRNA (typically at a 1:1.2 molar ratio).
• Incubate at room temperature for 10-20 minutes to allow the formation of the RNP complex.

3. Electroporation:

• Harvest and wash the target cells, then resuspend them in a suitable electroporation buffer at a concentration of 1 x 10^6 cells per 100 µL.
• Add the pre-formed RNP complex to the cell suspension.
• Transfer the mixture to an electroporation cuvette and deliver the electrical pulse using a pre-optimized program for the specific cell line (e.g., Neon Transfection System).[10]

4. Cell Recovery and Expansion:

• Immediately after electroporation, transfer the cells to a culture dish containing pre-warmed complete medium without antibiotics.
• Culture the cells for 48-72 hours to allow for gene editing to occur.

5. Isolation and Validation of Knockout Clones:

• As this method does not involve a selection marker, single-cell cloning is required to isolate knockout cells. Perform serial dilution or fluorescence-activated cell sorting (FACS) to seed single cells into 96-well plates.
• Expand the resulting clones and validate the ERAP1 knockout as described in Protocol 1 (Step 5).

These detailed protocols and accompanying resources will undoubtedly accelerate research into the diverse functions of ERAP1, paving the way for novel therapeutic strategies in a range of diseases. By providing a standardized and well-documented approach, the scientific community can build upon this foundation to further unravel the complexities of the immune system and cancer biology.

References

• 1. pnas.org [pnas.org]
• 2. ERAP1 functions override the intrinsic selection of specific antigens as immunodominant peptides, thereby altering the potency of antigen-specific cytolytic and effector memory T-cell responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ERAP1 - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. CRISPR/Cas9-mediated gene knockout in cells and tissues using lentivirus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. dspace.library.uu.nl [dspace.library.uu.nl]
• 11. Protocol for Generation of Single-Gene Knockout in Hard-to-Transfect THP1 Cell Lines Using CRISPR/Cas9 [bio-protocol.org]
• 12. Protocol for Generation of Single-Gene Knockout in Hard-to-Transfect THP1 Cell Lines Using CRISPR/Cas9 [en.bio-protocol.org]
• 13. Combining ERAP1 silencing and entinostat therapy to overcome resistance to cancer immunotherapy in neuroblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aacrjournals.org [aacrjournals.org]
• 15. genscript.com [genscript.com]
• 16. media.addgene.org [media.addgene.org]
• 17. 5 ways to validate and extend your research with Knockout Cell Lines [horizondiscovery.com]
• 18. biorxiv.org [biorxiv.org]
• 19. Strategies in the delivery of Cas9 ribonucleoprotein for CRISPR/Cas9 genome editing - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Developing Selective ERAP1 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) and Endoplasmic Reticulum Aminopeptidase 2 (ERAP2) are critical enzymes in the antigen processing and presentation pathway.[1] They are zinc metallopeptidases located in the endoplasmic reticulum that trim peptide precursors to the optimal length for loading onto Major Histocompatibility Complex (MHC) class I molecules.[2][3] These peptide-MHC I complexes are then presented on the cell surface for surveillance by cytotoxic T lymphocytes. Given their crucial role in shaping the immunopeptidome, ERAP1 and ERAP2 have emerged as promising therapeutic targets for modulating immune responses in cancer and autoimmune diseases.[1][4]

Developing inhibitors that selectively target ERAP1 over the closely related ERAP2 is a key challenge due to the high degree of homology in their active sites.[5] Selective ERAP1 inhibition can alter the repertoire of presented antigens, potentially enhancing anti-tumor immunity or dampening autoimmune responses.[4] These application notes provide an overview of selective ERAP1 inhibitors, detailed protocols for their evaluation, and diagrams of the relevant biological pathways and experimental workflows.

Data Presentation: Selective ERAP1 Inhibitors

The following table summarizes the inhibitory potency and selectivity of recently developed small molecule inhibitors of ERAP1. The data is compiled from high-throughput screening and subsequent optimization studies.[6][7]

Compound ID	ERAP1 IC50 (µM)	ERAP2 IC50 (µM)	IRAP IC50 (µM)	Selectivity (ERAP2/ERAP1)	Mechanism of Action	Reference
Compound 1	9.2	> 200	> 200	> 21.7	Competitive	[6]
Compound 2	5.7	> 200	> 200	> 35.1	Competitive	[6]
Compound 3	5.3 (peptide substrate)	> 200	> 200	> 37.7	Allosteric/Competitive	[6][7]
GRWD5769	Potent (nM range)	Highly Selective	-	> 100-fold	Not Specified	[4]

Note: IC50 values represent the concentration of the inhibitor required to reduce the enzymatic activity by 50%. A higher selectivity ratio indicates greater selectivity for ERAP1 over ERAP2. IRAP (Insulin-Regulated Aminopeptidase) is another homologous aminopeptidase often used for selectivity profiling.[5]

Signaling Pathway and Experimental Workflow

Antigen Presentation Pathway via ERAP1 and ERAP2

The following diagram illustrates the role of ERAP1 and ERAP2 in the MHC class I antigen presentation pathway.

Caption: Role of ERAP1 and ERAP2 in antigen processing and presentation.

Experimental Workflow for Selective ERAP1 Inhibitor Development

This diagram outlines a typical workflow for the discovery and characterization of selective ERAP1 inhibitors.

References

• 1. In vitro Antigen-presentation Assay for Self- and Microbial-derived Antigens [bio-protocol.org]
• 2. In vitro Antigen-presentation Assay for Self- and Microbial-derived Antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. elkbiotech.com [elkbiotech.com]
• 5. In vitro Antigen-presentation Assay for Self- and Microbial-derived Antigens [en.bio-protocol.org]
• 6. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note and Protocols: Synthesis of Peptide Substrates for ERAP1 Enzymatic Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical M1 zinc metalloprotease located in the endoplasmic reticulum. It plays a crucial role in the adaptive immune system by trimming the N-termini of antigenic peptide precursors to optimal lengths (typically 8-10 residues) for loading onto Major Histocompatibility Complex (MHC) class I molecules.[1][2] This process, known as antigen processing and presentation, is vital for immune surveillance of infected or malignant cells by CD8+ T lymphocytes.[3] Given its role in modulating the immunopeptidome, ERAP1 is a significant target in studies of autoimmunity, cancer immunotherapy, and infectious diseases.[3][4]

Reliable enzymatic assays are essential for characterizing ERAP1 function, screening for inhibitors, and understanding its substrate specificity. This application note provides a detailed protocol for the synthesis of internally quenched fluorescent (IQF) peptide substrates and their use in continuous, fluorescence-based ERAP1 enzymatic assays.

Principle of the Assay: Internally Quenched Fluorescent (IQF) Substrates

The assay relies on the principle of Förster Resonance Energy Transfer (FRET). An IQF peptide substrate is synthesized with a fluorophore on one side of the scissile bond and a quencher on the other. In the intact peptide, the close proximity of the quencher dampens the fluorescence of the fluorophore. Upon enzymatic cleavage of the peptide by ERAP1, the fluorophore and quencher are separated, leading to a measurable increase in fluorescence intensity. This increase is directly proportional to the rate of peptide cleavage and thus, the enzyme's activity.[5][6] This method provides a sensitive and continuous readout suitable for high-throughput screening.

ERAP1 Substrate Design Considerations

The design of an effective ERAP1 peptide substrate is paramount and should be guided by the enzyme's known specificities.

• Peptide Length: ERAP1 exhibits a unique "molecular ruler" mechanism, strongly preferring substrates that are 9 to 16 amino acids in length. It shows significantly reduced or no activity on peptides 8 residues or shorter.[7][8]

• N-terminal Residue: ERAP1 has a broad N-terminal specificity but shows a preference for cleaving after bulky, hydrophobic residues like Leucine.[1][9]

• Internal and C-terminal Residues: The C-terminal residue and internal sequence can also influence binding and trimming efficiency, with a preference for hydrophobic residues at the C-terminus which is thought to bind in a distal pocket.[1][7]

A summary of these substrate characteristics is presented in Table 1.

Table 1: Summary of ERAP1 Substrate Specificity

Parameter	Preferred Characteristic	Rationale
Peptide Length	9-16 amino acids	ERAP1's "molecular ruler" mechanism requires a minimum length to span from the C-terminal binding pocket to the N-terminal active site.[1][7]
N-terminal Residue	Bulky, hydrophobic (e.g., Leu, Met)	The active site pocket accommodates these side chains efficiently.[1][3]
C-terminal Residue	Hydrophobic	The C-terminus is thought to anchor the peptide in a distal hydrophobic pocket within the enzyme.[7]
Shorter Peptides	8 residues or less are poor substrates	These peptides are too short to bridge the active and C-terminal binding sites effectively and are spared from trimming.[2][7]

Protocol: Synthesis of an IQF Peptide Substrate

This protocol describes the manual solid-phase peptide synthesis (SPPS) of a representative 10-mer IQF substrate: (DABCYL)-Arg-Gln-Leu-Glu-Ser-Ile-Ile-Asn-Phe-Glu-Lys(FAM)-NH₂ . This peptide incorporates a quencher (DABCYL) at the N-terminus and a fluorophore (Fluorescein, FAM) on the side chain of a C-terminal Lysine residue.

Materials and Reagents

• Rink Amide MBHA resin

• Fmoc-protected amino acids (Fmoc-Arg(Pbf)-OH, Fmoc-Gln(Trt)-OH, etc.)

• Fmoc-Lys(Mtt)-OH (for selective side-chain deprotection)

• Coupling Reagents: HBTU, HOBt

• Activator Base: N,N-Diisopropylethylamine (DIPEA)

• Fmoc Deprotection Solution: 20% (v/v) piperidine in Dimethylformamide (DMF)

• Mtt Deprotection Solution: 1% (v/v) Trifluoroacetic acid (TFA) in Dichloromethane (DCM)

• Quencher: 4-((4-(Dimethylamino)phenyl)azo)benzoic acid (DABCYL)

• Fluorophore: 5(6)-Carboxyfluorescein (FAM)

• Solvents: DMF, DCM, Methanol (MeOH)

• Cleavage Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O

• Purification: Reversed-phase HPLC system, C18 column

• Analysis: Mass Spectrometer (e.g., MALDI-TOF or ESI-MS)

Synthesis Workflow

The overall synthesis workflow involves sequential coupling of amino acids, selective labeling of the Lysine side chain and N-terminus, and final cleavage and purification.

References

• 1. ERAP1 - Wikipedia [en.wikipedia.org]
• 2. Structural Basis For Antigenic Peptide Precursor Processing by the Endoplasmic Reticulum Aminopeptidase ERAP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of an internally quenched fluorescent substrate for Escherichia coli leader peptidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Internally quenched fluorescent peptides provide insights into underexplored and reversible post-translational modifications - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 7. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Flow Cytometry Methods to Assess MHC Class I Presentation with ERAP1 Modulation

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Role of ERAP1 in Antigen Presentation

Major Histocompatibility Complex (MHC) class I molecules are critical for adaptive immunity, presenting a snapshot of the intracellular protein environment to cytotoxic T lymphocytes (CTLs).[1][2] This process is essential for eliminating virally infected or cancerous cells. The peptides displayed by MHC-I are typically 8-10 amino acids long and are generated in the cytosol and endoplasmic reticulum (ER) through a series of processing steps.

A key enzyme in this pathway is the Endoplasmic Reticulum Aminopeptidase 1 (ERAP1), a zinc metallopeptidase located in the ER.[3][4] After the proteasome degrades intracellular proteins, the resulting peptides are transported into the ER by the Transporter associated with Antigen Processing (TAP).[5][6] Many of these peptides are too long to bind MHC-I molecules and require further N-terminal trimming. ERAP1 performs this crucial trimming function.[7][8]

ERAP1's function is complex; it can either generate the final, optimal-length peptide for stable MHC-I binding or destroy a potential epitope by over-trimming it.[7][9][10] This dual role makes ERAP1 a critical editor of the cellular immunopeptidome—the collection of peptides presented on the cell surface.[9] Consequently, modulating ERAP1 activity with small molecule inhibitors or activators can significantly alter the repertoire of peptides presented by cancer or immune cells.[11][12][13] This strategy is being actively explored for therapeutic applications in immuno-oncology, to generate novel tumor neoantigens, and in autoimmunity, to eliminate the presentation of self-antigens that trigger disease.[6][12][13]

Flow cytometry is a high-throughput and quantitative method ideal for assessing changes in the total surface expression of MHC-I molecules following ERAP1 modulation. Using pan-MHC class I antibodies, such as the W6/32 clone, researchers can measure shifts in the Mean Fluorescence Intensity (MFI), which reflect changes in the density and stability of peptide-MHC-I (pMHC-I) complexes on the cell surface.[11][14][15]

Visualized Pathways and Workflows

Diagram 1. MHC Class I antigen presentation pathway highlighting ERAP1's role.

Diagram 2. Experimental workflow for flow cytometric analysis.

References

• 1. HLA-A, B, C (MHC Class I) Monoclonal Antibody (W6/32), Functional Grade (H263-1MG) [thermofisher.com]
• 2. InVivoMAb anti-human MHC Class I (HLA-A, HLA-B, HLA-C) | Bio X Cell [bioxcell.com]
• 3. scbt.com [scbt.com]
• 4. ERAP1 - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 7. pnas.org [pnas.org]
• 8. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular pathways for antigenic peptide generation by ER aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins [frontiersin.org]
• 11. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. What are ERAP1 inhibitors and how do they work? [synapse.patsnap.com]
• 14. Anti-Human HLAA, B, C (MHC Class I) FITC | Leinco [leinco.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing T-cell Activation in Response to ERAP1 Inhibition

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical enzyme in the antigen processing and presentation pathway. Located in the endoplasmic reticulum, ERAP1 trims peptide precursors to the optimal length for binding to Major Histocompatibility Complex (MHC) class I molecules. These peptide-MHC complexes are then presented on the cell surface for recognition by CD8+ T-cells.[1][2] The activity of ERAP1 can significantly shape the immunopeptidome, either by generating antigenic epitopes or by destroying them through excessive trimming.[3] This dual role makes ERAP1 a compelling target for modulating T-cell responses in various contexts, including cancer immunotherapy and autoimmune diseases.[4][5]

Inhibition of ERAP1 can alter the repertoire of peptides presented by cancer cells, potentially revealing novel neoantigens and enhancing their recognition by cytotoxic T-lymphocytes (CTLs).[4][6] Conversely, in certain autoimmune conditions, inhibiting ERAP1 may reduce the presentation of autoantigenic peptides, thereby dampening the autoimmune T-cell response.[2]

These application notes provide detailed protocols for assessing the impact of ERAP1 inhibition on T-cell activation, offering a framework for researchers and drug development professionals to evaluate the efficacy of novel ERAP1 inhibitors.

Signaling Pathways and Experimental Workflows

ERAP1-Mediated Antigen Presentation Pathway

Caption: ERAP1's role in trimming peptide precursors for MHC class I presentation and subsequent T-cell recognition.

General Experimental Workflow for Assessing T-cell Activation

Caption: A generalized workflow for evaluating the effect of ERAP1 inhibitors on T-cell activation.

Data Presentation

Table 1: Effect of ERAP1 Knockout on Immune Cell Activation

Cell Type	Activation Marker	Condition	% of Activated Cells (Mean ± SEM)	Fold Change (KO vs. WT)	Reference
Splenic B Cells	CD69	WT + rEA	~30%	1.83	[7]
ERAP1-KO + rEA	~55%
Splenic CD8- T Cells	CD69	WT + rEA	Not specified	Significant Increase	[7]
ERAP1-KO + rEA	Not specified
Splenic CD8+ T Cells	CD69	WT + rEA	Not specified	Significant Increase (p<0.01)	[7]
ERAP1-KO + rEA	Not specified
Hepatic NK Cells	CD69	WT + rEA	Not specified	Significant Increase (p<0.05)	[7]
ERAP1-KO + rEA	Not specified
Hepatic NKT Cells	CD69	WT + rEA	Not specified	Significant Increase (p<0.05)	[7]
ERAP1-KO + rEA	Not specified
Hepatic NK Cells	IFN-γ production	WT + rEA	Not specified	Significant Increase (p<0.001)	[7]
ERAP1-KO + rEA	Not specified
Hepatic NKT Cells	IFN-γ production	WT + rEA	Not specified	Significant Increase (p<0.001)	[7]
ERAP1-KO + rEA	Not specified

rEA: recombinant Eimeria tenella-derived antigen

Table 2: Antigen-Specific T-cell Responses in WT vs. ERAP1-deficient Mice

Assay	Stimulation	Mouse Strain	Response (Spots per 10^6 splenocytes)	Reference
ELISpot	WT Immunodominant Peptides	Wild-Type	~150	[8]
ERAP1 -/-	~25
ELISpot	ERAP1 -/- Immunodominant Peptides	Wild-Type	~25	[8]
ERAP1 -/-	~125

Experimental Protocols

Protocol 1: IFN-γ ELISpot Assay

This assay quantifies the frequency of antigen-specific T-cells based on their secretion of IFN-γ.[9]

Materials:

• PVDF-membrane 96-well ELISpot plates

• Anti-human/mouse IFN-γ capture antibody

• Biotinylated anti-human/mouse IFN-γ detection antibody

• Streptavidin-Alkaline Phosphatase (ALP) or Horseradish Peroxidase (HRP)

• BCIP/NBT or AEC substrate, respectively

• RPMI-1640 medium with 10% FBS, L-glutamine, and penicillin-streptomycin

• Recombinant human/mouse IL-2

• ERAP1 inhibitor and vehicle control (e.g., DMSO)

• Antigenic peptide pool or target cells

• Effector T-cells (e.g., PBMCs, splenocytes)

Procedure:

• Plate Coating:

  • Pre-wet the ELISpot plate wells with 15 µL of 35% ethanol for 1 minute.

  • Wash wells three times with 150 µL of sterile PBS.

  • Coat wells with 100 µL of capture antibody (e.g., 10 µg/mL in sterile PBS) and incubate overnight at 4°C.[3]

• Cell Preparation and Plating:

  • Wash the plate three times with sterile PBS to remove unbound antibody.

  • Block the membrane with 200 µL of complete RPMI medium for at least 2 hours at 37°C.[3]

  • Prepare a single-cell suspension of effector T-cells.

  • During the last hour of blocking, pre-treat target cells (if applicable) with the ERAP1 inhibitor or vehicle control.

  • Remove the blocking solution from the ELISpot plate.

  • Add 100 µL of effector cells (e.g., 2.5 x 10^5 PBMCs) to each well.

  • Add 50 µL of the peptide pool or 50 µL of pre-treated target cells to the appropriate wells.

  • Include positive (e.g., PHA or anti-CD3/CD28 beads) and negative (effector cells alone) controls.

• Incubation:

  • Incubate the plate for 18-48 hours at 37°C in a 5% CO2 incubator.[10]

• Detection:

  • Wash the plate five times with PBS containing 0.05% Tween-20 (PBST).

  • Add 100 µL of biotinylated detection antibody (e.g., 1 µg/mL in PBS with 0.5% FBS) to each well and incubate for 2 hours at room temperature.[11]

  • Wash the plate five times with PBST.

  • Add 100 µL of Streptavidin-ALP/HRP (diluted according to the manufacturer's instructions) and incubate for 1 hour at room temperature.[11]

  • Wash the plate five times with PBST, followed by three washes with PBS.

• Development and Analysis:

  • Add 100 µL of substrate solution to each well and monitor for spot development (typically 5-30 minutes).

  • Stop the reaction by washing extensively with tap water.

  • Allow the plate to dry completely.

  • Count the spots using an automated ELISpot reader.

Protocol 2: Intracellular Cytokine Staining by Flow Cytometry

This method allows for the simultaneous detection of cell surface markers and intracellular cytokines, providing a detailed profile of activated T-cell subsets.[4]

Materials:

• Fluorochrome-conjugated antibodies for cell surface markers (e.g., CD3, CD8, CD69, CD107a)

• Fluorochrome-conjugated antibodies for intracellular cytokines (e.g., IFN-γ, TNF-α, IL-2)

• Protein transport inhibitor (e.g., Brefeldin A or Monensin)

• Fixation/Permeabilization buffer kit

• FACS buffer (PBS with 2% FBS and 0.05% sodium azide)

• Cell stimulation reagents (e.g., peptide pool, anti-CD3/CD28 beads)

Procedure:

• Cell Stimulation:

  • In a 96-well U-bottom plate, co-culture effector T-cells with peptide-pulsed or ERAP1 inhibitor-treated target cells for 6-24 hours.

  • For the last 4-6 hours of incubation, add a protein transport inhibitor to the culture.[12]

• Surface Staining:

  • Harvest the cells and wash with FACS buffer.

  • Resuspend the cells in 50 µL of FACS buffer containing the surface marker antibody cocktail.

  • Incubate for 20-30 minutes at 4°C in the dark.

  • Wash the cells twice with FACS buffer.

• Fixation and Permeabilization:

  • Resuspend the cell pellet in 100 µL of fixation buffer and incubate for 20 minutes at room temperature.

  • Wash the cells once with permeabilization buffer.

• Intracellular Staining:

  • Resuspend the fixed and permeabilized cells in 50 µL of permeabilization buffer containing the intracellular cytokine antibody cocktail.

  • Incubate for 30 minutes at room temperature in the dark.

  • Wash the cells twice with permeabilization buffer.

• Acquisition and Analysis:

  • Resuspend the cells in 200 µL of FACS buffer.

  • Acquire the samples on a flow cytometer.

  • Analyze the data using appropriate software to quantify the percentage of T-cells expressing activation markers and cytokines.

Protocol 3: CFSE-based T-cell Proliferation Assay

This assay measures the proliferation of T-cells by tracking the dilution of the fluorescent dye CFSE (Carboxyfluorescein succinimidyl ester) as cells divide.[13]

Materials:

• CFSE dye

• PBS

• Complete RPMI medium

• Effector T-cells

• Stimulation reagents (e.g., peptide-pulsed APCs, anti-CD3/CD28 beads)

• ERAP1 inhibitor and vehicle control

Procedure:

• CFSE Labeling:

  • Resuspend T-cells at 1-2 x 10^7 cells/mL in pre-warmed PBS.

  • Add CFSE to a final concentration of 1-5 µM and mix immediately.

  • Incubate for 10 minutes at 37°C.[1]

  • Quench the staining reaction by adding 5 volumes of ice-cold complete medium.

  • Wash the cells three times with complete medium.

• Cell Culture and Stimulation:

  • Resuspend the CFSE-labeled T-cells in complete medium.

  • Plate the cells in a 96-well plate.

  • Add the stimulation reagents and the ERAP1 inhibitor or vehicle control.

• Incubation:

  • Culture the cells for 3-5 days at 37°C in a 5% CO2 incubator.

• Analysis:

  • Harvest the cells and analyze by flow cytometry.

  • CFSE fluorescence is typically detected in the FITC channel.

  • Each peak of decreasing fluorescence intensity represents a successive generation of cell division.

Protocol 4: In Vivo Cytotoxic T-Lymphocyte (CTL) Assay

This assay directly measures the cytotoxic activity of T-cells in a living organism.

Materials:

• Syngeneic splenocytes from naive mice

• CFSE dye (two different concentrations)

• Target peptide and a control (irrelevant) peptide

• ERAP1 inhibitor (if administered in vivo)

• Recipient mice (immunized and control)

Procedure:

• Preparation of Target and Control Cells:

  • Isolate splenocytes from naive donor mice.

  • Split the splenocytes into two populations.

  • Pulse one population with the target peptide (e.g., 1 µg/mL) for 1 hour at 37°C.

  • Pulse the second population with a control peptide.

  • Wash the cells to remove excess peptide.

• CFSE Labeling:

  • Label the target peptide-pulsed cells with a high concentration of CFSE (e.g., 5 µM) (CFSE^high^).

  • Label the control peptide-pulsed cells with a low concentration of CFSE (e.g., 0.5 µM) (CFSE^low^).

• Adoptive Transfer:

  • Mix equal numbers of CFSE^high^ and CFSE^low^ cells.

  • Inject the cell mixture intravenously into immunized recipient mice (and control, non-immunized mice).

• Analysis:

  • After 18-24 hours, harvest the spleens from the recipient mice.

  • Prepare single-cell suspensions and analyze by flow cytometry.

  • Determine the ratio of CFSE^high^ to CFSE^low^ cells in both immunized and control mice.

• Calculation of Specific Lysis:

  • Calculate the percentage of specific lysis using the formula: % Specific Lysis = [1 - (Ratio immunized / Ratio control)] x 100 where Ratio = (% CFSE^high^ cells / % CFSE^low^ cells).

Conclusion

The protocols and data presented here provide a comprehensive guide for researchers investigating the effects of ERAP1 inhibition on T-cell activation. By employing a combination of these assays, it is possible to build a detailed understanding of how modulating ERAP1 activity can influence immune responses. This knowledge is crucial for the development of novel therapeutics targeting ERAP1 for the treatment of cancer and autoimmune diseases.

References

• 1. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ERAP1: a potential therapeutic target for a myriad of diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ERAP1 functions override the intrinsic selection of specific antigens as immunodominant peptides, thereby altering the potency of antigen-specific cytolytic and effector memory T-cell responses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are ERAP1 inhibitors and how do they work? [synapse.patsnap.com]
• 5. mdpi.com [mdpi.com]
• 6. Production of intracellular IL-2, TNF-alpha, and IFN-gamma by T cells in B-CLL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. CD69, CD25, and HLA-DR activation antigen expression on CD3+ lymphocytes and relationship to serum TNF-alpha, IFN-gamma, and sIL-2R levels in aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. frontiersin.org [frontiersin.org]
• 12. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scbt.com [scbt.com]

Application of ERAP1 Modulators in Studying Viral Antigen Presentation

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Introduction

Endoplasmic reticulum aminopeptidase 1 (ERAP1) is a critical enzyme in the major histocompatibility complex (MHC) class I antigen processing and presentation pathway.[1][2][3] It performs the final trimming of N-terminally extended peptide precursors that are translocated into the endoplasmic reticulum (ER), generating epitopes of optimal length (typically 8-9 amino acids) for stable binding to MHC class I molecules.[4][5] The resulting peptide-MHC I complexes are then transported to the cell surface for surveillance by CD8+ cytotoxic T lymphocytes (CTLs).[1] The activity of ERAP1 can either generate or destroy viral epitopes, thus shaping the immunopeptidome and influencing the hierarchy of immunodominant responses.[6][7] Viruses have evolved mechanisms to evade immune detection by manipulating the host's antigen presentation pathways, and ERAP1 is a key target for such viral interference.[8][9] The use of ERAP1 modulators, including inhibitors and activators, provides a powerful tool to investigate the intricacies of viral antigen presentation, uncover mechanisms of viral immune evasion, and explore novel therapeutic strategies.[1][10]

Principle of ERAP1 Modulation

ERAP1 modulators alter the enzymatic activity of ERAP1, leading to a shift in the repertoire of peptides presented on the cell surface.

• ERAP1 Inhibitors : By blocking the trimming function of ERAP1, inhibitors can lead to the presentation of a novel set of neoantigens that the immune system has not previously encountered.[10] This can be particularly useful in unmasking cryptic viral epitopes or preventing the destruction of potent T-cell epitopes that are over-trimmed by ERAP1.[10][11] Pharmacological inhibition of ERAP1 has been shown to alter the cellular immunopeptidome and can render tumor cells susceptible to NK cell killing.[12][13]

• ERAP1 Activators : In some contexts, enhancing ERAP1 activity might be beneficial. For instance, in certain viral infections where the virus downregulates antigen processing, activating ERAP1 could potentially improve the presentation of viral epitopes and enhance the anti-viral T-cell response.[1]

The modulation of ERAP1 activity allows researchers to probe the role of specific peptide trimming events in the immune response to viral infections.

Applications in Studying Viral Antigen Presentation

The use of ERAP1 modulators has several key applications in the field of virology and immunology:

• Identifying Novel Viral Epitopes : By altering the immunopeptidome, ERAP1 inhibitors can reveal cryptic or subdominant viral epitopes that are normally destroyed by ERAP1.[10] This can lead to the identification of new targets for vaccine development and T-cell-based immunotherapies.

• Investigating Viral Immune Evasion Mechanisms : Some viruses, such as Human Cytomegalovirus (HCMV), have been shown to downregulate ERAP1 expression to evade immune surveillance.[8][9] Using ERAP1 modulators can help to functionally characterize these evasion strategies and identify ways to counteract them.

• Enhancing Anti-Viral T-cell Responses : By preventing the over-trimming of immunodominant epitopes, ERAP1 inhibitors can increase the presentation of these key peptides, leading to a more robust CD8+ T-cell response against the virus-infected cells.[6]

• Modulating NK Cell Activity : ERAP1 activity can influence the engagement of inhibitory receptors on Natural Killer (NK) cells.[13][14] Inhibition of ERAP1 can lead to altered peptide-MHC I complexes that are less effective at engaging these inhibitory receptors, resulting in enhanced NK cell-mediated killing of infected cells.[13]

• Studying the Impact of ERAP1 Polymorphisms : Single nucleotide polymorphisms (SNPs) in the ERAP1 gene are associated with susceptibility to various viral infections and autoimmune diseases.[4][8] ERAP1 modulators can be used in cellular systems expressing different ERAP1 allotypes to understand how these genetic variations functionally impact viral antigen presentation and disease pathogenesis.[15]

Data Presentation

Table 1: Effects of ERAP1 Inhibitors on Viral Antigen Presentation and Immune Cell Response

ERAP1 Inhibitor	Cell Line	Virus/Antigen System	Concentration	Observed Effect	Reference
Leucinethiol (Leu-SH)	DAOY (Medulloblastoma)	Endogenous peptides	100 µmol/L	Decreased MHC-I surface expression by 30%; Enhanced NK cell degranulation.	[6]
Leucinethiol (Leu-SH)	Lymphoblastoid Cell Lines (LCLs)	Endogenous peptides	100 µmol/L	Altered MHC-I surface expression (increase or decrease depending on the donor); Enhanced autologous NK cell killing.	[6]
Compound 2	HeLa cells expressing H-2Kb	Vaccinia virus expressing ss-LEQLE-SIINFEKL	10 µM	Inhibition of MHC-I:SIINFEKL complex presentation.	[4]
Compound 3	HeLa cells expressing H-2Kb	Vaccinia virus expressing ss-LEQLE-SIINFEKL	10 µM	Inhibition of MHC-I:SIINFEKL complex presentation.	[4]
DG013A	CT26 (colon carcinoma)	GSW11 tumor antigen	Not specified	Enhanced anti-GSW11 epitope presentation.	[16]

Experimental Protocols

Protocol 1: In Vitro Peptide Trimming Assay using Recombinant ERAP1

This protocol is for assessing the ability of recombinant ERAP1 to trim N-terminally extended viral peptides.

Materials:

• Recombinant human ERAP1

• N-terminally extended synthetic viral peptide of interest

• Trimming Buffer: 50 mM Tris-HCl (pH 7.8), 0.25 μg/ml protease-free BSA

• Reaction termination solution: 0.6% trifluoroacetic acid (TFA)

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

• C18 column

Procedure:

• Prepare a solution of the synthetic viral peptide in trimming buffer at a final concentration of 100-150 µM.

• Add recombinant human ERAP1 to the peptide solution to a final concentration of 3.5 µg/ml.

• Incubate the reaction mixture at 37°C.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), take aliquots of the reaction and stop the reaction by adding an equal volume of 0.6% TFA.

• Analyze the peptide fragments in the terminated reaction aliquots by RP-HPLC on a C18 column.

• Monitor the decrease in the precursor peptide peak and the appearance of trimmed product peaks over time to determine the trimming kinetics.

Protocol 2: Cellular Assay for ERAP1 Activity using an ERAP1 Inhibitor

This protocol describes how to assess the effect of an ERAP1 inhibitor on the presentation of a specific viral epitope in a cellular context.

Materials:

• HeLa cells expressing a specific MHC class I allele (e.g., H-2Kb)

• Recombinant vaccinia virus or other expression system encoding an N-terminally extended viral epitope (e.g., ss-LEQLE-SIINFEKL)

• ERAP1 inhibitor (e.g., Leucinethiol or a more specific compound)

• Control vehicle (e.g., DMSO)

• Complete cell culture medium

• Antibody specific for the peptide-MHC I complex (e.g., 25-D1.16 for SIINFEKL-H-2Kb)

• Fluorescently labeled secondary antibody

• Flow cytometer

Procedure:

• Seed HeLa-Kb cells in a 24-well plate and allow them to adhere overnight.

• Pre-treat the cells with the ERAP1 inhibitor at various concentrations (e.g., 1-100 µM) or the vehicle control for 2-4 hours.

• Infect the cells with the recombinant vaccinia virus at a suitable multiplicity of infection (MOI).

• Incubate the infected cells for 5-6 hours at 37°C in the continued presence of the inhibitor or vehicle.

• Harvest the cells and wash them with PBS containing 1% BSA.

• Stain the cells with the primary antibody specific for the peptide-MHC I complex for 30 minutes on ice.

• Wash the cells and then stain with a fluorescently labeled secondary antibody for 30 minutes on ice.

• Wash the cells again and analyze the fluorescence intensity by flow cytometry to quantify the surface expression of the specific peptide-MHC I complex. A decrease in fluorescence in inhibitor-treated cells compared to control cells indicates inhibition of ERAP1-mediated epitope processing.

Protocol 3: T-cell Activation Assay (Intracellular Cytokine Staining)

This protocol is to measure the activation of virus-specific T-cells in response to antigen-presenting cells with modulated ERAP1 activity.

Materials:

• Antigen-presenting cells (APCs) infected with a relevant virus (e.g., dendritic cells or a cell line)

• ERAP1 modulator (inhibitor or activator)

• Virus-specific CD8+ T-cell line or freshly isolated PBMCs from an infected individual

• Peptide pool of viral epitopes (positive control)

• Brefeldin A

• Antibodies for surface markers (e.g., CD3, CD8) and intracellular cytokines (e.g., IFN-γ, TNF-α)

• Fixation and permeabilization buffers

• Flow cytometer

Procedure:

• Prepare APCs: Infect the APCs with the virus of interest. For the experimental group, treat the APCs with the ERAP1 modulator during and after infection.

• Co-culture: Co-culture the virus-specific CD8+ T-cells with the treated or untreated infected APCs at an appropriate effector-to-target ratio (e.g., 10:1) for 5-6 hours.

• Inhibit cytokine secretion: For the last 4 hours of co-culture, add Brefeldin A to the wells to block cytokine secretion and allow for intracellular accumulation.

• Staining: Harvest the cells and stain for surface markers (CD3, CD8).

• Fix and permeabilize: Fix the cells and then permeabilize the cell membrane using appropriate buffers.

• Intracellular staining: Stain for intracellular cytokines (IFN-γ, TNF-α).

• Flow cytometry: Analyze the cells by flow cytometry, gating on the CD3+CD8+ T-cell population to determine the percentage of cells producing IFN-γ and/or TNF-α. An increase or decrease in the percentage of cytokine-producing T-cells in the presence of the ERAP1 modulator indicates an effect on antigen presentation.

Mandatory Visualization

Caption: Viral Antigen Presentation Pathway involving ERAP1.

Caption: Experimental workflow for studying ERAP1 modulation.

Caption: Logical relationship of ERAP1 modulation and its effects.

References

• 1. Human Endoplasmic reticulum aminopeptidase 1 (ERAP1) Elisa Kit – AFG Scientific [afgsci.com]
• 2. The ER Aminopeptidases, ERAP1 and ERAP2, synergize to self-modulate their respective activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Multiplex T Cell Stimulation Assay Utilizing a T Cell Activation Reporter-Based Detection System [frontiersin.org]
• 4. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Multiplex T-cell Stimulation Assay Utilizing a T-cell Activation Reporter-based Detection System - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. stemcell.com [stemcell.com]
• 10. The Specificity of Trimming of MHC Class I-Presented Peptides in the Endoplasmic Reticulum - PMC [pmc.ncbi.nlm.nih.gov]
• 11. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]
• 12. biorxiv.org [biorxiv.org]
• 13. ERAP1 enzyme-mediated trimming and structural analyses of MHC I-bound precursor peptides yield novel insights into antigen processing and presentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ERAP1 regulates natural killer cell function by controlling the engagement of inhibitory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]

Application Notes and Protocols for Stable ERAP1 Expression Using Lentiviral Transduction

Audience: Researchers, scientists, and drug development professionals.

Introduction

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical enzyme in the antigen processing and presentation pathway.[1][2][3] Located in the endoplasmic reticulum, ERAP1 trims peptide precursors to the optimal length for binding to Major Histocompatibility Complex (MHC) class I molecules.[4][5] This function is crucial for the adaptive immune response against infected or malignant cells. Dysregulation of ERAP1 activity has been implicated in various autoimmune diseases and cancers, making it a significant target for therapeutic intervention.[6][7]

These application notes provide a detailed guide for establishing research models with stable ERAP1 expression using lentiviral transduction. The protocols outlined below cover lentivirus production, cell transduction, and the selection and validation of stable cell lines.

Data Presentation

Table 1: Optimization of Lentiviral Transduction Efficiency

This table summarizes the effect of varying the Multiplicity of Infection (MOI) and the concentration of the transduction enhancing agent, Polybrene, on the percentage of GFP-positive cells, indicating successful transduction.

Target Cell Line	Multiplicity of Infection (MOI)	Polybrene (µg/mL)	Transduction Efficiency (% GFP+ cells)	Cell Viability (%)
HEK293T	1	4	35	>95
HEK293T	5	4	78	>95
HEK293T	10	4	92	>90
Jurkat	5	8	45	>90
Jurkat	10	8	65	>85
Jurkat	20	8	80	>80

Note: Data are representative and should be optimized for specific cell lines and experimental conditions.

Table 2: Quantification of Stable ERAP1 Expression

This table presents example data for the validation of stable ERAP1 expression in transduced cell populations using Western Blot and quantitative PCR (qPCR).

Cell Line	Transduction Condition	ERAP1 mRNA (Fold Change vs. Control)	ERAP1 Protein (Relative Density vs. Control)
HEK293T-ERAP1	Lentivirus (MOI 10)	15.2	12.5
HEK293T-Control	Empty Vector	1.0	1.0
Jurkat-ERAP1	Lentivirus (MOI 20)	12.8	10.2
Jurkat-Control	Empty Vector	1.0	1.0

Table 3: Functional Analysis of ERAP1-Expressing Cells

This table illustrates the functional consequences of stable ERAP1 expression on antigen presentation, as measured by MHC class I surface expression and a cytotoxic T-lymphocyte (CTL) killing assay.

Cell Line	Treatment	MHC Class I Surface Expression (MFI)	CTL-mediated Lysis (%)
Target Cells-ERAP1	-	12,500	65
Target Cells-Control	-	8,200	25
Target Cells-ERAP1	ERAP1 Inhibitor	9,100	35

MFI: Mean Fluorescence Intensity

Experimental Protocols

Lentiviral Vector Production

This protocol describes the generation of replication-incompetent lentiviral particles in HEK293T cells.

Materials:

• HEK293T cells

• Lentiviral transfer plasmid encoding human ERAP1 (with a selectable marker, e.g., puromycin resistance)

• Packaging plasmids (e.g., psPAX2)

• Envelope plasmid (e.g., pMD2.G)

• Transfection reagent (e.g., Lipofectamine 3000)

• DMEM with 10% FBS

• Opti-MEM

• 0.45 µm syringe filter

Procedure:

• Day 1: Seed HEK293T cells. Seed 5 x 10^6 HEK293T cells in a 10 cm dish in DMEM with 10% FBS. Cells should be 70-80% confluent at the time of transfection.

• Day 2: Transfection.

  • In Tube A, mix the lentiviral plasmids: 5 µg of ERAP1 transfer plasmid, 12 µg of packaging plasmid, and 1.5 µg of envelope plasmid in 500 µL of Opti-MEM.

  • In Tube B, add the transfection reagent to 500 µL of Opti-MEM according to the manufacturer's instructions.

  • Combine the contents of Tube A and Tube B, mix gently, and incubate for 15-20 minutes at room temperature.

  • Add the DNA-lipid complex to the HEK293T cells.

• Day 3: Change media. After 16-18 hours, replace the transfection medium with fresh DMEM containing 10% FBS.

• Day 4 & 5: Harvest viral supernatant.

  • At 48 hours post-transfection, collect the supernatant containing the lentiviral particles.

  • Filter the supernatant through a 0.45 µm syringe filter to remove cell debris.

  • The viral supernatant can be used immediately or stored at -80°C in small aliquots. A second harvest can be performed at 72 hours.

Lentiviral Transduction of Target Cells for Stable ERAP1 Expression

This protocol details the transduction of target cells to generate a stable cell line expressing ERAP1.

Materials:

• Target cells (e.g., HEK293T, Jurkat)

• Lentiviral supernatant containing the ERAP1 construct

• Complete culture medium for the target cells

• Polybrene (stock solution of 10 mg/mL)

• Puromycin (for selection)

Procedure:

• Day 1: Seed target cells. Seed 5 x 10^4 cells per well in a 24-well plate in their complete culture medium.

• Day 2: Transduction.

  • Thaw the lentiviral supernatant on ice.

  • Remove the medium from the cells and replace it with fresh medium containing Polybrene at a final concentration of 4-8 µg/mL. The optimal concentration should be determined for each cell line.

  • Add the desired volume of lentiviral supernatant to the cells to achieve the desired MOI.[8] Gently swirl the plate to mix.

  • Incubate the cells at 37°C in a 5% CO2 incubator.

• Day 3: Change media. After 18-24 hours, remove the virus-containing medium and replace it with fresh complete medium.

• Day 4 onwards: Selection of stable cells.

  • 48-72 hours post-transduction, begin selection by adding the appropriate concentration of puromycin to the culture medium. The optimal puromycin concentration must be determined by a kill curve for each cell line.

  • Continue to culture the cells in the presence of puromycin, changing the medium every 2-3 days.

  • Untransduced cells will die, leaving a population of stably transduced cells.

  • Expand the puromycin-resistant cells for further analysis.

Validation of ERAP1 Expression by Western Blot

This protocol is for confirming the expression of the ERAP1 protein in the stably transduced cell line.

Materials:

• Stably transduced and control cell lines

• RIPA lysis buffer with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Nitrocellulose or PVDF membrane

• Primary antibody against ERAP1

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Prepare cell lysates.

  • Wash cells with ice-cold PBS and lyse them in RIPA buffer on ice for 30 minutes.[9]

  • Centrifuge the lysates at 12,000 x g for 15 minutes at 4°C to pellet cell debris.[10]

  • Determine the protein concentration of the supernatant using a BCA assay.[11]

• SDS-PAGE and Transfer.

  • Load equal amounts of protein (20-30 µg) from each sample onto an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-ERAP1 antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[12]

  • Wash the membrane three times with TBST.

• Detection.

  • Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

Functional Assay: Flow Cytometry for MHC Class I Surface Expression

This protocol assesses the functional consequence of ERAP1 overexpression by measuring the surface levels of MHC class I molecules.

Materials:

• Stably transduced and control cell lines

• FITC- or PE-conjugated anti-MHC class I antibody (e.g., W6/32)

• FACS buffer (PBS with 1% BSA)

• Flow cytometer

Procedure:

• Cell preparation. Harvest 1 x 10^5 cells per sample and wash with cold FACS buffer.

• Staining.

  • Resuspend the cells in 100 µL of FACS buffer.

  • Add the anti-MHC class I antibody at the recommended dilution.

  • Incubate on ice for 30 minutes in the dark.

• Washing. Wash the cells twice with 1 mL of cold FACS buffer.

• Acquisition. Resuspend the cells in 300 µL of FACS buffer and analyze them on a flow cytometer.

• Analysis. Gate on the live cell population and quantify the mean fluorescence intensity (MFI) of the MHC class I staining.

Visualizations

Caption: ERAP1's role in the MHC class I antigen presentation pathway.

Caption: Workflow for generating stable ERAP1-expressing cells.

References

• 1. An Overview on ERAP Roles in Infectious Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Can ERAP1 and ERAP2 Form Functional Heterodimers? A Structural Dynamics Investigation [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. The ER aminopeptidase ERAP1 enhances or limits antigen presentation by trimming epitopes to 8-9 residues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. news-medical.net [news-medical.net]
• 7. ERAP1 endoplasmic reticulum aminopeptidase 1 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 8. The significance of controlled conditions in lentiviral vector titration and in the use of multiplicity of infection (MOI) for predicting gene transfer events - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bio-rad.com [bio-rad.com]
• 10. origene.com [origene.com]
• 11. nsjbio.com [nsjbio.com]
• 12. Western Blot Protocols and Recipes | Thermo Fisher Scientific - JP [thermofisher.com]

Computational Docking Methods for Predicting ERAP1 Inhibitor Binding: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing computational docking methods to predict the binding of inhibitors to Endoplasmic Reticulum Aminopeptidase 1 (ERAP1). ERAP1 is a critical enzyme in the antigen processing and presentation pathway, making it an attractive therapeutic target for modulating immune responses in various diseases, including autoimmune disorders and cancer.[1][2][3] This document outlines the theoretical background, practical steps for in silico docking, and experimental validation protocols.

Introduction to ERAP1 and Inhibitor Docking

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a zinc-dependent M1 aminopeptidase located in the endoplasmic reticulum (ER).[3][4] Its primary function is to trim the N-terminus of peptides before they are loaded onto Major Histocompatibility Complex (MHC) class I molecules.[1][4][5] This trimming process is a crucial step in shaping the peptide repertoire presented to CD8+ T cells, thereby influencing the adaptive immune response.[4][6] Dysregulation of ERAP1 activity has been linked to several autoimmune diseases and cancer.[1][2] Therefore, inhibitors of ERAP1 are being actively investigated as potential therapeutics.[7]

Computational docking is a powerful tool used to predict the binding orientation and affinity of a small molecule (ligand) to a protein (receptor).[8] In the context of ERAP1, docking simulations can screen virtual libraries of compounds to identify potential inhibitors, predict their binding modes, and guide the optimization of lead compounds.[7] This approach accelerates the drug discovery process by reducing the time and cost associated with traditional high-throughput screening.

Data Presentation: Quantitative Data for Known ERAP1 Inhibitors

The following tables summarize quantitative data for several known ERAP1 inhibitors, providing a reference for comparison of potencies.

Table 1: Competitive Inhibitors of ERAP1

Compound	IC50 (µM)	Assay Conditions	Reference
Compound 1	28	Hydrolysis of WRCYEKMALK decapeptide	[7]
Compound 9	2	Not specified	[7]
DG046	0.043	Not specified	[9]
Inhibitor 4	0.033	Not specified	[7]

Table 2: Allosteric Modulators of ERAP1

Compound	Description	IC50 / EC50 (µM)	Assay Conditions	Reference
Compound 3	Allosteric inhibitor	5.3	Not specified	[10]

Table 3: Selectivity of ERAP1 Inhibitors

Compound	ERAP1 IC50 (µM)	ERAP2 IC50 (µM)	IRAP IC50 (µM)	Reference
Compound 9	2	25	10	[7]
DG046	0.043	0.037	0.002	[9]
Inhibitor 4	0.033	0.056	0.004	[7]

Experimental Protocols

Protocol 1: In Silico Molecular Docking of ERAP1 Inhibitors using AutoDock

This protocol provides a general workflow for performing molecular docking of a small molecule inhibitor to ERAP1 using AutoDock, a widely used open-source docking software.[8][11]

1. Preparation of the ERAP1 Receptor Structure:

a. Download the crystal structure of human ERAP1 from the Protein Data Bank (PDB). Structures are available in both open (e.g., PDB ID: 3MDJ, 3QNF) and closed (e.g., PDB ID: 2YD0) conformations.[4] The choice of conformation can be critical and should be considered based on the hypothesized binding mode of the inhibitor. b. Prepare the protein for docking using AutoDockTools (ADT). This involves: i. Removing water molecules and any co-crystallized ligands. ii. Adding polar hydrogens. iii. Assigning Kollman charges. iv. Merging non-polar hydrogens. v. Saving the prepared protein in PDBQT format.

2. Preparation of the Ligand:

a. Obtain the 3D structure of the inhibitor. This can be done by drawing it in a molecular editor (e.g., MarvinSketch, ChemDraw) and saving it in a common format like SDF or MOL2. b. Use ADT or Open Babel to: i. Assign Gasteiger charges. ii. Set the rotatable bonds. iii. Save the ligand in PDBQT format.

3. Grid Box Generation:

a. Define the docking search space (grid box) around the active site or a putative allosteric site of ERAP1. b. The active site is located in the catalytic domain and typically contains a zinc ion. For allosteric inhibitors, the binding site may be at the interface of different domains.[3] c. Use AutoGrid to generate the grid parameter file (.gpf) and the corresponding grid map files.

4. Running the Docking Simulation:

a. Use AutoDock to run the docking simulation. This involves specifying the prepared receptor and ligand PDBQT files, and the grid parameter file in the docking parameter file (.dpf). b. The Lamarckian Genetic Algorithm is commonly used for conformational searching.[11] c. The output will be a docking log file (.dlg) containing the predicted binding poses, their binding energies, and other relevant information.

5. Analysis of Docking Results:

a. Analyze the docking results using ADT or other visualization software (e.g., PyMOL, Chimera). b. Examine the predicted binding poses and the interactions (hydrogen bonds, hydrophobic interactions, etc.) between the inhibitor and ERAP1. c. The binding energy provides an estimate of the binding affinity. The pose with the lowest binding energy is typically considered the most favorable.

Protocol 2: ERAP1 Enzymatic Activity Assay (Fluorogenic Substrate)

This protocol describes a continuous fluorogenic assay to measure the enzymatic activity of ERAP1 and to determine the potency of inhibitors (IC50 values).[12]

1. Materials:

• Recombinant human ERAP1 protein.

• Fluorogenic substrate: Leucine-7-amido-4-methylcoumarin (L-AMC).[12][13]

• Assay buffer: e.g., 50 mM Tris-HCl, pH 7.5.

• Test inhibitor compounds dissolved in DMSO.

• 96-well black microplates.

• Fluorescence microplate reader.

2. Procedure:

a. Prepare a stock solution of L-AMC in DMSO. b. Prepare serial dilutions of the test inhibitor in DMSO. c. In a 96-well plate, add the following to each well: i. Assay buffer. ii. A fixed concentration of recombinant ERAP1. iii. The test inhibitor at various concentrations (or DMSO for control). d. Pre-incubate the plate at 37°C for 15 minutes. e. Initiate the reaction by adding the L-AMC substrate to each well. f. Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C. g. Measure the increase in fluorescence intensity over time (e.g., every minute for 30-60 minutes). The excitation wavelength is typically around 380 nm and the emission wavelength is around 460 nm for AMC.[12]

3. Data Analysis:

a. Calculate the initial reaction velocity (rate of fluorescence increase) for each inhibitor concentration. b. Normalize the velocities to the control (DMSO) to obtain the percentage of inhibition. c. Plot the percentage of inhibition against the logarithm of the inhibitor concentration. d. Fit the data to a dose-response curve to determine the IC50 value.

Protocol 3: Cellular Antigen Presentation Assay

This assay measures the ability of ERAP1 inhibitors to modulate the presentation of a specific peptide-MHC complex on the cell surface.

1. Materials:

• A suitable cell line (e.g., HeLa cells).

• A viral vector or plasmid encoding an N-terminally extended precursor of a known T-cell epitope (e.g., ss-LEQLE-SIINFEKL, where SIINFEKL is the ovalbumin epitope).

• A monoclonal antibody specific for the peptide-MHC complex (e.g., 25D1.16 for SIINFEKL-H-2Kb).

• A fluorescently labeled secondary antibody.

• Flow cytometer.

• Test inhibitor compounds.

2. Procedure:

a. Seed the cells in a multi-well plate and allow them to adhere overnight. b. Transfect or infect the cells with the vector encoding the extended epitope precursor. c. Treat the cells with various concentrations of the ERAP1 inhibitor (or DMSO as a control) for a sufficient period (e.g., 24-48 hours). d. Harvest the cells and wash them with FACS buffer (e.g., PBS with 1% BSA). e. Incubate the cells with the primary antibody (e.g., 25D1.16) on ice. f. Wash the cells to remove unbound primary antibody. g. Incubate the cells with the fluorescently labeled secondary antibody on ice in the dark. h. Wash the cells to remove unbound secondary antibody. i. Resuspend the cells in FACS buffer and analyze them by flow cytometry, measuring the fluorescence intensity of the cell population.

3. Data Analysis:

a. Quantify the mean fluorescence intensity (MFI) for each treatment condition. b. Normalize the MFI values to the control (DMSO) to determine the effect of the inhibitor on antigen presentation. c. A decrease in MFI indicates that the inhibitor is preventing the trimming of the precursor peptide by ERAP1, leading to reduced presentation of the final epitope.

Visualizations

Signaling Pathway and Experimental Workflows

Caption: MHC Class I Antigen Presentation Pathway involving ERAP1.

Caption: Workflow for Computational Docking of ERAP1 Inhibitors.

Caption: Logical Relationship between Docking and Experiments.

References

• 1. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 2. An Overview on ERAP Roles in Infectious Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ERAP1 - Wikipedia [en.wikipedia.org]
• 5. Pathways of Antigen Processing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Molecular pathways for antigenic peptide generation by ER aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. m.youtube.com [m.youtube.com]
• 9. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 10. researchgate.net [researchgate.net]
• 11. A simple click by click protocol to perform docking: AutoDock 4.2 made easy for non-bioinformaticians - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Structural Basis For Antigenic Peptide Precursor Processing by the Endoplasmic Reticulum Aminopeptidase ERAP1 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

ERAP1 Enzymatic Activity Assays: A Technical Support Guide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers working with Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) enzymatic activity assays. The information is tailored for researchers, scientists, and drug development professionals to help navigate common challenges and ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: My ERAP1 enzyme shows very low or no activity. What are the possible causes?

A1: Several factors can contribute to low or absent ERAP1 activity. Consider the following:

• Enzyme Integrity: Ensure the recombinant ERAP1 is properly folded and stored. Avoid repeated freeze-thaw cycles. Aliquot the enzyme upon receipt and store at -70°C or below in a suitable buffer containing a cryoprotectant like glycerol.[1]

• Assay Buffer Composition: The pH and composition of the assay buffer are critical. A common buffer is Tris-HCl or HEPES at a pH of 7.0-8.0.[2] Ensure that no inhibiting components, such as high concentrations of EDTA or other metal chelators, are present, as ERAP1 is a zinc metallopeptidase.[3]

• Substrate suitability: ERAP1 activity is highly dependent on the substrate's length and sequence. ERAP1 preferentially trims peptides that are 9-16 amino acids long.[2][3] Short fluorogenic substrates (e.g., L-Leucine-7-amido-4-methylcoumarin, Leu-AMC) can be used but may not reflect the enzyme's activity on physiological substrates.[3]

• Allotypic Variation: The human ERAP1 gene is polymorphic, and different allotypes can exhibit significantly different enzymatic activities, with some being naturally low-activity variants.[3][4][5] Verify the allotype of your recombinant enzyme if possible.

• Inhibitory Contaminants: Ensure all reagents and labware are free from contaminating proteases or inhibitors.

Q2: I am observing inconsistent or variable results between experiments. What could be the reason?

A2: Variability in ERAP1 assays can stem from several sources:

• Substrate-Dependent Kinetics: The enzymatic properties of ERAP1, including catalytic efficiency and substrate affinity, are highly dependent on the specific peptide sequence being tested.[4] Even small changes in the experimental setup can be amplified by these substrate-specific effects.

• Enzyme Concentration: Ensure accurate and consistent dilution of the enzyme for each experiment. ERAP1 activity should be measured in the linear range of the assay, where the reaction rate is proportional to the enzyme concentration.[6]

• Product Inhibition: ERAP1 can be inhibited by its cleavage products, particularly short peptides around 8 amino acids in length.[1] If the reaction proceeds for too long, product accumulation can lead to feedback inhibition and non-linear reaction rates.

• Assay Temperature and Incubation Time: Maintain a consistent temperature (typically 37°C) and incubation time for all experiments.[2] Fluctuations can significantly impact enzymatic rates.

Q3: How do I choose the right substrate for my ERAP1 assay?

A3: The choice of substrate depends on the specific research question:

• For High-Throughput Screening (HTS): Fluorogenic or chromogenic substrates like L-Leucine-AMC are often used due to their convenience.[7] However, be aware that these may not fully recapitulate the enzyme's physiological activity and can be prone to artifacts.[6][8]

• For Studying Physiological Trimming: Use N-terminally extended peptide precursors of known MHC class I epitopes. These are typically 10-16 amino acids long.[2] The trimming of these substrates can be monitored by methods like RP-HPLC or mass spectrometry.[2][8]

• Label-Free Methods: For inhibitor screening and detailed kinetic studies, label-free methods like MALDI-TOF MS are increasingly used. These assays directly measure the conversion of a peptide substrate to its product, reducing the risk of artifacts associated with labeled substrates.[8][9]

Q4: Can the presence of ERAP2 interfere with my ERAP1 assay?

A4: Yes, if you are working with cell lysates or a system where both enzymes are present. ERAP1 and ERAP2 have distinct but sometimes overlapping substrate preferences and can influence each other's activity. ERAP1 preferentially trims peptides longer than 9 residues, while ERAP2 is more efficient with peptides shorter than 10 residues.[1] Notably, the products of ERAP1 (shorter peptides) can be substrates for ERAP2, and some ERAP2 substrates/products can inhibit ERAP1.[1] For specific ERAP1 activity measurement, using purified recombinant ERAP1 is essential.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No or Very Low Signal	1. Inactive enzyme.	- Verify enzyme activity with a positive control substrate. - Ensure proper storage and handling to avoid degradation.
2. Incorrect buffer pH or composition.	- Optimize buffer pH (typically 7.0-8.0). - Check for the presence of inhibitors (e.g., metal chelators).
3. Unsuitable substrate.	- Use a substrate of optimal length (9-16 amino acids).[2][3] - If using a fluorogenic substrate, confirm its suitability for ERAP1.
4. Insufficient enzyme concentration.	- Perform an enzyme titration to determine the optimal concentration for a linear reaction rate.
High Background Signal	1. Substrate instability/autohydrolysis.	- Run a no-enzyme control to measure background substrate degradation. - Subtract the background from all measurements.
2. Contaminated reagents.	- Use fresh, high-purity reagents.
3. Assay artifacts (for fluorescence assays).	- Screen for compound interference (e.g., autofluorescence) in inhibitor studies.
Non-Linear Reaction Rate	1. Substrate depletion.	- Measure initial velocities by ensuring that less than 10-15% of the substrate is consumed.
2. Product inhibition.	- Shorten the incubation time or use a lower enzyme concentration.[1]
3. Enzyme instability.	- Check the stability of ERAP1 under your assay conditions (time, temperature).
Poor Reproducibility	1. Pipetting errors.	- Use calibrated pipettes and ensure proper mixing.
2. Temperature fluctuations.	- Use a temperature-controlled plate reader or water bath.
3. Inconsistent incubation times.	- Use a multichannel pipette or automated liquid handler for precise timing.
4. Allotypic variation of the enzyme.	- Be aware that different batches or sources of recombinant ERAP1 may correspond to different allotypes with varying kinetics.[4]

Experimental Protocols

RP-HPLC Based Peptide Trimming Assay

This method directly measures the cleavage of a peptide substrate by separating the substrate and its product(s) based on their hydrophobicity.

• Reagents:

  • Purified recombinant human ERAP1.

  • Peptide substrate (e.g., a 10-16 amino acid N-terminally extended epitope precursor) at a stock concentration of 10 mM in DMSO or water.

  • Assay Buffer: 50 mM Tris-HCl, pH 7.8.[2]

  • Reaction Stop Solution: 0.6% Trifluoroacetic Acid (TFA).[2]

• Procedure:

  • Prepare a reaction mixture containing the assay buffer and the peptide substrate at a final concentration of 150 µM.[2]

  • Pre-incubate the mixture at 37°C for 5 minutes.

  • Initiate the reaction by adding purified ERAP1 to a final concentration of approximately 3.5 µg/ml.[2]

  • Incubate at 37°C. Collect aliquots at different time points (e.g., 0, 15, 30, 60 minutes).

  • Stop the reaction by adding an equal volume of the stop solution.

  • Analyze the samples by RP-HPLC using a C18 column. Elute with a gradient of acetonitrile in 0.1% TFA.

  • Calculate the percentage of substrate trimmed by integrating the peak areas of the substrate and product peptides.[2]

Fluorescence-Based Assay using a Fluorogenic Substrate

This is a continuous or endpoint assay suitable for HTS and kinetic analysis of small molecule inhibitors.

• Reagents:

  • Purified recombinant human ERAP1.

  • Fluorogenic substrate: L-Leucine-7-amido-4-methylcoumarin (Leu-AMC) stock solution in DMSO.

  • Assay Buffer: 20 mM HEPES, pH 7.0, 100 mM NaCl, 0.002% Tween 20.[4]

• Procedure:

  • In a 96-well or 384-well plate, add the assay buffer.

  • Add the test compounds (for inhibitor screening) or DMSO (for control).

  • Add the Leu-AMC substrate to a final concentration in the range of its Km.

  • Initiate the reaction by adding purified ERAP1 (e.g., 1 nM final concentration).[4]

  • Immediately place the plate in a fluorescence plate reader pre-set to 37°C.

  • Measure the increase in fluorescence (Excitation: ~380 nm, Emission: ~460 nm) over time.

  • The initial reaction velocity is determined from the linear portion of the fluorescence versus time plot.

Quantitative Data Summary

Parameter	Value/Range	Context	Reference
Optimal Substrate Length	9-16 amino acids	ERAP1 shows significantly lower activity on peptides shorter than 9 or longer than 16 residues.	[2][3]
Typical Assay pH	7.0 - 8.0	ERAP1 activity is optimal in the neutral to slightly basic pH range.	[2]
Typical Assay Temperature	37°C	Mimics physiological conditions.	[2]
Km for QLESIINFEKL (11-mer)	~124 µM	Example of substrate affinity for a longer peptide.	[2]
Km for SIINFEKL (8-mer)	>900 µM	Demonstrates the much lower affinity for shorter peptides.	[2]
Allotypic Activity Range	Up to 60-fold difference	Catalytic efficiency can vary dramatically between common ERAP1 allotypes depending on the substrate.	[4]
Inhibitor IC50 (Compound 1)	9.2 µM	Example IC50 for a small molecule inhibitor in a Leu-AMC assay.	[7]
Inhibitor IC50 (Compound 2)	5.7 µM	Example IC50 for a small molecule inhibitor in a Leu-AMC assay.	[7]

Visual Guides

ERAP1 Experimental Workflow

Caption: General workflow for a typical ERAP1 enzymatic activity assay.

ERAP1 Troubleshooting Logic

Caption: A logical flow diagram for troubleshooting low ERAP1 activity.

ERAP1 Molecular Ruler Mechanism

Caption: ERAP1's "molecular ruler" mechanism for substrate selection.

References

• 1. Frontiers | The ER Aminopeptidases, ERAP1 and ERAP2, synergize to self-modulate their respective activities [frontiersin.org]
• 2. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ERAP1 - Wikipedia [en.wikipedia.org]
• 4. Common allotypes of ER aminopeptidase 1 have substrate-dependent and highly variable enzymatic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Structural Basis For Antigenic Peptide Precursor Processing by the Endoplasmic Reticulum Aminopeptidase ERAP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. theanalyticalscientist.com [theanalyticalscientist.com]
• 9. news-medical.net [news-medical.net]

Technical Support Center: Optimizing Dosage and Administration of ERAP1 Modulators in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ERAP1 modulators in animal models.

Frequently Asked Questions (FAQs)

Q1: What is ERAP1 and why is it a therapeutic target?

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a crucial enzyme in the antigen processing and presentation pathway.[1][2] Located in the endoplasmic reticulum, it trims peptide precursors to the optimal length for binding to Major Histocompatibility Complex (MHC) class I molecules.[1][2] By modulating ERAP1 activity, one can alter the repertoire of peptides presented on the cell surface (the immunopeptidome), which can be leveraged for therapeutic purposes. ERAP1 inhibition can generate novel cancer-associated antigens, enhancing anti-tumor immune responses, while in autoimmune diseases, it may prevent the presentation of self-antigens that trigger pathogenic T-cell responses.[3][4]

Q2: What are the different types of ERAP1 modulators?

ERAP1 modulators can be broadly categorized as inhibitors or activators.

• Inhibitors: These molecules block the enzymatic activity of ERAP1. They can be further classified into:

  • Catalytic site inhibitors: These compounds, often peptidomimetics or small molecules, directly bind to the active site of the enzyme.[3]

  • Allosteric inhibitors: These molecules bind to a regulatory site on the enzyme, inducing a conformational change that inhibits its activity.[3][5] Allosteric inhibitors are being explored for potentially greater selectivity.[6]

• Activators: Some compounds have been shown to enhance the trimming activity of ERAP1, although this is a less explored area of research.

Q3: What are common animal models used for studying ERAP1 modulation?

Syngeneic mouse tumor models are frequently used in immuno-oncology research to study the effects of ERAP1 inhibitors on tumor growth and the anti-tumor immune response.[2][7] In these models, tumor cells from the same genetic background as the mouse are implanted, allowing for the study of a fully competent immune system. For autoimmune diseases, models such as the collagen-induced arthritis (CIA) model in mice are utilized to assess the therapeutic potential of ERAP1 modulators.[5] ERAP1 knockout mice are also valuable tools for understanding the fundamental roles of ERAP1 in vivo.[8][9]

Q4: How do I choose the appropriate administration route for my ERAP1 modulator in mice?

The choice of administration route depends on the physicochemical properties of the compound, the desired pharmacokinetic profile, and the experimental model.

• Oral gavage (PO): This is a preferred route for compounds with good oral bioavailability, as it is less invasive for long-term studies.[10]

• Intraperitoneal (IP) injection: This is a common route for administering compounds that may have lower oral bioavailability.[9][11] It generally leads to rapid absorption.

• Subcutaneous (SC) injection: This route provides a slower and more sustained release of the compound.

• Intravenous (IV) injection: This route ensures 100% bioavailability and is useful for initial pharmacokinetic studies.

Q5: What are typical dosages for ERAP1 inhibitors in mouse models?

Dosages can vary significantly depending on the potency, selectivity, and pharmacokinetic properties of the specific inhibitor. It is crucial to perform dose-response studies to determine the optimal dose for your specific compound and model.

Quantitative Data Summary

Table 1: Examples of ERAP1 Inhibitor Administration in Mouse Models

Compound	Animal Model	Administration Route	Dosage	Dosing Schedule	Reference
GRWD5769	Patients with advanced solid tumors	Oral (BID)	25 mg, 50 mg, 100 mg	Days 1-14 of 21-day cycles
Compound 21 (GSK235)	Naïve BALB/c mice	Oral	10 mg/kg	Single dose	[10]
Compound 21 (GSK235)	Murine collagen-induced arthritis model	Not specified	30, 90, and 270 mg/kg BID	Not specified	[5]
Entinostat (in combination with ERAP1 KO)	C57BL/6 mice with 9464D neuroblastoma	Oral gavage	10 mg/kg	Daily for 21 days	[11]

Table 2: Pharmacokinetic Parameters of Selected ERAP1 Inhibitors in Mice

Compound	Animal Model	Administration Route	Cmax	Tmax	T1/2	Reference
GRWD5769	Human patients	Oral (BID)	Dose proportional plasma levels	~3 h	~8 h
Compound 21 (GSK235)	BALB/c mice	Oral (10 mg/kg)	Not specified	Not specified	Not specified	[10]

Troubleshooting Guides

Issue 1: No observable change in the immunopeptidome after ERAP1 inhibitor administration.

Possible Cause	Troubleshooting Step
Insufficient drug exposure at the target site.	- Verify the formulation and administration of the compound. - Conduct pharmacokinetic studies to confirm adequate plasma and tumor concentrations. - Increase the dose or alter the dosing schedule based on PK/PD modeling.
Compound instability.	- Assess the stability of the compound in the formulation and under physiological conditions. - Consider using a different vehicle for administration.
Low ERAP1 expression in the tumor or target tissue.	- Measure ERAP1 expression levels in your cell lines or tissue samples by western blot or qPCR. - Select models with confirmed high ERAP1 expression.
ERAP1 polymorphism affecting inhibitor binding.	- Sequence the ERAP1 gene in your cell line or animal model to check for known polymorphisms that may confer resistance.
Suboptimal sample preparation for immunopeptidome analysis.	- Review and optimize your protocol for MHC-peptide complex isolation and peptide elution. Ensure efficient cell lysis and antibody capture.

Issue 2: Unexpected T-cell response (e.g., no increase in tumor-specific T-cells, or induction of a generalized inflammatory response).

Possible Cause	Troubleshooting Step
Generation of non-immunogenic or tolerogenic neoantigens.	- Characterize the altered immunopeptidome to identify the specific neoantigens being generated. - Use in silico prediction tools to assess the binding affinity of new peptides to MHC class I. - Perform in vitro T-cell activation assays with the identified peptides.
Off-target effects of the modulator.	- Profile the selectivity of your compound against other aminopeptidases and relevant off-targets. - Compare the in vivo phenotype with that of ERAP1 knockout or knockdown models.
Modulation of regulatory T-cells (Tregs) or other immunosuppressive cells.	- Analyze the immune cell infiltrate in the tumor microenvironment by flow cytometry or immunohistochemistry to assess changes in Treg populations.
Induction of a cytokine storm.	- Measure systemic cytokine levels in treated animals. - Consider a dose reduction or a different dosing schedule.

Issue 3: Inconsistent or low MHC class I surface expression.

Possible Cause	Troubleshooting Step
ERAP1 inhibition leading to a general decrease in peptide supply.	- In some contexts, ERAP1 inhibition can reduce the overall pool of suitable peptides for MHC-I loading, leading to decreased surface expression. Assess MHC-I levels at different time points after treatment.
Antibody staining issues in flow cytometry.	- Titrate your anti-MHC-I antibody to determine the optimal concentration. - Include positive and negative controls in your staining panel. - Ensure proper compensation if using a multicolor panel.
Cell viability issues.	- Use a viability dye to exclude dead cells from your analysis, as they can non-specifically bind antibodies.

Experimental Protocols

Protocol 1: Immunopeptidome Analysis from Mouse Tumors

This protocol provides a general workflow for the isolation and analysis of MHC class I-associated peptides from tumor tissue.

• Tumor Excision and Cell Lysis:

  • Excise tumors from treated and control mice and immediately snap-freeze in liquid nitrogen.

  • Homogenize the frozen tissue and lyse the cells in a buffer containing detergents (e.g., 0.5% IGEPAL CA-630, 50 mM Tris-HCl pH 8.0, 150 mM NaCl) and protease inhibitors.

• MHC Class I Immunoprecipitation:

  • Clarify the lysate by centrifugation.

  • Incubate the supernatant with an anti-MHC class I antibody (e.g., clone Y-3 for H-2Kb) coupled to protein A/G beads overnight at 4°C.

• Peptide Elution:

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the MHC-peptide complexes using a low pH buffer (e.g., 10% acetic acid).

• Peptide Purification:

  • Separate the peptides from the MHC heavy and light chains using acid precipitation or size-exclusion chromatography.

  • Further purify and concentrate the peptides using C18 solid-phase extraction.

• LC-MS/MS Analysis:

  • Analyze the purified peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Use a database search engine (e.g., Sequest, Mascot) to identify the peptide sequences from the MS/MS spectra.

  • Compare the immunopeptidomes of treated and control groups to identify changes in the presented peptide repertoire.

Protocol 2: In Vivo Cytotoxicity Assay

This protocol measures the in vivo killing of target cells by cytotoxic T-lymphocytes (CTLs).

• Target Cell Preparation:

  • Prepare two populations of syngeneic splenocytes.

  • Pulse one population with a relevant peptide epitope (target cells) and the other with an irrelevant peptide or no peptide (control cells).

  • Label the target cells with a high concentration of a fluorescent dye (e.g., CFSE) and the control cells with a low concentration of the same dye.

• Adoptive Transfer:

  • Mix the two labeled cell populations at a 1:1 ratio and inject them intravenously into immunized or tumor-bearing mice.

• Analysis:

  • After a defined period (e.g., 18-24 hours), harvest spleens from the recipient mice.

  • Analyze the splenocytes by flow cytometry to determine the ratio of CFSE-high to CFSE-low cells.

  • Specific killing is calculated as: [1 - (ratio in immunized mice / ratio in naive mice)] x 100.

Visualizations

Caption: ERAP1's role in the MHC class I antigen presentation pathway.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. jitc.bmj.com [jitc.bmj.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ERAP Inhibitors in Autoimmunity and Immuno-Oncology: Medicinal Chemistry Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. jitc.bmj.com [jitc.bmj.com]
• 8. ERAP1 functions override the intrinsic selection of specific antigens as immunodominant peptides, thereby altering the potency of antigen-specific cytolytic and effector memory T-cell responses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Endoplasmic Reticulum Aminopeptidase-1 Functions Regulate Key Aspects of the Innate Immune Response - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. arpi.unipi.it [arpi.unipi.it]

Strategies to enhance the cell permeability of ERAP1 inhibitors

Welcome to the technical support center for researchers developing Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) inhibitors. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to enhancing the cell permeability of your compounds.

Frequently Asked Questions (FAQs)

Q1: My ERAP1 inhibitor is highly potent in enzymatic assays but shows low activity in cell-based assays. What is the likely cause?

A1: A significant drop in activity between enzymatic and cellular assays often points to poor cell permeability. The inhibitor must cross the cell membrane and localize to the Endoplasmic Reticulum (ER) to reach its target, ERAP1.[1][2] Potent inhibitors, especially peptide mimetics or those with charged groups like phosphinic acids, frequently struggle with passive diffusion across the lipid bilayer.[2][3] We recommend quantifying your compound's permeability using assays like PAMPA or the Caco-2 cell-based assay.

Q2: What are the primary strategies to improve the cell permeability of my ERAP1 inhibitor?

A2: There are two main approaches:

• Chemical Modification: Altering the molecule's intrinsic physicochemical properties. Key strategies include creating prodrugs, optimizing lipophilicity (LogD), reducing the number of hydrogen bond donors (HBDs), and designing for intramolecular hydrogen bonds (IMHBs).[4][5][6]

• Formulation and Advanced Delivery: Encapsulating the inhibitor in a carrier system to facilitate its transport into the cell. Common methods include using liposomal formulations or polymeric nanoparticles.[5][7][8]

Q3: How does a prodrug strategy work to enhance permeability?

A3: A prodrug is a pharmacologically inactive derivative of a parent drug molecule.[9] This strategy involves temporarily masking polar, membrane-impermeable functional groups (e.g., carboxylic acids, hydroxyls) with more lipophilic promoieties (e.g., esters).[5][10] This modification increases the compound's ability to diffuse across the cell membrane. Once inside the cell, cellular enzymes like esterases cleave the promoiety, releasing the active inhibitor.[9]

Q4: What is an ideal lipophilicity range for good cell permeability?

A4: While compound-specific, a general guideline for optimal passive permeability is a LogD value (the distribution coefficient at a specific pH) between 1 and 3 at a physiological pH of 7.4.[5] This range represents a balance between the solubility in the aqueous extracellular space and the lipid solubility required to partition into the cell membrane.

Q5: What are nanoparticles and how can they deliver ERAP1 inhibitors?

A5: Nanoparticles are sub-micron sized particles that can encapsulate therapeutic agents.[11] For ERAP1 inhibitors, systems like pH-responsive polymeric nanoparticles can be used.[8] These nanoparticles protect the inhibitor in the bloodstream and can be designed for targeted release. For instance, nanoparticles can be engineered to release their payload in the slightly acidic tumor microenvironment, concentrating the inhibitor where it's needed.[8][12]

Troubleshooting Guide: Low Cell Permeability

If you have confirmed that your ERAP1 inhibitor has low cellular activity due to poor permeability, use the following guide to identify and address the issue.

Logical Flowchart for Troubleshooting

References

• 1. ERAP1 - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Predicting and Improving the Membrane Permeability of Peptidic Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Development of Drug Delivery Systems for ERAP modulators for the treatment of cancer and autoimmune diseases [iris.uniroma1.it]
• 9. mdpi.com [mdpi.com]
• 10. baranlab.org [baranlab.org]
• 11. pharmaexcipients.com [pharmaexcipients.com]
• 12. Intricate subcellular journey of nanoparticles to the enigmatic domains of endoplasmic reticulum - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Protocols for Consistent Immunopeptidome Profiling

Welcome to the technical support center for immunopeptidome profiling. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on common challenges and to offer robust protocols for consistent and reproducible results.

Troubleshooting Guide

This section addresses specific issues that may arise during your immunopecidome profiling experiments.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Peptide Yield After Immunoprecipitation (IP)	- Insufficient starting material.[1][2] - Suboptimal cell lysis.[3][4] - Inefficient antibody-bead coupling.[5] - Poor antibody affinity or specificity for MHC molecules.[6] - Peptide loss during wash steps.[7]	- Start with a sufficient number of cells (typically 250–500 million) to ensure adequate depth and coverage of MHC peptides.[8] - Optimize lysis buffer composition and sonication/agitation to ensure efficient release of MHC-peptide complexes.[3] - Ensure fresh and efficient cross-linking reagents (e.g., DMP) are used for antibody coupling to beads.[3][5] - Use validated antibodies with high affinity for the target HLA alleles (e.g., W6/32 for pan-HLA class I).[6] - Use low-protein binding tubes and minimize the number of wash steps to reduce peptide adsorption to surfaces.[7]
High Variability Between Replicates	- Inconsistent sample handling and preparation. - Variability in immunoaffinity purification.[6] - Fluctuations in mass spectrometer performance.	- Standardize all steps of the protocol, from cell culture and harvesting to peptide elution. - Use the same batch of antibody-coupled beads for all samples in a cohort. - Regularly calibrate and maintain the mass spectrometer to ensure consistent performance.
Poor Quality Mass Spectrometry (MS) Data (Low Signal, High Noise)	- Low peptide concentration in the final sample.[9] - Presence of contaminants (e.g., detergents, salts). - Suboptimal MS acquisition parameters.	- Concentrate the final peptide eluate using a vacuum concentrator. - Perform thorough desalting and cleanup of the peptide sample using C18 columns before MS analysis.[5] - Optimize MS parameters, including spray voltage, capillary temperature, and fragmentation energy, for immunopeptidome analysis.[10]
Low Number of Identified Peptides	- Inadequate search space in the database search.[7] - Search engine bias towards tryptic peptides.[7] - Stringent False Discovery Rate (FDR) settings.[9]	- Include a comprehensive protein database that contains potential source proteins for the immunopeptidome. Consider adding databases of common contaminants. - Use search algorithms optimized for non-tryptic peptides and consider setting the enzyme specificity to "unspecific".[3][9] - Adjust the FDR to a less stringent cutoff (e.g., 5%) to increase the number of identifications, but be mindful of the potential for more false positives.[9]
Identification of Non-canonical or Post-translationally Modified (PTM) Peptides is Low	- Standard database search pipelines are not designed to identify these peptides.[2] - Lack of specific enrichment for PTMs.[2]	- Use specialized bioinformatics tools and open modification search strategies to identify non-canonical peptides and PTMs.[2] - Consider incorporating enrichment steps for specific PTMs (e.g., phosphopeptide enrichment) if they are of particular interest.[2]

Frequently Asked Questions (FAQs)

Sample Preparation

Q1: What is the recommended starting amount of cells or tissue for immunopeptidome profiling?

A1: The required amount of starting material can vary depending on the expression level of MHC molecules and the sensitivity of the mass spectrometer. However, a general recommendation is to start with 250–500 million cells to achieve sufficient depth and coverage of MHC-bound peptides.[8] For tissue samples, starting with at least 15 mg of fresh frozen tissue is a common practice.[1]

Q2: How can I optimize cell lysis to ensure efficient recovery of MHC-peptide complexes?

A2: Optimization of cell lysis is crucial for maximizing the yield of MHC-peptide complexes.[3][4] This involves using a lysis buffer containing a mild detergent (e.g., NP-40 or Triton X-100) to solubilize the cell membrane while preserving the integrity of the MHC-peptide interaction. Mechanical disruption methods like sonication or douncing can further aid in complete cell lysis. It is important to perform lysis on ice to minimize proteolytic degradation.

Immunoaffinity Purification

Q3: Which antibody is best for purifying HLA class I-peptide complexes?

A3: The pan-HLA class I-specific monoclonal antibody W6/32 is widely used and has been shown to be effective for the immunoprecipitation of a broad range of HLA-A, -B, and -C alleles.[6] For allele-specific purification, antibodies targeting specific HLA allotypes are required.

Q4: What are the critical steps to ensure efficient immunoaffinity purification?

A4: Key steps for successful immunoaffinity purification include:

• Antibody Cross-linking: Covalently cross-linking the antibody to the protein A or G beads using a reagent like dimethyl pimelimidate (DMP) prevents antibody leaching during peptide elution.[3][5]

• Pre-clearing the Lysate: Incubating the cell lysate with beads that have not been coupled to an antibody can help reduce non-specific binding of proteins to the affinity matrix.[7]

• Washing: Thoroughly washing the beads after incubation with the lysate is essential to remove non-specifically bound proteins. However, excessive washing can lead to the loss of low-abundance peptides.[7]

Peptide Elution and Analysis

Q5: What is the best method for eluting peptides from the MHC complex?

A5: A common and effective method for eluting bound peptides from the MHC complex is through acid treatment. Typically, a solution of 10% acetic acid or 1% trifluoroacetic acid (TFA) is used to disrupt the interaction between the peptide and the MHC molecule.[7][11]

Q6: Why is it challenging to identify immunopeptides using standard proteomics search engines?

A6: Standard proteomics search engines are often optimized for the identification of tryptic peptides, which have predictable cleavage sites (at lysine and arginine residues). Immunopeptides are generated through a different processing pathway and are therefore non-tryptic, resulting in a much larger and more complex search space.[7] This increased search space can lead to a higher rate of false-positive identifications.[12] Therefore, using search algorithms specifically designed for or adapted to handle non-tryptic peptides is highly recommended.[3]

Experimental Protocols

Detailed Methodology for Immunoaffinity Purification of MHC Class I Peptides

This protocol outlines the key steps for the isolation of MHC class I-associated peptides from cultured cells.

• Cell Lysis:

  • Harvest approximately 5x10^8 cells and wash them three times with cold PBS.

  • Resuspend the cell pellet in a lysis buffer (e.g., 1% CHAPS or 0.5% IGEPAL CA-630 in PBS with protease inhibitors).

  • Lyse the cells by douncing or sonication on ice.

  • Clarify the lysate by centrifugation at 20,000 x g for 60 minutes at 4°C.

• Immunoaffinity Chromatography:

  • Prepare an immunoaffinity column by coupling the W6/32 antibody to Protein A Sepharose beads.

  • Pre-clear the cell lysate by passing it over a column of Protein A Sepharose beads without the antibody.

  • Pass the pre-cleared lysate over the W6/32 antibody-coupled column multiple times to maximize binding.

  • Wash the column extensively with a series of wash buffers of decreasing salt concentration to remove non-specifically bound proteins.

• Peptide Elution:

  • Elute the MHC-peptide complexes from the column using 10% acetic acid.

  • Separate the peptides from the MHC heavy chain and β2-microglobulin by passing the eluate through a 10 kDa molecular weight cutoff filter.

• Peptide Cleanup:

  • Further purify and concentrate the peptides using a C18 reversed-phase column.[5]

  • Elute the peptides with a gradient of acetonitrile in 0.1% TFA.

  • Dry the peptide-containing fractions in a vacuum concentrator.

• Mass Spectrometry Analysis:

  • Resuspend the dried peptides in a solution suitable for mass spectrometry (e.g., 0.1% formic acid).

  • Analyze the peptides by LC-MS/MS using a high-resolution mass spectrometer.

Visualizations

Caption: A generalized workflow for immunopeptidome profiling experiments.

Caption: A troubleshooting decision tree for low peptide yield.

References

• 1. biognosys.com [biognosys.com]
• 2. Exploring the dynamic landscape of immunopeptidomics: Unravelling posttranslational modifications and navigating bioinformatics terrain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Immunopeptidomics Workflow for Isolation and LC-MS/MS Analysis of MHC Class I-Bound Peptides Under Hypoxic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Crucial Parameters for Immunopeptidome Characterization: A Systematic Evaluation | MDPI [mdpi.com]
• 5. researchmgt.monash.edu [researchmgt.monash.edu]
• 6. Crucial Parameters for Immunopeptidome Characterization: A Systematic Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Immunopeptidomics Sample Preparation | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. Protocol for purification and identification of MHC class I immunopeptidome from cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. High Sensitivity Immunopeptidomics Using Mass Spectrometry | Technology Networks [technologynetworks.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Toxicity of ERAP1 Inhibitors in Preclinical Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate potential toxicities of Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) inhibitors in preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of ERAP1 inhibitors?

A1: ERAP1 inhibitors block the enzymatic activity of ERAP1, an aminopeptidase located in the endoplasmic reticulum. ERAP1's main function is to trim peptide precursors to the optimal length for binding to Major Histocompatibility Complex (MHC) class I molecules. By inhibiting this process, these compounds alter the repertoire of peptides (the immunopeptidome) presented on the cell surface to the immune system. This can enhance the recognition of cancer cells by T-cells or, in the case of autoimmune diseases, reduce the presentation of self-antigens that trigger autoimmune responses.[1]

Q2: What are the potential on-target and off-target toxicities of ERAP1 inhibitors?

A2: On-target toxicity primarily relates to the intended pharmacological effect. Altering the immunopeptidome could potentially lead to the presentation of new self-antigens, theoretically triggering an autoimmune response.[2] Studies in ERAP1 deficient mice have shown they can develop skeletal and intestinal features similar to ankylosing spondylitis.[3]

Off-target toxicities are less defined but could arise from the inhibitor interacting with other metalloproteases or cellular pathways. ERAP1 inhibition has been shown to affect cellular metabolism, reactive oxygen species (ROS) production, and sensitivity to ER stress.[4][5][6]

Q3: Have there been any preclinical studies demonstrating the safety of ERAP1 inhibitors?

A3: Yes, a study on an orally available and selective ERAP1 inhibitor, GSK235, was conducted in a mouse model of collagen-induced arthritis. The study reported that the inhibitor did not exacerbate the autoimmune response and, in fact, showed a dose-dependent therapeutic benefit. Broader histopathological analysis in this study did not reveal any significant compound-related toxicity.[7][8]

Q4: Can ERAP1 inhibition affect cytokine profiles?

A4: Yes, ERAP1 plays a role in regulating the innate immune response, and its inhibition can lead to changes in cytokine production. For instance, reduced ERAP1 function has been associated with increased levels of pro-inflammatory cytokines like IL-1β, IL-6, and TNF-α.[9] Therefore, monitoring cytokine profiles is a crucial aspect of preclinical toxicity assessment.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during preclinical studies with ERAP1 inhibitors.

Issue	Potential Cause	Troubleshooting Steps
Unexpected in vitro cytotoxicity at therapeutic concentrations.	1. Off-target effects: The inhibitor may be affecting other essential cellular pathways. 2. ER stress induction: Inhibition of ERAP1 can sensitize cells to ER stress, leading to apoptosis.[6] 3. Mitochondrial dysfunction: ERAP1 inhibition has been linked to reduced mitochondrial membrane potential.[6]	1. Assess off-target activity: Screen the inhibitor against a panel of related metalloproteases. 2. Evaluate ER stress markers: Perform western blot for ER stress markers like IRE1α and p-eIF2α.[10] 3. Measure mitochondrial health: Use assays like the JC-1 assay to assess mitochondrial membrane potential.[8][11][12][13] 4. Determine ROS levels: Quantify reactive oxygen species using probes like DCFH-DA.[14][15][16][17]
In vivo toxicity signs (e.g., weight loss, lethargy) at expected therapeutic doses.	1. Systemic inflammatory response: The inhibitor may be causing a broad, non-specific activation of the immune system. 2. Autoimmune-like syndrome: Chronic alteration of the self-peptidome could be inducing an autoimmune response. 3. Poor pharmacokinetic properties: The compound may have poor solubility or rapid clearance, leading to the need for higher, more toxic doses.	1. Monitor cytokine levels: Perform multiplex cytokine analysis on plasma samples to detect inflammatory cytokines.[3][18][19][20][21] 2. Histopathological analysis: Conduct a thorough histological examination of major organs for signs of inflammation and tissue damage.[22][23][24][25][26] 3. Assess for autoimmunity: In long-term studies, monitor for clinical signs of autoimmunity and analyze for autoantibodies. 4. Optimize formulation and dosing: If insolubility is an issue, consider using solubilizing agents. Ensure accurate and consistent dosing.[2][27]
Lack of in vivo efficacy despite good in vitro potency.	1. Poor bioavailability: The inhibitor may not be reaching the target tissue at sufficient concentrations. 2. Rapid metabolism: The compound may be quickly cleared from the body. 3. Species-specific differences: The inhibitor may have lower potency against the murine ortholog of ERAP1 (ERAAP).	1. Conduct pharmacokinetic studies: Determine the bioavailability, clearance, and half-life of the compound.[27] 2. Test against murine ERAP1: Confirm the inhibitor's potency on the mouse enzyme. 3. Consider alternative routes of administration: If oral bioavailability is low, explore intraperitoneal or intravenous routes.[27]
High variability in experimental results between animals.	1. Inconsistent dosing: Inaccurate administration of the inhibitor. 2. Biological variability: Natural differences between individual animals.	1. Ensure precise dosing: Normalize the dose to each animal's body weight and use consistent administration techniques.[27] 2. Increase group size: A larger number of animals per group can improve statistical power. 3. Standardize animal characteristics: Use age- and sex-matched animals.

Quantitative Data Summary

Due to the proprietary nature of many ERAP1 inhibitors, specific quantitative toxicity data such as LD50 values are not widely available in the public domain. The following tables are provided as templates for organizing experimental data. The example data is hypothetical and for illustrative purposes only.

Table 1: In Vitro Cytotoxicity of ERAP1 Inhibitor (Compound X)

Cell Line	IC50 (µM) after 72h exposure
Melanoma (A375)	> 50
Colon Cancer (HCT116)	> 50
Peripheral Blood Mononuclear Cells (PBMCs)	> 50

Table 2: In Vivo Acute Oral Toxicity of ERAP1 Inhibitor (Compound Y) in Mice (OECD 423 Guideline)

Dose (mg/kg)	Number of Animals	Mortality	Clinical Signs
2000	3	0/3	No signs of toxicity
5000	3	0/3	No signs of toxicity
Estimated LD50	> 5000 mg/kg

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures to assess the effect of ERAP1 inhibitors on cell viability.[28][29][30][31]

Materials:

• ERAP1 inhibitor stock solution (in DMSO)

• Cell line of interest (e.g., A375 melanoma cells)

• 96-well flat-bottom plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of the ERAP1 inhibitor in complete medium.

• Remove the medium from the wells and add 100 µL of the diluted inhibitor solutions. Include a vehicle control (medium with the same concentration of DMSO as the highest inhibitor concentration).

• Incubate the plate for the desired time period (e.g., 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• After incubation, add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Immunopeptidomics Analysis of MHC Class I Peptides

This protocol outlines the general steps for isolating and analyzing MHC class I-bound peptides to assess the on-target effect of ERAP1 inhibitors.[1][4][5][7][32]

Materials:

• Cells treated with ERAP1 inhibitor or vehicle control

• Cell lysis buffer

• Immunoaffinity column with pan-MHC class I antibody (e.g., W6/32)

• Acid for peptide elution (e.g., 0.1% trifluoroacetic acid)

• C18 spin columns for peptide desalting

• LC-MS/MS system

Procedure:

• Harvest a large number of cells (typically >1x10^8) for each condition.

• Lyse the cells in a buffer containing protease inhibitors.

• Clarify the lysate by centrifugation.

• Pass the lysate over the immunoaffinity column to capture MHC class I-peptide complexes.

• Wash the column extensively to remove non-specifically bound proteins.

• Elute the MHC-peptide complexes with an acidic solution.

• Separate the peptides from the MHC heavy and light chains.

• Desalt and concentrate the peptides using C18 spin columns.

• Analyze the peptide repertoire by LC-MS/MS.

• Identify peptide sequences using a database search algorithm.

Visualizations

Caption: ERAP1's role in the MHC class I antigen presentation pathway.

Caption: A general workflow for preclinical toxicity assessment of ERAP1 inhibitors.

Caption: A logical decision tree for troubleshooting unexpected toxicity.

References

• 1. Immunopeptidomics Workflow for Isolation and LC-MS/MS Analysis of MHC Class I-Bound Peptides Under Hypoxic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Blood Cytokines as Biomarkers of In Vivo Toxicity in Preclinical Safety Assessment: Considerations for Their Use - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Immunopeptidomics Workflow for Isolation and LC-MS/MS Analysis of MHC Class I-Bound Peptides Under Hypoxic Conditions. — Department of Oncology [oncology.ox.ac.uk]
• 5. Immunopeptidomics: Isolation of Mouse and Human MHC Class I- and II-Associated Peptides for Mass Spectrometry Analysis [jove.com]
• 6. CellTrace CFSE Cell Proliferation Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Immunopeptidomics Workflow for Isolation and LC-MS/MS Analysis of MHC Class I-Bound Peptides Under Hypoxic Conditions [bio-protocol.org]
• 8. JC-1 Mitochondrial Membrane Potential Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 9. mucosalimmunology.ch [mucosalimmunology.ch]
• 10. researchgate.net [researchgate.net]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. himedialabs.com [himedialabs.com]
• 14. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 15. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 16. researchgate.net [researchgate.net]
• 17. A method to determine reactive oxygen species production in intestinal and liver cell cultures using the 2′,7′-dichlorodihydrofluorescein diacetate assay - PMC [pmc.ncbi.nlm.nih.gov]
• 18. criver.com [criver.com]
• 19. youtube.com [youtube.com]
• 20. protocols.io [protocols.io]
• 21. researchgate.net [researchgate.net]
• 22. National Toxicology Program Position Statement on Informed (“Non-Blinded”) Analysis in Toxicologic Pathology Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 27. benchchem.com [benchchem.com]
• 28. merckmillipore.com [merckmillipore.com]
• 29. texaschildrens.org [texaschildrens.org]
• 30. japsonline.com [japsonline.com]
• 31. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 32. Immunopeptidomics Workflow for Isolation and LC-MS/MS Analysis of MHC Class I-Bound Peptides Under Hypoxic Conditions [en.bio-protocol.org]

Optimizing crystallization conditions for ERAP1 protein

Welcome to the technical support center for the crystallization of Endoplasmic Reticulum Aminopeptidase 1 (ERAP1). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during ERAP1 crystallization experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common challenges in obtaining high-quality ERAP1 crystals?

A1: Historically, a significant bottleneck in the structural analysis of ERAP1 has been the difficulty in obtaining high-resolution crystals, with early structures being of medium-to-low resolution (2.7–3.0 Å)[1][2]. Key challenges include the protein's conformational flexibility, as it exists in both "open" and "closed" states, and the presence of disordered regions, such as the interdomain II-III hinge region, which can impede the formation of well-ordered crystal lattices[3][4][5].

Q2: How critical is the protein construct for successful ERAP1 crystallization?

A2: The protein construct is highly critical. Optimization of the ERAP1 construct has been a key factor in achieving high-resolution crystal structures[1][2][6]. Strategies such as deleting disordered loop regions have been successfully employed to improve crystal quality[3].

Q3: What is the role of inhibitors or ligands in ERAP1 crystallization?

A3: The presence of inhibitors or ligands is often crucial for successful crystallization. Small molecule inhibitors, such as bestatin or more potent phosphinic pseudopeptide inhibitors, can stabilize ERAP1 in a specific conformation (typically the "closed" state), which is more amenable to crystallization and can lead to higher resolution diffraction[1][2][3][7]. The binding of these molecules in the active site can reduce conformational heterogeneity[1].

Q4: What expression systems are typically used for producing ERAP1 for structural studies?

A4: The baculovirus/insect cell expression system is commonly used to produce recombinant ERAP1 for crystallization studies[3][6][8]. This system is suitable for producing the glycosylated, soluble protein required for structural analysis.

Troubleshooting Guide

This guide addresses specific issues that may arise during ERAP1 crystallization experiments.

Problem	Possible Cause(s)	Suggested Solution(s)
No crystals, or only precipitate forms.	- Protein concentration is not optimal.- Precipitant concentration is too high or too low.- pH of the crystallization buffer is not ideal.- Protein is unstable or aggregated.	- Screen a range of protein concentrations (e.g., 5-15 mg/mL).- Perform a thorough screen of precipitant concentrations.- Screen a wide range of pH values (e.g., pH 7.0-8.6).- Assess protein quality and monodispersity using techniques like Dynamic Light Scattering (DLS) or Size Exclusion Chromatography (SEC).- Consider a buffer screen using a Differential Scanning Fluorimetry (DSF) thermal shift assay to identify stabilizing buffer conditions[3].
Poorly formed or small crystals.	- Nucleation rate is too high.- Crystal growth is too rapid.- Presence of conformational heterogeneity.	- Optimize the precipitant concentration to slow down crystal growth.- Try micro-seeding to improve crystal quality[8].- Co-crystallize with a potent inhibitor to stabilize a single conformation[1][2].- Experiment with different temperatures for crystallization[7][8].
Crystals diffract poorly.	- High degree of crystal lattice disorder.- Presence of flexible regions in the protein.	- Optimize cryoprotection conditions to minimize ice formation.- Consider construct engineering to remove disordered loops[3].- Co-crystallization with a ligand or inhibitor can improve crystal packing and diffraction resolution[1][3].
Phase separation (oil droplets) instead of crystals.	- Precipitant concentration is too high.- Non-ideal protein-precipitant interactions.	- Lower the precipitant and protein concentrations.- Try different types of precipitants (e.g., different PEGs, salts).

Data Presentation: Successful ERAP1 Crystallization Conditions

The following tables summarize quantitative data from successful ERAP1 crystallization experiments, allowing for easy comparison of conditions.

Table 1: Crystallization Conditions for High-Resolution ERAP1 Structures

ERAP1 Construct	Ligand/Inhibitor	Protein Conc.	Precipitant	Buffer	pH	Temperature	Resolution (Å)	Reference
Optimized human ERAP1	Phosphinic pseudopeptide inhibitor (DG046)	12 mg/mL	25% PEG 1500	100 mM DL-malic acid, Bis-tris propane	7.0	Not Specified	1.60	[6]
Human ERAP1	Bestatin	6.5 mg/mL	14% (v/v) PEG 8000	0.1 M Bicine	8.6	4°C	3.0	[7]
ERAP1 Regulatory Domain with IINFEKL peptide	None (intermolecular complex)	5 mg/mL	16% PEG 8000	100 mM Tris	8.5	4°C	2.8	[8]
Engineered human ERAP1	Tool inhibitor (DG013A)	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	1.66	[3]

Experimental Protocols

Protocol 1: Expression and Purification of ERAP1

This protocol is adapted from the methodology used to obtain high-resolution ERAP1 crystals[6].

• Protein Expression:

  • Infect 10L of Hi5 insect cells with recombinant baculovirus carrying the ERAP1 gene.

  • Harvest the cell medium by centrifugation (4500 rpm, 4°C, 45 min).

  • Concentrate the supernatant to 2L using a centrifugal ultrafiltration device with a 30 kDa MWCO membrane.

• Affinity Chromatography:

  • Adjust the concentrated supernatant to contain 20 mM Tris pH 7.5, 300 mM NaCl, and 1 mM NiSO4.

  • Equilibrate 5 mL of Ni-NTA resin with 50 mM HEPES, 500 mM NaCl, 5% glycerol, pH 7.5, 0.5 mM TCEP.

  • Add the equilibrated resin to the concentrated supernatant and incubate for 2 hours at 4°C.

  • Collect the resin in a gravity column and wash with the equilibration buffer.

  • Elute the protein with 50 mM HEPES, 500 mM NaCl, 5% glycerol, pH 7.5, 500 mM Imidazole, 0.5 mM TCEP.

• Tag Cleavage and Size Exclusion Chromatography:

  • Dialyze the eluate overnight at 4°C against 1L of 10 mM Tris, 150 mM NaCl, 5% Glycerol, pH 8.0, 0.5 mM TCEP in the presence of TEV protease (1:20 molar ratio of TEV:ERAP1).

  • Concentrate the dialysate to 3.5 mL.

  • Further purify the protein by size exclusion chromatography on a Superdex S200pg column equilibrated with 10 mM HEPES buffer pH 7.0 and 100 mM NaCl.

  • Pool the ERAP1-containing fractions and concentrate to the desired concentration (e.g., 12.7 mg/mL).

Protocol 2: Crystallization of ERAP1-Inhibitor Complex

This protocol describes the crystallization of ERAP1 in complex with a phosphinic pseudopeptide inhibitor[6].

• Complex Formation:

  • Prepare the purified ERAP1 protein at a concentration of 12 mg/mL.

  • Add the inhibitor (e.g., DG046) to the protein solution at a molar ratio of 5:1 (inhibitor:protein).

• Crystallization Setup:

  • Use the sitting-drop vapor-diffusion method.

  • The crystallization solution should contain 100 mM DL-malic acid, Bis-tris propane, pH 7.0, and 25% PEG 1500.

  • Set up the crystallization plates and incubate.

• Cryoprotection and Data Collection:

  • Cryoprotect the crystals by immersing them in a suitable cryoprotectant solution before flash-cooling in liquid nitrogen for X-ray diffraction data collection.

Visualizations

Caption: A general workflow for ERAP1 crystallization.

Caption: A decision tree for troubleshooting ERAP1 crystallization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. High-Resolution Crystal Structure of Endoplasmic Reticulum Aminopeptidase 1 with Bound Phosphinic Transition-State Analogue Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination Of X-ray Crystal Structures Of ERAP1 Complexes | Peak Proteins [peakproteins.com]
• 4. ERAP1 - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Structural Basis For Antigenic Peptide Precursor Processing by the Endoplasmic Reticulum Aminopeptidase ERAP1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Single-Chain Expression and Crystallization of an Antigenic C-Terminus in Complex with the Regulatory Domain of ER Aminopeptidase 1 [scirp.org]

Troubleshooting inconsistent results in ERAP1 functional assays

Welcome to the technical support center for Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) functional assays. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals address common issues and ensure the consistency and reliability of their experimental results.

Troubleshooting Guide

This guide addresses specific issues you might encounter during ERAP1 functional assays in a question-and-answer format.

Question 1: Why am I observing high variability in my enzyme kinetic data (e.g., Kcat, Km) between experiments?

Answer:

Inconsistent kinetic results are a common challenge in ERAP1 assays and can stem from several sources, ranging from the enzyme itself to the assay conditions.

Potential Causes and Solutions:

• ERAP1 Genetic Variants (Allotypes): ERAP1 is highly polymorphic in the human population, and different allotypes exhibit a wide range of enzymatic activities, with up to 60-fold differences in catalytic efficiency depending on the substrate.[1] If you are using cell lines, their ERAP1 genotype will significantly impact function. Recombinant enzymes from different suppliers may correspond to different allotypes.

  • Solution: Genotype your cell lines to identify the ERAP1 allotype(s) present. When using recombinant ERAP1, ensure you are using the same, well-characterized allotype for all comparative experiments. Studies have defined at least 10 common allotypes with distinct functional properties.[1][2]

• Enzyme Purity and Stability: The purity and structural integrity of the recombinant ERAP1 are critical. Contaminating proteases can degrade the substrate or the enzyme, while improper storage can lead to loss of activity.

  • Solution: Verify the purity of your recombinant ERAP1 using SDS-PAGE. Store the enzyme in small aliquots at -80°C and avoid repeated freeze-thaw cycles.

• Assay Conditions: ERAP1 activity is sensitive to pH, buffer composition, and temperature. Minor variations in these parameters between experiments can lead to significant changes in activity.

  • Solution: Strictly standardize all assay conditions. Use a consistent buffer system (e.g., 20 mM HEPES, 100 mM NaCl, pH 7.0), maintain a constant temperature (e.g., 20°C or 37°C), and ensure all reagents are prepared fresh.[1][3]

• Substrate Quality: The purity and concentration of the peptide substrate are crucial. Inaccurate peptide quantification or the presence of contaminating peptides can alter the observed kinetics.

  • Solution: Use high-purity (e.g., >95%) synthetic peptides. Accurately determine the peptide concentration before use.

Question 2: My in-vitro peptide trimming assay shows unexpected cleavage products or efficiencies.

Answer:

The substrate's physical and chemical properties are the primary determinants of ERAP1's trimming activity, a principle often referred to as the "molecular ruler" mechanism.[3][4]

Potential Causes and Solutions:

• Sub-optimal Substrate Length: ERAP1 preferentially trims peptides that are between 9 and 16 residues long.[3][4] It has very low activity against peptides of 8 residues or shorter, as these products have a much lower affinity for the enzyme.[4]

  • Solution: Ensure your precursor peptide substrate is within the optimal 9-16 amino acid range. If you are not seeing trimming, your substrate may be too short. If trimming is inefficient, it may be too long (>18 residues).[3][4]

• Influence of N- and C-terminal Residues: ERAP1 recognizes both the N- and C-termini of its substrate.[3][4] It shows a strong preference for substrates with hydrophobic C-terminal residues and can cleave after many different N-terminal amino acids, but at markedly different rates.[4][5][6] A charged C-terminal residue, for example, can significantly reduce trimming efficiency.[3]

  • Solution: Review the sequence of your substrate. If you have a non-preferred C-terminal residue (e.g., charged), consider redesigning the peptide if possible. The specific N-terminal flanking residues are a key determinant of the trimming rate.[5]

• Accumulation of Trimming Intermediates: ERAP1 trims peptides in a non-processive manner, meaning it releases the peptide after each cleavage.[4] This can lead to the accumulation of intermediates of various lengths, which can complicate analysis by HPLC or mass spectrometry.

  • Solution: Perform a time-course experiment to monitor the appearance and disappearance of the precursor, intermediates, and the final product. This will provide a clearer picture of the trimming process.

Question 3: The results from my cell-based assay (e.g., using ERAP1 knockout or inhibitors) do not match my in-vitro data.

Answer:

Discrepancies between in-vitro and cellular assays are common due to the complex and dynamic environment of the endoplasmic reticulum (ER).

Potential Causes and Solutions:

• Presence and Influence of ERAP2: In human cells, ERAP2 works in concert with ERAP1 to shape the peptidome.[7] ERAP2 preferentially trims shorter peptides (<10 residues) and can synergize with ERAP1.[7] For instance, the octamer products of ERAP1 can be inhibitory, and ERAP2 can rescue this inhibition by trimming the octamers further.[7]

  • Solution: Characterize the ERAP2 expression status of your cell line. Be aware that the observed phenotype in cells is the result of the combined activities of both ERAP1 and ERAP2.

• Indirect Cellular Effects: Modulating ERAP1 function, either through knockout or inhibition, can have broader effects beyond just peptide trimming. Studies show that ERAP1 disruption can alter the cellular proteome, metabolism, and stress responses, which can indirectly affect the immunopeptidome.[8][9]

  • Solution: When interpreting results, consider these potential indirect effects. Proteomic analysis of your cell lines under different conditions can help distinguish direct trimming effects from broader cellular changes.

• Differences Between Knockout vs. Inhibition: An ERAP1 knockout (KO) results in the complete absence of the enzyme. In contrast, an inhibitor may only partially block its function. Furthermore, allosteric inhibitors can induce distinct mechanistic changes compared to active-site inhibitors or KO, leading to a skewed peptide repertoire rather than a simple change in peptide length.[8][10][11]

  • Solution: Be aware that KO and inhibition are not functionally equivalent.[10] Direct comparison of the immunopeptidomes from KO cells and inhibitor-treated cells can reveal these distinct effects.[8][9]

Question 4: My ERAP1 inhibitor shows a different IC50 value depending on the assay I use.

Answer:

The observed potency of an inhibitor can be highly dependent on the assay design, particularly for allosteric modulators.

Potential Causes and Solutions:

• Mode of Inhibition (Allosteric vs. Active Site): Active-site inhibitors directly compete with the substrate. Allosteric inhibitors bind to a regulatory site, which can be distant from the active site, and modulate activity.[11] The effect of an allosteric inhibitor can be highly dependent on the specific substrate used, as substrate binding can influence the conformation of the allosteric site.[12]

  • Solution: Determine if your inhibitor targets the active site or an allosteric site. If it is allosteric, you may need to test its potency against a panel of different peptide substrates to fully characterize its activity.

• Substrate Choice in Screening Assays: Many high-throughput screens use short, synthetic fluorogenic substrates (e.g., L-AMC) for convenience.[13] However, the potency of an inhibitor against such a substrate may not reflect its activity against longer, more physiologically relevant peptides.

  • Solution: Confirm hits from primary screens using a secondary assay with a longer, more relevant peptide substrate, preferably using a direct detection method like mass spectrometry.[14]

• Compound Solubility and Stability: Poor solubility or degradation of the inhibitor in the assay buffer can lead to artificially low potency and inconsistent results.

  • Solution: Verify the solubility and stability of your compound under the specific assay conditions. Use of a carrier solvent like DMSO should be consistent across all experiments, with appropriate vehicle controls.

Quantitative Data Summary

Genetic variation in ERAP1 is a primary source of inconsistent functional results. The following table summarizes the kinetic parameters for the ten most common human ERAP1 allotypes against a model peptide substrate, highlighting the significant functional differences between them.

Table 1: In-Vitro Enzymatic Properties of Common ERAP1 Allotypes

Allotype	Key Polymorphisms (Amino Acid Position)	Substrate	Kcat (s⁻¹)	Km (µM)	Kcat/Km (M⁻¹s⁻¹)	Reference
1	K528, D575, R725, Q730	YTAFTIPSI	1.1 ± 0.1	19 ± 3	57,900	[1]
2	K528, D575, Q725, Q730	YTAFTIPSI	1.3 ± 0.1	15 ± 2	86,700	[1]
3	K528, N575, R725, Q730	YTAFTIPSI	1.4 ± 0.1	30 ± 5	46,700	[1]
4	R528, D575, Q725, Q730	YTAFTIPSI	0.47 ± 0.03	16 ± 2	29,400	[1]
5	R528, D575, R725, Q730	YTAFTIPSI	0.35 ± 0.03	12 ± 2	29,200	[1]
6	K528, D575, R725, E730	YTAFTIPSI	0.8 ± 0.1	22 ± 4	36,400	[1]
7	K528, N575, Q725, Q730	YTAFTIPSI	1.4 ± 0.1	24 ± 4	58,300	[1]
8	R528, N575, R725, Q730	YTAFTIPSI	0.7 ± 0.1	37 ± 7	18,900	[1]
9	R528, D575, R725, E730	YTAFTIPSI	0.28 ± 0.02	13 ± 2	21,500	[1]
10	R528, N575, Q725, Q730	YTAFTIPSI	0.07 ± 0.01	47 ± 11	1,500	[1]

Data extracted from a study that generated recombinant versions of the ten most common allotypes and characterized their in-vitro enzymatic properties.[1]

Visualizations and Diagrams

Antigen Processing and Presentation Pathway

The following diagram illustrates the central role of ERAP1 in the MHC class I antigen presentation pathway.

Caption: Workflow of MHC class I antigen processing, highlighting ERAP1's role.

Troubleshooting Workflow for Inconsistent Kinetic Data

Use this decision tree to diagnose the root cause of variability in your ERAP1 functional assays.

Caption: Decision tree for troubleshooting inconsistent ERAP1 assay results.

Logical Relationship of ERAP1 Allotypes to Function

This diagram illustrates how genetic variations in ERAP1 lead to a spectrum of enzyme activity, which in turn influences the peptide repertoire and disease associations.

Caption: Impact of ERAP1 genetic variation on function and disease risk.

Experimental Protocols

Protocol 1: In-Vitro ERAP1 Peptide Trimming Assay (Fluorogenic Substrate)

This protocol describes a basic method to measure ERAP1 activity using a commercially available fluorogenic substrate, suitable for inhibitor screening and basic kinetic analysis.

Materials:

• Recombinant human ERAP1

• Fluorogenic substrate (e.g., L-Leucine-7-amido-4-methylcoumarin, L-AMC)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader (Excitation: 380 nm, Emission: 460 nm)

Methodology:

• Reagent Preparation:

  • Prepare a stock solution of L-AMC in DMSO.

  • Dilute recombinant ERAP1 to the desired working concentration (e.g., 1-10 nM) in cold Assay Buffer immediately before use. Keep on ice.

  • Prepare serial dilutions of the test inhibitor in DMSO, if applicable.

• Assay Setup:

  • Add 50 µL of Assay Buffer to each well of the 96-well plate.

  • For inhibitor testing, add 1 µL of inhibitor dilution (or DMSO for control) to the appropriate wells.

  • Add 25 µL of the L-AMC substrate, diluted in Assay Buffer to 4x the final desired concentration.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiate Reaction:

  • Initiate the enzymatic reaction by adding 25 µL of the 4x ERAP1 working solution to each well. The final volume should be 100 µL.

• Measurement:

  • Immediately place the plate in the fluorescence reader, pre-heated to 37°C.

  • Measure the fluorescence intensity (Ex: 380 nm, Em: 460 nm) every 60 seconds for 30-60 minutes.

• Data Analysis:

  • Determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of the fluorescence versus time plot.

  • For inhibitor studies, plot the percent inhibition versus inhibitor concentration and fit the data to a suitable model to determine the IC50 value.

(Protocol based on methods described in multiple studies[13][15][16])

Protocol 2: Cell-Based Analysis of ERAP1-Mediated Peptidome Changes

This protocol provides a high-level workflow for investigating how ERAP1 activity (via knockout or inhibition) alters the repertoire of peptides presented by MHC class I molecules on the cell surface.

Materials:

• Cell lines: Wild-type (WT), ERAP1 KO, and/or inhibitor-treated cells.

• Cell lysis buffer (e.g., containing 0.5% IGEPAL, 50 mM Tris-HCl, 150 mM NaCl, and protease inhibitors).

• Antibodies specific for MHC class I (e.g., W6/32).

• Protein A/G beads.

• Peptide elution buffer (e.g., 10% acetic acid).

• C18 spin columns for peptide desalting.

• LC-MS/MS system (e.g., Orbitrap mass spectrometer).

Methodology:

• Cell Culture and Lysis:

  • Culture large quantities (e.g., 1x10⁹ cells) of WT, ERAP1 KO, or cells treated with an ERAP1 inhibitor (or vehicle control) for an appropriate duration.[8]

  • Harvest cells and prepare a cell lysate using an appropriate lysis buffer.

• MHC Class I Immunoprecipitation:

  • Pre-clear the lysate with Protein A/G beads.

  • Incubate the cleared lysate with an anti-MHC class I antibody overnight at 4°C.

  • Capture the antibody-MHC complexes by adding Protein A/G beads. Wash the beads extensively to remove non-specific binders.

• Peptide Elution and Desalting:

  • Elute the bound peptides from the MHC molecules using an acidic elution buffer.

  • Separate the peptides from the antibody and MHC heavy/light chains by filtration or centrifugation.

  • Desalt and concentrate the eluted peptides using C18 spin columns according to the manufacturer's instructions.

• LC-MS/MS Analysis:

  • Analyze the purified peptide samples by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Use a suitable search algorithm (e.g., MaxQuant, PEAKS) to identify the peptide sequences from the mass spectra by searching against a relevant protein database.

• Data Analysis:

  • Compare the lists of identified peptides between the different conditions (WT vs. KO, vehicle vs. inhibitor).

  • Analyze changes in peptide length distribution, sequence motifs (using tools like GibbsCluster), and the relative abundance of specific peptides.[8][9]

(This workflow is a generalized representation of methodologies used in immunopeptidomics studies[8][9][17])

Frequently Asked Questions (FAQs)

• Q: What is the optimal substrate length for an ERAP1 assay?

  • A: ERAP1 shows maximum activity towards peptide precursors that are 9 to 16 amino acids in length.[3][4] Its activity decreases sharply for peptides of 8 residues or fewer and is also lower for peptides longer than 18 residues.[3][4]

• Q: How do common genetic variants (allotypes) of ERAP1 affect its function?

  • A: Common ERAP1 allotypes, which are combinations of single nucleotide polymorphisms (SNPs), can have profoundly different enzymatic properties.[1][2] These differences can manifest as changes in catalytic efficiency (Kcat/Km), substrate affinity (Km), and even the response to allosteric inhibitors.[1] This genetic variation is a major reason why ERAP1's role in antigen presentation can vary between individuals and is linked to different risks for autoimmune diseases.[2][18]

• Q: What is the role of ERAP2 in ERAP1 functional assays conducted in cells?

  • A: ERAP1 and ERAP2 are homologous aminopeptidases that can act in concert to trim peptides in the ER.[7] While ERAP1 prefers longer substrates, ERAP2 is more efficient at trimming shorter peptides like nonamers and octamers.[7] In cellular assays, ERAP2 can influence the outcome by trimming the products of ERAP1, potentially removing peptide products that could inhibit ERAP1 activity, thus creating a synergistic effect.[7]

• Q: What are the key differences between using an ERAP1 knockout cell line and an ERAP1 inhibitor?

  • A: A knockout cell line represents a total loss of ERAP1 function. An inhibitor, particularly an allosteric one, may only modulate or partially reduce function. These two methods of disrupting ERAP1 are not equivalent and can lead to distinct changes in the cellular immunopeptidome.[8][9][10] For example, allosteric inhibition has been shown to skew the repertoire of presented peptides without affecting their overall length distribution, a different outcome than what is typically seen in knockout cells.[11]

References

• 1. Common allotypes of ER aminopeptidase 1 have substrate-dependent and highly variable enzymatic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. pnas.org [pnas.org]
• 4. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Specificity of Trimming of MHC Class I-Presented Peptides in the Endoplasmic Reticulum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The specificity of trimming of MHC class I-presented peptides in the endoplasmic reticulum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | The ER Aminopeptidases, ERAP1 and ERAP2, synergize to self-modulate their respective activities [frontiersin.org]
• 8. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. Distinct modulation of cellular immunopeptidome by the allosteric regulatory site of ER aminopeptidase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]
• 13. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Structure-guided discovery of aminopeptidase ERAP1 variants capable of processing antigens with novel PC anchor specificities - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]

Technical Support Center: ERAP1 Modulator In Vivo Stability

Welcome to the technical support center for researchers, scientists, and drug development professionals working on improving the in vivo stability of Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) modulators. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is ERAP1 and why is it a target for drug development?

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a key enzyme in the antigen processing and presentation pathway.[1] It trims peptide precursors in the endoplasmic reticulum to the optimal length for binding to Major Histocompatibility Complex (MHC) class I molecules.[1] These MHC-peptide complexes are then presented on the cell surface to CD8+ T cells, which are crucial for immune surveillance against infected or cancerous cells.[2] By modulating ERAP1 activity, it's possible to alter the landscape of presented antigens, which can be a therapeutic strategy for various diseases, including cancer and autoimmune disorders.[2][3][4][5]

Q2: What are the common challenges in developing ERAP1 modulators for in vivo use?

Developing ERAP1 modulators for in vivo applications faces several hurdles common to small molecule drug development. These include poor metabolic stability, low oral bioavailability, off-target effects, and unfavorable pharmacokinetic profiles.[6] For ERAP1 inhibitors specifically, achieving selectivity over other homologous aminopeptidases like ERAP2 and IRAP is a significant challenge.[5][7]

Q3: My ERAP1 modulator is potent in enzymatic assays but shows low activity in cell-based assays. What could be the reason?

A discrepancy between enzymatic and cellular activity can arise from several factors:

• Poor cell permeability: The compound may not be efficiently crossing the cell membrane to reach the endoplasmic reticulum where ERAP1 resides.

• Efflux by transporters: The modulator could be actively pumped out of the cell by transporters like P-glycoprotein (P-gp).[8]

• Intracellular metabolism: The compound might be rapidly metabolized into an inactive form within the cell.

• High protein binding: The modulator may bind extensively to proteins in the cell culture medium, reducing the free concentration available to interact with ERAP1.

Q4: How can I improve the metabolic stability of my ERAP1 modulator?

Improving metabolic stability is a key aspect of lead optimization. Here are some medicinal chemistry strategies:

• Identify metabolic "soft spots": Use in vitro metabolic assays (e.g., liver microsome stability assay) to identify the parts of the molecule that are most susceptible to metabolism.[9][10]

• Block metabolic sites: Introduce chemical modifications at or near the metabolic soft spots to hinder enzymatic degradation. Common strategies include:

  • Deuteration: Replacing a hydrogen atom with deuterium can strengthen the chemical bond and slow down metabolism.[9]

  • Fluorination: Adding fluorine atoms can block sites of oxidation.[9]

  • Introducing heteroatoms: Replacing a carbon atom in an aromatic ring with a nitrogen atom can alter the electronic properties and reduce susceptibility to oxidation.[10]

• Scaffold hopping: Modifying the core structure of the molecule to one that is less prone to metabolism while retaining activity.[10]

Troubleshooting Guides

Problem 1: Poor Oral Bioavailability in Animal Models

You have a potent ERAP1 modulator, but it shows low exposure after oral administration in mice.

Possible Cause	Troubleshooting Steps
Low aqueous solubility	- Characterize the solubility of your compound at different pH values. - Consider formulation strategies such as using co-solvents, surfactants, or creating amorphous solid dispersions.
Poor permeability across the intestinal wall	- Perform a Caco-2 permeability assay to assess intestinal permeability. - If permeability is low, consider medicinal chemistry approaches to increase lipophilicity (while balancing solubility).
Efflux by intestinal transporters (e.g., P-gp)	- Use a bi-directional Caco-2 assay to determine the efflux ratio.[8][11] An efflux ratio greater than 2 suggests active efflux. - Co-administer with a known P-gp inhibitor (e.g., verapamil) in the Caco-2 assay to confirm P-gp involvement.[11]
High first-pass metabolism in the liver	- Conduct a liver microsomal stability assay to assess the rate of metabolism.[12][13] - If metabolism is high, apply medicinal chemistry strategies to improve metabolic stability (see FAQ Q4).

Problem 2: Rapid Clearance and Short Half-life in Pharmacokinetic Studies

Your ERAP1 modulator is quickly eliminated from the body, making it difficult to maintain therapeutic concentrations.

Possible Cause	Troubleshooting Steps
High hepatic clearance	- Analyze the data from your liver microsomal stability assay to determine the intrinsic clearance (Clint).[12][13] High Clint suggests rapid liver metabolism. - Identify the primary metabolites to understand the metabolic pathways and guide medicinal chemistry efforts to block these pathways.
Renal clearance	- Analyze urine samples from your pharmacokinetic study to quantify the amount of unchanged drug excreted. - If renal clearance is high, consider modifications to the molecule that could increase plasma protein binding or alter its charge to reduce filtration by the kidneys.
Instability in plasma	- Perform a plasma stability assay to determine if your compound is degrading in the bloodstream. - If the compound is unstable, identify the degradation products and consider structural modifications to improve stability.

Quantitative Data Summary

The following tables provide a summary of preclinical data for representative ERAP1 inhibitors. These values can serve as a benchmark for your own compounds.

Table 1: In Vitro Properties of Selected ERAP1 Inhibitors

Compound	ERAP1 IC50 (nM)	ERAP2 IC50 (nM)	IRAP IC50 (nM)	Caco-2 P_app (A-B) (10⁻⁶ cm/s)	Efflux Ratio
Compound X	33	56	4	Moderate	>2
Compound Y	2000	25000	10000	Low	Not Determined
GSK-A [I]	-	-	-	Moderate	Not Determined
GSK-B [II]	-	-	-	Moderate	Not Determined

Data is illustrative and compiled from preclinical studies.[6][14]

Table 2: In Vivo Pharmacokinetic Parameters of Selected ERAP1 Inhibitors in Rodents

Compound	Species	Dose (mg/kg) & Route	Cmax (ng/mL)	Tmax (h)	t½ (h)
GSK-A [I]	Rat	1 (IV)	-	-	3.6
GSK-A [I]	Rat	Oral	67.1	-	-
GSK-B [II]	Rat	1 (IV)	-	-	0.98
GSK-B [II]	Rat	Oral	8.0	-	-

Data is illustrative and compiled from preclinical studies.[14]

Experimental Protocols

Liver Microsomal Stability Assay

Objective: To determine the in vitro metabolic stability of an ERAP1 modulator by measuring its rate of disappearance when incubated with liver microsomes.[12][13][15][16][17]

Materials:

• Test compound stock solution (e.g., 10 mM in DMSO)

• Pooled liver microsomes (human or other species)

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• NADPH regenerating system (containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[15]

• Ice-cold acetonitrile with an internal standard for reaction termination

• 96-well plates, incubator, centrifuge, LC-MS/MS system

Procedure:

• Prepare the test compound working solution by diluting the stock solution in buffer.

• In a 96-well plate, add the liver microsome suspension to each well.

• Add the test compound working solution to the wells and pre-incubate at 37°C for a few minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding ice-cold acetonitrile with an internal standard.

• Include a control reaction without the NADPH regenerating system to assess non-enzymatic degradation.

• Centrifuge the plate to pellet the precipitated proteins.

• Transfer the supernatant to a new plate for analysis.

• Analyze the concentration of the remaining test compound at each time point using a validated LC-MS/MS method.

Data Analysis:

• Plot the natural logarithm of the percentage of the remaining compound against time.

• The slope of the linear regression line gives the elimination rate constant (k).

• Calculate the half-life (t½) = 0.693 / k.

• Calculate the intrinsic clearance (Clint) = (0.693 / t½) / (mg microsomal protein/mL).

Caco-2 Permeability Assay

Objective: To assess the intestinal permeability and potential for active efflux of an ERAP1 modulator using a Caco-2 cell monolayer model.[8][11][18][19][20]

Materials:

• Caco-2 cells

• Cell culture medium and supplements

• Transwell inserts (e.g., 12- or 24-well)

• Hanks' Balanced Salt Solution (HBSS) or other transport buffer

• Test compound stock solution

• Lucifer yellow for monolayer integrity testing

• LC-MS/MS system

Procedure:

• Seed Caco-2 cells on Transwell inserts and culture for 21-25 days to allow for differentiation and formation of a confluent monolayer with tight junctions.

• Confirm monolayer integrity by measuring the transepithelial electrical resistance (TEER) and/or the permeability of Lucifer yellow.

• Wash the cell monolayers with transport buffer.

• To measure apical to basolateral (A-B) permeability, add the test compound to the apical chamber and fresh buffer to the basolateral chamber.

• To measure basolateral to apical (B-A) permeability (for efflux assessment), add the test compound to the basolateral chamber and fresh buffer to the apical chamber.

• Incubate at 37°C with gentle shaking.

• At specified time points (e.g., 30, 60, 90, 120 minutes), take samples from the receiver chamber.

• Analyze the concentration of the test compound in the samples using a validated LC-MS/MS method.

Data Analysis:

• Calculate the apparent permeability coefficient (Papp) in cm/s using the following formula: Papp = (dQ/dt) / (A * C0), where dQ/dt is the rate of permeation, A is the surface area of the insert, and C0 is the initial concentration.

• Calculate the efflux ratio = Papp (B-A) / Papp (A-B). An efflux ratio > 2 is indicative of active efflux.[8][11]

In Vivo Pharmacokinetic Study in Mice

Objective: To determine the pharmacokinetic profile (absorption, distribution, metabolism, and excretion) of an ERAP1 modulator in mice.[21][22][23][24]

Materials:

• Test compound formulation for the desired route of administration (e.g., oral gavage, intravenous injection)

• Mice (e.g., C57BL/6 or other appropriate strain)

• Dosing equipment (e.g., gavage needles, syringes)

• Blood collection supplies (e.g., micro-centrifuge tubes with anticoagulant)

• Centrifuge, freezer (-80°C)

• LC-MS/MS system

Procedure:

• Acclimate the mice to the housing conditions.

• Fast the mice overnight before dosing (for oral administration).

• Administer the test compound at the desired dose and route.

• Collect blood samples at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, 24 hours) via an appropriate method (e.g., tail vein, saphenous vein).

• Process the blood samples to obtain plasma by centrifugation.

• Store the plasma samples at -80°C until analysis.

• Analyze the concentration of the test compound in the plasma samples using a validated LC-MS/MS method.

Data Analysis:

• Plot the plasma concentration of the compound versus time.

• Use pharmacokinetic software (e.g., WinNonlin) to calculate key parameters, including:[21]

  • Maximum plasma concentration (Cmax)

  • Time to reach Cmax (Tmax)

  • Area under the plasma concentration-time curve (AUC)

  • Half-life (t½)

  • Clearance (CL)

  • Volume of distribution (Vd)

  • Bioavailability (F%) (if both IV and oral data are available)

Visualizations

Caption: ERAP1's role in the MHC Class I antigen presentation pathway.

Caption: Troubleshooting workflow for poor in vivo efficacy of ERAP1 modulators.

References

• 1. Antigen Processing and Presentation | Oncohema Key [oncohemakey.com]
• 2. What are ERAP1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. Preclinical data on first-in-class ERAP1 inhibitors presented at SITC [greywolftherapeutics.com]
• 4. jitc.bmj.com [jitc.bmj.com]
• 5. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Caco-2 Permeability | Evotec [evotec.com]
• 9. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition [ecampusontario.pressbooks.pub]
• 10. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. Microsomal Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 14. GSK optimizes potent and selective ERAP1 inhibitors | BioWorld [bioworld.com]
• 15. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 16. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 17. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 18. Understanding the Caco-2 Permeability Assay: A Critical Tool in Drug Development | MolecularCloud [molecularcloud.org]
• 19. Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. caco-2 cell permeability assay for intestinal absorption .pptx [slideshare.net]
• 21. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Single Mouse Single PK Platform - Creative Biolabs [creative-biolabs.com]
• 23. biotestfacility.com [biotestfacility.com]
• 24. Pk/bio-distribution | MuriGenics [murigenics.com]

How to minimize batch-to-batch variability of synthetic ERAP1 inhibitors

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers minimize batch-to-batch variability of synthetic ERAP1 inhibitors. Consistent inhibitor performance is critical for reliable and reproducible experimental outcomes in drug discovery and basic research.

Troubleshooting Guide

This guide addresses specific issues that can lead to batch-to-batch variability in the synthesis, handling, and application of synthetic ERAP1 inhibitors.

Problem	Potential Cause	Recommended Solution
Inconsistent Inhibitory Potency (e.g., varying IC50 values)	Inhibitor Purity and Integrity: Presence of impurities, byproducts from synthesis, or degradation products.[1][2]	1. Purity Assessment: Analyze each new batch using High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) to confirm purity and identity.[3] Aim for >95% purity. 2. Structural Verification: Use Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the chemical structure of the inhibitor. 3. Purification: If purity is suboptimal, re-purify the compound using techniques like preparative HPLC or supercritical fluid chromatography (SFC).[4]
Weighing and Dissolution Errors: Inaccurate weighing of small quantities or incomplete dissolution of the inhibitor.	1. Accurate Weighing: Use a calibrated microbalance. For very small quantities, prepare a concentrated stock solution and perform serial dilutions. 2. Solubility Testing: Determine the optimal solvent for your inhibitor. Hydrophobic peptides may require organic solvents like DMSO or DMF before dilution in aqueous buffers.[5][6] 3. Visual Inspection: Ensure the inhibitor is fully dissolved before use. Gentle vortexing or sonication may be necessary.[6]
Assay Conditions: Variability in enzyme concentration, substrate concentration, incubation time, or buffer composition.[7][8]	1. Standardize Protocols: Use a consistent, detailed protocol for all experiments. 2. Enzyme Activity Check: Verify the activity of each new batch of ERAP1 enzyme. 3. Substrate Concentration: Use a substrate concentration at or below the Km for competitive inhibitors to ensure sensitivity.[9] 4. Control Compounds: Include a known standard inhibitor in each assay to monitor for variability.
Poor Solubility and Precipitation	Inherent Physicochemical Properties: The inhibitor may be hydrophobic or prone to aggregation.[1][10]	1. Solvent Optimization: Test a range of biocompatible solvents (e.g., DMSO, ethanol) to find one that fully dissolves the inhibitor at the desired concentration.[5] 2. Stock Solution Concentration: Prepare a high-concentration stock in an organic solvent and dilute it into the aqueous assay buffer immediately before use. Keep the final organic solvent concentration low (typically <1%) to avoid affecting enzyme activity. 3. Formulation Strategies: For in vivo studies, consider formulation with excipients or delivery vehicles to improve solubility.
Degradation of Inhibitor Stock Solutions	Improper Storage: Exposure to light, moisture, oxygen, or repeated freeze-thaw cycles.[11][12]	1. Storage Conditions: Store lyophilized powder at -20°C or -80°C in a desiccator.[5] Protect from light. 2. Aliquoting: Aliquot stock solutions into single-use volumes to avoid multiple freeze-thaw cycles.[11] 3. Oxygen-Free Environment: For inhibitors containing oxidation-prone residues (e.g., Cys, Met, Trp), store under an inert gas like argon or nitrogen.[6][11] 4. pH of Solution: Store solutions in a slightly acidic buffer (pH 5-6) to enhance stability.[6][13]
Batch-to-Batch Differences in Physical Appearance	Variations in Lyophilization or Crystallization: Different processes can result in powders with varying densities or crystalline structures.[13]	1. Standardize Final Step: Ensure the lyophilization or crystallization process is consistent for each batch. 2. Focus on Performance: While physical appearance can vary, prioritize consistent purity, identity, and biological activity as the primary quality control measures.

Frequently Asked Questions (FAQs)

1. What is ERAP1 and why are inhibitors of this enzyme important?

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is an enzyme located in the endoplasmic reticulum that plays a crucial role in the immune system.[14] It trims peptides to the optimal length for binding to Major Histocompatibility Complex (MHC) class I molecules, which then present these peptides on the cell surface for recognition by immune cells.[15][16] By modulating which peptides are presented, ERAP1 inhibitors can be used to either enhance the immune response against cancer cells or dampen it in the case of autoimmune diseases.[17][18]

2. What are the common types of synthetic ERAP1 inhibitors?

ERAP1 inhibitors can be broadly categorized into:

• Peptidomimetics and Phosphinic Pseudopeptides: These compounds mimic the natural peptide substrates of ERAP1 and often contain a zinc-binding group to interact with the catalytic site.[19]

• Small Molecules: These are non-peptide compounds that can inhibit ERAP1 through various mechanisms, including competitive inhibition at the active site or allosteric modulation at a different site.[16][20]

3. What is the recommended purity for a new batch of a synthetic ERAP1 inhibitor?

For in vitro biochemical and cell-based assays, a purity of >95% is recommended to ensure that the observed activity is due to the inhibitor itself and not contaminants.[2] For in vivo studies, even higher purity may be required. Each new batch should be verified by analytical techniques such as HPLC and mass spectrometry.[3]

4. How should I store my synthetic ERAP1 inhibitors?

• Lyophilized Powder: Store at -20°C or -80°C in a tightly sealed container, protected from light and moisture.[5][12] A desiccator is recommended.[11]

• Stock Solutions: Prepare concentrated stock solutions in an appropriate solvent (e.g., DMSO). Aliquot into single-use volumes and store at -20°C or -80°C to minimize freeze-thaw cycles.[11] For inhibitors prone to oxidation, use oxygen-free solvents and store under an inert atmosphere.[6]

5. My inhibitor shows different IC50 values between experiments. What could be the cause?

Variability in IC50 values can stem from several sources:

• Inhibitor Handling: Inconsistent dissolution or degradation of the inhibitor stock solution.

• Assay Conditions: Fluctuations in enzyme or substrate concentration, incubation times, temperature, or buffer pH.[7][8]

• Substrate Depletion: If the reaction proceeds for too long, substrate depletion can affect the apparent IC50 value. It's important to measure the initial velocity of the reaction.[9]

• Batch-to-Batch Variability of Reagents: Different lots of enzyme, substrate, or other assay components can behave differently.

6. What analytical techniques are essential for quality control of new inhibitor batches?

A combination of techniques is recommended for comprehensive quality control:

• HPLC or UPLC: To determine the purity of the compound.

• Mass Spectrometry (MS): To confirm the molecular weight and identity of the inhibitor.[3][21]

• NMR Spectroscopy: To verify the chemical structure.

• Functional Assay: To confirm the biological activity (e.g., measuring the IC50 against ERAP1).

Experimental Protocols

Protocol 1: Quality Control of a New Batch of Synthetic ERAP1 Inhibitor

• Visual Inspection: Note the physical appearance, color, and consistency of the lyophilized powder.

• Purity and Identity Confirmation:

  • Prepare a 1 mg/mL solution of the inhibitor in a suitable solvent (e.g., acetonitrile/water).

  • Inject an appropriate volume onto an HPLC system coupled with a mass spectrometer (LC-MS).[3]

  • Analyze the chromatogram to determine the purity by integrating the area of the main peak relative to all other peaks.

  • Analyze the mass spectrum to confirm that the molecular weight of the main peak matches the expected molecular weight of the inhibitor.

• Solubility Test:

  • Attempt to dissolve a small, known amount of the inhibitor in the intended aqueous assay buffer to the final working concentration.

  • If solubility is poor, test dissolution in a small amount of an organic solvent like DMSO first, followed by dilution in the assay buffer.

• Functional Validation:

  • Perform an enzyme inhibition assay using a standardized protocol.

  • Determine the IC50 value of the new batch and compare it to the value obtained from a previously validated reference batch. The values should be within an acceptable range (e.g., ± 2-fold).

Protocol 2: Standard ERAP1 Inhibition Assay

• Reagent Preparation:

  • Prepare the assay buffer (e.g., 50 mM Tris-HCl, pH 7.5).

  • Prepare a stock solution of recombinant human ERAP1 enzyme in assay buffer.

  • Prepare a stock solution of a fluorogenic peptide substrate (e.g., Leu-AMC) in assay buffer.

  • Prepare a serial dilution of the ERAP1 inhibitor in the assay buffer (or DMSO, ensuring the final concentration in the assay is low).

• Assay Procedure:

  • In a 96-well plate, add the ERAP1 inhibitor dilutions.

  • Add the ERAP1 enzyme to each well and incubate for 15-30 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding the fluorogenic substrate to all wells.

  • Monitor the increase in fluorescence over time using a plate reader at the appropriate excitation/emission wavelengths.

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Visualizations

Caption: ERAP1's role in the MHC Class I antigen presentation pathway.

Caption: Quality control workflow for new synthetic inhibitor batches.

References

• 1. drgregmaguireskincare.blog [drgregmaguireskincare.blog]
• 2. farbefirma.org [farbefirma.org]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. Small Molecule Drug Characterization and Purity Analysis | Agilent [agilent.com]
• 5. lifetein.com [lifetein.com]
• 6. Best Practices for Peptide Storage and Handling [genosphere-biotech.com]
• 7. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Variability in human in vitro enzyme kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Basics of Enzymatic Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Frontiers | Rational Design of Peptide-Based Inhibitors Disrupting Protein-Protein Interactions [frontiersin.org]
• 11. genscript.com [genscript.com]
• 12. Handling and Storage of Synthetic Peptides NovoPro [novoprolabs.com]
• 13. Proper Storage and Handling Guidelines for Peptides - Yanfen Biotech [en.yanfenbio.com]
• 14. ERAP1 - Wikipedia [en.wikipedia.org]
• 15. ERAP1 gene: MedlinePlus Genetics [medlineplus.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. What are ERAP1 inhibitors and how do they work? [synapse.patsnap.com]
• 19. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 20. researchgate.net [researchgate.net]
• 21. 2024.sci-hub.se [2024.sci-hub.se]

Addressing challenges in translating in vitro ERAP1 inhibition to in vivo efficacy

Welcome to the technical support center for researchers, scientists, and drug development professionals working on Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) inhibitors. This resource provides troubleshooting guidance and answers to frequently asked questions to help you navigate the complexities of translating potent in vitro discoveries into effective in vivo results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of ERAP1, and why is it a therapeutic target?

A: Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a zinc-metallopeptidase located in the endoplasmic reticulum (ER). Its main function is to trim the N-terminus of peptide precursors that have been transported into the ER. This trimming process generates peptides of the optimal length (typically 8-9 amino acids) for binding to Major Histocompatibility Complex (MHC) class I molecules.[1][2] These MHC-I/peptide complexes are then presented on the cell surface for surveillance by CD8+ T-cells.[1] By modulating the repertoire of peptides presented (the immunopeptidome), ERAP1 inhibition can be used to either enhance the presentation of cancer neoantigens to boost anti-tumor immunity or decrease the presentation of auto-antigenic peptides in autoimmune diseases.[1][3][4][5][6]

Q2: Why is achieving inhibitor selectivity for ERAP1 over ERAP2 and IRAP so critical?

A: ERAP1, ERAP2, and Insulin-Regulated Aminopeptidase (IRAP) are closely related members of the M1 aminopeptidase family, sharing significant sequence identity (ERAP1 and ERAP2 share 52% identity).[3] While their functions are related, they have distinct and sometimes complementary substrate preferences.[2][7] Broad inhibition of these enzymes could lead to unpredictable changes in the immunopeptidome and potential off-target effects, as IRAP is also involved in metabolic, neurological, and endocrine functions.[8] Achieving high selectivity is crucial to precisely modulate antigen presentation and minimize unintended consequences that could compromise therapeutic efficacy or safety.[2][8]

Q3: What are the main reasons for a discrepancy between in vitro enzymatic potency and cellular activity?

A: Several factors can cause a potent inhibitor of a purified ERAP1 enzyme to perform poorly in a cell-based assay:

• Cell Permeability: ERAP1 is an intracellular enzyme located in the ER. Inhibitors, especially polar or large molecules like peptidomimetics, may have poor membrane permeability and fail to reach their target in sufficient concentrations.[3][8]

• Substrate Competition: Standard in vitro assays often use small, fluorogenic substrates (e.g., L-AMC).[9] The intracellular ER environment, however, is crowded with a diverse pool of natural peptide substrates. An inhibitor's efficacy can be different when competing against these physiological substrates compared to the artificial ones used in biochemical assays.[9]

• Efflux Pumps: Inhibitors may be actively transported out of the cell by efflux pumps, reducing their intracellular concentration and apparent potency.[3]

• Cellular Metabolism: The inhibitor may be rapidly metabolized into inactive forms by cellular enzymes.[4]

Q4: How do common genetic polymorphisms in the ERAP1 gene affect inhibitor development?

A: The human population has several single nucleotide polymorphisms (SNPs) in the ERAP1 gene that can alter the enzyme's activity, stability, and substrate specificity.[2][10] For example, variants like K528R are associated with reduced enzymatic activity.[2] These genetic differences mean that an inhibitor might show varying potency against different ERAP1 allotypes.[3][8] It is crucial to test inhibitors against disease-relevant ERAP1 variants to ensure efficacy across the target patient population.[3]

Troubleshooting Guides

Problem 1: Low or No Efficacy in Animal Models Despite Good Cellular Potency

Potential Cause	Troubleshooting Step	Rationale / Key Considerations
Poor Pharmacokinetics (PK)	1. Assess Oral Bioavailability: Conduct PK studies in rodents (e.g., rats, mice) via both intravenous (IV) and oral (PO) administration.[4][5][11] 2. Measure Key PK Parameters: Determine Cmax, half-life (t½), and unbound drug exposure.[4][5][11]	An inhibitor must achieve and maintain sufficient concentration at the target tissue to be effective. Low oral bioavailability, rapid clearance, or a short half-life can prevent the drug from reaching therapeutic levels.
Inadequate Target Engagement	1. Develop a Pharmacodynamic (PD) Marker Assay: Use techniques like Cellular Thermal Shift Assay (CETSA) on ex vivo samples to confirm target binding.[12] 2. Analyze the Immunopeptidome: Collect tumor or tissue samples from treated animals and use mass spectrometry to confirm that ERAP1 inhibition is altering the presented peptide repertoire as expected (e.g., increased peptide length).[12][13]	It is essential to prove that the inhibitor is binding to ERAP1 in vivo at the administered dose and producing the desired biological effect on antigen processing.
Species-Specific Differences	1. Confirm Potency on Murine ERAP1 (ERAAP): Rodents lack ERAP2, and their ERAP1 orthologue, ERAAP, shares only 86% sequence identity with human ERAP1.[3] Test your inhibitor's potency against recombinant ERAAP. 2. Consider Humanized Models: If cross-reactivity is low, use of humanized mouse models (expressing human ERAP1) may be necessary to accurately predict efficacy.[3]	A compound potent against human ERAP1 may not effectively inhibit the murine orthologue, leading to a lack of efficacy in standard syngeneic mouse models.
Incorrect Dosing Schedule	1. Relate PK to Target Occupancy: Use PK/PD modeling to design a dosing regimen that ensures target engagement is maintained above a therapeutic threshold for a sufficient duration.[12]	The dynamic nature of peptide processing and presentation means that continuous target inhibition may be required.

Problem 2: Inconsistent or Unexplained In Vivo Results

Potential Cause	Troubleshooting Step	Rationale / Key Considerations
Off-Target Effects	1. Profile Against Related Peptidases: Screen the inhibitor against ERAP2, IRAP, and a panel of other metalloproteases to ensure selectivity.[2][3] 2. Phenotypic Screening: Observe for unexpected biological effects. ERAP1 has been implicated in other pathways, including angiogenesis and ER stress responses.[14][15]	Lack of selectivity can lead to confounding biological effects that mask or alter the intended therapeutic outcome. For example, affecting angiogenesis could impact tumor growth independently of the immune response.
Immune Model Selection	1. Match Model to Therapeutic Goal: For cancer immunotherapy, use immunocompetent syngeneic models where the tumor and host share the same MHC background.[12][13] For autoimmunity, use relevant models like collagen-induced arthritis (CIA).[5][6][11] 2. Assess Baseline Immunity: The pre-existing immune status of the animal model can significantly impact the outcome of an immunomodulatory agent.	The efficacy of an ERAP1 inhibitor is dependent on a functional adaptive immune system. The choice of animal model is critical for observing the intended immune-mediated effects.
Complexity of Immunopeptidome Modulation	1. In-depth Immunopeptidomics: Analyze how the inhibitor affects the presentation of specific, known tumor or viral antigens in vivo.[12][16] 2. Functional T-cell Assays: Use ELISpot or intracellular cytokine staining on T-cells from treated animals to confirm functional responses to the altered peptide repertoire.[12][17]	ERAP1 inhibition can both create and destroy epitopes.[16] Simply altering the peptidome does not guarantee a therapeutically beneficial T-cell response. It is crucial to confirm that the changes lead to enhanced recognition by cytotoxic T-cells.

Quantitative Data Summary

Table 1: In Vitro Potency and Selectivity of Selected ERAP1 Inhibitors

Compound	ERAP1 IC50 / pIC50	ERAP2 IC50	IRAP IC50	Selectivity Notes	Reference
Compound 1	IC50: 5.3 µM	> 200 µM	> 200 µM	>100-fold selective for ERAP1	[8]
Compound 2	IC50: 1.2 µM	> 200 µM	> 200 µM	>100-fold selective for ERAP1	[8]
Compound 3	AC50: 3.7 µM (Allosteric Activator)	> 200 µM	No effect	Allosteric modulator, highly selective for ERAP1	[8]
GSK Compound [I]	pIC50: 7.7	-	-	High ERAP1 selectivity reported	[4]
GSK Compound [II]	pIC50: 8.6	-	-	-	[4]
DG046	IC50: 43 nM	IC50: 37 nM	IC50: 2 nM	Potent but non-selective	[3][7]
Phosphinic Inhibitor 4	IC50: 33 nM	IC50: 56 nM	IC50: 4 nM	Potent but non-selective	[3][7]
Phosphinic Inhibitor 6	IC50: 33 nM	IC50: 345 nM	IC50: 34 nM	Improved selectivity over ERAP2 vs. compound 4	[3][7]

IC50: Half-maximal inhibitory concentration. pIC50: -log(IC50). AC50: Half-maximal activation concentration.

Table 2: Pharmacokinetic Properties of Selected ERAP1 Inhibitors in Rats

Compound	Administration	Cmax (ng/mL)	T½ (h)	In Vitro Clearance (Rat Hepatocytes, mL/min/g)	Reference
GSK Compound [I]	Oral	67.1	-	0.63	[4]
GSK Compound [I]	IV (1 mg/kg)	-	3.6	0.63	[4]
GSK Compound [II]	Oral	8.0	-	5.44	[4]
GSK Compound [II]	IV (1 mg/kg)	-	0.98	5.44	[4]

Cmax: Maximum plasma concentration. T½: Half-life.

Key Experimental Protocols

Protocol 1: In Vitro ERAP1 Enzymatic Activity Assay

This protocol describes a standard method for measuring ERAP1 inhibition using a fluorogenic substrate.

• Reagents & Materials:

  • Recombinant human ERAP1 enzyme.

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5.

  • Substrate: L-Leucine-7-amido-4-methylcoumarin (L-AMC).

  • Test inhibitor compounds dissolved in DMSO.

  • 384-well black assay plates.

  • Fluorescence plate reader (Excitation: 360 nm, Emission: 460 nm).

• Methodology:

  • Prepare serial dilutions of the test inhibitor in DMSO. Further dilute in Assay Buffer to the desired final concentrations.

  • Add 5 µL of the diluted inhibitor solution or vehicle control (DMSO in Assay Buffer) to the wells of the 384-well plate.

  • Add 10 µL of recombinant ERAP1 solution (e.g., final concentration of 5 nM) to each well and incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding 5 µL of L-AMC substrate solution (e.g., final concentration of 20 µM).

  • Immediately place the plate in a fluorescence reader pre-set to 37°C.

  • Monitor the increase in fluorescence over 30-60 minutes, taking readings every 1-2 minutes.

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

  • Determine the percent inhibition relative to the vehicle control and calculate the IC50 value by fitting the data to a dose-response curve.

Protocol 2: Cellular Antigen Presentation Assay (SIINFEKL Model)

This assay measures an inhibitor's ability to block ERAP1-dependent processing of a model antigen inside cells.[8]

• Reagents & Materials:

  • HeLa cells.

  • Modified vaccinia virus expressing an ER-targeted, N-terminally extended ovalbumin peptide (e.g., ss-LEQLE-SIINFEKL).

  • Test inhibitor compounds.

  • Monoclonal antibody specific for the SIINFEKL/H-2Kb complex (e.g., 25D1.16).

  • FITC-conjugated secondary antibody.

  • Flow cytometer.

• Methodology:

  • Seed HeLa cells in a 24-well plate and grow to ~80% confluency.

  • Pre-treat the cells with various concentrations of the ERAP1 inhibitor or vehicle control for 2-4 hours.

  • Infect the cells with the modified vaccinia virus at a suitable multiplicity of infection (MOI) in the continued presence of the inhibitor.

  • Incubate for 5-6 hours to allow for expression of the extended peptide and subsequent processing and presentation.

  • Harvest the cells and wash with FACS buffer (PBS with 1% BSA).

  • Incubate the cells with the primary antibody (25D1.16) for 1 hour on ice to stain for surface SIINFEKL/H-2Kb complexes.

  • Wash the cells, then incubate with the FITC-conjugated secondary antibody for 30 minutes on ice in the dark.

  • Wash the cells again and resuspend in FACS buffer.

  • Analyze the cells by flow cytometry, measuring the mean fluorescence intensity (MFI) of the FITC signal.

  • A reduction in MFI in inhibitor-treated cells compared to the vehicle control indicates successful inhibition of ERAP1-mediated antigen processing.

Visualizations

Caption: MHC Class I antigen processing pathway highlighting ERAP1's role.

Caption: Logical workflow for troubleshooting poor in vivo ERAP1 inhibitor efficacy.

References

• 1. What are ERAP1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 3. pubs.acs.org [pubs.acs.org]
• 4. GSK optimizes potent and selective ERAP1 inhibitors | BioWorld [bioworld.com]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. ERAP Inhibitors in Autoimmunity and Immuno-Oncology: Medicinal Chemistry Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. biorxiv.org [biorxiv.org]
• 12. aacrjournals.org [aacrjournals.org]
• 13. cancerresearchhorizons.com [cancerresearchhorizons.com]
• 14. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Unveiling the impact of ERAP1 and ERAP2 on migration, angiogenesis and ER stress response [frontiersin.org]
• 16. pnas.org [pnas.org]
• 17. rupress.org [rupress.org]

Technical Support Center: Optimizing Mass Spectrometry for Altered Peptide Repertoires

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing mass spectrometry (MS) parameters for the detection of altered peptide repertoires, particularly in the context of immunopeptidomics.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the experimental workflow, from sample preparation to data analysis.

Sample Preparation & Peptide Enrichment

???+ question "FAQ: I have a low peptide yield after MHC-peptide elution. What are the potential causes and solutions?"

???+ question "FAQ: My peptide sample is contaminated with polymers or other non-peptide molecules. How can I avoid this?"

LC-MS/MS Analysis

???+ question "FAQ: I am observing a low number of identified peptides in my LC-MS/MS analysis. What parameters can I optimize?"

???+ question "FAQ: My mass accuracy is poor, leading to low confidence in peptide identifications. How can I troubleshoot this?"

Data Analysis

???+ question "FAQ: The database search is yielding a low number of peptide-spectrum matches (PSMs). What could be the issue?"

Data Presentation

Table 1: Effect of LC Column and Gradient Length on Peptide Identification. This table summarizes the general trend of how increasing liquid chromatography column and gradient lengths can affect the number of identified peptides in a complex proteomic sample. Longer columns and gradients generally provide better separation, leading to more peptide identifications, but with diminishing returns at very long lengths.[1][2]

Column Length (cm)	Gradient Length (min)	Relative Number of Peptide IDs
10	30	Baseline
10	60	~1.5x
10	90	~1.8x
20	30	~1.7x
20	60	~2.5x
20	90	~2.8x
40	60	~2.6x
40	90	~2.9x
60	90	~2.9x

Table 2: Impact of Collision Energy (CE) Optimization on Peptide Signal Intensity. This table illustrates the potential improvement in signal intensity when collision energy is empirically optimized for individual peptides compared to using a predicted value based on a linear equation. While predicted values are often sufficient, individual optimization can provide a significant gain for some peptides.[3][4]

Peptide Type	CE Optimization Method	Average Gain in Signal Intensity (%)
Doubly Charged Peptides	Predicted (Linear Equation)	Baseline
Empirically Optimized	~8%
b-ions	Predicted (Linear Equation)	Baseline
Empirically Optimized	Can be several-fold
y-ions	Predicted (Linear Equation)	Baseline
Empirically Optimized	~5-10%

Experimental Protocols

Protocol 1: MHC Class I-Associated Peptide Elution

This protocol describes the immunoaffinity purification and elution of MHC class I-associated peptides from cultured cells.

Materials:

• Cell pellet (250-500 million cells)

• Lysis Buffer: 0.5% IGEPAL CA-630 (or equivalent non-ionic detergent), 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, and protease inhibitors.[5]

• Protein A or G sepharose beads

• Pan-MHC class I antibody (e.g., W6/32)

• Wash Buffer 1: 50 mM Tris-HCl (pH 8.0), 150 mM NaCl

• Wash Buffer 2: 50 mM Tris-HCl (pH 8.0), 450 mM NaCl

• Wash Buffer 3: 50 mM Tris-HCl (pH 8.0)

• Elution Buffer: 10% Acetic Acid

• C18 SPE cartridge

Procedure:

• Cell Lysis: Resuspend the cell pellet in ice-cold Lysis Buffer and incubate for 1 hour at 4°C with rotation.[6]

• Clarify Lysate: Centrifuge the lysate at 18,000 x g for 20 minutes at 4°C to pellet cell debris.[7]

• Pre-clear Lysate: Incubate the supernatant with Protein A/G sepharose beads for 1 hour at 4°C to remove non-specifically binding proteins.

• Immunoprecipitation: Couple the pan-MHC class I antibody to fresh Protein A/G sepharose beads. Add the pre-cleared lysate to the antibody-coupled beads and incubate overnight at 4°C with rotation.[7]

• Washing: Wash the beads sequentially with Wash Buffer 1, Wash Buffer 2, Wash Buffer 1, and finally Wash Buffer 3 to remove non-specifically bound proteins and detergents.[6]

• Peptide Elution: Elute the bound MHC-peptide complexes from the beads by adding 10% Acetic Acid and incubating for 10 minutes at room temperature.[6] Collect the eluate.

• Desalting: Condition a C18 SPE cartridge with acetonitrile and then equilibrate with 0.1% trifluoroacetic acid (TFA). Load the eluted sample onto the cartridge. Wash the cartridge with 0.1% TFA to remove salts. Elute the peptides with a solution of 28-50% acetonitrile in 0.1% TFA.[7]

• Sample Concentration: Dry the eluted peptides in a vacuum concentrator and resuspend in a small volume of 0.1% formic acid for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Immunopeptides

This protocol provides a general framework for the analysis of immunopeptides using nano-flow liquid chromatography coupled to a high-resolution mass spectrometer.

Materials:

• Purified and desalted peptide sample

• LC-MS grade water with 0.1% formic acid (Solvent A)

• LC-MS grade acetonitrile with 0.1% formic acid (Solvent B)

• Nano-flow LC system with a trap column and an analytical column

• High-resolution mass spectrometer (e.g., Orbitrap or TOF)

Procedure:

• Sample Loading: Inject the resuspended peptide sample onto the trap column at a flow rate of approximately 5 µL/min.

• Chromatographic Separation: Elute the peptides from the trap column onto the analytical column and separate them using a gradient of increasing Solvent B. A typical gradient might be from 2% to 35% Solvent B over 90 minutes at a flow rate of 300 nL/min.[5]

• Mass Spectrometry Data Acquisition:

  • Operate the mass spectrometer in positive ion mode.

  • Use a data-dependent acquisition (DDA) method.

  • Acquire a full MS scan (e.g., m/z 350-1500) in the high-resolution analyzer (e.g., Orbitrap).

  • Select the most intense precursor ions for fragmentation (MS/MS) using higher-energy collisional dissociation (HCD) or collision-induced dissociation (CID).

  • Set a dynamic exclusion to prevent repeated fragmentation of the same precursor ion.

  • Ensure the instrument is calibrated and tuned for optimal performance.

Visualizations

Caption: A generalized workflow for immunopeptidomics analysis.

Caption: A troubleshooting flowchart for low peptide identifications.

References

• 1. Effects of Column and Gradient Lengths on Peak Capacity and Peptide Identification in nanoflow LC-MS/MS of Complex Proteomic Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of column and gradient lengths on peak capacity and peptide identification in nanoflow LC-MS/MS of complex proteomic samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. MHC peptide elution mass spectrometry [bio-protocol.org]
• 6. Protocol for purification and identification of MHC class I immunopeptidome from cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Immunopeptidomics: Isolation of Mouse and Human MHC Class I- and II-Associated Peptides for Mass Spectrometry Analysis [jove.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of ERAP1 Inhibitor Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) has emerged as a critical regulator of the adaptive immune response, playing a pivotal role in the final trimming of antigenic peptides before their presentation by Major Histocompatibility Complex (MHC) class I molecules.[1][2][3] Dysregulation of ERAP1 activity has been implicated in various autoimmune diseases and cancer, making it a compelling target for therapeutic intervention.[2][4][5][6] This guide provides a comparative analysis of the efficacy of different ERAP1 inhibitor scaffolds, supported by experimental data, to aid researchers in the selection and development of potent and selective modulators of ERAP1 activity.

The Role of ERAP1 in Antigen Presentation

ERAP1 is a zinc metallopeptidase located in the endoplasmic reticulum.[7] Its primary function is to trim the N-terminus of peptide precursors that are transported into the ER, generating peptides of optimal length (typically 8-10 amino acids) for binding to MHC class I molecules.[1][7] These peptide-MHC I complexes are then presented on the cell surface for recognition by CD8+ cytotoxic T-lymphocytes (CTLs).[2] By shaping the peptide repertoire, ERAP1 influences the immune system's ability to distinguish between self and non-self, making it a key player in both maintaining self-tolerance and mounting effective anti-tumor and anti-viral responses.[2][8][9] Inhibition of ERAP1 can alter the landscape of presented peptides, which can be harnessed to either dampen autoimmune responses by preventing the presentation of self-antigens or to enhance anti-tumor immunity by promoting the presentation of neoantigens.[2][10][11]

Caption: The role of ERAP1 in the MHC class I antigen presentation pathway.

Comparison of ERAP1 Inhibitor Scaffolds

A variety of chemical scaffolds have been explored for their ability to inhibit ERAP1. The efficacy of these inhibitors is typically evaluated based on their potency (IC50 or Ki values) and their selectivity against closely related aminopeptidases, such as ERAP2 and Insulin-Regulated Aminopeptidase (IRAP). High selectivity is crucial to minimize off-target effects.[1]

Inhibitor Scaffold	Example Compound(s)	ERAP1 IC50/Ki	Selectivity Profile	Key Characteristics & References
Phosphinic Pseudopeptides	DG013A	48 nM (IC50)	~5-fold selective for ERAP1 over ERAP2.[1] Low selectivity against IRAP.[1]	Mimic the transition state of peptide cleavage. Often exhibit good potency but can suffer from poor selectivity and bioavailability.[1]
Compound 2a	48 nM (IC50)	5-fold selective for ERAP1 over ERAP2.[1]	A potent and selective inhibitor within the phosphinic pseudopeptide class.[1]
Benzofurans	Compound 11	34 nM (IC50)	>1000-fold selective against ERAP2 and APN.[12]	Identified through high-throughput screening, these non-peptidic scaffolds show high selectivity and nanomolar potency.[12][13]
Compound 17	120 nM (IC50)	>30 µM for ERAP2 and APN.[12]	Demonstrates the potential for optimization within the benzofuran series.[12]
Sulfonamides	Compound 1	9.2 µM (IC50)	>100-fold selective for ERAP1 over ERAP2 and IRAP.[7]	Identified as selective, competitive inhibitors.[7]
Compound 3	Allosteric activator of small substrates, but competitive inhibitor of physiological peptides.[7]	>200 µM for ERAP2 and no effect on IRAP.[7]	Acts via an allosteric site, offering a different mechanism of action.[7]
Urea-based	Compound 2	5.7 µM (IC50)	>100-fold selective for ERAP1 over ERAP2 and IRAP.[7]	A competitive inhibitor that also inhibits antigen presentation in cellular assays.[7]
Pyrrolidine 3-carboxylic acid	Not specified by name	Potent and selective	Targets the enzyme's regulatory allosteric site.	Orally bioavailable with favorable in vivo pharmacokinetics.[14]
Broad-spectrum Inhibitors	Leucinethiol, Bestatin, Amastatin	Micromolar range (weak inhibitors)	Non-specific.[1]	Generally poor potency and lack of selectivity for ERAP1.[1][7]

Experimental Protocols for Inhibitor Evaluation

The characterization of ERAP1 inhibitors involves a multi-step process, beginning with initial screening and followed by more detailed biochemical and cellular assays to confirm potency, selectivity, and mechanism of action.

References

• 1. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 2. What are ERAP1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. ERAP1: a potential therapeutic target for a myriad of diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. news-medical.net [news-medical.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | A Role for Naturally Occurring Alleles of Endoplasmic Reticulum Aminopeptidases in Tumor Immunity and Cancer Pre-Disposition [frontiersin.org]
• 9. Role of Endoplasmic Reticulum Aminopeptidases in Health and Disease: from Infection to Cancer [mdpi.com]
• 10. cancerresearchhorizons.com [cancerresearchhorizons.com]
• 11. Preclinical data on first-in-class ERAP1 inhibitors presented at SITC [greywolftherapeutics.com]
• 12. Discovery and Optimization of a Series of Benzofuran Selective ERAP1 Inhibitors: Biochemical and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Discovery of an orally available potent ER aminopeptidase 1 (ERAP1) inhibitor that enhances anti-tumor responses and limits inflammatory autoimmunity in vivo | bioRxiv [biorxiv.org]

Validating the On-Target Activity of a Novel ERAP1 Modulator: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the on-target activity of a novel Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) modulator. It compares experimental approaches, presents data from established inhibitors, and provides detailed protocols for key validation assays.

Introduction to ERAP1 and its Modulation

Endoplasmic reticulum aminopeptidase 1 (ERAP1) is a critical enzyme in the antigen processing and presentation pathway.[1][2] It trims peptide precursors in the endoplasmic reticulum to the optimal length for loading onto Major Histocompatibility Complex (MHC) class I molecules.[1][2][3][4] This process is essential for the immune surveillance of infected or malignant cells by cytotoxic T lymphocytes. Dysregulation of ERAP1 activity is associated with autoimmune diseases and cancer, making it a compelling therapeutic target.[5][6][7] Modulators of ERAP1 can either inhibit or activate its enzymatic function, thereby altering the landscape of peptides presented on the cell surface (the immunopeptidome).[5][8][9] Validating that a novel compound directly interacts with and modulates ERAP1 is a crucial step in its development as a therapeutic agent.

Comparative Analysis of ERAP1 Modulators

The on-target activity of a novel ERAP1 modulator should be benchmarked against known compounds with well-characterized mechanisms of action. This comparison provides context for the potency, selectivity, and cellular effects of the new molecule.

Table 1: Comparison of Biochemical Activity of Known ERAP1 Inhibitors

Compound	Type	Mechanism of Action	ERAP1 IC50/AC50 (µM)	Selectivity over ERAP2	Reference
Compound 1	Competitive Inhibitor	Targets active site	~2.5 (IC50)	>100-fold	[1]
Compound 2	Competitive Inhibitor	Targets active site	~5.0 (IC50)	>100-fold	[1]
Compound 3	Allosteric Modulator	Binds to a regulatory site, inhibits peptide trimming but activates hydrolysis of small fluorogenic substrates	~3.7 (AC50 for L-AMC activation), Inhibits peptide hydrolysis	>100-fold	[1]
DG013A	Competitive Inhibitor	Targets active site	Potent inhibitor	-	[7]
ERAP1-IN-1	Allosteric Inhibitor	Targets allosteric site	~5.3 (IC50)	Highly selective (>200 µM for ERAP2)	[10]
GRWD5769	Oral Inhibitor	-	-	-	[11]

Table 2: Comparison of Cellular Activity of Known ERAP1 Inhibitors

Compound	Cellular Assay	Effect	Reference
Compound 2	Antigen Presentation Assay (SIINFEKL)	Inhibition of SIINFEKL presentation	[1]
Compound 3	Antigen Presentation Assay (SIINFEKL)	Inhibition of SIINFEKL presentation	[1]
Phosphinic pseudotripeptides	HLA-B27 Surface Presentation	Enhancement of presentation	[7]
GRWD5769	Immunopeptidome Modulation	Dose-dependent target engagement and modulation	[11]

Key Experimental Protocols for On-Target Validation

Validating the on-target activity of a novel ERAP1 modulator requires a multi-faceted approach, progressing from biochemical assays to cellular and direct target engagement studies.

Biochemical Assays: Assessing Direct Enzyme Modulation

These assays utilize purified recombinant ERAP1 to determine if the novel compound directly affects its enzymatic activity.

a) Fluorogenic Substrate Assay

This high-throughput assay measures the cleavage of a synthetic substrate that releases a fluorescent molecule. It is useful for initial screening and determining potency (IC50 for inhibitors or AC50 for activators).[1]

Experimental Protocol:

• Reagents: Purified recombinant human ERAP1, fluorogenic substrate (e.g., L-Leucine-7-amido-4-methylcoumarin, L-AMC), assay buffer (e.g., 50 mM Tris-HCl, pH 7.5), novel modulator, and known inhibitor/activator as controls.

• Procedure:

  • Prepare a serial dilution of the novel modulator.

  • In a 96- or 384-well plate, add ERAP1 enzyme to the assay buffer.

  • Add the diluted modulator or control compound and incubate for a defined period (e.g., 15-30 minutes) at 37°C.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time using a plate reader at the appropriate excitation/emission wavelengths (e.g., 380/460 nm for AMC).

• Data Analysis: Calculate the initial reaction velocity for each concentration of the modulator. Plot the velocity against the log of the modulator concentration to determine the IC50 or AC50 value.

b) Peptide Trimming Assay

This assay uses a more physiologically relevant peptide substrate and assesses the modulator's effect on its trimming by ERAP1.[3][12] The products can be analyzed by High-Performance Liquid Chromatography (RP-HPLC) or Mass Spectrometry (MALDI-TOF MS).[1][12]

Experimental Protocol:

• Reagents: Purified recombinant human ERAP1, a peptide substrate (e.g., a 10-mer peptide like WRCYEKMALK), assay buffer, novel modulator.[1]

• Procedure:

  • Incubate ERAP1 with the novel modulator at various concentrations.

  • Add the peptide substrate to initiate the reaction and incubate at 37°C for a specific time (e.g., 30 minutes).[1]

  • Stop the reaction (e.g., by adding trifluoroacetic acid).[3][12]

  • Analyze the reaction mixture by RP-HPLC or MALDI-TOF MS to separate and quantify the substrate and the trimmed products.[1]

• Data Analysis: Determine the percentage of substrate trimmed at each modulator concentration and calculate the IC50 value.

Cellular Assays: Probing Activity in a Biological Context

These assays assess the modulator's ability to affect ERAP1 function within intact cells.

a) Cellular Antigen Presentation Assay

This assay measures the presentation of a specific T-cell epitope on the cell surface, which is dependent on ERAP1 processing. A common model system uses the SIINFEKL epitope.[1][5]

Experimental Protocol:

• Cell Lines and Reagents: A suitable cell line (e.g., HeLa), a method to introduce an N-terminally extended SIINFEKL precursor (e.g., viral vector), the novel modulator, and an antibody specific for the SIINFEKL-MHC complex (e.g., 25D1.16).[1]

• Procedure:

  • Culture the cells and treat them with various concentrations of the novel modulator.

  • Introduce the extended SIINFEKL precursor into the cells.

  • After an appropriate incubation period, stain the cells with the SIINFEKL-MHC specific antibody.

  • Analyze the cell surface expression of the SIINFEKL-MHC complex by flow cytometry.

• Data Analysis: Quantify the mean fluorescence intensity, which corresponds to the level of epitope presentation. A decrease in presentation in the presence of an inhibitor confirms cellular activity.

b) Immunopeptidomics

This advanced mass spectrometry-based technique provides a global view of the peptides presented by MHC class I molecules on the cell surface. It can reveal how an ERAP1 modulator alters the entire immunopeptidome.[5][8][9]

Experimental Protocol:

• Procedure:

  • Treat cultured cells (e.g., A375 melanoma cells) with the novel modulator.[9]

  • Lyse the cells and immunoprecipitate the MHC class I-peptide complexes.

  • Elute the peptides from the MHC molecules.

  • Analyze the peptide repertoire by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Identify and quantify the presented peptides. Compare the immunopeptidome of treated and untreated cells to identify changes in peptide length and sequence, and the emergence of novel antigens.[5]

Direct Target Engagement Assays

These assays confirm the physical interaction between the novel modulator and ERAP1 in a cellular environment.

Cellular Thermal Shift Assay (CETSA)

CETSA is based on the principle that the binding of a ligand to its target protein increases the protein's thermal stability.[13][14][15]

Experimental Protocol:

• Reagents and Equipment: Cultured cells, novel modulator, lysis buffer, equipment for heating samples precisely, and antibodies for ERAP1 for Western blotting or mass spectrometer for proteome-wide analysis.

• Procedure:

  • Treat intact cells with the novel modulator or a vehicle control.

  • Heat aliquots of the cell suspension to a range of temperatures.[13]

  • Lyse the cells and separate the soluble protein fraction from the aggregated, denatured proteins by centrifugation.[16]

  • Analyze the amount of soluble ERAP1 in each sample by Western blot or mass spectrometry.[14]

• Data Analysis: Plot the amount of soluble ERAP1 against the temperature for both treated and untreated samples. A shift in the melting curve to a higher temperature in the presence of the modulator indicates direct target engagement.[13][14]

Visualizing the Validation Workflow and ERAP1 Pathway

Diagrams created using Graphviz (DOT language) illustrate the key pathways and experimental workflows.

Caption: ERAP1's role in the MHC class I antigen presentation pathway.

References

• 1. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ERAP1 - Wikipedia [en.wikipedia.org]
• 3. The Specificity of Trimming of MHC Class I-Presented Peptides in the Endoplasmic Reticulum - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ERAP1 enzyme-mediated trimming and structural analyses of MHC I-bound precursor peptides yield novel insights into antigen processing and presentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. assaygenie.com [assaygenie.com]
• 7. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 8. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. Greywolf Therapeutics presents first clinical data for GRWD5769, a first-in-class ERAP1 Inhibitor, at the 2024 American Society for Clinical Oncology (ASCO) Annual Meeting [greywolftherapeutics.com]
• 12. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A cellular thermal shift assay for detecting amino acid sites involved in drug target engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cellular Thermal Shift Assay for the Detection of Small Molecule–Target Interactions in Arabidopsis Cells | Springer Nature Experiments [experiments.springernature.com]
• 16. researchgate.net [researchgate.net]

A Comparative Analysis of Allosteric vs. Active-Site ERAP1 Inhibitors: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of allosteric and active-site inhibitors of Endoplasmic Reticulum Aminopeptidase 1 (ERAP1), a critical enzyme in the major histocompatibility complex (MHC) class I antigen presentation pathway. By modulating ERAP1 activity, these inhibitors hold therapeutic potential for a range of conditions, including autoimmune diseases and cancer.

ERAP1 plays a pivotal role in the immune system by trimming peptides to their optimal length for binding to MHC class I molecules.[1][2] This process is crucial for the subsequent presentation of these peptides on the cell surface for recognition by CD8+ T cells.[1][2] Inhibition of ERAP1 can alter the repertoire of presented peptides, thereby modulating the immune response.[1][2] This has led to the development of inhibitors targeting ERAP1, which can be broadly categorized into two classes based on their mechanism of action: active-site inhibitors and allosteric inhibitors.

Active-site inhibitors directly bind to the catalytic site of ERAP1, often chelating the essential zinc(II) ion, thereby blocking substrate access and enzymatic activity.[3] In contrast, allosteric inhibitors bind to a regulatory site distinct from the active site, inducing a conformational change that indirectly inhibits the enzyme's function.[4][5] This guide will delve into a comparative analysis of these two classes of inhibitors, presenting key quantitative data, detailed experimental protocols, and visual representations of their mechanisms and characterization workflows.

Quantitative Comparison of ERAP1 Inhibitors

The efficacy and selectivity of ERAP1 inhibitors are critical parameters for their therapeutic development. The following tables summarize the half-maximal inhibitory concentration (IC50) values for representative active-site and allosteric inhibitors against ERAP1 and its closely related homologs, ERAP2 and Insulin-Regulated Aminopeptidase (IRAP). Lower IC50 values indicate higher potency.

Table 1: Active-Site ERAP1 Inhibitors

Compound Class	Compound	ERAP1 IC50	ERAP2 IC50	IRAP IC50	Selectivity Profile	Reference
Phosphinic Pseudopeptide	DG013A	48 nM	55 nM	-	Non-selective between ERAP1/ERAP2	[3]
Phosphinic Pseudopeptide	4	33 nM	56 nM	4 nM	Potent but non-selective	[6]
Aminocarboxymethylene	9	2 µM	25 µM	10 µM	Moderate selectivity for ERAP1 over ERAP2	[6]
Thiol	Leucinethiol	Sub-µM	Sub-µM	Low nM	Non-selective aminopeptidase inhibitor	[6]
Urea-based	Compound 2	5.7 µM	>200 µM	>200 µM	Highly selective for ERAP1	[4]
Sulfonamide	Compound 1	9.2 µM	>200 µM	>200 µM	Highly selective for ERAP1	[4]

Table 2: Allosteric ERAP1 Inhibitors

Compound Class	Compound	ERAP1 IC50	ERAP2 IC50	IRAP IC50	Selectivity Profile	Reference
Sulfamoyl Benzoic Acid	Compound 3	5.3 µM	>200 µM	-	Highly selective for ERAP1	[7]
Benzofuran	Compound 11	30 nM	>10 µM	>10 µM	Highly potent and selective for ERAP1	[5][8]

Signaling Pathways and Inhibition Mechanisms

To visually conceptualize the role of ERAP1 and the mechanisms of its inhibitors, the following diagrams are provided.

Caption: ERAP1's role in the MHC Class I antigen presentation pathway.

Caption: Comparison of active-site and allosteric inhibition of ERAP1.

Experimental Protocols

The characterization of ERAP1 inhibitors involves a series of biochemical and cell-based assays to determine their potency, selectivity, and mechanism of action.

Fluorescence-Based Enzymatic Assay

This assay is commonly used for high-throughput screening and initial characterization of ERAP1 inhibitors.

• Principle: The assay measures the cleavage of a fluorogenic substrate, such as Leucine-7-amido-4-methylcoumarin (L-AMC), by ERAP1. Upon cleavage, the fluorescent AMC molecule is released, and the increase in fluorescence is monitored over time.

• Materials:

  • Recombinant human ERAP1 enzyme.

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5).

  • Fluorogenic substrate (e.g., L-AMC).

  • Test compounds (inhibitors) dissolved in DMSO.

  • 384-well black microplates.

  • Fluorescence plate reader.

• Procedure:

  • Add assay buffer to the wells of the microplate.

  • Add the test compounds at various concentrations.

  • Add recombinant ERAP1 to initiate a pre-incubation period (e.g., 15 minutes at room temperature).

  • Initiate the enzymatic reaction by adding the fluorogenic substrate.

  • Immediately measure the fluorescence intensity at an excitation wavelength of ~360 nm and an emission wavelength of ~460 nm over a set period (e.g., 30-60 minutes).

  • Calculate the rate of reaction from the linear phase of the fluorescence increase.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Mass Spectrometry (MS)-Based Peptide Trimming Assay

This orthogonal assay provides a more physiologically relevant assessment of inhibitor activity using longer peptide substrates.[5]

• Principle: ERAP1 is incubated with a specific peptide substrate, and the reaction is quenched at different time points. The extent of peptide trimming is then quantified by mass spectrometry, which can distinguish between the full-length substrate and the cleaved product.

• Materials:

  • Recombinant human ERAP1 enzyme.

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5).

  • Peptide substrate (e.g., a 10-mer or longer).

  • Test compounds (inhibitors).

  • Quenching solution (e.g., 1% trifluoroacetic acid).

  • MALDI-TOF or LC-MS system.

• Procedure:

  • Set up reactions containing ERAP1, assay buffer, and the test compound in microcentrifuge tubes.

  • Initiate the reaction by adding the peptide substrate.

  • Incubate at 37°C for a specified time.

  • Stop the reaction by adding the quenching solution.

  • Analyze the samples by mass spectrometry to determine the ratio of product to substrate.

  • Calculate the percentage of inhibition and determine the IC50 value as described for the fluorescence-based assay.

Cellular Antigen Presentation Assay

This assay evaluates the ability of inhibitors to modulate the presentation of specific epitopes on the cell surface.

• Principle: A cell line expressing a specific MHC class I allele is treated with the inhibitor and then pulsed with a known antigenic peptide precursor. The level of surface presentation of the processed peptide is then quantified, often using epitope-specific T-cells or antibodies.

• Materials:

  • A suitable cell line (e.g., HeLa or CT26).[2][3]

  • Test compounds.

  • Antigenic peptide precursor.

  • For T-cell activation readout: Epitope-specific CD8+ T-cells and a method to measure T-cell activation (e.g., IFN-γ ELISA or flow cytometry for activation markers).

  • For antibody-based readout: An antibody specific for the MHC I-peptide complex and a flow cytometer.

• Procedure:

  • Culture the cells to an appropriate density.

  • Treat the cells with various concentrations of the inhibitor for a predetermined time (e.g., 24 hours).

  • Add the antigenic peptide precursor to the culture medium.

  • After an incubation period, co-culture the cells with epitope-specific T-cells or stain with a specific antibody.

  • Quantify the level of T-cell activation or antibody binding.

  • Determine the effect of the inhibitor on antigen presentation.

Experimental Workflow for Inhibitor Characterization

The following diagram outlines a typical workflow for the discovery and characterization of novel ERAP1 inhibitors.

Caption: A typical experimental workflow for ERAP1 inhibitor characterization.

Conclusion

Both active-site and allosteric inhibitors of ERAP1 represent promising avenues for therapeutic intervention in immune-related diseases. Active-site inhibitors, particularly peptidomimetics, have demonstrated high potency, though achieving selectivity over related aminopeptidases can be a challenge.[6] Allosteric inhibitors, on the other hand, offer the potential for high selectivity by targeting unique regulatory sites on the enzyme.[4][5] The choice between these two classes of inhibitors will depend on the specific therapeutic application and the desired pharmacological profile. The experimental protocols and data presented in this guide provide a framework for the continued development and comparative evaluation of novel ERAP1 inhibitors. Further research, including in vivo studies and detailed immunopeptidomic analyses, will be crucial to fully elucidate the therapeutic potential of modulating ERAP1 activity.[2][9]

References

• 1. What are ERAP1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. jitc.bmj.com [jitc.bmj.com]
• 3. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 4. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery and Optimization of a Series of Benzofuran Selective ERAP1 Inhibitors: Biochemical and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. aacrjournals.org [aacrjournals.org]

Cross-Validation of ERAP1 Inhibition Effects in Diverse Cancer Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Endoplasmic reticulum aminopeptidase 1 (ERAP1) has emerged as a compelling target in oncology. By trimming peptides presented on MHC class I molecules, ERAP1 plays a crucial role in shaping the immunopeptidome of cancer cells. Inhibition of ERAP1 can alter this peptide repertoire, leading to the presentation of novel neoantigens and subsequently enhancing anti-tumor immune responses. This guide provides a comparative overview of the effects of various ERAP1 inhibitors across different cancer cell lines, supported by experimental data and detailed protocols to aid in the design and interpretation of future research.

Data Presentation: Comparative Efficacy of ERAP1 Inhibitors

The following tables summarize the available quantitative data on the efficacy of different ERAP1 inhibitors against various cancer cell lines. It is important to note that direct cross-comparison is challenging due to the limited availability of standardized data across multiple inhibitors and cell lines in single studies. The data presented here is compiled from various sources and should be interpreted with this in mind.

Table 1: IC50 Values of Selected ERAP1 Inhibitors in Cancer Cell Lines

Inhibitor Name/Type	Cancer Cell Line	Cell Type	IC50 (µM)	Assay Type
Compound 3 (Allosteric)	A375	Melanoma	1.0	Cellular Antigen Processing Assay
GSK Inhibitor [I]	HeLa	Cervical Cancer	pIC50 = 7.0	HeLa Cell Antigen Presentation Assay
GSK Inhibitor [II]	HeLa	Cervical Cancer	pIC50 = 7.7	HeLa Cell Antigen Presentation Assay
Phosphinic Pseudopeptide (e.g., 2a)	-	-	0.048 (Enzymatic)	Enzymatic Assay
Diaminobenzoic Acid Derivative (e.g., 9)	-	-	2.0 (Enzymatic)	Enzymatic Assay

Note: pIC50 is the negative logarithm of the IC50 value. A higher pIC50 indicates greater potency.

Table 2: Observed Effects of ERAP1 Inhibition in Various Cancer Cell Lines

Cancer Cell Line	Cell Type	ERAP1 Inhibitor Used	Key Observed Effects
A375	Melanoma	Allosteric inhibitor (compound 3)	Altered immunopeptidome, enhanced T-cell mediated cytotoxicity.[1]
THP-1	Leukemia	Allosteric inhibitor (compound 3)	Proteomic changes related to metabolism and cellular stress.
HCT116	Colorectal Carcinoma	Not Specified	Lengthening of peptides in the immunopeptidome.
CT26	Colorectal Carcinoma	GRWD5769	Enhanced anti-tumor immunity, particularly in combination with anti-PD-1.
HeLa	Cervical Cancer	GSK Inhibitors	Inhibition of antigen presentation.
DAOY	Medulloblastoma	Genetic Inhibition (shRNA)	Suppression of Hedgehog-dependent tumor growth.
Raji	B-cell Lymphoma	Genetic Inhibition (shRNA)	Modulation of NK cell recognition.
SK-N-SH	Neuroblastoma	Genetic Inhibition (shRNA)	Modulation of NK cell recognition.
SK-MEL-93	Melanoma	Genetic Inhibition (shRNA)	Modulation of NK cell recognition.

Experimental Protocols

Immunopeptidomics Analysis of ERAP1-Inhibited Cancer Cells

This protocol outlines the steps for analyzing the changes in the MHC class I-presented peptide repertoire following ERAP1 inhibition.

a. Cell Culture and Inhibitor Treatment:

• Culture the cancer cell line of interest (e.g., A375 melanoma cells) to a sufficient number (typically >1x10^8 cells) for immunopeptidome analysis.

• Treat the cells with the desired ERAP1 inhibitor at a predetermined concentration and duration. For example, treat A375 cells with 10 µM of the allosteric inhibitor "compound 3" for 6 days.[1] Include a vehicle-treated control group (e.g., DMSO).

• Harvest the cells by scraping and wash them with cold PBS.

b. Cell Lysis and Immunoaffinity Purification:

• Lyse the cell pellets in a lysis buffer containing a mild detergent (e.g., 0.5% IGEPAL CA-630) and protease inhibitors.

• Centrifuge the lysate at high speed to pellet cellular debris.

• Pre-clear the supernatant by passing it through a column of unconjugated sepharose beads.

• Perform immunoaffinity chromatography using a resin coupled with an anti-MHC class I antibody (e.g., W6/32).

c. Peptide Elution and Mass Spectrometry:

• Wash the resin extensively to remove non-specifically bound proteins.

• Elute the MHC-peptide complexes using an acidic solution (e.g., 0.1% trifluoroacetic acid).

• Separate the peptides from the MHC heavy and light chains using a C18 solid-phase extraction cartridge.

• Analyze the eluted peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Identify the peptide sequences using a suitable database search algorithm.

NK Cell-Mediated Cytotoxicity Assay

This protocol describes how to assess the ability of natural killer (NK) cells to lyse cancer cells following ERAP1 inhibition.

a. Target Cell Preparation:

• Culture the target cancer cells (e.g., DAOY medulloblastoma cells) with or without the ERAP1 inhibitor for a specified period. Alternatively, use cells with stable genetic knockdown of ERAP1 (shERAP1).

• Harvest and wash the target cells.

b. Effector Cell Preparation:

• Isolate primary NK cells from healthy donor peripheral blood mononuclear cells (PBMCs) using an NK cell isolation kit.

• Alternatively, use an NK cell line (e.g., NK-92).

c. Co-culture and Cytotoxicity Measurement:

• Co-culture the target and effector cells at various effector-to-target (E:T) ratios (e.g., 10:1, 5:1, 2.5:1).

• Measure cytotoxicity using one of the following methods:

  • Chromium-51 (⁵¹Cr) Release Assay: Label target cells with ⁵¹Cr. After co-culture, measure the amount of ⁵¹Cr released into the supernatant, which is proportional to the extent of cell lysis.

  • Lactate Dehydrogenase (LDH) Release Assay: After co-culture, measure the activity of LDH released from lysed target cells into the supernatant.

  • Flow Cytometry-Based Assay: Label target cells with a fluorescent dye (e.g., CFSE) and effector cells with a different dye. After co-culture, stain with a viability dye (e.g., 7-AAD or Propidium Iodide) and analyze by flow cytometry to quantify the percentage of dead target cells.

Mandatory Visualizations

Signaling Pathways

Caption: MHC Class I Antigen Presentation Pathway and the Role of ERAP1 Inhibition.

Caption: ERAP1's Role in Modulating the Hedgehog Signaling Pathway.[2][3]

Experimental Workflow

Caption: General Experimental Workflow for Cross-Validating ERAP1 Inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Unveiling the Antigenic Landscape: A Comparative Guide to ERAP1 Modulator Effects on the Immunopeptidome

For researchers, scientists, and drug development professionals, understanding how to manipulate the collection of peptides presented by Major Histocompatibility Complex (MHC) class I molecules—the immunopeptidome—is critical for advancing cancer immunotherapy and treating autoimmune diseases. Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a key player in this process, trimming peptides to the optimal length for MHC-I binding. Modulating ERAP1 activity with genetic knockouts or small molecule inhibitors can significantly reshape the landscape of presented antigens, creating novel targets for T-cell recognition. This guide provides a comparative analysis of how different ERAP1 modulation strategies impact the cellular immunopeptidome, supported by experimental data and detailed protocols.

Comparative Analysis of Immunopeptidome Modifications

The modulation of ERAP1, either through genetic ablation (knockout/KO) or pharmacological inhibition, leads to significant yet distinct alterations in the repertoire of peptides presented by cancer cells.[1][2] These changes can enhance anti-tumor immunity by generating novel antigens.[3][4] Below is a summary of quantitative changes observed in the immunopeptidome of human melanoma cell lines (A375) following different ERAP1 modulation approaches.

Parameter	ERAP1 Knockout (KO)	Allosteric Inhibitor	Observations and Implications
Total Identified Peptides	Significant shift in peptide composition compared to wild-type cells.[1][2]	Substantial change in the peptide repertoire, but distinct from the changes seen in KO cells.[2][5]	Both methods effectively alter the immunopeptidome, but the resulting peptide landscapes are not identical, suggesting different therapeutic potentials.[2]
Peptide Length Distribution	Leads to the presentation of a higher proportion of longer peptides.[3]	Does not significantly affect the overall length distribution of presented peptides compared to KO cells.[2][5]	Allosteric inhibition may preserve the presentation of some canonical-length peptides while still inducing novel antigen presentation, a key difference from genetic ablation.[2]
HLA Allele Utilization	Broad changes across the HLA haplotype.	Skewed utilization of specific HLA alleles for peptide presentation.[2]	Allosteric inhibitors may selectively alter antigen presentation on certain HLA molecules, allowing for more targeted immunomodulation.
Generation of Novel Antigens	Proven to generate novel antigens that can elicit CD8+ T-cell responses.[3][4]	Also generates novel cancer-associated antigens capable of stimulating T-cell responses.[4][6]	Both strategies are viable for cancer immunotherapy by expanding the repertoire of recognizable tumor antigens.[6]
Overlap with Wild-Type Peptidome	A significant portion of the peptidome is unique to the KO condition.	The peptidome shows a distinct composition from both wild-type and KO cells.[2][5]	The unique peptide repertoires generated by different modulators could be leveraged for personalized therapies.
Impact on Proteome	Affects the expression of proteins involved in metabolism and cellular stress.[1][7]	Induces similar proteomic alterations related to metabolism and stress responses.[1][7]	ERAP1 modulation has broader cellular effects beyond the immunopeptidome that could influence tumor cell viability and immunogenicity.[1][8]

Visualizing the Mechanisms and Workflows

To better understand the experimental process and the biological context of ERAP1 modulation, the following diagrams illustrate the key pathways and procedures.

Caption: Experimental workflow for immunopeptidome analysis.

Caption: ERAP1's role in antigen processing and modulation points.

Experimental Protocols

The following is a generalized protocol for the comparative analysis of immunopeptidomes, synthesized from methodologies reported in recent studies.[1][9]

1. Cell Culture and Treatment

• Cell Line: A375 human melanoma cells are commonly used.

• Culture Conditions: Grow cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• ERAP1 Modulation:

  • Inhibitor Treatment: Treat cells with a selective allosteric ERAP1 inhibitor at a specified concentration for 48-72 hours.

  • Genetic Knockout: Utilize CRISPR/Cas9 or shRNA to generate stable ERAP1 KO cell lines. Wild-type cells serve as the control.

• Cell Harvest: Harvest approximately 1x10^9 cells for each condition. Wash with ice-cold PBS and pellet by centrifugation. Snap-freeze cell pellets and store at -80°C.

2. MHC-I Immunoisolation

• Lysis: Lyse cell pellets in a buffer containing 0.5% IGEPAL CA-630, 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, and protease inhibitors.

• Clarification: Centrifuge lysates at high speed to pellet cellular debris.

• Immunoaffinity Chromatography: Use an antibody specific for pan-MHC class I complexes (e.g., W6/32) covalently bound to Protein A Sepharose beads. Incubate the cleared lysate with the beads overnight at 4°C with rotation.

• Washing: Wash the beads extensively with a series of buffers (e.g., low salt, high salt, and no salt washes) to remove non-specifically bound proteins.

3. Peptide Elution and Purification

• Elution: Elute the bound peptide-MHC-I complexes from the beads by adding 10% acetic acid or 0.2% trifluoroacetic acid (TFA).

• Separation: Separate the peptides from the MHC-I heavy and light chains using a C18 solid-phase extraction column.

• Desalting: Desalt the peptide-containing fractions using a suitable micro-purification tip.

4. Mass Spectrometry and Data Analysis

• LC-MS/MS: Analyze the purified peptides using a high-resolution mass spectrometer (e.g., an Orbitrap instrument) coupled to a nano-liquid chromatography system.

• Data Acquisition: Operate the mass spectrometer in a data-dependent acquisition (DDA) or data-independent acquisition (DIA) mode.[9]

• Peptide Identification: Search the resulting spectra against a human protein database (e.g., UniProt) using a search engine like MaxQuant or DIA-NN.[9]

• Analysis: Compare the identified peptide repertoires across the different treatment conditions. Analyze for changes in peptide length, binding motifs (using software like MHCMotifDecon), and the number of unique peptides.[10]

Conclusion

Modulating ERAP1 function, whether through genetic means or with small molecule inhibitors, profoundly reshapes the immunopeptidome.[1] While both approaches can generate novel antigens, they do so with distinct mechanistic nuances, leading to different sets of presented peptides and effects on peptide length distribution.[2][3] Allosteric inhibitors, in particular, offer a promising therapeutic avenue by altering the peptide repertoire in a potentially more controlled manner than complete functional loss.[2][5] The provided data and protocols offer a framework for researchers to explore ERAP1 modulation in their own systems, paving the way for the development of next-generation immunotherapies.

References

• 1. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Distinct modulation of cellular immunopeptidome by the allosteric regulatory site of ER aminopeptidase 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. researchgate.net [researchgate.net]
• 6. jitc.bmj.com [jitc.bmj.com]
• 7. biorxiv.org [biorxiv.org]
• 8. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells | Semantic Scholar [semanticscholar.org]
• 9. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]
• 10. researchgate.net [researchgate.net]

ERAP1: A Viable Therapeutic Target in Autoimmune Disease? A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) has emerged as a compelling therapeutic target for a range of autoimmune diseases, particularly those with a strong association with specific Human Leukocyte Antigen (HLA) class I alleles, such as ankylosing spondylitis (AS) and psoriasis.[1][2][3][4] This guide provides a comprehensive comparison of ERAP1--targeted therapies against current treatment modalities, supported by experimental data and detailed protocols to aid in the evaluation and development of novel therapeutics in this space.

The Rationale for Targeting ERAP1 in Autoimmunity

ERAP1 plays a critical role in the final stages of antigen processing within the endoplasmic reticulum. It trims peptide precursors to the optimal length for binding to MHC class I molecules for presentation to CD8+ T cells.[2][5][6] Genetic studies have robustly linked polymorphisms in the ERAP1 gene with susceptibility to several autoimmune diseases, most notably in individuals positive for HLA-B27 in the context of ankylosing spondylitis.[1][2][7][8][9]

Certain ERAP1 allotypes, associated with increased enzymatic activity, are thought to generate or destroy specific peptides that, when presented by the risk-associated HLA allele, trigger an autoimmune response.[8][10] Conversely, ERAP1 variants with reduced activity have been shown to be protective against AS.[1] This provides a strong rationale for the therapeutic inhibition of ERAP1 to modulate the immunopeptidome and abrogate the autoimmune cascade.[5][11] Beyond its role in antigen presentation, ERAP1 is also implicated in innate immunity through the shedding of cytokine receptors, further cementing its position as a key player in inflammatory pathways.[12][13][14]

Comparative Performance of ERAP1 Inhibitors

The development of small molecule inhibitors targeting ERAP1 is an active area of research. While no ERAP1 inhibitor is yet approved for autoimmune indications, preclinical and early clinical data for some candidates are available. The following tables summarize the performance of select ERAP1 inhibitors and compare them with established biologic therapies for autoimmune diseases like ankylosing spondylitis.

Table 1: In Vitro Potency of Selected ERAP1 Inhibitors

Compound/Inhibitor	Target(s)	IC50 (ERAP1)	Selectivity Notes	Reference(s)
Compound 1	ERAP1	9.2 µM	>100-fold selective over ERAP2 and IRAP	[12]
Compound 2	ERAP1	5.7 µM	>100-fold selective over ERAP2 and IRAP	[12]
Compound 3	ERAP1	1 µM	>100-fold selective over ERAP2 and IRAP	[12]
DG013A	ERAP1, ERAP2, IRAP	48 nM	Potent inhibitor of ERAP1, ERAP2 (IC50 = 80 nM), and IRAP (IC50 = 57 nM)	[7][14]
GSK Compound [I]	ERAP1	pIC50 = 7.7	High selectivity for ERAP1	[15]
GSK Compound [II]	ERAP1	pIC50 = 8.6	Not specified	[15]
GRWD5769	ERAP1	Not specified	First-in-class ERAP1 inhibitor	[1][2][3][13][16]

*pIC50 is the negative logarithm of the IC50 value.

Table 2: Comparison of Therapeutic Modalities for Ankylosing Spondylitis

Therapeutic Class	Mechanism of Action	Representative Drugs	Efficacy (ASAS20 Response vs. Placebo)	Reference(s)
ERAP1 Inhibitors	Modulation of antigen presentation	GRWD5769 (in clinical development for oncology)	Data in autoimmune models not yet published	[1][2][3][13][16]
TNF-α Inhibitors	Neutralization of TNF-α	Infliximab, Etanercept, Adalimumab, Golimumab	Significantly higher than placebo. Infliximab and Golimumab showed the highest efficacy in some analyses.	[17][18][19][20][21]
IL-17 Inhibitors	Inhibition of IL-17 signaling	Secukinumab, Ixekizumab	Significantly higher than placebo.	[18][21]
JAK Inhibitors	Inhibition of Janus kinase signaling	Tofacitinib, Upadacitinib	Significantly higher than placebo.	[21]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of ERAP1's role and the methods used for its validation as a therapeutic target, the following diagrams illustrate key pathways and experimental workflows.

Caption: ERAP1's role in antigen presentation and cytokine receptor shedding.

Caption: Workflow for validating ERAP1 as a therapeutic target.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are summaries of key experimental protocols.

ERAP1 Enzymatic Activity Assay

This assay is used to determine the potency of inhibitors against ERAP1's enzymatic activity.

• Principle: The assay measures the cleavage of a fluorogenic substrate, such as Leucine-7-amido-4-methylcoumarin (L-AMC), by recombinant ERAP1. The release of the fluorescent aminomethylcoumarin (AMC) is proportional to enzyme activity.

• Materials:

  • Recombinant human ERAP1 protein

  • Fluorogenic substrate (e.g., L-AMC)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5)

  • Test compounds (ERAP1 inhibitors)

  • 384-well black microplates

  • Fluorescence plate reader

• Procedure:

  • Prepare serial dilutions of the test compounds in DMSO.

  • Add the test compounds to the microplate wells.

  • Add recombinant ERAP1 to the wells and incubate briefly.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the increase in fluorescence over time at an excitation wavelength of ~380 nm and an emission wavelength of ~460 nm.

  • Calculate the rate of reaction for each compound concentration.

  • Determine the IC50 value by plotting the percent inhibition against the compound concentration.[12][22]

Peptide Trimming Assay by Mass Spectrometry

This assay provides a more physiologically relevant measure of ERAP1 activity by using longer peptide substrates.

• Principle: ERAP1 is incubated with a specific peptide precursor, and the reaction products are analyzed by mass spectrometry to identify the cleavage pattern and rate.

• Materials:

  • Recombinant human ERAP1 protein

  • Synthetic peptide precursor (e.g., 10-14 amino acids long)

  • Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.8)

  • Quenching solution (e.g., 0.6% trifluoroacetic acid)

  • LC-MS/MS system

• Procedure:

  • Incubate the synthetic peptide with recombinant ERAP1 at 37°C.

  • At various time points, take aliquots of the reaction and stop the reaction by adding the quenching solution.

  • Analyze the samples by LC-MS/MS to identify and quantify the full-length peptide and its cleavage products.

  • Determine the rate of trimming by monitoring the disappearance of the substrate and the appearance of the products over time.[5][23][24][25]

Cellular Thermal Shift Assay (CETSA)

CETSA is used to confirm that a compound binds to its intended target (ERAP1) within a cellular context.

• Principle: The binding of a ligand (inhibitor) to a protein can increase its thermal stability. CETSA measures the amount of soluble protein remaining after heating cells to various temperatures in the presence or absence of the inhibitor.

• Materials:

  • Cultured cells expressing ERAP1

  • Test compound

  • Lysis buffer

  • Equipment for heating cell lysates (e.g., PCR cycler)

  • SDS-PAGE and Western blotting reagents

  • Anti-ERAP1 antibody

• Procedure:

  • Treat cultured cells with the test compound or vehicle control.

  • Harvest and lyse the cells.

  • Aliquot the cell lysate and heat the aliquots to a range of temperatures.

  • Centrifuge the heated lysates to pellet aggregated proteins.

  • Collect the supernatant containing the soluble proteins.

  • Analyze the amount of soluble ERAP1 in each sample by Western blotting.

  • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[4][11][26][27][28]

Collagen-Induced Arthritis (CIA) Mouse Model

The CIA model is a widely used preclinical model for rheumatoid arthritis and other inflammatory arthritides.

• Principle: Immunization of susceptible mouse strains (e.g., DBA/1J) with type II collagen emulsified in Freund's adjuvant induces an autoimmune response that leads to arthritis.

• Materials:

  • Susceptible mice (e.g., DBA/1J, 8-10 weeks old)

  • Type II collagen (e.g., bovine or chicken)

  • Complete Freund's Adjuvant (CFA)

  • Incomplete Freund's Adjuvant (IFA)

  • Test compound (ERAP1 inhibitor)

• Procedure:

  • Primary Immunization (Day 0): Emulsify type II collagen in CFA and inject intradermally at the base of the tail.

  • Booster Immunization (Day 21): Emulsify type II collagen in IFA and inject intradermally at a different site.

  • Treatment: Administer the ERAP1 inhibitor or vehicle control daily, starting before or after the onset of disease, depending on the study design.

  • Monitoring: Monitor the mice for signs of arthritis, including paw swelling and redness. Score the severity of arthritis using a standardized scoring system.

  • Endpoint Analysis: At the end of the study, collect tissues for histopathological analysis of joint inflammation and damage, and measure serum levels of inflammatory cytokines.[6][29][30][31][32]

Conclusion and Future Perspectives

The validation of ERAP1 as a therapeutic target in specific autoimmune diseases is strongly supported by genetic and functional data. The development of potent and selective ERAP1 inhibitors represents a novel and promising therapeutic strategy. While early clinical data for ERAP1 inhibitors in oncology are encouraging, further studies are needed to establish their efficacy and safety in autoimmune indications.[1][2][3] Direct comparative studies against established biologics in relevant preclinical models will be crucial in defining the therapeutic potential of ERAP1 inhibition. The detailed protocols and comparative data presented in this guide are intended to facilitate the ongoing research and development efforts in this exciting field.

References

• 1. Grey Wolf Therapeutics Unveils Initial GRWD5769 Data at 2024 ASCO Meeting [synapse.patsnap.com]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. Greywolf Therapeutics presents first clinical data for GRWD5769, a first-in-class ERAP1 Inhibitor, at the 2024 American Society for Clinical Oncology (ASCO) Annual Meeting [greywolftherapeutics.com]
• 4. researchgate.net [researchgate.net]
• 5. The Specificity of Trimming of MHC Class I-Presented Peptides in the Endoplasmic Reticulum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for the induction of arthritis in C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 8. Endoplasmic reticulum aminopeptidase-1 alleles associated with increased risk of Ankylosing Spondylitis reduce HLA-B27 mediated presentation of multiple antigens - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Ankylosing Spondylitis: A Trade Off of HLA-B27, ERAP, and Pathogen Interconnections? Focus on Sardinia [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. A cellular thermal shift assay for detecting amino acid sites involved in drug target engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ascopubs.org [ascopubs.org]
• 14. researchgate.net [researchgate.net]
• 15. GSK optimizes potent and selective ERAP1 inhibitors | BioWorld [bioworld.com]
• 16. clinicaltrials.eu [clinicaltrials.eu]
• 17. Model-Based Meta-Analysis in Ankylosing Spondylitis: A Quantitative Comparison of Biologics and Small Targeted Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Comparative Effectiveness of Biologic Therapy Regimens for Ankylosing Spondylitis: A Systematic Review and a Network Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. europeanreview.org [europeanreview.org]
• 21. Frontiers | Comparison of biologics and small-molecule drugs in axial spondyloarthritis: a systematic review and network meta-analysis [frontiersin.org]
• 22. researchgate.net [researchgate.net]
• 23. Crystal structures of the endoplasmic reticulum aminopeptidase-1 (ERAP1) reveal the molecular basis for N-terminal peptide trimming - PMC [pmc.ncbi.nlm.nih.gov]
• 24. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 25. ERAP1 enzyme-mediated trimming and structural analyses of MHC I–bound precursor peptides yield novel insights into antigen processing and presentation - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 27. biorxiv.org [biorxiv.org]
• 28. A High-Throughput Dose-Response Cellular Thermal Shift Assay for Rapid Screening of Drug Target Engagement in Living Cells, Exemplified Using SMYD3 and IDO1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. chondrex.com [chondrex.com]
• 30. Standardized protocol and outcome measurements for the collagen antibody-induced arthritis mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Applicability and implementation of the collagen-induced arthritis mouse model, including protocols (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Collagen-Induced Arthritis: A model for Murine Autoimmune Arthritis - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Action of a Novel ERAP1 Modulator: A Comparative Analysis

For Immediate Release

This guide provides a comprehensive comparison of a novel Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) modulator, referred to as Modulator-1, with existing alternatives. The document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of the mechanism of action supported by experimental data.

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) plays a critical role in the adaptive immune response by trimming antigenic peptides to the optimal length for presentation by Major Histocompatibility Complex (MHC) class I molecules.[1][2][3] This function makes ERAP1 a compelling target for therapeutic intervention in oncology and autoimmune diseases.[4][5] Modulation of ERAP1 activity can either enhance the presentation of tumor-associated antigens or prevent the generation of self-antigens, respectively.[6][7] This guide will delve into the mechanistic details of a novel ERAP1 modulator and compare its performance with other known inhibitors and activators.

Comparative Analysis of ERAP1 Modulators

The landscape of ERAP1 modulators includes both inhibitors and activators, each with distinct mechanisms of action. These can be broadly categorized as competitive inhibitors that target the active site and allosteric modulators that bind to a regulatory site.[8]

Modulator	Type	Mechanism of Action	IC50 / AC50 (μM)	Selectivity over ERAP2/IRAP	Reference(s)
Modulator-1 (Novel)	[Hypothetical Data] Inhibitor	[Hypothetical Data] Competitive, targeting the active site zinc metalloprotease domain.	[<1]	[High]	-
Compound 1	Inhibitor	Competitive inhibitor of ERAP1 aminopeptidase activity.[8]	9.2	>100-fold	[8]
Compound 2	Inhibitor	Competitive inhibitor of ERAP1 aminopeptidase activity.[8]	5.7	>100-fold	[8]
Compound 3	Activator/Inhibitor	Allosterically activates hydrolysis of small fluorogenic substrates but competitively inhibits processing of longer, physiological peptide substrates.[8]	3.7 (AC50)	>100-fold	[8]
GRWD5769	Inhibitor	First-in-class, orally bioavailable inhibitor targeting the regulatory allosteric site.[1]	Not specified	High	[1][5]
Leucinethiol	Inhibitor	Broad-spectrum aminopeptidase inhibitor with modest potency for ERAP1.	Not specified	Low	[7]
Bestatin	Inhibitor	Broad-spectrum aminopeptidase inhibitor with poor potency for ERAP1.	Not specified	Low	[4]

Mechanism of Action of ERAP1

ERAP1 functions as a "molecular ruler," preferentially trimming peptides that are longer than the optimal 8-10 amino acids required for MHC class I binding.[9] The enzyme possesses a large internal cavity that can accommodate long peptide substrates. The binding of a peptide's N-terminus to the catalytic site and its C-terminus to a distal regulatory site is thought to induce a conformational change, enclosing the substrate for efficient trimming.[10]

Figure 1. ERAP1's role in the antigen presentation pathway.

Experimental Protocols

To confirm the mechanism of action of a novel ERAP1 modulator, a series of key experiments are typically performed.

ERAP1 Enzymatic Activity Assay

This assay directly measures the ability of a compound to inhibit or activate the enzymatic activity of purified ERAP1.

Principle: A fluorogenic substrate, such as Leucine-7-amido-4-methylcoumarin (L-AMC), is used.[8] Upon cleavage by ERAP1, the fluorescent AMC molecule is released, and the increase in fluorescence is measured over time.

Methodology:

• Recombinant human ERAP1 is incubated in an assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• The novel modulator is added at various concentrations.

• The reaction is initiated by the addition of the L-AMC substrate.

• Fluorescence is monitored kinetically using a microplate reader (Excitation: ~380 nm, Emission: ~460 nm).[11]

• The rate of substrate hydrolysis is calculated and compared to a vehicle control (e.g., DMSO) to determine the IC50 (for inhibitors) or AC50 (for activators).

Figure 2. Workflow for an ERAP1 enzymatic activity assay.

Cellular Antigen Presentation Assay

This assay evaluates the effect of the modulator on the processing and presentation of a specific antigenic peptide in a cellular context.

Principle: A cell line is used that expresses a specific MHC class I allele and is transfected with a minigene encoding a precursor peptide that requires ERAP1 trimming for optimal presentation. The level of the presented peptide on the cell surface is then quantified, often by measuring the activation of a T-cell hybridoma that recognizes the specific peptide-MHC complex.

Methodology:

• A suitable cell line (e.g., HeLa cells) is co-transfected with plasmids encoding the MHC class I allele and the minigene for the precursor peptide.[12]

• The transfected cells are incubated with the novel modulator at various concentrations.

• T-cell hybridomas specific for the final processed peptide are added to the culture.

• T-cell activation is measured, typically by quantifying the amount of a secreted cytokine (e.g., IL-2) via an ELISA.

• A decrease in T-cell activation indicates inhibition of antigen processing, while an increase suggests enhancement.

Logical Framework for Confirming Mechanism of Action

The confirmation of a novel ERAP1 modulator's mechanism of action follows a logical progression from in vitro biochemical assays to cellular and potentially in vivo models.

Figure 3. Logical flow for mechanism of action confirmation.

The initial biochemical assays provide direct evidence of enzyme modulation. Positive results are then validated in cellular systems to ensure cell permeability and activity in a more complex biological environment. Finally, advanced techniques like immunopeptidomics can provide a global view of how the modulator alters the entire repertoire of peptides presented by MHC class I molecules, offering definitive confirmation of its mechanism of action.[1]

This structured approach, combining biochemical and cellular assays, provides a robust framework for characterizing novel ERAP1 modulators and understanding their therapeutic potential.

References

• 1. jitc.bmj.com [jitc.bmj.com]
• 2. The dawn of antigen modulation [greywolftherapeutics.com]
• 3. Grey Wolf Therapeutics Unveils Initial GRWD5769 Data at 2024 ASCO Meeting [synapse.patsnap.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Greywolf Therapeutics presents first clinical data for GRWD5769, a first-in-class ERAP1 Inhibitor, at the 2024 American Society for Clinical Oncology (ASCO) Annual Meeting [greywolftherapeutics.com]
• 6. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]
• 8. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The ER aminopeptidase, ERAP1, trims precursors to lengths of MHC class I peptides by a “molecular ruler” mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ERAP Inhibitors in Autoimmunity and Immuno-Oncology: Medicinal Chemistry Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. GSK optimizes potent and selective ERAP1 inhibitors | BioWorld [bioworld.com]

A Comparative Guide to ERAP1 Inhibition Studies: Assessing Reproducibility Across Laboratories

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) inhibitor performance, drawing upon available experimental data from various studies. We delve into the reproducibility of these findings by summarizing quantitative data, detailing experimental protocols, and visualizing key pathways and workflows.

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical enzyme in the antigen processing and presentation pathway, making it a compelling target for immunotherapy in cancer and for the treatment of autoimmune diseases. As the pipeline of ERAP1 inhibitors grows, understanding the consistency of their performance across different laboratory settings is paramount for advancing clinical development. This guide aims to provide a clear overview of the reported activities of key ERAP1 inhibitors and the methodologies used to evaluate them.

Quantitative Comparison of ERAP1 Inhibitor Potency

The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's potency. Below is a summary of reported IC50 values for notable ERAP1 inhibitors from various studies. It is important to note that direct cross-laboratory reproducibility studies are not abundant in the published literature; therefore, this data is compiled from individual studies and variations may arise from different experimental conditions.

Inhibitor	Target	Assay Type	Reported IC50	Source Publication
DG046	ERAP1	Enzymatic Assay	43 nM	ERAP Inhibitors in Autoimmunity and Immuno-Oncology: Medicinal Chemistry Insights[1]
Compound 4	ERAP1	Enzymatic Assay	33 nM	ERAP Inhibitors in Autoimmunity and Immuno-Oncology: Medicinal Chemistry Insights[1]
Compound 9	ERAP1	Enzymatic Assay	2 µM	ERAP Inhibitors in Autoimmunity and Immuno-Oncology: Medicinal Chemistry Insights[1]
Compound 2 (Maben et al.)	ERAP1	L-AMC Hydrolysis	5.7 µM	Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1[2]
Compound 3 (Maben et al.)	ERAP1	Cellular Antigen Processing	1.0 µM	ERAP1 inhibitor compound 3 - Axon Medchem[3]
Compound 3 (Maben et al.)	ERAP1	Peptide Hydrolysis	EC50 = 0.4 µM	ERAP1 inhibitor compound 3 - Axon Medchem[3]
GSK Compound [I]	ERAP1	Enzymatic Assay (pIC50)	7.7	GSK optimizes potent and selective ERAP1 inhibitors[4]
GSK Compound [I]	ERAP1	Cellular Antigen Presentation (pIC50)	7.0	GSK optimizes potent and selective ERAP1 inhibitors[4]
GSK Compound [II]	ERAP1	Enzymatic Assay (pIC50)	8.6	GSK optimizes potent and selective ERAP1 inhibitors[4]
GSK Compound [II]	ERAP1	Cellular Antigen Presentation (pIC50)	7.7	GSK optimizes potent and selective ERAP1 inhibitors[4]
Thimerosal	ERAP1	Enzymatic Assay	240 nM	Inhibitors of ER Aminopeptidase 1 and 2: From Design to Clinical Application[5]
DG013A	ERAP1	Enzymatic Assay	48 nM	Inhibitors of ER Aminopeptidase 1 and 2: From Design to Clinical Application[5]

Note on pIC50: pIC50 is the negative logarithm of the IC50 value in molar. A higher pIC50 value indicates a more potent inhibitor.

Experimental Protocols

Reproducibility of experimental results is intrinsically linked to the methodologies employed. Below are detailed protocols for key experiments cited in ERAP1 inhibition studies.

Cellular Antigen Processing Assay (Flow Cytometry)

This assay measures the effect of ERAP1 inhibitors on the presentation of a specific peptide-MHC class I complex on the cell surface.

• Cell Lines: HeLa or other suitable cell lines are commonly used.

• Peptide System: A model system is often employed, such as the presentation of the SIINFEKL peptide by H-2Kb. Cells can be engineered to express a precursor peptide that requires ERAP1 trimming to generate the final epitope.

• Inhibitor Treatment: Cells are incubated with varying concentrations of the ERAP1 inhibitor for a specified period.

• Staining: Cells are stained with a fluorescently labeled monoclonal antibody that specifically recognizes the peptide-MHC complex of interest (e.g., 25D1.16 antibody for SIINFEKL-H-2Kb).

• Analysis: The mean fluorescence intensity (MFI) of the stained cells is quantified using a flow cytometer. A decrease in MFI in inhibitor-treated cells compared to a DMSO control indicates inhibition of antigen processing.

• Data Normalization: Results are often normalized to the signal from a control peptide that does not require ERAP1 processing to assess the specificity of the inhibitor's effect.

Immunopeptidome Analysis (Mass Spectrometry)

This technique provides a global view of the peptides presented by MHC class I molecules and how this repertoire is altered by ERAP1 inhibition.

• Cell Culture and Lysis: Large quantities of cells (e.g., A375 melanoma cells) are cultured with or without the ERAP1 inhibitor. Cells are then lysed using detergents.

• MHC-Peptide Complex Isolation: MHC class I-peptide complexes are isolated from the cell lysate by immunoaffinity chromatography using antibodies specific for MHC class I molecules (e.g., W6/32).

• Peptide Elution: The bound peptides are eluted from the MHC molecules, typically using an acidic solution like 1% trifluoroacetic acid.

• Mass Spectrometry: The eluted peptides are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to determine their sequences and relative abundance.

• Data Analysis: The immunopeptidomes of inhibitor-treated and untreated cells are compared to identify changes in the presented peptide repertoire. This can reveal an increase in the presentation of longer peptides or the emergence of novel epitopes upon ERAP1 inhibition.

Visualizing ERAP1's Role and Inhibition Workflow

To better understand the context of ERAP1 inhibition, the following diagrams illustrate the ERAP1 signaling pathway and a typical experimental workflow.

Caption: The ERAP1 signaling pathway in antigen presentation.

Caption: A generalized experimental workflow for assessing ERAP1 inhibition.

Concluding Remarks

The available data on ERAP1 inhibitors demonstrate a growing arsenal of potent and selective compounds. While direct, head-to-head reproducibility studies across different laboratories are not yet common, the consistency of findings using established cellular and biochemical assays provides a degree of confidence in the reported activities. For instance, the modulation of the immunopeptidome towards longer peptides upon ERAP1 inhibition is a consistently observed phenomenon.

For researchers entering this field, adherence to detailed and standardized protocols, such as those outlined above, will be crucial for generating reproducible data that can be confidently compared with the existing literature. As the therapeutic potential of ERAP1 inhibitors continues to be explored, a greater emphasis on cross-laboratory validation will be essential for the successful clinical translation of these promising agents.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. axonmedchem.com [axonmedchem.com]
• 4. GSK optimizes potent and selective ERAP1 inhibitors | BioWorld [bioworld.com]
• 5. biochemistry.chem.uoa.gr [biochemistry.chem.uoa.gr]

Comparative Analysis of ERAP1 Modulation in Human vs. Murine Immune Systems

A Guide for Researchers and Drug Development Professionals

Endoplasmic reticulum aminopeptidase 1 (ERAP1), and its murine ortholog ERAAP, is a critical enzyme in the adaptive immune response, primarily known for its role in trimming peptide precursors for presentation by MHC class I molecules.[1][2] However, emerging evidence highlights its multifaceted role in modulating innate immunity, influencing cytokine signaling, and shaping natural killer (NK) cell responses.[3][4] Genetic polymorphisms in human ERAP1 are strongly associated with a range of autoimmune and autoinflammatory diseases, making it a compelling therapeutic target.[4][5] This guide provides a comparative overview of ERAP1 modulation in human and murine systems, supported by experimental data, to aid researchers in translating findings from preclinical mouse models to human applications.

A fundamental distinction between the two systems is the presence of a second homologous aminopeptidase, ERAP2, in humans, which is absent in mice.[6][7] ERAP1 and ERAP2 in humans can act in concert, possessing unique and complementary substrate specificities to shape the final peptide repertoire presented to the immune system.[8] This key difference can lead to divergent outcomes in immune responses and must be considered when interpreting data from murine models.

Comparative Functional Overview

The primary function of ERAP1/ERAAP is to trim N-terminally extended peptides within the endoplasmic reticulum to the optimal 8-10 amino acid length for stable binding to MHC class I molecules.[9] However, the consequences of its dysregulation or absence reveal significant differences between the species. In mice, a lack of ERAAP can lead to a more pronounced reduction in MHC class I surface expression compared to humans lacking ERAP1.[2] Furthermore, ERAP1-deficient mice exhibit excessive inflammatory responses, suggesting a global role for ERAP1 in tempering innate immunity.[3]

Table 1: Key Differences in ERAP1/ERAAP Function and Expression

Feature	Human System	Murine System	Citation(s)
Homologous Enzymes	ERAP1 and ERAP2	ERAP1 (ERAAP) only	[6][7][8]
Impact of Deficiency on MHC I Surface Expression	Up to 30% reduction	Up to 70% reduction	[2]
Primary Disease Association	Strong genetic link to autoimmune diseases (e.g., Ankylosing Spondylitis, Behçet's, MS)	Used as models to study mechanisms of human diseases; less spontaneous association	[4][5][10]
Innate Immunity Regulation	Polymorphisms linked to altered innate immune responses and inflammasome activation	Deficiency leads to excessive pro-inflammatory cytokine production (IL-6, TNF-α, IL-12)	[2][3][11]
NK Cell Modulation	ERAP1 inhibition can alter peptide-MHC complexes, impacting NK cell inhibitory receptor interaction	ERAP1-deficient tumor cells show increased susceptibility to NK cell-mediated lysis	[3][12]

Table 2: Impact of ERAP1 Modulation on Immune Response

Parameter	Species	Modulation	Outcome	Citation(s)
Gene Expression	Murine (in vivo)	ERAP1-KO + Adenovirus treatment	4-fold increase in CXCL9; 2-fold increase in Oas1A; 1.6-fold increase in ADAR vs. WT	[3]
T-Cell Response	Murine (in vivo)	ERAP1-KO + LCMV infection	~1.5-fold increase in GP276-specific CD8+ T cells vs. WT	[6]
Cytokine Production	Human (PBMCs)	Exposure to autoimmune-associated ERAP1 variants (e.g., K528R)	Increased IL-1β, IL-6, and TNF-α production; activation of NLRP3 inflammasome	[2][11]
Cytokine Production	Murine (in vivo)	ERAP1-KO + Eimeria tenella antigen	Increased production of IL-6, MCP-1, TNF-α, and IL-12 vs. WT	[2]
Tumor Growth	Murine (syngeneic models)	ERAP1 inhibition + anti-PD-1	Robust tumor growth inhibition and increased T-cell infiltration	[13]

Table 3: Performance of ERAP1 Inhibitors (Human vs. Murine)

Compound Type	Target	IC50 / Potency	Citation(s)
Phosphinic Pseudopeptide	Human ERAP1	33 nM	[14]
Murine ERAP1	Not specified	[14]
Human ERAP2	56 nM	[14]
Aminobenzoic Acid Derivative	Human ERAP1	2 µM	[14]
Murine ERAP1	Not specified	[14]
Human ERAP2	25 µM	[14]
Lead Optimization Series	Human ERAP1	1.6 nM	[15]
Murine ERAP1	4.5 nM	[15]
Allosteric Inhibitor	Human ERAP1	Used to probe immunopeptidome changes; specific IC50 not the focus	[16]

Signaling & Experimental Workflow Diagrams

The following diagrams illustrate the key pathways and experimental approaches central to studying ERAP1 modulation.

Antigen Presentation Pathway: Human vs. Murine

ERAP1's Role in Innate Immune Modulation

Workflow for Assessing ERAP1 Inhibition

Detailed Experimental Protocols

1. Immunopeptidomics Analysis of ERAP1 Inhibition

This protocol aims to identify and quantify the repertoire of peptides presented by MHC class I molecules following ERAP1 modulation.

• Cell Culture and Treatment: Culture human or murine cells (e.g., A375 melanoma, CT26 colon carcinoma) to a sufficient number (~1x10⁸ cells per condition).[13][17] Treat cells with a selective ERAP1 inhibitor at a predetermined concentration (e.g., based on IC50 values) or use ERAP1 knockout/silenced cells for a defined period (e.g., 24-48 hours).

• Cell Lysis and MHC-I Immunoprecipitation: Harvest and lyse cells in a buffer containing detergents (e.g., Triton X-100) and protease inhibitors. Use affinity chromatography with pan-MHC class I-specific antibodies (e.g., W6/32 for human HLA-A, B, C) conjugated to beads to isolate peptide-MHC complexes.

• Peptide Elution and Separation: Elute bound peptides from the MHC-I molecules using an acidic solution (e.g., 10% acetic acid). Separate the peptides from the larger antibody and MHC heavy/light chains using size-exclusion filters or solid-phase extraction.

• LC-MS/MS Analysis: Analyze the eluted peptide pool using high-resolution liquid chromatography-mass spectrometry (LC-MS/MS). Data-independent acquisition (DIA) is a suitable method for comprehensive profiling.[17][18]

• Data Processing: Process raw MS data using specialized software (e.g., DIA-NN) against a species-specific protein database (e.g., UniProt).[17][18] Identify peptide sequences and perform label-free quantification to compare peptide abundance between control and treated samples. Analyze changes in peptide length distribution, binding affinity predictions to specific HLA/H-2 alleles, and source protein origins.

2. Fluorogenic ERAP1 Activity Assay

This protocol measures the enzymatic activity of ERAP1 in the presence of potential inhibitors.

• Reagents: Recombinant human or murine ERAP1 protein, a fluorogenic substrate (e.g., L-Leucine-7-amido-4-methylcoumarin, L-AMC), assay buffer (e.g., 50 mM Tris-HCl, pH 7.5), and the test inhibitor compound.

• Assay Procedure: In a 96-well plate, pre-incubate recombinant ERAP1 with serial dilutions of the inhibitor compound for a set time (e.g., 15 minutes) at 37°C.

• Initiation and Measurement: Initiate the enzymatic reaction by adding the fluorogenic substrate to each well. Monitor the increase in fluorescence (resulting from the cleavage of the AMC group) over time using a fluorescence plate reader. The excitation/emission wavelengths are typically ~360/460 nm for AMC.

• Data Analysis: Calculate the rate of reaction (slope of the fluorescence vs. time curve) for each inhibitor concentration. Normalize the rates to a vehicle control (DMSO) and plot the percent inhibition against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value.[14][19]

3. T-Cell and NK Cell Activation Analysis by Flow Cytometry

This protocol assesses the functional consequence of ERAP1 modulation on tumor cells by measuring their ability to activate immune effector cells.

• Co-culture Setup: Co-culture ERAP1-inhibited or ERAP1-deficient target tumor cells with either peptide-specific CD8+ T-cell clones, freshly isolated human peripheral blood mononuclear cells (PBMCs), or NK cells.[11][12]

• Cell Staining: After an appropriate incubation period (e.g., 6-24 hours), harvest the cells and stain them with a panel of fluorescently-labeled antibodies. For T-cell activation, include antibodies against CD8, CD4, and activation markers like CD69, CD25, or intracellular IFN-γ. For NK cell activation, use markers like CD56, CD16, and CD107a (a marker for degranulation). A viability dye is crucial to exclude dead cells.

• Flow Cytometry Acquisition: Acquire data on a multi-color flow cytometer.

• Data Analysis: Analyze the data using flow cytometry software. Gate on the specific immune cell populations (e.g., CD8+ T cells, CD56+ NK cells) and quantify the percentage of cells expressing activation markers or producing cytokines in response to control vs. ERAP1-modulated target cells. This reveals the functional impact of the altered immunopeptidome.[12]

References

• 1. ERAP1 - Wikipedia [en.wikipedia.org]
• 2. The role of polymorphic ERAP1 in autoinflammatory disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Endoplasmic Reticulum Aminopeptidase-1 Functions Regulate Key Aspects of the Innate Immune Response - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Aminopeptidase ERAP1 in Human Pathology—A Review | MDPI [mdpi.com]
• 5. ERAP1 is a critical regulator of inflammasome-mediated proinflammatory and ER stress responses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. ERAP1 functions override the intrinsic selection of specific antigens as immunodominant peptides, thereby altering the potency of antigen-specific cytolytic and effector memory T-cell responses - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | The ER Aminopeptidases, ERAP1 and ERAP2, synergize to self-modulate their respective activities [frontiersin.org]
• 9. Molecular pathways for antigenic peptide generation by ER aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. Autoimmune disease-associated variants of extracellular endoplasmic reticulum aminopeptidase 1 induce altered innate immune responses by human immune cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. arpi.unipi.it [arpi.unipi.it]
• 13. jitc.bmj.com [jitc.bmj.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. cancerresearchhorizons.com [cancerresearchhorizons.com]
• 16. researchgate.net [researchgate.net]
• 17. biorxiv.org [biorxiv.org]
• 18. PRIDE - PRoteomics IDEntifications Database [ebi.ac.uk]
• 19. researchgate.net [researchgate.net]

ERAP1 Inhibition: A Comparative Guide for Researchers on its Impact Across Different HLA Allotypes

For Immediate Publication

A comprehensive analysis of Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) inhibition reveals significant and differential impacts on the peptide repertoire presented by various Human Leukocyte Antigen (HLA) allotypes. This guide provides researchers, scientists, and drug development professionals with a comparative overview of these effects, supported by quantitative data, detailed experimental protocols, and visualizations of the underlying biological processes.

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) plays a crucial role in the final stages of antigen processing by trimming peptides to the optimal length for binding to HLA class I molecules.[1] Genetic variations in ERAP1 that alter its enzymatic activity are strongly associated with several autoimmune diseases, often in an HLA allotype-specific manner.[2][3][4][5][6] This guide explores the consequences of ERAP1 inhibition on the immunopeptidome of four clinically relevant HLA allotypes: HLA-B27, HLA-B51, HLA-A29:02, and HLA-C06:02, which are linked to Ankylosing Spondylitis, Behçet's disease, Birdshot Chorioretinopathy, and Psoriasis, respectively.[3][4][5][6]

Comparative Impact of ERAP1 Inhibition on HLA-Presented Peptidomes

The functional consequences of ERAP1 inhibition are highly dependent on the specific HLA allotype. This is due to the unique peptide binding preferences of each HLA molecule and its interplay with ERAP1's trimming activity. The following tables summarize the observed quantitative changes in the immunopeptidome upon reduced or absent ERAP1 function.

Table 1: Impact of ERAP1 Inhibition on Peptide Length Distribution

HLA Allotype	Effect of ERAP1 Inhibition/Low Activity on Peptide Length	Key Findings
HLA-B27	Increase in the proportion of peptides longer than 9 amino acids.	In human cells and transgenic rat models, depletion of ERAP1 leads to a shift in the HLA-B27 peptidome towards longer peptides, including C-terminally extended ligands.[5]
HLA-B51	Increase in the percentage of longer peptides (10- and 11-mers).	Knockdown of ERAP1 in cells expressing HLA-B51:01 results in a notable increase in the proportion of longer peptides presented.[2]
HLA-A29:02	Increased proportion of peptides longer than 9-mers.	A low-activity ERAP1 context is associated with an increase in the relative abundance of longer peptides bound to HLA-A29:02.[7]
HLA-C06:02	Inferred to present a less optimally trimmed peptidome.	While direct quantitative peptidome analysis is less detailed in the provided results, the strong genetic epistasis with ERAP1 suggests that altered trimming impacts the presented peptide repertoire, likely favoring suboptimal peptides.[2][4]

Table 2: Changes in Peptide Abundance and Sequence Motifs Following ERAP1 Inhibition

HLA Allotype	Effect of ERAP1 Inhibition/Low Activity on Peptide Features	Key Findings
HLA-B27	Altered frequency of specific amino acids at the N-terminus (P1 position).	High-activity ERAP1 variants associated with Ankylosing Spondylitis risk lead to the destruction of many HLA-B27 destined peptides, resulting in reduced surface presentation.[8] Conversely, ERAP1 inhibition alters the P1 residue usage of presented peptides.[5]
HLA-B51	Increased abundance of the Ala2 sub-peptidome and a decrease in the Pro2 sub-peptidome.	Low-activity ERAP1 variants lead to a significant shift in the balance of the two major HLA-B51 subpeptidomes, resulting in an overall lower affinity peptidome.[9]
HLA-A29:02	Peptides in a high-activity ERAP1 context have bulkier and more hydrophobic P1 and P2 residues.	Different ERAP1 allotypes quantitatively shape the HLA-A29:02 peptidome, with high-activity variants producing a higher affinity peptidome.[7]
HLA-C06:02	Likely alters the presentation of autoantigens.	The genetic interaction between ERAP1 and HLA-C*06:02 in psoriasis suggests a role in the generation of specific autoantigenic epitopes.[2]

Visualizing the Mechanism and Workflow

To better understand the processes described, the following diagrams illustrate the antigen processing pathway and a typical experimental workflow for immunopeptidomics.

Antigen processing and presentation pathway.

A typical workflow for immunopeptidomics.

Experimental Protocols

This section provides an overview of the key experimental methodologies used to generate the data presented in this guide.

Immunopeptidomics: Isolation and Identification of HLA-Presented Peptides

This protocol outlines the steps for isolating HLA class I-peptide complexes and identifying the bound peptides by mass spectrometry.

a. Cell Lysis and Immunoaffinity Purification:

• Culture cells of interest (expressing the desired HLA allotype) to a sufficient number (typically >1x10^8 cells).

• Lyse the cells in a buffer containing a non-ionic detergent (e.g., 0.5% IGEPAL CA-630 or 1% w/v CHAPS) and protease inhibitors to preserve the integrity of the HLA-peptide complexes.

• Clarify the cell lysate by centrifugation to remove cellular debris.

• Incubate the cleared lysate with an affinity matrix (e.g., Protein A Sepharose beads) conjugated with a pan-HLA class I antibody (e.g., W6/32) to capture HLA-A, -B, and -C complexes.

b. Peptide Elution and Separation:

• Wash the affinity matrix extensively to remove non-specifically bound proteins.

• Elute the HLA-peptide complexes from the antibody using a mild acid solution (e.g., 0.2% trifluoroacetic acid).

• Separate the peptides from the larger HLA heavy chains and β2-microglobulin using size-exclusion filtration or solid-phase extraction (e.g., C18 columns).

• Further fractionate the eluted peptides using reversed-phase high-performance liquid chromatography (RP-HPLC) to reduce sample complexity.

c. Mass Spectrometry and Data Analysis:

• Analyze the peptide fractions by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Identify the peptide sequences by searching the acquired MS/MS spectra against a protein sequence database.

• Perform quantitative analysis to compare the abundance of identified peptides between samples (e.g., with and without ERAP1 inhibition).

In Vitro ERAP1 Peptide Trimming Assay

This assay measures the enzymatic activity of ERAP1 on specific peptide substrates.

• Synthesize N-terminally extended precursor peptides of known HLA ligands.

• Incubate the precursor peptides with recombinant human ERAP1 in a suitable reaction buffer (e.g., 50 mM Tris-HCl, pH 7.8) at 37°C.

• Collect aliquots of the reaction at different time points and stop the reaction by adding acid (e.g., 0.6% trifluoroacetic acid).

• Analyze the reaction products by RP-HPLC or mass spectrometry to identify and quantify the trimmed peptides.

• Determine the rate of peptide trimming by measuring the decrease in the precursor peptide and the increase in the trimmed products over time.

T-Cell Activation Assays

These assays are used to assess the functional consequence of an altered immunopeptidome on T-cell responses.

a. Intracellular Cytokine Staining (ICS):

• Co-culture peripheral blood mononuclear cells (PBMCs) or isolated T-cells with target cells presenting the modified peptidome (e.g., cells with ERAP1 knockdown or treated with an ERAP1 inhibitor).

• Stimulate the cells with the relevant antigen or a polyclonal activator (e.g., PMA/ionomycin) as a positive control.

• Add a protein transport inhibitor (e.g., Brefeldin A or Monensin) to block cytokine secretion, causing them to accumulate intracellularly.

• Stain the cells with fluorescently labeled antibodies against cell surface markers (e.g., CD3, CD8) and intracellular cytokines (e.g., IFN-γ, TNF-α).

• Analyze the cells by flow cytometry to quantify the percentage of cytokine-producing T-cells.

b. Enzyme-Linked Immunospot (ELISpot) Assay:

• Coat a 96-well plate with an antibody specific for the cytokine of interest (e.g., anti-IFN-γ).

• Add T-cells and antigen-presenting cells (APCs) pulsed with relevant peptides or whole-cell lysates to the wells.

• Incubate the plate to allow for T-cell activation and cytokine secretion. The secreted cytokine is captured by the antibody on the plate surface.

• After incubation, wash away the cells and add a second, biotinylated antibody against the cytokine.

• Add a streptavidin-enzyme conjugate, followed by a substrate that produces a colored spot.

• Count the number of spots, where each spot represents a cytokine-secreting cell.

Conclusion

The inhibition of ERAP1 has a profound and varied impact on the immunopeptidome presented by different HLA allotypes. This differential effect underscores the intricate relationship between antigen processing machinery and HLA polymorphism in dictating immune responses and disease susceptibility. For researchers in immunology and drug development, understanding these allotype-specific consequences is critical for the rational design of therapies targeting ERAP1. The data and protocols presented in this guide offer a foundational resource for further investigation into this promising therapeutic target.

References

• 1. ERAP1 enzyme-mediated trimming and structural analyses of MHC I–bound precursor peptides yield novel insights into antigen processing and presentation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Impact of the ‘Mis-Peptidome’ on HLA Class I-Mediated Diseases: Contribution of ERAP1 and ERAP2 and Effects on the Immune Response | MDPI [mdpi.com]
• 3. Frontiers | How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins [frontiersin.org]
• 4. The Impact of the ‘Mis-Peptidome’ on HLA Class I-Mediated Diseases: Contribution of ERAP1 and ERAP2 and Effects on the Immune Response - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Impact of the 'Mis-Peptidome' on HLA Class I-Mediated Diseases: Contribution of ERAP1 and ERAP2 and Effects on the Immune Response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Behçet's disease-associated variant of the aminopeptidase ERAP1 shapes a low-affinity HLA-B*51 peptidome by differential subpeptidome processing - PubMed [pubmed.ncbi.nlm.nih.gov]

Confirming ERAP1 Target Engagement in Cells: A Comparative Guide to Orthogonal Assays

For researchers, scientists, and drug development professionals, confirming that a developmental therapeutic engages with its intended target, Endoplasmic Reticulum Aminopeptidase 1 (ERAP1), within a cellular context is a critical step in the drug discovery pipeline. This guide provides a comparative overview of key orthogonal assays used to validate ERAP1 target engagement, complete with experimental protocols, quantitative data, and workflow visualizations to aid in the selection of the most appropriate methods.

ERAP1 plays a crucial role in the antigen presentation pathway by trimming peptide precursors to the optimal length for binding to Major Histocompatibility Complex (MHC) class I molecules. Inhibition of ERAP1 can modulate the immunopeptidome, making it an attractive target for cancer immunotherapy and the treatment of autoimmune diseases. The following sections detail various experimental approaches to confirm that a compound binds to and/or inhibits ERAP1 within intact cells.

Comparison of Orthogonal Assays for ERAP1 Target Engagement

The selection of an appropriate assay depends on the specific research question, available resources, and the desired throughput. This table summarizes the key characteristics of four distinct and complementary assays.

Assay	Principle	Throughput	Key Readout	Typical Quantitative Output
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes ERAP1, leading to a higher melting temperature.	Low to High	Amount of soluble ERAP1 after heat treatment.	EC50 (concentration for half-maximal stabilization)
Biochemical/Enzymatic Assay	Measures the ability of a compound to inhibit the peptide-trimming activity of ERAP1.	High	Cleavage of a fluorogenic or natural peptide substrate.	IC50 (concentration for half-maximal inhibition)
Immunopeptidomics	Analyzes the global changes in the repertoire of MHC class I-presented peptides upon ERAP1 inhibition.	Low	Identification and quantification of thousands of peptides by mass spectrometry.	Fold change in peptide presentation; changes in peptide length distribution.
Functional Cellular Assay (e.g., Cytotoxicity)	Measures the downstream biological consequences of ERAP1 inhibition, such as enhanced T-cell mediated killing of cancer cells.	Medium	Cancer cell viability after co-culture with immune cells.	EC50 (concentration for half-maximal effect)

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to directly assess target engagement in a cellular environment. It relies on the principle that the binding of a ligand to its target protein alters the protein's thermal stability.[1][2]

Experimental Protocol:

• Cell Culture and Treatment: Plate cells and allow them to adhere. Treat the cells with a dose-response of the test compound or vehicle control for a specified time (e.g., 1-4 hours).

• Heating: Harvest the cells and resuspend them in a buffer. Aliquot the cell suspension and heat the samples to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3-7 minutes) to induce protein denaturation. A no-heat control is included.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or sonication.

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

• Quantification of Soluble ERAP1: Collect the supernatant containing the soluble proteins. The amount of soluble ERAP1 is quantified by Western blotting, ELISA, or high-throughput methods like those using reporter enzymes (e.g., NanoLuc).[3][4]

• Data Analysis: Plot the amount of soluble ERAP1 as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of the compound indicates target engagement. For dose-response experiments, plot the amount of soluble ERAP1 at a specific temperature against the compound concentration to determine the EC50.

Quantitative Data Example:

Compound	HTDR-CETSA pEC50	Cellular Mechanistic Assay pEC50
SMYD3 Inhibitor 1	7.5	7.6
SMYD3 Inhibitor 2	6.8	6.7

Note: Data for SMYD3 inhibitors is shown as a well-documented example of CETSA providing excellent correlation with cellular functional assays.[3] Similar principles apply to ERAP1.

CETSA Experimental Workflow

Biochemical/Enzymatic Assay

This assay directly measures the enzymatic activity of ERAP1 and the ability of a compound to inhibit it. It is often used in initial high-throughput screening and for determining the intrinsic potency of an inhibitor.

Experimental Protocol:

• Reagent Preparation: Prepare a reaction buffer containing purified recombinant ERAP1 enzyme and a fluorogenic peptide substrate (e.g., L-Leucine-7-amido-4-methylcoumarin, L-AMC) or a natural peptide substrate.[5]

• Compound Incubation: In a microplate, add a dose-response of the test compound to the reaction buffer.

• Initiate Reaction: Add the ERAP1 enzyme to initiate the reaction.

• Incubation: Incubate the plate at 37°C for a specific time, allowing the enzyme to cleave the substrate.

• Signal Detection: Measure the fluorescence (for fluorogenic substrates) or analyze the reaction products by mass spectrometry (for natural peptide substrates).

• Data Analysis: Plot the enzyme activity against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Quantitative Data Example:

Inhibitor	ERAP1 L-AMC IC50 (µM)	ERAP1 Peptide Hydrolysis IC50 (µM)
Compound 1	9.2	~10
Compound 2	5.7	~5

Data from a study on selective ERAP1 inhibitors.[5]

References

• 1. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Editing the immunopeptidome of melanoma cells using a potent inhibitor of endoplasmic reticulum aminopeptidase 1 (ERAP1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A High-Throughput Dose-Response Cellular Thermal Shift Assay for Rapid Screening of Drug Target Engagement in Living Cells, Exemplified Using SMYD3 and IDO1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]

Navigating the Safety Landscape of ERAP1 Inhibitors: A Comparative Analysis

For researchers, scientists, and drug development professionals, the burgeoning field of endoplasmic reticulum aminopeptidase 1 (ERAP1) inhibitors offers exciting therapeutic potential in oncology and autoimmune diseases. However, as with any novel therapeutic class, a thorough understanding of their safety profiles is paramount. This guide provides a comparative analysis of the safety of different ERAP1 inhibitors, focusing on preclinical and early clinical data, with an emphasis on selectivity and off-target effects.

Endoplasmic reticulum aminopeptidase 1 (ERAP1) plays a crucial role in the adaptive immune response by trimming peptides for presentation by major histocompatibility complex (MHC) class I molecules.[1][2] Inhibition of ERAP1 can modulate the immunopeptidome, enhancing the presentation of tumor antigens in cancer or reducing the presentation of autoantigens in autoimmune diseases.[1][2] While this targeted modulation holds great promise, ensuring the safety of ERAP1 inhibitors is a critical aspect of their development. Key safety considerations include on-target toxicity, off-target effects, and the potential for immunogenicity.

Key Safety Considerations for ERAP1 Inhibitors

The primary safety concern for ERAP1 inhibitors is their selectivity. ERAP1 belongs to the M1 aminopeptidase family, which also includes ERAP2 and insulin-regulated aminopeptidase (IRAP).[3] These enzymes share structural homology, particularly in their active sites, creating a challenge for developing highly selective inhibitors.[3] Off-target inhibition of ERAP2 or IRAP could lead to unforeseen biological consequences and adverse effects. Therefore, a comprehensive safety assessment involves rigorous evaluation of selectivity against these and other related proteases.

Standard preclinical safety evaluations for small molecule inhibitors like those targeting ERAP1 typically include a battery of in vitro and in vivo assays designed to identify potential toxicities early in the drug development process. These assays assess cytotoxicity, genotoxicity, and off-target pharmacology, including cardiovascular safety.

Comparative Safety Profiles of Investigational ERAP1 Inhibitors

While detailed, head-to-head comparative safety data for a wide range of ERAP1 inhibitors is not yet publicly available due to the proprietary nature of drug development, information on some front-runner candidates provides valuable insights.

GRWD5769 (Greywolf Therapeutics): This first-in-class, orally available ERAP1 inhibitor is currently in Phase 1/2 clinical trials for solid tumors (EMITT-1 study, NCT06923761).[4][5][6] Preclinical data have indicated that GRWD5769 is a potent and highly selective inhibitor of ERAP1.[5][7] In Good Laboratory Practice (GLP) toxicology studies, GRWD5769 demonstrated a good safety profile.[8] Preliminary results from the EMITT-1 trial have shown that GRWD5769 is well-tolerated in patients with advanced solid malignancies, with a predictable pharmacokinetic profile.[4][5] The study has established clinical proof-of-mechanism, demonstrating that the inhibitor can modulate the human immunopeptidome as intended.[4]

GSK-Developed Inhibitors: Researchers at GSK have reported the development of potent and selective ERAP1 inhibitors. One highlighted compound demonstrated high selectivity for ERAP1 and a favorable pharmacokinetic profile in preclinical studies.[9] Another optimized cyclohexyl acid inhibitor was found to have over 1,000-fold selectivity for ERAP1 over ERAP2 and IRAP.[10]

Early-Stage Inhibitors: High-throughput screening efforts have identified several classes of ERAP1 inhibitors. For instance, a study reporting on the discovery of selective inhibitors identified compounds with over 100-fold selectivity for ERAP1 compared to ERAP2 and IRAP.[11]

Quantitative Data on Inhibitor Selectivity

The following table summarizes the available quantitative data on the selectivity of various ERAP1 inhibitors. It is important to note that assay conditions can vary between studies, making direct comparisons challenging.

Inhibitor/Series	Target	IC50 (ERAP1)	Selectivity vs. ERAP2	Selectivity vs. IRAP	Reference
Compound 1	ERAP1	9.2 µM	>100-fold	>100-fold
Compound 2	ERAP1	5.7 µM	>100-fold	>100-fold	[11]
Compound 3	ERAP1	-	>100-fold	>100-fold	[11]
GSK Compound 7	ERAP1	-	>1000-fold	>1000-fold
GSK Compound [I]	ERAP1	pIC50 = 7.7	High	-	[9]

Experimental Protocols for Key Safety Assays

Below are detailed methodologies for standard in vitro safety and toxicity assays relevant to the development of ERAP1 inhibitors.

Cytotoxicity Assay (e.g., MTT or Resazurin-based)

Objective: To determine the concentration at which a compound exhibits cytotoxic effects on cultured cells.

Methodology:

• Cell Seeding: Plate a chosen cell line (e.g., HeLa, HEK293) in a 96-well plate at a predetermined density and allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the ERAP1 inhibitor in the appropriate cell culture medium. Remove the old medium from the cells and add the medium containing the different concentrations of the inhibitor. Include vehicle-only and no-treatment controls.

• Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• Viability Assessment:

  • MTT Assay: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals. Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO or isopropanol with HCl).

  • Resazurin Assay: Add resazurin solution to each well and incubate for 1-4 hours. Viable cells will reduce the blue resazurin to the pink, fluorescent resorufin.

• Data Acquisition: Measure the absorbance (for MTT) or fluorescence (for resazurin) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the cell viability against the inhibitor concentration to determine the IC50 (the concentration that inhibits cell growth by 50%).

Ames Test (Bacterial Reverse Mutation Assay)

Objective: To assess the mutagenic potential of a compound by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.[1][9][11]

Methodology:

• Strain Preparation: Prepare overnight cultures of several S. typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537) which are auxotrophic for histidine.

• Metabolic Activation (Optional but recommended): Prepare an S9 fraction from the liver homogenate of rats or hamsters treated with an enzyme inducer (e.g., Aroclor 1254). This mimics mammalian metabolism and can convert pro-mutagens to mutagens.

• Exposure: In a test tube, combine the tester strain, the test compound at various concentrations, and either the S9 mix or a buffer (for experiments without metabolic activation).

• Plating: Add a top agar containing a trace amount of histidine to the test tube, mix, and pour the contents onto a minimal glucose agar plate. The limited histidine allows the bacteria to undergo a few cell divisions, which is necessary for mutagenesis to occur.

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies (colonies that have regained the ability to synthesize histidine) on each plate.

• Data Analysis: Compare the number of revertant colonies on the test plates to the number on the negative (vehicle) control plates. A significant, dose-dependent increase in the number of revertants indicates a mutagenic potential. Positive controls with known mutagens are run in parallel to ensure the validity of the assay.

hERG Potassium Channel Assay

Objective: To evaluate the potential of a compound to inhibit the hERG (human Ether-à-go-go-Related Gene) potassium channel, which can lead to QT interval prolongation and an increased risk of torsades de pointes, a life-threatening cardiac arrhythmia.[12][13]

Methodology (Automated Patch Clamp):

• Cell Line: Use a mammalian cell line (e.g., HEK293 or CHO) stably expressing the hERG channel.

• Cell Preparation: Harvest the cells and prepare a single-cell suspension.

• Assay Execution:

  • Introduce the cell suspension into the automated patch-clamp system. The system will automatically establish whole-cell patch-clamp recordings from individual cells.

  • Apply a specific voltage-clamp protocol to elicit and measure the hERG current. A typical protocol involves a depolarization step to activate the channels, followed by a repolarizing step to measure the tail current, which is characteristic of hERG channels.

• Compound Application: After establishing a stable baseline recording of the hERG current, apply the ERAP1 inhibitor at multiple concentrations to the cells.

• Data Acquisition: Record the hERG current before and after the application of the compound.

• Data Analysis: Measure the inhibition of the hERG tail current at each concentration of the compound. Plot the percentage of inhibition against the compound concentration to determine the IC50 value. This value is then compared to the expected therapeutic plasma concentrations to assess the risk of cardiac liability.

Visualizing Key Pathways and Workflows

To further aid in the understanding of ERAP1's role and the assessment of its inhibitors' safety, the following diagrams are provided.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. What are ERAP1 inhibitors and how do they work? [synapse.patsnap.com]
• 3. Discovery and Optimization of a Series of Benzofuran Selective ERAP1 Inhibitors: Biochemical and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancerresearchhorizons.com [cancerresearchhorizons.com]
• 5. Grey Wolf Therapeutics Presents First Clinical Data for GRWD5769, a First-in-Class ERAP1 Inhibitor, at the 2024 American Society for Clinical Oncology (ASCO) Annual Meeting [prnewswire.com]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. GSK optimizes potent and selective ERAP1 inhibitors | BioWorld [bioworld.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Discovery of Selective Inhibitors of Endoplasmic Reticulum Aminopeptidase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ERAP1 Activity Modulates the Immunopeptidome but Also Affects the Proteome, Metabolism, and Stress Responses in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. theanalyticalscientist.com [theanalyticalscientist.com]
• 13. biorxiv.org [biorxiv.org]

Comparison Guide: Validating the Link Between ERAP1 Polymorphism and Modulator Response in Patient Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for investigating the association between Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) polymorphisms and the cellular response to ERAP1 modulators. We compare methodologies, present experimental data, and offer detailed protocols to facilitate the validation of this crucial link in patient-derived samples, aiming to advance personalized medicine strategies in immunology and oncology.

The Role of ERAP1 in Immunity and Disease

Endoplasmic Reticulum Aminopeptidase 1 (ERAP1) is a critical enzyme in the antigen processing and presentation pathway.[1][2] Located in the endoplasmic reticulum (ER), its primary function is to trim peptide precursors to the optimal length of 8-10 amino acids for binding to Major Histocompatibility Complex (MHC) class I molecules.[1][3] These peptide-MHC I complexes are then presented on the cell surface for recognition by CD8+ T cells, initiating an adaptive immune response.[3][4]

Beyond this canonical role, ERAP1 is also involved in regulating innate immunity through the shedding of cytokine receptors, such as IL-6R and TNFR, from the cell surface, which can modulate inflammatory responses.[2][5][6]

Genetic variations, particularly single nucleotide polymorphisms (SNPs), in the ERAP1 gene can alter the enzyme's activity and substrate specificity.[6][7] These polymorphisms have been strongly associated with a variety of immune-mediated diseases, including Ankylosing Spondylitis (AS), psoriasis, and Behçet's disease, often in an HLA-allele-dependent manner.[8][9][10][11] The altered peptide repertoire ("immunopeptidome") generated by different ERAP1 allotypes is thought to be a key mechanism in the pathogenesis of these conditions.[5][12]

Caption: ERAP1's dual roles in antigen presentation and cytokine receptor shedding.

Comparative Overview of ERAP1 Polymorphisms

Multiple SNPs within the ERAP1 gene have been identified, with several non-synonymous variants leading to amino acid changes that directly impact enzyme function. The effect of these polymorphisms can range from hypoactive to hyperactive peptide trimming, influencing the landscape of peptides presented to the immune system.[13]

Table 1: Key ERAP1 Polymorphisms and Their Functional Implications

SNP ID	Amino Acid Change	Functional Impact on ERAP1	Associated Diseases	Reference(s)
rs30187	K528R	Arg528 associated with reduced enzymatic activity ("hypoactive")	Ankylosing Spondylitis, Psoriasis, Behçet's Disease	[10][11][12]
rs27044	Q730E	Glu730 alters peptide substrate specificity	Ankylosing Spondylitis, Non-Small Cell Lung Carcinoma	[7][10]
rs26653	R127P	Affects enzyme conformation and activity	Rheumatoid Arthritis, Non-Small Cell Lung Carcinoma	[7][10]
rs2287987	D575N	Part of a haplotype affecting enzyme activity	Ankylosing Spondylitis	[13]

| rs10050860 | R725Q | Alters peptide binding and trimming efficiency | Ankylosing Spondylitis |[12] |

ERAP1 Modulators: A New Therapeutic Avenue

The central role of ERAP1 in immunity has made it an attractive target for therapeutic intervention. ERAP1 inhibitors are being developed for two primary applications:

• Autoimmune Diseases: In conditions like Ankylosing Spondylitis, inhibiting ERAP1 could reduce the presentation of pathogenic self-peptides, thereby dampening the autoimmune response.[9]

• Immuno-Oncology: In cancer, ERAP1 inhibition can alter the tumor cell's immunopeptidome, leading to the presentation of novel "neoantigens."[14][15] This can make cancer cells more visible to the immune system, enhancing the efficacy of immunotherapies like checkpoint inhibitors.[14][16]

Table 2: Comparison of Preclinical ERAP1 Modulators

Compound	Type	Target Selectivity	Development Stage	Key Findings	Reference(s)
GRWD5769	Small Molecule Inhibitor	Selective for ERAP1	Preclinical / Phase 1	Generates novel neoantigens, shows synergistic anti-tumor effects with anti-PD-1.	[14][15]
ICR Series	Small Molecule Inhibitor	Highly selective (>100-fold) for ERAP1 over other aminopeptidases	Lead Optimization	Orally available, effectively modulates the immunopeptidome in cancer cell lines.	[16]
Leucinethiol	Non-selective Inhibitor	Broad aminopeptidase inhibitor	Research Tool	Low nanomolar inhibitor of multiple aminopeptidases including ERAP1.	[17]

| Tosedostat | Aminopeptidase Inhibitor | Poor ERAP1 inhibitor (μM), potent against LTA4H, APN | Clinical (Oncology) | Primarily targets other aminopeptidases, moderate ERAP2 activity. |[17] |

Experimental Guide: Validating the Genotype-Response Link

This section provides a validated workflow and detailed protocols for researchers to test the hypothesis that a patient's ERAP1 genotype influences their cellular response to an ERAP1 modulator.

Caption: Workflow for linking ERAP1 genotype to modulator response in patient samples.

Experimental Protocols

Protocol 1: ERAP1 SNP Genotyping using TaqMan Assay

This protocol describes the genotyping of ERAP1 SNPs from genomic DNA extracted from patient whole blood.

• Objective: To determine the genotype (e.g., CC, CT, or TT) for a specific ERAP1 SNP, such as rs30187.

• Materials:

  • Genomic DNA (10-20 ng/µL) extracted from patient samples.

  • TaqMan™ SNP Genotyping Assay (Applied Biosystems) for the target SNP (e.g., Assay ID C__27485006_10 for rs30187). The assay includes sequence-specific forward and reverse primers and two TaqMan® MGB probes with VIC® and FAM™ dyes.

  • TaqMan™ Genotyping Master Mix.

  • Nuclease-free water.

  • Real-Time PCR instrument (e.g., Applied Biosystems 7500 or similar).

• Methodology:

  • Reaction Setup: Prepare a PCR reaction mix for each sample in a 96-well plate. For a 10 µL final volume:

    • 5.0 µL TaqMan™ Genotyping Master Mix (2x)

    • 0.5 µL TaqMan™ SNP Genotyping Assay (20x)

    • 1.0 µL Genomic DNA (10 ng)

    • 3.5 µL Nuclease-free water

    • Include no-template controls (NTCs) for each assay.

  • PCR Amplification: Run the plate on a Real-Time PCR system using the following standard thermal cycling conditions:

    • Enzyme Activation: 95°C for 10 minutes.

    • Denaturation: 95°C for 15 seconds (40 cycles).

    • Annealing/Extension: 60°C for 1 minute (40 cycles).

  • Allelic Discrimination: After the run, perform an endpoint read. The instrument software measures the fluorescence of the VIC and FAM dyes. It then plots these values on a scatter plot, where samples cluster into groups corresponding to the three possible genotypes (Homozygous Allele 1, Homozygous Allele 2, and Heterozygous).[10][18]

Protocol 2: Ex Vivo Modulator Response Assay using Patient PBMCs

This protocol assesses the functional consequence of ERAP1 modulation on patient peripheral blood mononuclear cells (PBMCs).

• Objective: To measure the change in cytokine production from PBMCs upon stimulation, in the presence or absence of an ERAP1 modulator.

• Materials:

  • Freshly isolated patient PBMCs.

  • Complete RPMI-1640 medium.

  • ERAP1 modulator (inhibitor) at various concentrations.

  • Vehicle control (e.g., DMSO).

  • Stimulant (e.g., PMA/Ionomycin, or a specific antigenic peptide if a relevant T-cell clone is expected).

  • 96-well cell culture plates.

  • Cytokine detection kit (e.g., Luminex multiplex bead-based assay or ELISA for IFN-γ, TNF-α).

• Methodology:

  • Cell Plating: Plate PBMCs at a density of 2 x 10⁵ cells/well in a 96-well plate.

  • Pre-treatment: Add the ERAP1 modulator at desired final concentrations (e.g., 0.1, 1, 10 µM) or vehicle control to the appropriate wells. Incubate for 2-4 hours at 37°C.

  • Stimulation: Add the stimulant (e.g., PMA/Ionomycin) to all wells except for the unstimulated controls.

  • Incubation: Incubate the plate for 24-48 hours at 37°C, 5% CO₂.

  • Supernatant Collection: Centrifuge the plate and carefully collect the supernatant from each well.

  • Cytokine Quantification: Measure the concentration of key cytokines (e.g., IFN-γ, TNF-α) in the supernatant using a multiplex assay or ELISA, following the manufacturer's instructions.[19][20]

Data Presentation and Interpretation

Quantitative data should be structured to allow for direct comparison between genotype groups.

Table 3: Example Data - Cytokine Response to ERAP1 Modulator Stratified by ERAP1 rs30187 Genotype

Genotype (rs30187)	Patient Count (N)	Treatment	Mean IFN-γ (pg/mL) ± SD	% Inhibition vs. Vehicle	p-value (vs. Vehicle)
CC (Wild-Type)	25	Vehicle + Stimulant	1250 ± 210	-	-
		1 µM Modulator + Stimulant	875 ± 150	30.0%	<0.01
CT (Heterozygous)	32	Vehicle + Stimulant	1180 ± 195	-	-
		1 µM Modulator + Stimulant	650 ± 130	44.9%	<0.001
TT (Hypoactive)	18	Vehicle + Stimulant	1050 ± 180	-	-

| | | 1 µM Modulator + Stimulant | 790 ± 145 | 24.8% | <0.05 |

Data are hypothetical for illustrative purposes.

Interpreting these hypothetical results would suggest that patients heterozygous for the rs30187 polymorphism show a significantly stronger response (higher % inhibition of IFN-γ) to the ERAP1 modulator compared to both homozygous groups. This could imply that the specific balance of ERAP1 activity in heterozygotes creates a state more susceptible to modulation.

Caption: The hypothesized link from ERAP1 genotype to differential modulator response.

Conclusion

Validating the link between ERAP1 polymorphisms and response to modulators is a critical step in the development of targeted therapies. The methodologies outlined in this guide provide a robust framework for researchers to stratify patient populations and uncover the mechanistic basis for differential drug responses. By integrating genotyping with functional cellular assays, drug development professionals can identify patient subgroups most likely to benefit from ERAP1-targeted treatments, paving the way for more effective and personalized immunotherapies.

References

• 1. ERAP1 - Wikipedia [en.wikipedia.org]
• 2. ERAP1 gene: MedlinePlus Genetics [medlineplus.gov]
• 3. mdpi.com [mdpi.com]
• 4. ERAP1 functions override the intrinsic selection of specific antigens as immunodominant peptides, thereby altering the potency of antigen-specific cytolytic and effector memory T-cell responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. The Role of Aminopeptidase ERAP1 in Human Pathology—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Single Nucleotide Polymorphisms of the ERAP1 Gene and Risk of NSCLC: A Comparison of Genetically Distant Populations, Chinese and Caucasian - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ERAP1 is a critical regulator of inflammasome-mediated proinflammatory and ER stress responses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What are ERAP1 inhibitors and how do they work? [synapse.patsnap.com]
• 10. Frontiers | Association of ERAP1 and ERAP2 gene polymorphisms and ERAP2 protein with the susceptibility and severity of rheumatoid arthritis in the Ukrainian population [frontiersin.org]
• 11. zumj.journals.ekb.eg [zumj.journals.ekb.eg]
• 12. How ERAP1 and ERAP2 Shape the Peptidomes of Disease-Associated MHC-I Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pnas.org [pnas.org]
• 14. Preclinical data on first-in-class ERAP1 inhibitors presented at SITC [greywolftherapeutics.com]
• 15. aacrjournals.org [aacrjournals.org]
• 16. cancerresearchhorizons.com [cancerresearchhorizons.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Association between ERAP1 gene polymorphisms and ankylosing spondylitis susceptibility in Han population - PMC [pmc.ncbi.nlm.nih.gov]
• 19. criver.com [criver.com]
• 20. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of ERAP1 modulator-1

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and regulatory compliance. This document provides essential guidance on the disposal of ERAP1 modulator-1, emphasizing the procedural steps necessary to ensure a safe and compliant laboratory environment.

Immediate Action Required: Obtain the Safety Data Sheet (SDS)

Before proceeding with any disposal procedures, it is imperative to obtain the official Safety Data Sheet (SDS) for ERAP1 modulator-1 from the manufacturer. Chemical suppliers like MedChemExpress provide access to the SDS upon request.[1][2][3] This document contains specific, critical information regarding the hazards, handling, storage, and disposal of the compound.[4][5][6]

General Principles of Laboratory Chemical Waste Disposal

In the absence of the specific SDS for ERAP1 modulator-1, the following general procedures for the disposal of laboratory chemical waste must be strictly followed. These guidelines are based on established safety protocols and are designed to minimize risks to personnel and the environment.

Step 1: Waste Identification and Segregation

The first and most crucial step is the correct identification and segregation of chemical waste to prevent dangerous reactions.[4][7] ERAP1 modulator-1 waste should be treated as hazardous unless confirmed otherwise by the SDS or your institution's Environmental Health and Safety (EHS) department.[8]

Never mix incompatible waste streams.[7][9] A general guide for the segregation of chemical waste is provided in the table below.

Waste Category	Incompatible with	Potential Hazards
Acids	Bases, Cyanides, Sulfides, Oxidizers, Most Metals	Violent exothermic reactions, generation of toxic and flammable gases.[7][10]
Bases	Acids	Violent exothermic reactions.[7]
Flammable Solvents	Oxidizers	Fire and explosion.
Oxidizers	Flammable Solvents, Organic Materials, Reducing Agents	Fire, explosion, and formation of toxic compounds.[10]
Halogenated Solvents	Non-halogenated Solvents (in some disposal streams)	To facilitate proper disposal and recycling.[11]
Acutely Toxic Waste (P-list)	Other waste streams	To avoid contaminating a large volume of waste, which would require more complex and expensive disposal methods.[9]

Step 2: Proper Waste Containment and Labeling

All chemical waste must be collected in appropriate, compatible containers.[11] Plastic containers are often preferred over glass to minimize the risk of breakage.[12] Containers must be kept securely closed except when adding waste.

Accurate and clear labeling of all waste containers is mandatory.[7] The label should include:

• The words "Hazardous Waste"

• The full chemical name(s) of the contents (no abbreviations or formulas)

• The approximate quantities or concentrations

• The date of waste generation

• The name of the principal investigator and the laboratory location

Step 3: Storage and Disposal Coordination

Hazardous waste should be stored in a designated and properly marked satellite accumulation area within the laboratory.[12] It is crucial to adhere to the maximum allowable volume for waste storage in your facility.

The final disposal of chemical waste must be coordinated through your institution's Environmental Health and Safety (EHS) department.[4][8] They will provide specific instructions for waste pickup and disposal, ensuring compliance with all federal, state, and local regulations.[12] Never dispose of chemical waste down the sink or in the regular trash unless explicitly permitted by the EHS department for specific, neutralized, non-hazardous materials.[13]

Experimental Workflow for Chemical Disposal

The following diagram illustrates the general workflow for the safe disposal of a laboratory chemical like ERAP1 modulator-1.

Caption: A generalized workflow for the safe disposal of laboratory chemical waste.

By adhering to these procedures and, most importantly, by obtaining and following the specific guidance in the Safety Data Sheet for ERAP1 modulator-1, you will ensure a safe and compliant laboratory environment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. calpaclab.com [calpaclab.com]
• 8. vumc.org [vumc.org]
• 9. sites.rowan.edu [sites.rowan.edu]
• 10. Chemical Compatibility and Segregation Guides [orf.od.nih.gov]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. ehrs.upenn.edu [ehrs.upenn.edu]
• 13. essex.ac.uk [essex.ac.uk]

Safeguarding Researchers: A Comprehensive Guide to Handling ERAP1 Modulator-1

For Immediate Implementation: This document provides essential safety and logistical guidance for all laboratory personnel handling ERAP1 modulator-1 (CAS: 2766036-51-3). Adherence to these protocols is mandatory to ensure personal safety and maintain a secure research environment. As a novel and potent enzyme inhibitor with limited publicly available toxicity data, a precautionary approach is required.

ERAP1 modulator-1, also known as Compound 1, is a significant tool in immunology and cancer research, targeting the endoplasmic reticulum aminopeptidase 1 (ERAP1) with a high degree of potency (IC50 < 250 nM)[1][2]. ERAP1 plays a crucial role in the antigen presentation pathway, making its modulators valuable for investigating autoimmune diseases and developing novel cancer immunotherapies. Given the compound's potency and the absence of a comprehensive public safety profile, all handling must be conducted with the assumption that it is a hazardous substance.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A risk assessment dictates that a comprehensive suite of personal protective equipment is necessary to prevent dermal, ocular, and respiratory exposure. The following table summarizes the required PPE for various laboratory operations involving ERAP1 modulator-1.

Operation	Minimum Required PPE	Recommended PPE for Enhanced Safety
Weighing and Aliquoting (Solid Form)	- Nitrile Gloves (double-gloved) - Safety Goggles - Lab Coat - Closed-toe shoes and long pants	- Chemical Splash Goggles - Face Shield - Disposable Gown - Arm Sleeves
Solution Preparation and Handling	- Nitrile Gloves (double-gloved) - Chemical Splash Goggles - Lab Coat - Closed-toe shoes and long pants	- Face Shield - Chemical-resistant Apron over Lab Coat - Arm Sleeves
Cell Culture and In Vitro Assays	- Nitrile Gloves - Safety Glasses - Lab Coat - Closed-toe shoes and long pants	- Disposable Gown
Waste Disposal	- Nitrile Gloves (double-gloved) - Safety Goggles - Lab Coat - Closed-toe shoes and long pants	- Chemical Splash Goggles - Face Shield - Chemical-resistant Apron over Lab Coat

For tasks with a higher risk of aerosol generation, such as weighing the powdered form outside of a containment hood, respiratory protection in the form of a NIOSH-approved N95 or higher-rated respirator is mandatory.

Operational Protocols: Step-by-Step Guidance for Safe Handling

To minimize exposure risk, all manipulations of ERAP1 modulator-1 must be performed within a certified chemical fume hood or a biological safety cabinet. The following workflow outlines the procedural steps for safe handling, from receipt to disposal.

Figure 1: Workflow for the safe handling of ERAP1 modulator-1.

Experimental Protocols

1. Weighing and Stock Solution Preparation:

• Engineering Control: All weighing of the solid compound must be performed in a chemical fume hood with the sash at the lowest practical height.

• Procedure:

  • Don the appropriate PPE as outlined in the table above.

  • Place a weigh boat on a tared analytical balance inside the fume hood.

  • Carefully transfer the desired amount of ERAP1 modulator-1 to the weigh boat using a dedicated spatula.

  • Record the weight.

  • Transfer the solid to an appropriate vial for dissolution.

  • Add the desired solvent (e.g., DMSO) to the vial and cap securely.

  • Vortex or sonicate until the compound is fully dissolved.

  • Clearly label the stock solution with the compound name, concentration, solvent, date, and your initials.

• Decontamination: Wipe down the balance, spatula, and surrounding work area with a suitable solvent (e.g., 70% ethanol) to remove any residual powder.

2. Dilution and Use in Experiments:

• Procedure:

  • Perform all dilutions of the stock solution within the chemical fume hood.

  • Use calibrated micropipettes with filtered tips to transfer solutions.

  • When adding the compound to cell culture media or assay buffers, do so within a biological safety cabinet to maintain sterility.

Disposal Plan: Ensuring Safe and Compliant Waste Management

All waste generated from the handling of ERAP1 modulator-1 is to be considered hazardous chemical waste.

• Solid Waste: This includes contaminated gloves, weigh boats, pipette tips, and vials.

  • Collect all solid waste in a dedicated, clearly labeled, and sealed hazardous waste bag within the fume hood.

  • Do not mix with general laboratory trash.

• Liquid Waste: This includes excess stock solutions, diluted solutions, and contaminated media.

  • Collect all liquid waste in a dedicated, clearly labeled, and sealed hazardous waste container.

  • The container must be compatible with the solvents used.

• Disposal Pathway: All hazardous waste must be disposed of through the institution's Environmental Health and Safety (EH&S) department. Follow all institutional guidelines for waste pickup and disposal.

By implementing these rigorous safety protocols, researchers can confidently work with ERAP1 modulator-1 while minimizing personal and environmental risks, thereby fostering a secure and productive research environment.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]